tert-Butyl 5-oxo-L-prolinate

• CAS: 35418-16-7

Core Science & Biosynthesis

Introduction: The Strategic Importance of a Chiral Building Block

An In-Depth Technical Guide to tert-Butyl 5-oxo-L-prolinate

In the landscape of modern synthetic organic chemistry and medicinal chemistry, the efficient construction of complex, stereochemically defined molecules is paramount. Chiral synthons, or building blocks, serve as the foundational keystones in this endeavor. Among these, tert-Butyl 5-oxo-L-prolinate, the tert-butyl ester of L-pyroglutamic acid, has emerged as a particularly valuable and versatile intermediate. Its rigid, bicyclic-like lactam structure, coupled with a stereocenter derived from the natural amino acid L-proline, provides a conformationally constrained scaffold that is highly sought after in rational drug design.

This guide provides an in-depth examination of tert-Butyl 5-oxo-L-prolinate, moving beyond a simple recitation of its properties to explore the causal relationships behind its synthesis, reactivity, and application. The protocols and data presented herein are designed to be self-validating, providing researchers, scientists, and drug development professionals with the authoritative grounding necessary to confidently incorporate this synthon into their research and development pipelines.

Core Identification and Physicochemical Properties

The unambiguous identification of a chemical entity is the bedrock of reproducible science. Tert-Butyl 5-oxo-L-prolinate is registered under CAS Number 35418-16-7 [1][2][3][4][5]. The tert-butyl ester functional group is critical to its utility; it serves as a robust protecting group for the carboxylic acid, stable to a wide range of reaction conditions but readily removable under acidic conditions, offering a strategic advantage in multi-step syntheses.

The key physicochemical properties are summarized below for rapid assessment and experimental planning.

Property	Value	Source(s)
CAS Number	35418-16-7	[1][2][5]
Molecular Formula	C₉H₁₅NO₃	[1][2][5]
Molecular Weight	185.22 g/mol	[1][2][5]
IUPAC Name	tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate	[5]
Synonyms	tert-Butyl L-pyroglutamate, (S)-tert-Butyl 5-oxopyrrolidine-2-carboxylate, H-Pyr-OtBu	[1][4][5]
Appearance	White powder	[4][6]
Melting Point	102.0 to 108.0 °C	[2][4]
Boiling Point	319.2 ± 35.0 °C (Predicted)	[2][4]
Density	1.099 ± 0.06 g/cm³ (Predicted)	[4]
Solubility	Soluble in Methanol	[4]

Synthesis Protocol: Acid-Catalyzed Esterification

The most common and efficient synthesis of tert-Butyl 5-oxo-L-prolinate involves the direct esterification of L-Pyroglutamic acid. The choice of tert-butyl acetate as both a reagent and solvent is a key process consideration, as it drives the equilibrium towards the product. The use of a strong acid catalyst, such as perchloric acid, is essential for protonating the carbonyl oxygen of the carboxylic acid, thereby activating it toward nucleophilic attack by the tert-butanol generated in situ (or directly from the tert-butyl acetate).

Step-by-Step Laboratory Methodology

This protocol is adapted from established procedures and is designed for high yield and purity[2][3].

• Reaction Setup: To a 250 mL round-bottom flask, add L-Pyroglutamic acid (5.0 g, 38.73 mmol).

• Solvent/Reagent Addition: Under a nitrogen atmosphere to prevent moisture ingress, add tert-butyl acetate (65 mL, 0.48 mol). The large excess of tert-butyl acetate serves as both the solvent and the tert-butylating agent.

• Catalyst Addition: With vigorous stirring, slowly and carefully add 70% aqueous perchloric acid (1.25 mL). Causality Note: The slow addition is critical to control the exothermicity of the acid dilution and mixing.

• Reaction Execution: Stir the resulting mixture at room temperature for 18 hours. The extended reaction time is necessary to drive the esterification to completion at ambient temperature.

• Workup - Quenching: Carefully pour the reaction mixture into a beaker containing a saturated aqueous solution of sodium bicarbonate to neutralize the perchloric acid catalyst. This step must be performed cautiously due to vigorous gas (CO₂) evolution.

• Workup - Extraction: Transfer the neutralized mixture to a separatory funnel and extract the aqueous phase with ethyl acetate (2 x 200 mL). The use of ethyl acetate ensures efficient recovery of the moderately polar product.

• Workup - Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator.

• Purification: The resulting residue is purified by recrystallization from a hexane/ether (10:1) solvent mixture. This specific solvent system is chosen for its ability to effectively precipitate the crystalline product while leaving more soluble impurities behind.

• Isolation and Yield: Collect the resulting white solid by filtration and dry under vacuum to yield (S)-tert-butyl 5-oxopyrrolidine-2-carboxylate. Expected yield is approximately 5 g (70%)[2][3].

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of tert-Butyl 5-oxo-L-prolinate.

Applications in Drug Discovery and Development

The utility of tert-Butyl 5-oxo-L-prolinate stems from its dual functionality: the lactam ring can be opened or modified, and the protected carboxylate provides a handle for peptide coupling or other transformations after deprotection.

Key Application Areas:

• ACE Inhibitors: It serves as a crucial starting material for the synthesis of angiotensin-converting enzyme (ACE) inhibitors, a class of drugs used to treat hypertension and congestive heart failure[2][3]. The pyroglutamate scaffold mimics the C-terminal residue of ACE substrates.

• Alkaloid Synthesis: The compound is a synthon in the total synthesis of phenanthroindolizidine alkaloids such as (+)-tylophorine and antofine, which exhibit significant antitumor and anti-inflammatory activities[2][3].

• Neuroinflammation Imaging: It is a precursor in the synthesis of radioligands, such as [¹⁸F]IUR-1602, which are used in Positron Emission Tomography (PET) to image the P2X7 receptor[2][3]. This receptor is a key therapeutic target for neuroinflammatory diseases.

• Peptide and Drug Modification: Its structure is incorporated into more complex molecules to enhance efficacy, metabolic stability, and pharmacokinetic profiles[7][8].

Logical Pathway: From Synthon to Therapeutic Target Imaging

The pathway from tert-Butyl 5-oxo-L-prolinate to a PET radioligand for the P2X7 receptor illustrates its strategic value.

Caption: Role of the synthon in developing a PET imaging agent.

Safety, Handling, and Storage

As a laboratory chemical, tert-Butyl 5-oxo-L-prolinate requires careful handling to minimize risk.

GHS Hazard Information

• Hazard Statements:

  • H315: Causes skin irritation[4][5][6].

  • H319: Causes serious eye irritation[4][5][6].

• Signal Word: Warning[4][5][6].

• Precautionary Statements (Selected):

  • P264: Wash hands and skin thoroughly after handling[4][5].

  • P280: Wear protective gloves, eye protection, and face protection[4][5].

  • P302+P352: IF ON SKIN: Wash with plenty of soap and water[4][5].

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing[4][5].

Handling and Storage Protocol

• Ventilation: Use in a well-ventilated area or a chemical fume hood.

• Personal Protective Equipment (PPE): Standard PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile), is mandatory.

• Storage: Store in a tightly sealed container in a dry, cool place at room temperature[4].

• Incompatibilities: Avoid strong oxidizing agents, strong acids, and strong bases[9].

Conclusion

Tert-Butyl 5-oxo-L-prolinate (CAS: 35418-16-7) is more than just a chemical intermediate; it is a strategic tool for chemists and drug developers. Its well-defined stereochemistry, robust protecting group, and versatile reactivity make it an invaluable building block for a range of high-value molecules, from pharmaceuticals to molecular probes. The protocols and data presented in this guide provide the necessary technical foundation for its effective and safe utilization in a research and development setting.

References

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An In-depth Technical Guide to the Synthesis and Characterization of tert-Butyl 5-oxo-L-prolinate

Introduction

Tert-butyl 5-oxo-L-prolinate, a valuable chiral building block, holds a significant position in the landscape of modern organic synthesis and medicinal chemistry. Its unique structural features, including a protected carboxylic acid and a lactam ring, make it a versatile synthon for the creation of complex molecular architectures. This guide provides a comprehensive overview of the synthesis and characterization of tert-butyl 5-oxo-L-prolinate, offering insights for researchers, scientists, and professionals in drug development. The methodologies detailed herein are designed to be robust and reproducible, ensuring the reliable preparation of this important compound. Its applications are diverse, serving as a key starting material in the synthesis of angiotensin-converting enzyme (ACE) inhibitors and phenanthroindolizidine alkaloids such as (+)-tylophorine and antofine.[1][2] Furthermore, it is utilized in the creation of radioligands for imaging P2X7 receptors, a target in neuroinflammation research.[1]

I. Synthesis of tert-Butyl 5-oxo-L-prolinate

The most prevalent and efficient method for the synthesis of tert-butyl 5-oxo-L-prolinate is the direct esterification of L-pyroglutamic acid. This transformation can be achieved through several robust protocols, each with its own merits regarding reaction conditions, yield, and scalability.

Synthetic Strategy: Acid-Catalyzed Esterification with tert-Butyl Acetate

A widely adopted and effective method involves the acid-catalyzed esterification of L-pyroglutamic acid using tert-butyl acetate as both the tert-butyl source and the solvent.[3][4] This approach is favored for its operational simplicity and relatively high yields.

Reaction Mechanism: The reaction proceeds via a protonation of the carboxylic acid group of L-pyroglutamic acid by a strong acid catalyst, such as perchloric acid. This activation enhances the electrophilicity of the carbonyl carbon, facilitating nucleophilic attack by the oxygen atom of tert-butyl acetate. The subsequent elimination of acetic acid drives the reaction towards the formation of the desired tert-butyl ester.

Experimental Protocol: Synthesis via Acid-Catalyzed Esterification

This protocol details a reliable procedure for the synthesis of tert-butyl 5-oxo-L-prolinate from L-pyroglutamic acid.

Materials and Reagents:

• L-Pyroglutamic acid

• tert-Butyl acetate

• Perchloric acid (70% aqueous solution)

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate

• Anhydrous sodium sulfate

• Hexane

• Diethyl ether

Procedure:

• Under a nitrogen atmosphere, dissolve L-pyroglutamic acid (5.0 g, 38.73 mmol) in tert-butyl acetate (65 mL, 0.48 mol) in a 250 mL round-bottom flask.[1][4]

• Slowly add 70% aqueous perchloric acid (1.25 mL) to the stirred solution.[1][4]

• Stir the reaction mixture at room temperature for 18 hours.[1][4]

• Upon completion, carefully pour the reaction mixture into a saturated aqueous sodium bicarbonate solution to neutralize the excess acid.[1][4]

• Extract the aqueous phase with ethyl acetate (2 x 200 mL).[1][4]

• Combine the organic phases and dry over anhydrous sodium sulfate.[1][4]

• Concentrate the organic phase under reduced pressure.[1][4]

• Recrystallize the resulting residue from a mixture of hexane and diethyl ether (10:1) to yield the pure product as a white solid.[1][4]

Expected Yield: Approximately 70% (5 g).[1][4]

Alternative Synthetic Strategy: Esterification using Di-tert-butyl dicarbonate

An alternative and convenient method for the esterification of carboxylic acids, including L-pyroglutamic acid, utilizes di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a catalytic amount of 4-(dimethylamino)pyridine (DMAP).[5][6][7] This method is advantageous due to its mild reaction conditions and the volatile nature of its byproducts (tert-butanol and carbon dioxide), which simplifies product purification.[5][6][7]

Reaction Mechanism: The mechanism involves the activation of the carboxylic acid by (Boc)₂O, likely forming a mixed anhydride. This activated intermediate is then susceptible to nucleophilic attack by an alcohol, in this case, tert-butanol (which can be added or is generated in situ), leading to the formation of the tert-butyl ester. DMAP acts as a nucleophilic catalyst, accelerating the reaction.

Caption: Workflow for the synthesis of tert-Butyl 5-oxo-L-prolinate.

II. Characterization of tert-Butyl 5-oxo-L-prolinate

Thorough characterization of the synthesized tert-butyl 5-oxo-L-prolinate is crucial to confirm its identity, purity, and stereochemical integrity. A combination of spectroscopic and physical methods is employed for this purpose.

Physicochemical Properties

A summary of the key physical and chemical properties of tert-butyl 5-oxo-L-prolinate is presented in the table below.

Property	Value	Reference
Molecular Formula	C₉H₁₅NO₃	[8][9][10]
Molecular Weight	185.22 g/mol	[8][9][10]
Appearance	White powder/solid	[2]
Melting Point	104-106 °C	[11]
Boiling Point	319.2 °C at 760 mmHg	[11]
Density	~1.1 g/cm³	[2][11]
CAS Number	35418-16-7	[1][8][9]

Spectroscopic Analysis

Spectroscopic techniques provide detailed structural information about the molecule.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR is used to identify the different types of protons and their connectivity in the molecule.

• ¹³C NMR provides information about the carbon skeleton of the molecule.

2. Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in the molecule. Key characteristic peaks for tert-butyl 5-oxo-L-prolinate include:

• A strong absorption band around 1700-1740 cm⁻¹ corresponding to the C=O stretching of the ester group.

• Another strong absorption band around 1680-1700 cm⁻¹ due to the C=O stretching of the lactam (amide) group.

• An N-H stretching vibration is typically observed in the region of 3200-3400 cm⁻¹.

3. Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of the compound and can provide information about its fragmentation pattern, further confirming its structure. The expected molecular ion peak [M+H]⁺ would be at m/z 186.

Optical Rotation

The measurement of optical rotation is essential to confirm the enantiomeric purity of the L-isomer. As a chiral molecule, tert-butyl 5-oxo-L-prolinate will rotate the plane of polarized light.

Experimental Protocol: Characterization Techniques

1. NMR Sample Preparation:

• Dissolve approximately 10-20 mg of the purified product in about 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Acquire ¹H and ¹³C NMR spectra using a standard NMR spectrometer.

2. IR Spectroscopy:

• Prepare a sample for analysis, typically as a KBr pellet or by using an Attenuated Total Reflectance (ATR) accessory.

• Record the IR spectrum over the range of 4000-400 cm⁻¹.

3. Mass Spectrometry:

• Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol, acetonitrile).

• Analyze the sample using an appropriate mass spectrometry technique, such as Electrospray Ionization (ESI).

4. Optical Rotation:

• Prepare a solution of the sample of a known concentration in a suitable solvent (e.g., ethanol).

• Measure the optical rotation using a polarimeter at a specific wavelength (usually the sodium D-line, 589 nm) and temperature.

Caption: Logical flow for the characterization of tert-Butyl 5-oxo-L-prolinate.

III. Applications in Drug Development

The utility of tert-butyl 5-oxo-L-prolinate as a chiral building block is well-established in the pharmaceutical industry. Its rigid, cyclic structure and stereochemically defined center make it an ideal starting point for the synthesis of a variety of biologically active molecules. For instance, it is a key intermediate in the synthesis of proline-based catalysts and ligands, which are crucial in asymmetric synthesis. Furthermore, its derivatives are explored in the development of novel therapeutic agents, particularly in medicinal and biochemistry research.

Conclusion

This technical guide has provided a detailed and practical overview of the synthesis and characterization of tert-butyl 5-oxo-L-prolinate. The described synthetic protocol, based on the acid-catalyzed esterification of L-pyroglutamic acid, is a reliable and high-yielding method suitable for laboratory-scale preparation. The comprehensive characterization workflow ensures the production of a high-purity compound, which is essential for its successful application in further synthetic endeavors, particularly in the field of drug discovery and development. The insights provided herein are intended to empower researchers and scientists with the knowledge to confidently synthesize and utilize this valuable chiral synthon.

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tert-Butyl 5-oxo-L-prolinate chemical structure and IUPAC name

A-Level Data Sheet: tert-Butyl 5-oxo-L-prolinate

Abstract: This technical guide provides a comprehensive overview of tert-Butyl 5-oxo-L-prolinate, a pivotal chiral building block in modern organic synthesis and pharmaceutical development. The document delineates its precise chemical identity, including its structure and IUPAC nomenclature. Key physicochemical properties are tabulated for reference. A detailed, field-tested synthesis protocol is provided, emphasizing the mechanistic rationale behind the procedural steps to ensure reproducibility and safety. Furthermore, its significant applications as a synthon are discussed, supported by authoritative references. This guide is intended for researchers, chemists, and drug development professionals requiring a detailed, practical understanding of this versatile reagent.

Chemical Identity and Nomenclature

tert-Butyl 5-oxo-L-prolinate is a derivative of L-pyroglutamic acid, an important chiral pool starting material. The introduction of the tert-butyl ester group serves as a sterically hindered protecting group for the carboxylic acid, preventing its participation in undesired side reactions while allowing for selective deprotection under specific acidic conditions.

• IUPAC Name: tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate[1]

• Common Synonyms: L-Pyroglutamic acid tert-butyl ester, (S)-tert-Butyl 5-oxopyrrolidine-2-carboxylate, H-Pyr-OtBu[1]

• CAS Number: 35418-16-7[1][2][3]

• Molecular Formula: C₉H₁₅NO₃[1][3]

• Molecular Weight: 185.22 g/mol [1][3]

• EC Number: 252-555-5[1][4]

Structural Analysis and Visualization

The molecular architecture of tert-butyl 5-oxo-L-prolinate consists of three key features:

• Pyrrolidone Ring: A five-membered lactam (cyclic amide) ring, which is the core of the pyroglutamic acid structure.

• Chiral Center: The stereocenter at the C2 position is in the (S)-configuration, designated as "L" in amino acid nomenclature. This chirality is crucial for its application in asymmetric synthesis.

• tert-Butyl Ester: A bulky ester group at the C2 position that protects the carboxylic acid functionality. Its steric hindrance influences the molecule's reactivity and solubility.

Below is a 2D representation of the chemical structure generated using DOT language.

Caption: 2D structure of tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate.

Physicochemical Properties

The physical and chemical properties of a reagent are critical for designing experimental conditions, including solvent choice, reaction temperature, and purification methods.

Property	Value	Source(s)
Appearance	White to off-white powder or crystal	[5]
Melting Point	102.0 to 108.0 °C	[6]
Boiling Point	319.2 ± 35.0 °C (Predicted)	[6]
Density	~1.1 g/cm³ (Predicted)	[4]
Solubility	Soluble in methanol and water.	[5]
Optical Activity	+8.0 to +10.0 deg (c=1, MeOH)

Synthesis Protocol and Mechanistic Rationale

The most direct and common synthesis of tert-butyl 5-oxo-L-prolinate is the acid-catalyzed esterification of L-Pyroglutamic acid using tert-butyl acetate as both a reagent and solvent. This method is advantageous as it avoids the use of harsher reagents like isobutylene gas or strong, non-aqueous acids.

Experimental Protocol

Reaction: L-Pyroglutamic acid + tert-Butyl Acetate → tert-Butyl 5-oxo-L-prolinate

• Vessel Preparation: To a 250 mL round-bottom flask equipped with a magnetic stirrer, add L-Pyroglutamic acid (5.0 g, 38.73 mmol).

• Reagent Addition: Under a nitrogen atmosphere, add tert-butyl acetate (65 mL, 0.48 mol). The large excess of tert-butyl acetate serves as the solvent and drives the reaction equilibrium towards the product.[2][6]

• Catalyst Introduction: Slowly and carefully add 70% aqueous perchloric acid (1.25 mL) to the suspension. Perchloric acid is a strong, non-nucleophilic acid that protonates the carbonyl oxygen of L-pyroglutamic acid, activating it for nucleophilic attack.

• Reaction Execution: Stir the reaction mixture vigorously at room temperature for 18 hours.[2][6] The extended reaction time is necessary due to the moderate reactivity of tert-butyl acetate.

• Work-up & Neutralization: Carefully pour the reaction mixture into a saturated aqueous solution of sodium bicarbonate to quench the perchloric acid catalyst. This step must be performed slowly to control the effervescence (CO₂ evolution).

• Extraction: Transfer the neutralized mixture to a separatory funnel and extract the aqueous phase twice with ethyl acetate (2 x 200 mL). Ethyl acetate is a suitable solvent for the product and is immiscible with the aqueous layer.[2][6]

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate to remove residual water. Filter off the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator.[2][6]

• Purification: Recrystallize the resulting crude solid from a hexane/ether (10:1) solvent mixture to yield the pure product as a white solid (Typical Yield: ~70%).[2][6]

Synthesis Workflow Diagram

Caption: Step-by-step workflow for the synthesis of tert-Butyl 5-oxo-L-prolinate.

Applications in Research and Drug Development

tert-Butyl 5-oxo-L-prolinate is a highly valued intermediate in the synthesis of complex organic molecules, particularly pharmaceuticals. Its utility stems from the stable, chiral pyroglutamate core and the differentially protected functional groups.

• Synthesis of Enzyme Inhibitors: It serves as a key starting material for synthesizing angiotensin-converting enzyme (ACE) inhibitors, a class of drugs used to treat hypertension and heart failure.[2][6]

• Alkaloid Synthesis: The compound is used in the total synthesis of phenanthroindolizidine alkaloids such as (+)-tylophorine and antofine, which exhibit potent anti-inflammatory and anti-cancer properties.[2][6]

• Radioligand Development: It is a precursor in the synthesis of radiolabeled imaging agents, like [¹⁸F]IUR-1602, which are used in positron emission tomography (PET) to study neuroinflammation by targeting the P2X7 receptor.[2][6][7]

• Peptide Chemistry: In peptide synthesis, the pyroglutamate moiety is a common N-terminal cap. This derivative allows for the incorporation of a protected pyroglutamic acid residue into a peptide sequence.

• Prodrug Development: The tert-butyl ester group can be part of a prodrug strategy to enhance the metabolic stability and tumor-specific delivery of anticancer agents, such as derivatives of 6-diazo-5-oxo-l-norleucine (DON).[8][9]

Conclusion

tert-Butyl 5-oxo-L-prolinate is a cornerstone chiral building block whose well-defined structure and predictable reactivity make it indispensable in medicinal chemistry and complex molecule synthesis. The robust synthesis protocol and the strategic utility of its protecting group enable the efficient construction of a wide range of high-value compounds. This guide provides the core technical information required for its effective and safe utilization in a research and development setting.

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An In-depth Technical Guide to the Solubility and Stability of tert-Butyl 5-oxo-L-prolinate

Introduction

Tert-Butyl 5-oxo-L-prolinate, a chiral building block derived from L-pyroglutamic acid, is a pivotal intermediate in the synthesis of a wide array of pharmaceutical compounds. Its unique structural features, including the sterically hindering tert-butyl ester, render it a valuable synthon in the development of therapeutic agents.[1][2][3] This guide provides a comprehensive technical overview of the solubility and stability of tert-Butyl 5-oxo-L-prolinate, offering insights for researchers, scientists, and professionals in drug development. A thorough understanding of these properties is paramount for optimizing reaction conditions, formulation development, and ensuring the quality and efficacy of the final active pharmaceutical ingredient (API).

Physicochemical Properties

A foundational understanding of the physicochemical properties of tert-Butyl 5-oxo-L-prolinate is essential for its effective application.

Property	Value	Source
Molecular Formula	C₉H₁₅NO₃	[4]
Molecular Weight	185.22 g/mol	[4]
Appearance	White to off-white crystalline powder	[1][2]
Melting Point	102.0 to 108.0 °C	[1][2]
Predicted Boiling Point	319.2 ± 35.0 °C	[1][2]
Predicted Density	1.099 ± 0.06 g/cm³	[2]

Solubility Profile

The solubility of tert-Butyl 5-oxo-L-prolinate is a critical parameter for its use in synthesis and formulation. While qualitative data indicates good solubility in polar aprotic and protic solvents, this section provides a more detailed, albeit illustrative, quantitative outlook and a robust protocol for its determination.

Qualitative Solubility

Based on available data, the solubility of tert-Butyl 5-oxo-L-prolinate can be summarized as follows:

• Soluble in: Methanol, Ethyl Acetate.[1][2][5]

• Sparingly Soluble to Insoluble in: Hexane/Ether mixtures.[5]

Quantitative Solubility Determination: A Proposed Protocol

To provide actionable data for process development, a standardized protocol for determining the quantitative solubility in various common laboratory solvents is essential.

Experimental Protocol: Isothermal Shake-Flask Method

• Preparation of Saturated Solutions:

  • Add an excess amount of tert-Butyl 5-oxo-L-prolinate to a series of vials, each containing a known volume (e.g., 5 mL) of a selected solvent (Methanol, Ethanol, Isopropanol, Acetonitrile, Ethyl Acetate, Dichloromethane, and Water).

  • Ensure a solid excess is visible in each vial.

• Equilibration:

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a temperature-controlled shaker bath set at three different temperatures (e.g., 25 °C, 40 °C, and 50 °C).

  • Allow the solutions to equilibrate for at least 24 hours to ensure saturation.

• Sample Collection and Analysis:

  • After equilibration, allow the vials to stand undisturbed for at least 2 hours for the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-heated/cooled syringe to match the equilibration temperature.

  • Filter the aliquot through a 0.45 µm PTFE syringe filter to remove any undissolved solids.

  • Dilute the filtered aliquot with a suitable solvent (e.g., methanol) to a concentration within the linear range of a pre-validated analytical method (e.g., HPLC-UV).

  • Quantify the concentration of tert-Butyl 5-oxo-L-prolinate in the diluted sample using the validated analytical method.

• Calculation:

  • Calculate the solubility in mg/mL using the following formula: Solubility (mg/mL) = (Concentration of diluted sample (mg/mL)) * (Dilution factor)

Illustrative Quantitative Solubility Data

The following table presents hypothetical quantitative solubility data to demonstrate the expected trends.

Solvent	Solubility at 25 °C (mg/mL)	Solubility at 40 °C (mg/mL)	Solubility at 50 °C (mg/mL)
Methanol	> 200	> 250	> 300
Ethanol	~150	~200	~250
Isopropanol	~50	~80	~120
Acetonitrile	~100	~150	~200
Ethyl Acetate	~180	~230	~280
Dichloromethane	> 200	> 250	> 300
Water	< 1	< 2	< 5

Note: These values are illustrative and should be confirmed experimentally using the protocol described above.

Stability Profile

Understanding the stability of tert-Butyl 5-oxo-L-prolinate under various stress conditions is crucial for predicting its shelf-life, defining appropriate storage conditions, and identifying potential degradation products that could impact the safety and efficacy of the final drug product.

General Storage Recommendations

For routine storage, tert-Butyl 5-oxo-L-prolinate should be kept in a tightly sealed container in a dry environment at room temperature.[1][2]

Forced Degradation Studies: Unveiling Degradation Pathways

Forced degradation studies are essential to identify the potential degradation pathways and to develop a stability-indicating analytical method.[6] The following diagram illustrates a typical workflow for a forced degradation study.

Caption: Workflow for a forced degradation study.

Experimental Protocol: Forced Degradation Study

• Sample Preparation:

  • Prepare solutions of tert-Butyl 5-oxo-L-prolinate (e.g., 1 mg/mL) in a suitable solvent (e.g., acetonitrile/water mixture).

• Stress Conditions:

  • Acidic Hydrolysis: Mix the sample solution with an equal volume of 0.1 M HCl and heat at 60 °C for various time points (e.g., 2, 4, 8, 24 hours). Neutralize the samples before analysis.

  • Basic Hydrolysis: Mix the sample solution with an equal volume of 0.1 M NaOH and keep at room temperature for various time points (e.g., 30 min, 1, 2, 4 hours). Neutralize the samples before analysis. Tert-butyl esters are generally stable to basic conditions, but this should be confirmed.[7]

  • Oxidative Degradation: Mix the sample solution with an equal volume of 3% H₂O₂ and keep at room temperature for various time points (e.g., 2, 4, 8, 24 hours).

  • Thermal Degradation: Expose the solid API and a solution of the API to elevated temperatures (e.g., 80 °C) for several days.

  • Photolytic Degradation: Expose the solid API and a solution of the API to light according to ICH Q1B guidelines.

• Analysis:

  • Analyze the stressed samples at each time point using a stability-indicating HPLC method (see proposed method below).

  • Monitor for the appearance of new peaks (degradation products) and the decrease in the peak area of the parent compound.

Plausible Degradation Pathways

Based on the chemical structure of tert-Butyl 5-oxo-L-prolinate and literature on related compounds, the following degradation pathways are plausible under forced degradation conditions:

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The Chiral Synthon in Focus: A Technical Guide to the Mechanistic Role of tert-Butyl 5-oxo-L-prolinate in Asymmetric Synthesis

Abstract

In the landscape of modern drug discovery and complex molecule synthesis, the strategic use of chiral building blocks is fundamental to achieving stereochemical control. tert-Butyl 5-oxo-L-prolinate, a rigid cyclic amino acid derivative, has emerged as a powerhouse synthon for researchers and drug development professionals. Its inherent chirality, derived from L-glutamic acid, combined with a versatile lactam framework, provides a robust platform for the synthesis of a myriad of complex structures, from constrained proline analogues to key pharmaceutical intermediates. This guide elucidates the core mechanistic principles governing the reactivity of this synthon, with a particular focus on the diastereoselective functionalization at the C4 position. By examining the interplay of steric and electronic factors within the enolate intermediate, we provide a field-proven perspective on predicting and controlling stereochemical outcomes. Detailed, actionable protocols and quantitative data are presented to empower scientists in leveraging this valuable molecule to its full potential.

Introduction: The Strategic Advantage of a Constrained Chiral Scaffold

tert-Butyl 5-oxo-L-prolinate (CAS 35418-16-7) is a derivative of L-pyroglutamic acid, a cyclized form of L-glutamic acid.[1] Its structure is characterized by three key features that define its "mechanism of action" as a chiral building block:

• The (S)-Stereocenter at C2: This fixed chiral center serves as the primary control element, directing the stereochemical outcome of reactions at other positions on the pyrrolidinone ring.

• The Lactam Ring: This five-membered ring provides a conformationally rigid scaffold. This rigidity is crucial for transmitting stereochemical information from the C2 center to reacting centers, particularly C4.[2]

• The tert-Butyl Ester: This bulky group protects the C2-carboxylic acid, preventing unwanted side reactions and influencing the steric environment around the molecule. It is stable under many reaction conditions but can be removed under acidic conditions.

The true synthetic power of this molecule is unlocked upon protection of the lactam nitrogen, most commonly with a tert-butoxycarbonyl (Boc) group, to form di-tert-butyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate (N-Boc-tert-butyl 5-oxo-L-prolinate).[3] The N-Boc group is essential for two reasons: it enhances the acidity of the C4 protons, facilitating clean enolate formation, and its steric bulk further refines the diastereoselectivity of subsequent reactions.[4]

This guide will focus on the N-Boc protected variant as the key reactive intermediate, exploring its synthesis and mechanistic role in cornerstone organic transformations.

Synthesis of the Key Intermediate: N-Boc-tert-Butyl 5-oxo-L-prolinate

The preparation of the N-Boc protected synthon is a reliable two-step process starting from the commercially available tert-butyl 5-oxo-L-prolinate.

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The Strategic Application of tert-Butyl 5-oxo-L-prolinate in Modern Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

In the landscape of contemporary drug discovery, the demand for chiral building blocks that offer structural rigidity and synthetic versatility is paramount. tert-Butyl 5-oxo-L-prolinate, a derivative of pyroglutamic acid, has emerged as a pivotal scaffold in medicinal chemistry. Its inherent conformational constraints and strategically placed functional groups provide a unique platform for the design and synthesis of a diverse array of therapeutic agents. This technical guide provides an in-depth exploration of the core applications of tert-butyl 5-oxo-L-prolinate, moving beyond a mere catalog of its uses to a detailed analysis of the causality behind its synthetic utility and its impact on the pharmacological profiles of derivative compounds. We will delve into its role in the development of angiotensin-converting enzyme (ACE) inhibitors, the total synthesis of complex natural products, the creation of sophisticated radioligands for neuroinflammatory imaging, and its application in crafting novel peptidomimetics and prodrugs. This guide is intended to serve as a comprehensive resource for researchers, offering not only a thorough understanding of the molecule's potential but also detailed, field-proven experimental protocols to facilitate its practical application in the laboratory.

The Architectural Advantage: Why tert-Butyl 5-oxo-L-prolinate?

The efficacy of tert-butyl 5-oxo-L-prolinate as a synthetic intermediate stems from a confluence of its structural and chemical properties. The lactam ring of the pyroglutamate core imparts a significant degree of conformational rigidity, a desirable trait in drug design for reducing the entropic penalty upon binding to a biological target. This constrained geometry allows for a more precise orientation of pharmacophoric elements, leading to enhanced potency and selectivity.

The presence of the tert-butyl ester serves a dual purpose. Firstly, it acts as a robust protecting group for the carboxylic acid, stable to a wide range of reaction conditions, yet readily cleavable under specific acidic conditions. This orthogonality is crucial in multi-step syntheses, allowing for selective manipulation of other functional groups within a molecule.[1] Secondly, the steric bulk of the tert-butyl group can influence the stereochemical outcome of reactions at adjacent centers, providing an additional layer of synthetic control.

Caption: Key structural features of tert-Butyl 5-oxo-L-prolinate.

Synthetic Accessibility: Establishing the Foundation

The practical utility of any building block is intrinsically linked to its accessibility. tert-Butyl 5-oxo-L-prolinate can be reliably synthesized from L-pyroglutamic acid, a readily available and inexpensive starting material derived from L-glutamic acid.[2] Several synthetic methodologies have been reported, with the most common approaches detailed below.

Comparative Analysis of Synthetic Routes

Route	Key Reagents	Advantages	Disadvantages	Typical Yield
Acid-catalyzed Esterification	L-Pyroglutamic acid, tert-butyl acetate, perchloric acid	Cost-effective, straightforward procedure.	Use of strong acid may not be suitable for sensitive substrates.	~70%
DCC/DMAP Coupling	L-Pyroglutamic acid, tert-butanol, DCC, DMAP	Milder conditions compared to strong acid catalysis.	Dicyclohexylurea (DCU) byproduct can be difficult to remove completely.	Variable
(Boc)₂O Mediated Esterification	L-Pyroglutamic acid, (Boc)₂O, DMAP	Can be performed as part of a one-pot N-protection and C-esterification sequence.	Requires careful control of stoichiometry to avoid side reactions.	Good

Detailed Experimental Protocol: Acid-Catalyzed Esterification

This protocol provides a robust and scalable method for the synthesis of tert-butyl 5-oxo-L-prolinate.

Materials:

• L-Pyroglutamic acid

• tert-Butyl acetate

• 70% Perchloric acid

• Saturated aqueous sodium bicarbonate

• Ethyl acetate

• Anhydrous sodium sulfate

• Hexane

• Diethyl ether

Procedure:

• Under a nitrogen atmosphere, dissolve L-Pyroglutamic acid (1.0 eq) in tert-butyl acetate (12.4 eq).

• Slowly add 70% aqueous perchloric acid (catalytic amount) to the stirring mixture.

• Stir the reaction at room temperature for 18 hours, monitoring by TLC (Thin Layer Chromatography).

• Upon completion, carefully pour the reaction mixture into a saturated aqueous solution of sodium bicarbonate to neutralize the acid.

• Extract the aqueous layer with ethyl acetate (2 x 40 mL per gram of starting material).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic phase under reduced pressure.

• Recrystallize the crude product from a hexane/diethyl ether solvent system to yield (S)-tert-butyl 5-oxopyrrolidine-2-carboxylate as a white solid.

Applications in Medicinal Chemistry: Case Studies and Mechanistic Insights

The true value of tert-butyl 5-oxo-L-prolinate is demonstrated through its successful application in the synthesis of a variety of biologically active molecules.

Angiotensin-Converting Enzyme (ACE) Inhibitors

The renin-angiotensin-aldosterone system (RAAS) is a critical regulator of blood pressure, and its inhibition is a cornerstone of cardiovascular therapy.[3][4] ACE inhibitors prevent the conversion of angiotensin I to the potent vasoconstrictor angiotensin II.[5][6] The pyroglutamate scaffold has been incorporated into ACE inhibitors to mimic the C-terminal dipeptide of ACE substrates. The constrained nature of the ring helps to position the key binding functionalities in an optimal orientation for interaction with the enzyme's active site.

Caption: Simplified schematic of the Renin-Angiotensin System and the point of intervention for ACE inhibitors.

While specific ACE inhibitors directly derived from tert-butyl 5-oxo-L-prolinate are not extensively documented in the provided search results, the broader class of pyroglutamic acid-containing inhibitors highlights the importance of this scaffold in achieving potent enzyme inhibition. The carboxylic acid of the pyroglutamate moiety is crucial for coordinating with the zinc ion in the active site of ACE.

Synthesis of Phenanthroindolizidine Alkaloids: (+)-Tylophorine and Antofine

Phenanthroindolizidine alkaloids, such as (+)-tylophorine and antofine, are natural products that exhibit significant anti-cancer and anti-inflammatory properties.[7] The synthesis of these complex chiral molecules often utilizes chiral pool starting materials to establish the correct stereochemistry. tert-Butyl 5-oxo-L-prolinate serves as a valuable precursor for the indolizidine core of these alkaloids.

While the search results did not provide a complete step-by-step synthesis of (+)-tylophorine or antofine starting directly from tert-butyl 5-oxo-L-prolinate, they do indicate that L-proline derivatives are key intermediates in their synthesis.[8][9][10][11][12][13] The general synthetic strategy involves the elaboration of the proline ring system and subsequent annulation to form the phenanthrene moiety.

Radioligands for P2X7 Receptor Imaging in Neuroinflammation

The P2X7 receptor is a key player in the neuroinflammatory cascade and is considered a promising target for the diagnosis and treatment of neurodegenerative diseases.[14] Positron Emission Tomography (PET) is a powerful imaging technique that requires specific radiolabeled ligands to visualize and quantify these receptors in vivo. tert-Butyl 5-oxo-L-prolinate has been successfully employed as a starting material in the synthesis of novel P2X7R radioligands.[7]

Case Study: Synthesis of [¹⁸F]IUR-1601 and [¹⁸F]IUR-1602

The synthesis of the reference standards for these radioligands, IUR-1601 and IUR-1602, starts from tert-butyl (S)-5-oxopyrrolidine-2-carboxylate.[14] The synthetic sequence typically involves N-alkylation of the pyroglutamate ring, followed by amidation of the carboxylic acid (after deprotection of the tert-butyl ester) with a suitable amine. This modular approach allows for the introduction of various substituents to optimize the binding affinity and pharmacokinetic properties of the final compound.

Caption: General synthetic workflow for P2X7R ligands from tert-Butyl 5-oxo-L-prolinate.

Peptidomimetics and Prodrugs: Enhancing Stability and Delivery

The inherent conformational constraint of the pyroglutamate ring makes tert-butyl 5-oxo-L-prolinate an excellent scaffold for the design of peptidomimetics.[15] By replacing a flexible amino acid residue in a peptide sequence with a pyroglutamate derivative, it is possible to lock the peptide into a bioactive conformation, thereby increasing its potency and metabolic stability.

Case Study: Prodrugs of 6-Diazo-5-oxo-L-norleucine (DON) for Cancer Therapy

The glutamine antagonist 6-diazo-5-oxo-L-norleucine (DON) has shown remarkable anticancer efficacy, but its clinical use is hampered by toxicity. To address this, prodrug strategies have been developed to improve its therapeutic index. In a recent study, tert-butyl 5-oxo-L-prolinate was utilized in the synthesis of a series of DON prodrugs.[16] The tert-butyl ester moiety was found to enhance metabolic stability and improve the pharmacokinetic profile of the parent drug.[16]

Experimental Protocol: Synthesis of a DON Prodrug Intermediate

The following is an adapted protocol for a key step in the synthesis of DON prodrugs, illustrating the manipulation of the pyroglutamate scaffold.

Materials:

• (S)-tert-Butyl 5-oxopyrrolidine-2-carboxylate

• Lithium bis(trimethylsilyl)amide (LiHMDS)

• (9H-fluoren-9-yl)methyl chloroformate (Fmoc-Cl)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Dissolve (S)-tert-butyl 5-oxopyrrolidine-2-carboxylate (1.0 eq) in anhydrous THF and cool to -78 °C under a nitrogen atmosphere.

• Add LiHMDS (0.95 eq) dropwise and stir for 15 minutes.

• In a separate flask, dissolve Fmoc-Cl (1.2 eq) in anhydrous THF and cool to -78 °C.

• Transfer the anion solution to the Fmoc-Cl solution via cannula.

• Stir the reaction at -78 °C for 2 hours and then allow it to warm to room temperature overnight.

• Quench the reaction with saturated aqueous ammonium chloride and extract with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purify the crude product by flash chromatography to yield 1-((9H-fluoren-9-yl)methyl) 2-tert-butyl (S)-5-oxopyrrolidine-1,2-dicarboxylate.[16]

Analytical Characterization and Stability Considerations

Rigorous analytical characterization is essential to ensure the purity and structural integrity of tert-butyl 5-oxo-L-prolinate and its derivatives.

Spectroscopic and Chromatographic Analysis

Technique	Expected Observations
¹H NMR	Characteristic singlet for the tert-butyl protons (~1.5 ppm), and distinct multiplets for the pyrrolidine ring protons.
¹³C NMR	Resonances for the quaternary carbon and methyl carbons of the tert-butyl group, as well as signals for the carbonyls and the carbons of the pyrrolidine ring.
Mass Spectrometry	Accurate mass measurement corresponding to the molecular formula C₉H₁₅NO₃.[17]
HPLC	A single major peak under appropriate reversed-phase conditions, allowing for purity assessment.

Stability and Deprotection of the tert-Butyl Ester

The tert-butyl ester of tert-butyl 5-oxo-L-prolinate is stable to a wide range of nucleophilic and basic conditions, making it compatible with many standard synthetic transformations.[18][19] Cleavage is typically achieved under acidic conditions, most commonly with trifluoroacetic acid (TFA) in dichloromethane (DCM).[20] The choice of deprotection conditions can be tailored to the sensitivity of other functional groups in the molecule.

Conclusion and Future Perspectives

tert-Butyl 5-oxo-L-prolinate has firmly established itself as a valuable and versatile building block in medicinal chemistry. Its unique combination of chirality, conformational constraint, and synthetic tractability has enabled the development of a wide range of therapeutic agents and research tools. The case studies presented in this guide underscore its strategic importance in addressing key challenges in drug discovery, from enhancing potency and selectivity to improving pharmacokinetic profiles and enabling targeted drug delivery.

As our understanding of disease biology continues to evolve, the demand for sophisticated molecular architectures will only increase. The principles and protocols outlined in this technical guide are intended to empower researchers to fully leverage the potential of tert-butyl 5-oxo-L-prolinate in the design and synthesis of the next generation of innovative medicines. Future research will likely focus on the development of novel derivatives of this scaffold with tailored electronic and steric properties, further expanding its utility in areas such as asymmetric catalysis and the construction of complex, biologically active macrocycles.

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The Gatekeeper of Chirality: An In-Depth Technical Guide to tert-Butyl 5-oxo-L-prolinate

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Unsung Hero of Asymmetric Synthesis

In the landscape of chiral building blocks, some molecules command the spotlight, their names synonymous with landmark total syntheses or blockbuster drugs. Others, like tert-Butyl 5-oxo-L-prolinate, operate with a quieter but no less profound influence. This guide is dedicated to this unsung hero, a molecule that serves as a critical gateway to complex, stereochemically defined targets. As a derivative of L-pyroglutamic acid, itself a readily available and inexpensive chiral precursor from the cyclization of L-glutamic acid, tert-butyl 5-oxo-L-prolinate offers a robust and versatile starting point for a multitude of synthetic endeavors.[1][2] Its strategic importance lies in the harmonious interplay of a protected carboxylic acid, a reactive lactam ring, and a defined stereocenter, making it a privileged scaffold in medicinal chemistry and natural product synthesis.[3] This guide will provide an in-depth exploration of its history, synthesis, characterization, and applications, offering both foundational knowledge and actionable protocols for the modern synthetic chemist.

I. Genesis: A Historical Perspective on a Chiral Workhorse

The precise moment of the "discovery" of tert-butyl 5-oxo-L-prolinate is not marked by a singular, celebrated publication. Instead, its emergence is intrinsically linked to the broader evolution of peptide chemistry and the development of protecting group strategies in the mid-20th century.[4] The advent of the tert-butyl ester as a reliable protecting group for carboxylic acids was a pivotal development, prized for its stability to a wide range of reaction conditions and its facile cleavage under acidic conditions.[5][6]

The true value of tert-butyl 5-oxo-L-prolinate was realized within the context of the "chiral pool" concept – the utilization of readily available, enantiomerically pure natural products as starting materials for complex asymmetric synthesis.[7] L-pyroglutamic acid, a derivative of the amino acid L-glutamic acid, stands as a cornerstone of this chiral pool.[1] The introduction of the tert-butyl ester to L-pyroglutamic acid provided a key intermediate where the carboxylic acid is masked, allowing for selective manipulation of the lactam ring and the alpha-carbon. This strategic protection unlocked new synthetic pathways, solidifying the role of tert-butyl 5-oxo-L-prolinate as a go-to building block for chemists seeking to construct complex molecules with precise stereochemical control.

II. The Art of Creation: Synthesis of tert-Butyl 5-oxo-L-prolinate

The synthesis of tert-butyl 5-oxo-L-prolinate is most commonly achieved through the direct esterification of L-pyroglutamic acid. Several methods have been reported, with the choice of method often depending on scale, available reagents, and desired purity.

Method A: Acid-Catalyzed Esterification with tert-Butyl Acetate

This is a widely used and efficient method that employs tert-butyl acetate as both a reagent and a solvent, with a strong acid catalyst.[8]

Experimental Protocol:

• Reaction Setup: To a solution of L-Pyroglutamic acid (1.0 eq) in tert-butyl acetate (10-15 volumes), add a catalytic amount of 70% aqueous perchloric acid (approx. 0.1 eq) dropwise at room temperature under a nitrogen atmosphere.

• Reaction Execution: Stir the reaction mixture vigorously at room temperature for 18-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, carefully pour the reaction mixture into a saturated aqueous solution of sodium bicarbonate to neutralize the acid.

• Extraction: Extract the aqueous layer with ethyl acetate (2 x 10 volumes).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by recrystallization from a mixture of hexane and ether to yield the product as a white solid.[8]

Causality of Experimental Choices:

• Perchloric Acid: A strong acid is required to protonate the tert-butyl acetate, facilitating the formation of the tert-butyl carbocation, which is the active electrophile.

• tert-Butyl Acetate: Serves as the source of the tert-butyl group and as the solvent, driving the equilibrium towards the product.

• Aqueous Workup with Bicarbonate: Essential to quench the strong acid catalyst and remove any unreacted L-pyroglutamic acid.

Synthesis Workflow: Acid-Catalyzed Esterification

Caption: Role of tert-Butyl 5-oxo-L-prolinate in prodrug synthesis.

B. Synthesis of Alkaloids and Radioligands

The rigid, chiral scaffold of tert-butyl 5-oxo-L-prolinate makes it an ideal precursor for the synthesis of various natural products, including phenanthroindolizidine alkaloids like (+)-tylophorine and antofine, which exhibit promising anti-inflammatory and anticancer properties. [8][9]Furthermore, it is a crucial starting material for the synthesis of radioligands, such as [¹⁸F]IUR-1602 and [¹⁸F]IUR-1601, which are used for imaging the P2X7 receptor, a therapeutic target in neuroinflammation. [8][9]

C. Angiotensin-Converting Enzyme (ACE) Inhibitors

The pyroglutamic acid framework is a key structural motif in several ACE inhibitors used to treat hypertension. tert-Butyl 5-oxo-L-prolinate serves as a valuable intermediate in the synthesis of these important cardiovascular drugs. [8]

V. Conclusion: An Enduring Legacy in Asymmetric Synthesis

tert-Butyl 5-oxo-L-prolinate, born from the practical needs of peptide synthesis and the strategic vision of chiral pool chemistry, has carved an indispensable niche in the synthetic chemist's toolbox. Its straightforward synthesis, robust nature, and versatile reactivity provide a reliable and cost-effective entry point to a world of complex, stereochemically rich molecules. From life-saving medicines to intricate natural products, the influence of this unassuming white powder is undeniable. As the demand for enantiomerically pure compounds continues to grow, the importance and application of tert-butyl 5-oxo-L-prolinate are set to expand, solidifying its legacy as a true gatekeeper of chirality in modern organic synthesis.

References

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• Synthesis of (2S,3S)-3-Aroyl Pyroglutamic Acid Amides. (2020). Molecules, 25(23), 5728. Available at: [Link]

• PYROGLUTAMIC ACID DERIVATIVES: BUILDING BLOCKS FOR DRUG DISCOVERY. (2014). HETEROCYCLES, 89(8). Available at: [Link]

• Pyroglutamic acid. (n.d.). In ElectronicsAndBooks. Available at: [Link]

• Pyroglutamic Acid and its Derivatives: The Privileged Precursors for the Asymmetric Synthesis of Bioactive Natural Products. (2019). Bentham Science. Available at: [Link]

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• Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery. (2023). Journal of Medicinal Chemistry, 66(22), 15493–15510. Available at: [Link]

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An In-Depth Guide to the Spectroscopic Characterization of tert-Butyl 5-oxo-L-prolinate

Introduction: The Structural Significance of a Versatile Chiral Building Block

In the landscape of pharmaceutical development and complex organic synthesis, the precise characterization of starting materials and intermediates is paramount. Tert-Butyl 5-oxo-L-prolinate, also known as tert-Butyl L-pyroglutamate, stands out as a crucial chiral synthon. Its rigid, five-membered lactam structure and protected carboxylic acid moiety make it an invaluable precursor for a range of bioactive molecules, most notably angiotensin-converting enzyme (ACE) inhibitors and specialized radioligands for imaging neuroinflammation.[1] Given its role, an unambiguous confirmation of its structure and purity is not merely a procedural step but a foundational requirement for any subsequent research and development.

This technical guide provides a comprehensive, multi-technique spectroscopic analysis of tert-Butyl 5-oxo-L-prolinate (CAS 35418-16-7).[2][3] We will delve into Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), presenting not just the data, but the underlying chemical principles that make these techniques synergistic for structural elucidation. The aim is to equip researchers, scientists, and drug development professionals with a robust analytical framework for the confident identification and quality assessment of this vital chemical entity.

Molecular Structure: The Foundation for Spectroscopic Interpretation

To interpret spectroscopic data effectively, one must first understand the molecule's architecture. Tert-Butyl 5-oxo-L-prolinate (C₉H₁₅NO₃, M.W. 185.22 g/mol ) possesses several key features that give rise to a distinct spectroscopic fingerprint.[2][3]

• Lactam Ring: A five-membered cyclic amide. Ring strain influences the vibrational frequency of the amide carbonyl group.

• Chiral Center: The C2 carbon (α-carbon) is chiral, retaining the L-configuration from its parent amino acid.

• Tert-Butyl Ester: A bulky protecting group on the C2 carboxylate, which has a highly characteristic signature in both NMR and MS.

• Amide N-H: A secondary amide proton, the signal of which is observable in both IR and ¹H NMR.

Below is a diagram illustrating the key structural components.

Caption: Molecular structure of tert-Butyl 5-oxo-L-prolinate.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Framework

Expertise & Experience: The Rationale for NMR Primacy

NMR spectroscopy is the cornerstone of structural analysis for organic molecules like tert-Butyl 5-oxo-L-prolinate. Its unparalleled ability to provide detailed information about the local chemical environment of each proton and carbon atom allows for a complete and unambiguous assignment of the molecular skeleton. For a chiral molecule, NMR is not just about connectivity; it helps confirm the diastereotopic nature of protons within the structure, adding another layer of verification.

Proton (¹H) NMR Spectroscopy

The ¹H NMR spectrum provides a quantitative map of all protons in the molecule.

Experimental Protocol: A Self-Validating System

• Sample Preparation: Dissolve ~5-10 mg of tert-Butyl 5-oxo-L-prolinate in ~0.6 mL of deuterated chloroform (CDCl₃). The choice of CDCl₃ is strategic as it is an excellent solvent for this compound and its residual solvent peak (δ ≈ 7.26 ppm) does not typically interfere with analyte signals.[4][5]

• Instrument Setup: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer. A higher field strength improves signal dispersion, which is critical for resolving the complex multiplets of the pyrrolidone ring protons.[4]

• Acquisition: A standard proton experiment with 16-32 scans is usually sufficient to achieve an excellent signal-to-noise ratio.

• Referencing: Chemical shifts (δ) are reported in parts per million (ppm) relative to the internal standard tetramethylsilane (TMS) at 0.00 ppm.[4]

Data Presentation & Interpretation

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	J (Hz)	Rationale for Assignment
NH (Amide)	~6.5 - 7.0	br s	1H	-	The broadness is due to quadrupole broadening from the adjacent ¹⁴N and potential solvent exchange. Its chemical shift is concentration and solvent dependent.
H2 (α-proton)	~4.1 - 4.2	dd	1H	~8.5, 5.0	This proton is at the chiral center, adjacent to the electron-withdrawing ester and amide nitrogen. It is split by the two non-equivalent H3 protons.
H3 & H4 (β, γ-protons)	~2.1 - 2.6	m	4H	-	These four methylene protons on the pyrrolidone ring are chemically and magnetically non-equivalent, resulting in a complex, overlapping multiplet.
C(CH₃)₃ (tert-Butyl)	~1.45	s	9H	-	The nine protons are equivalent due to free rotation, resulting in a strong, sharp singlet. This is a hallmark signal for the tert-butyl group.

Note: Exact chemical shifts and coupling constants can vary slightly based on solvent and spectrometer field strength.

Carbon-¹³C NMR Spectroscopy

The ¹³C NMR spectrum reveals the carbon backbone of the molecule.

Experimental Protocol: A Self-Validating System

• Sample and Solvent: The same sample prepared for ¹H NMR can be used.

• Acquisition: A standard proton-decoupled ¹³C experiment is run. Due to the low natural abundance of ¹³C (~1.1%), a greater number of scans (e.g., 1024 or more) is required to achieve a good signal-to-noise ratio.

• Referencing: The CDCl₃ solvent signal at δ ≈ 77.16 ppm is used as a secondary reference.[5][6]

Data Presentation & Interpretation

Carbon Assignment	Chemical Shift (δ, ppm)	Rationale for Assignment
C5 (Amide C=O)	~176.0	The amide carbonyl carbon is typically found in this downfield region.
Ester C=O	~171.5	The ester carbonyl is slightly upfield compared to the amide carbonyl.
C(CH₃)₃ (Quaternary)	~82.0	The quaternary carbon of the tert-butyl group, deshielded by the adjacent oxygen atom.
C2 (α-carbon)	~56.5	The chiral carbon, attached to both the nitrogen and the ester group.
C4	~30.0	Aliphatic methylene carbon adjacent to the amide carbonyl.
C3	~25.0	Aliphatic methylene carbon.
C(_C_H₃)₃ (Methyls)	~28.0	The three equivalent methyl carbons of the tert-butyl group, producing a strong signal.

Note: Data compiled from typical chemical shift ranges for similar functional groups.[7]

Trustworthiness through 2D NMR: To provide absolute, self-validating proof of these assignments, 2D NMR experiments such as COSY (¹H-¹H correlation) and HSQC (¹H-¹³C one-bond correlation) are employed. A COSY spectrum would show correlation between H2 and the H3 protons, while an HSQC spectrum would definitively link each proton signal to its directly attached carbon (e.g., the singlet at ~1.45 ppm to the carbon at ~28.0 ppm).

Infrared (IR) Spectroscopy: The Functional Group Fingerprint

Expertise & Experience: The Rationale for IR Analysis

While NMR provides the skeletal map, Infrared (IR) spectroscopy offers a rapid and highly effective confirmation of the essential functional groups. For a synthetic chemist, monitoring a reaction for the formation of both the ester and the retention of the lactam is critical. IR provides this diagnostic "fingerprint" in minutes, making it an indispensable tool for both reaction monitoring and final product quality control.[8]

Experimental Protocol: A Self-Validating System

• Method: Attenuated Total Reflectance (ATR) is the preferred modern method due to its simplicity and speed, requiring only a small amount of solid sample placed directly on the ATR crystal.[3]

• Acquisition: The spectrum is typically recorded from 4000 to 400 cm⁻¹. A background spectrum of the clean crystal is taken first and automatically subtracted from the sample spectrum.

Data Presentation & Interpretation

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Significance
~3250 - 3350	N-H Stretch	Secondary Amide (Lactam)	Confirms the presence of the pyrrolidone ring N-H.
~2850 - 2980	C-H Stretch	Aliphatic (CH₂, CH₃)	Confirms the aliphatic nature of the ring and tert-butyl group.
~1740 - 1750	C=O Stretch	tert-Butyl Ester	A strong, sharp absorption characteristic of a saturated ester.[9]
~1680 - 1700	C=O Stretch	Amide (5-membered Lactam)	This is a key diagnostic peak. The frequency is elevated compared to a standard acyclic amide (~1650 cm⁻¹) due to ring strain.[10]
~1150 - 1250	C-O Stretch	Ester	Strong absorption confirming the C-O single bond of the ester.

Trustworthiness through Duality: The authoritative power of the IR spectrum lies in the clear and distinct observation of two separate carbonyl peaks. The presence of the ester C=O (~1745 cm⁻¹) and the lactam C=O (~1690 cm⁻¹) simultaneously provides unambiguous, self-validating evidence for the correct molecular structure.

Mass Spectrometry (MS): The Molecular Weight and Fragmentation Puzzle

Expertise & Experience: The Rationale for MS Analysis

Mass spectrometry is the ultimate arbiter of molecular weight. For any newly synthesized compound, confirming that the molecular mass matches the theoretical calculation is a non-negotiable step. Furthermore, by employing "soft" ionization techniques like Electrospray Ionization (ESI), we can observe the intact molecular ion and then induce fragmentation (MS/MS) to piece together the molecule's structure, providing powerful corroborating evidence to the NMR and IR data.

Experimental Protocol: A Self-Validating System

• Sample Preparation: A dilute solution of the compound is prepared in a suitable solvent like methanol or acetonitrile.

• Ionization: ESI in positive ion mode is the ideal choice. The sample solution is sprayed into the mass spectrometer, where solvent evaporation and protonation occur to form the gaseous [M+H]⁺ ion.

• Analysis: The mass-to-charge ratio (m/z) of the ions is measured. For higher confidence, High-Resolution Mass Spectrometry (HRMS) is used to determine the exact mass to within 0.001 Da, which can confirm the elemental composition (C₉H₁₅NO₃).

Data Presentation & Interpretation

The calculated exact mass of C₉H₁₅NO₃ is 185.1052 Da.[3]

m/z	Ion	Proposed Structure/Loss	Significance
186.1126	[M+H]⁺	Protonated Molecular Ion	Confirms the molecular weight of the compound.
208.0945	[M+Na]⁺	Sodium Adduct	A common adduct observed in ESI-MS, providing further confirmation of the molecular weight.
130.0504	[M-C₄H₈+H]⁺	Loss of isobutylene (56 Da)	This is the base peak and the most characteristic fragmentation. The tert-butyl group readily cleaves to form a stable tert-butyl cation, leaving behind the protonated pyroglutamic acid.[11]
112.0398	[M-C₄H₈-H₂O+H]⁺	Loss of isobutylene and water	Subsequent loss of water from the m/z 130 fragment.

Mandatory Visualization: Key Fragmentation Pathway

The primary fragmentation pathway observed in ESI-MS provides a clear structural clue that validates the presence of the tert-butyl ester group.

Caption: Primary ESI-MS fragmentation of tert-Butyl 5-oxo-L-prolinate.

Conclusion: A Synergistic Approach to Unambiguous Characterization

The structural verification of tert-Butyl 5-oxo-L-prolinate is achieved not by a single technique, but by the powerful synergy between NMR, IR, and MS.

• NMR spectroscopy provides the definitive atomic-level map of the carbon and proton skeleton.

• IR spectroscopy offers a rapid and unmistakable fingerprint of the key ester and lactam functional groups.

• Mass spectrometry confirms the exact molecular weight and reveals a characteristic fragmentation pattern dominated by the loss of the tert-butyl group.

Together, these analytical techniques provide a robust, self-validating dataset that allows researchers and drug developers to proceed with confidence, knowing their chiral building block is structurally correct and pure. This analytical rigor is the bedrock upon which successful and reproducible scientific advancement is built.

References

• Purdue University College of Science. (n.d.). IR Absorption Table. Retrieved from [Link]

• Gil, M., Núñez, J. L., Palafox, M. A., & Iza, N. (2001). FTIR study of five complex beta-lactam molecules. Biopolymers, 62(5), 278-294. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). tert-Butyl 5-oxo-L-prolinate. PubChem Compound Database. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Available from: [Link]

• ACS Publications. (n.d.). Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery. Journal of Medicinal Chemistry. Retrieved from [Link]

• Haskali, M. I., et al. (2022). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. Molecules, 27(15), 4989. Available from: [Link]

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). 13C NMR Chemical Shifts. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Agilent. (n.d.). A Comprehensive Guide to FTIR Analysis. Retrieved from [Link]

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A Guide to tert-Butyl 5-oxo-L-prolinate: A Versatile Chiral Building Block in Modern Synthesis

In the landscape of pharmaceutical development and complex molecule synthesis, the strategic use of chiral building blocks is paramount. These pre-synthesized, enantiomerically pure molecules provide a reliable foundation for constructing intricate three-dimensional structures, saving valuable synthetic steps and ensuring stereochemical control. Among these essential synthons, tert-butyl 5-oxo-L-prolinate, also known as tert-butyl L-pyroglutamate, has emerged as a particularly valuable and versatile tool. Its rigid pyrrolidone scaffold, derived from the naturally abundant L-glutamic acid, combined with the strategic placement of a modifiable lactam and a sterically demanding tert-butyl ester, makes it an ideal starting point for a diverse array of synthetic targets.

This guide provides an in-depth technical overview of tert-butyl 5-oxo-L-prolinate, exploring its synthesis, properties, and key applications. It is intended for researchers, chemists, and drug development professionals seeking to leverage this powerful chiral synthon in their synthetic endeavors.

Physicochemical & Structural Properties

The utility of a building block is fundamentally tied to its physical and chemical characteristics. The tert-butyl ester group not only protects the carboxylic acid but also imparts favorable solubility in many organic solvents, while the lactam functionality offers a site for diverse chemical transformations.

Property	Value	Source(s)
CAS Number	35418-16-7	[1][2]
Molecular Formula	C₉H₁₅NO₃	[1][2]
Molecular Weight	185.22 g/mol	[1][2]
IUPAC Name	tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate	[2]
Appearance	White powder/solid	[3][4]
Melting Point	102.0 to 108.0 °C	[1][3]
Boiling Point	319.2 ± 35.0 °C (Predicted)	[1][5]
Density	1.099 ± 0.06 g/cm³ (Predicted)	[4][5]
Solubility	Soluble in Methanol	[5]

Synthesis of tert-Butyl 5-oxo-L-prolinate

The most common and efficient synthesis of tert-butyl 5-oxo-L-prolinate begins with L-pyroglutamic acid, a readily available and inexpensive starting material. The reaction is an acid-catalyzed esterification, specifically a transesterification with tert-butyl acetate. The use of a strong acid like perchloric acid is crucial for protonating the carbonyl oxygen of L-pyroglutamic acid, thereby activating it for nucleophilic attack by the tert-butyl acetate.

Caption: Synthesis workflow for tert-Butyl 5-oxo-L-prolinate.

Detailed Experimental Protocol

The following protocol is a representative procedure for the synthesis of (S)-tert-butyl 5-oxopyrrolidine-2-carboxylate.[1][6]

• Reaction Setup : In a 250 mL round-bottom flask under a nitrogen atmosphere, dissolve L-Pyroglutamic acid (5.0 g, 38.73 mmol) in tert-butyl acetate (65 mL, 0.48 mol).[1][6]

• Catalyst Addition : To the stirred solution, slowly add 70% aqueous perchloric acid (1.25 mL).[1][6]

• Reaction : Stir the reaction mixture at room temperature for 18 hours.[1][6]

• Workup - Quenching : Upon completion, carefully pour the mixture into a saturated aqueous sodium bicarbonate solution to neutralize the excess acid.[1][6]

• Workup - Extraction : Transfer the mixture to a separatory funnel and extract the aqueous phase with ethyl acetate (2 x 200 mL).[1][6]

• Workup - Drying : Combine the organic phases and dry over anhydrous sodium sulfate.[1][6]

• Purification : Concentrate the organic phase under reduced pressure. Recrystallize the resulting residue from a solvent mixture of hexane/ether (10:1).[1][6]

• Isolation : Collect the resulting white solid by filtration and dry to yield (S)-tert-butyl 5-oxopyrrolidine-2-carboxylate (yield: ~5 g, 70%).[1][6]

Core Applications in Asymmetric Synthesis

The true power of tert-butyl 5-oxo-L-prolinate lies in its application as a versatile precursor for a range of high-value molecules. The fixed (S)-stereocenter at the C2 position serves as a chiral template, directing the stereochemistry of subsequent transformations.

Caption: Key synthetic pathways from tert-Butyl 5-oxo-L-prolinate.

Synthesis of Natural Products: Phenanthroindolizidine Alkaloids

tert-Butyl 5-oxo-L-prolinate serves as a crucial starting material for the total synthesis of complex natural products like (+)-tylophorine and antofine.[1][3][4][6] These alkaloids possess significant anti-inflammatory and anti-cancer activities.[3] The pyroglutamate core provides the necessary stereochemistry and a functionalized five-membered ring that can be elaborated through various synthetic operations to construct the intricate framework of the target molecules.

Development of Advanced Imaging Agents: Radioligands

In the field of medical diagnostics, particularly neuroimaging, this building block is instrumental. It is a key precursor in the synthesis of radioligands such as [¹⁸F]IUR-1602 and [¹⁸F]IUR-1601.[1][3][6] These molecules are designed for the imaging of the P2X7 receptor (P2X7R), a therapeutic target implicated in neuroinflammation. The synthesis leverages the chiral scaffold of the pyroglutamate to build the complex structure required for specific binding to the biological target.

Pharmaceutical Drug Candidates

The pyroglutamate motif is found in numerous biologically active compounds. Consequently, tert-butyl 5-oxo-L-prolinate is widely used in drug discovery and development.

• ACE Inhibitors : It is a recognized synthon in the synthesis of Angiotensin-Converting Enzyme (ACE) inhibitors, a class of drugs used to treat high blood pressure and heart failure.[1][4][6]

• Glutamine Antagonist Prodrugs : The related L-pyroglutamic acid is a precursor for synthesizing prodrugs of the glutamine antagonist 6-diazo-5-oxo-L-norleucine (DON).[7][8] Using a tert-butyl ester in such structures can enhance metabolic stability and improve tumor delivery of the active drug.[7][8]

Versatile Intermediate in Peptide and Amino Acid Chemistry

The unique structure of tert-butyl 5-oxo-L-prolinate, featuring a tert-butyloxycarbonyl (Boc) protecting group equivalent on the ester, allows for selective chemical manipulation.[9][10] The tert-butyl ester is stable under many reaction conditions but can be readily cleaved with strong acids like trifluoroacetic acid.[11] This orthogonality makes it a valuable intermediate for synthesizing non-natural amino acids and peptide fragments, where precise control over protecting groups is essential.[9][10]

Conclusion

As a readily synthesized, stable, and versatile chiral building block, tert-butyl 5-oxo-L-prolinate holds a significant position in the synthetic chemist's toolbox. Its utility spans from the creation of complex natural products and advanced medical imaging agents to the development of novel pharmaceuticals. The inherent chirality, derived from a natural amino acid, provides a reliable and cost-effective method for introducing stereochemical complexity into target molecules. For researchers and drug development professionals, a thorough understanding of the reactivity and synthetic potential of this synthon is key to unlocking new avenues in chemical innovation and therapeutic design.

References

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The Biological Frontier: A Technical Guide to the Activity of tert-Butyl 5-oxo-L-prolinate Derivatives

Executive Summary

L-pyroglutamic acid, a conformationally constrained cyclic amino acid, represents a privileged scaffold in medicinal chemistry. Its derivative, tert-butyl 5-oxo-L-prolinate, serves as a pivotal and versatile building block for the synthesis of a diverse array of biologically active molecules.[1][2][3] The introduction of the tert-butyl ester provides a crucial protecting group, enabling chemists to selectively modify the pyroglutamate core and construct complex derivatives with tailored pharmacological profiles. This guide provides an in-depth exploration of the synthesis, structure-activity relationships (SAR), and multifaceted biological activities of these derivatives, targeting researchers and professionals in drug development. We will dissect their roles as potent enzyme inhibitors, receptor antagonists, and anticancer prodrugs, supported by detailed protocols and mechanistic insights.

The Core Scaffold: Synthesis and Strategic Importance

The journey into the biological activity of these derivatives begins with the strategic synthesis of the core scaffold, tert-butyl 5-oxo-L-prolinate. Derived from the inexpensive and chiral L-glutamic acid, L-pyroglutamic acid is the immediate precursor.[1][2] The esterification to install the tert-butyl group is a critical step that unlocks the synthetic potential of the molecule.

Reference Synthesis Protocol: tert-Butyl 5-oxo-L-prolinate

This protocol outlines a common and effective method for preparing the title compound. The causality behind this choice is the use of tert-butyl acetate as both a reagent and solvent, driven by an acid catalyst, which provides a direct and high-yielding route to the desired ester while minimizing side reactions.

Materials:

• L-Pyroglutamic acid

• tert-Butyl acetate

• Perchloric acid (70% aqueous solution)

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate

• Anhydrous sodium sulfate

• Nitrogen atmosphere

Step-by-Step Procedure:

• Under a nitrogen atmosphere, dissolve L-pyroglutamic acid (1 equivalent) in tert-butyl acetate.

• Slowly add a catalytic amount of 70% aqueous perchloric acid to the solution.

• Stir the reaction mixture vigorously at room temperature for 18-24 hours. Monitor reaction completion via Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the mixture into a saturated aqueous solution of sodium bicarbonate to neutralize the perchloric acid catalyst.

• Extract the aqueous phase twice with ethyl acetate.

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the organic phase under reduced pressure to yield the crude product.

• Recrystallize the residue from a suitable solvent system (e.g., hexane/ether) to afford pure tert-butyl 5-oxo-L-prolinate as a white solid.

This straightforward synthesis provides the foundational block for creating extensive libraries of derivatives for biological screening.

Visualization: Synthetic Pathway

The following diagram illustrates the synthetic logic from a common amino acid to a versatile drug discovery intermediate.

Caption: Mechanism of P2X7 receptor antagonism by pyroglutamide derivatives.

Enzyme Inhibition

The constrained nature of the 5-oxoproline ring makes it an ideal scaffold for designing enzyme inhibitors that can fit snugly into active sites.

• Angiotensin-Converting Enzyme (ACE) Inhibitors: Pyroglutamic acid is a well-established precursor for the synthesis of ACE inhibitors, which are critical drugs for managing hypertension. [1][2]The scaffold mimics the C-terminal dipeptide of angiotensin I, allowing it to bind effectively to the ACE active site. [4]* Fibroblast Activation Protein (FAP) Inhibitors: FAP is a serine protease expressed in many epithelial cancers and is thought to promote tumor growth. Substituted pyroglutamate derivatives have been successfully designed as potent and selective FAP inhibitors. [5]

Data Summary and Experimental Protocols

Summary of Biological Activities

Derivative Class / Example	Target	Biological Activity	Therapeutic Area	Reference(s)
tert-butyl ester of DON prodrug (P11)	Glutamine Metabolism	Enhanced metabolic stability, high tumor drug exposure	Oncology	[6][7][8]
L-γ-methyleneglutamic acid amide tert-butyl esters	Glutamine Metabolism	Inhibition of cancer cell growth	Oncology	[9][10][11]
Pyroglutamide-based amides	P2X7 Receptor	Potent antagonism, inhibition of IL-1β release	Neuroinflammation, Pain, IBD	[12][13][14]
N-alkanoyl-4-phenylmethyl pyroglutamic acids	Angiotensin-Converting Enzyme (ACE)	Potent ACE inhibition	Hypertension	[1]
Substituted pyroglutamates	Fibroblast Activation Protein (FAP)	Selective FAP inhibition	Oncology	[5]

Protocol: P2X7 Receptor Antagonist Activity Assay (Calcium Influx)

This protocol provides a self-validating system to quantify the inhibitory potential of a derivative against the P2X7 receptor.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound by measuring its ability to block agonist-induced calcium influx in cells expressing the P2X7 receptor.

Materials:

• HEK293 cells stably expressing human P2X7 receptor.

• Cell culture medium (e.g., DMEM with 10% FBS).

• Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Fluo-4 AM calcium indicator dye.

• Pluronic F-127.

• P2X7 agonist (e.g., BzATP).

• Test compounds (tert-butyl 5-oxo-L-prolinate derivatives).

• 96-well black, clear-bottom microplate.

• Fluorescence plate reader with injection capability.

Step-by-Step Procedure:

• Cell Plating: Seed the HEK293-hP2X7 cells into a 96-well plate at an appropriate density and allow them to adhere overnight.

• Dye Loading: Prepare a loading solution of Fluo-4 AM and Pluronic F-127 in Assay Buffer. Remove the culture medium from the cells, wash once with Assay Buffer, and add the loading solution to each well. Incubate for 1 hour at 37°C.

• Compound Preparation: Prepare serial dilutions of the test compounds in Assay Buffer.

• Compound Incubation: After incubation, wash the cells twice with Assay Buffer to remove excess dye. Add the different concentrations of the test compounds to the wells and incubate for 15-30 minutes.

• Fluorescence Measurement: Place the plate in the fluorescence plate reader. Set the excitation and emission wavelengths for Fluo-4 (e.g., 494 nm and 516 nm, respectively).

• Agonist Injection & Reading: Record a baseline fluorescence reading for 10-20 seconds. Then, using the injector, add the P2X7 agonist (BzATP) to achieve a final concentration that elicits a submaximal response (EC80). Immediately continue recording the fluorescence signal for 2-3 minutes to capture the peak calcium influx.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) for each well by subtracting the baseline from the peak fluorescence.

  • Normalize the data: Set the response of cells with agonist only as 100% activity and the response of cells without agonist as 0% activity.

  • Plot the percent inhibition against the logarithm of the test compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Conclusion and Future Directions

The tert-butyl 5-oxo-L-prolinate scaffold is undeniably a cornerstone of modern medicinal chemistry. Its synthetic accessibility and the conformational rigidity of the pyroglutamate ring provide an exceptional platform for developing potent and selective modulators of diverse biological targets. We have demonstrated its successful application in creating advanced anticancer prodrugs with superior pharmacokinetic profiles and in designing novel antagonists for the challenging P2X7 receptor.

The future of this scaffold lies in expanding its application to new target classes. The inherent chirality and constrained nature of the ring make it an ideal starting point for fragment-based drug design and the exploration of complex chemical space. Further investigation into novel derivatization strategies will undoubtedly uncover new generations of therapeutic agents for oncology, neurobiology, and inflammatory diseases.

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A Comprehensive Guide to the Safe Handling and Storage of tert-Butyl 5-oxo-L-prolinate for Pharmaceutical Research

Introduction: The Role and Characteristics of tert-Butyl 5-oxo-L-prolinate

Tert-butyl 5-oxo-L-prolinate, a derivative of pyroglutamic acid, serves as a critical chiral building block in modern synthetic and medicinal chemistry.[1] Its unique structural features make it a valuable starting material for the synthesis of complex molecules, including angiotensin-converting enzyme (ACE) inhibitors and novel radioligands for imaging neuroinflammation.[2][3] Given its integral role in the development of new therapeutics, a thorough understanding of its properties and safe handling is paramount for professionals in drug discovery and development.[4][5]

This guide provides an in-depth, experience-driven framework for the safe management of tert-Butyl 5-oxo-L-prolinate in a laboratory setting. It moves beyond mere procedural lists to explain the causality behind safety protocols, ensuring that researchers can not only follow guidelines but also make informed decisions to maintain a secure research environment.

Section 1: Compound Identification and Physicochemical Properties

Understanding the fundamental physical and chemical properties of a substance is the foundation of its safe handling. Tert-butyl 5-oxo-L-prolinate is a white, powdered solid at room temperature.[2][6] Its ester and lactam functionalities dictate its reactivity and solubility, which in turn inform appropriate handling and storage measures.

Property	Value	Source(s)
IUPAC Name	tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate	PubChem[7]
CAS Number	35418-16-7	ChemicalBook[2], PubChem[7]
Molecular Formula	C₉H₁₅NO₃	PubChem[7]
Molecular Weight	185.22 g/mol	PubChem[7]
Appearance	White Powder	ChemicalBook[2][6]
Melting Point	102.0 to 108.0 °C	ChemicalBook[2][6]
Boiling Point	319.2 ± 35.0 °C (Predicted)	ChemicalBook[2][6]
Solubility	Soluble in Methanol	ChemicalBook[2][6]

Section 2: Safety and Hazard Identification

Based on aggregated GHS data, tert-Butyl 5-oxo-L-prolinate is not classified as acutely toxic, but it presents tangible risks of irritation upon contact.[6][7] The primary hazards are directed towards the skin and eyes, necessitating specific precautions during handling.

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement
Skin Corrosion/Irritation		Warning	H315: Causes skin irritation.[6][7]
Serious Eye Damage/Irritation		Warning	H319: Causes serious eye irritation.[6][7]

Routes of Exposure and Toxicological Effects

• Skin Contact : Direct contact can cause irritation, redness, and discomfort.[6][7] The causality lies in the compound's ability to disrupt the natural lipid barrier of the skin.

• Eye Contact : As a fine powder, the compound can easily become airborne and contact the eyes, leading to serious irritation.[6][7] This is a significant risk during weighing and transfer operations.

• Inhalation : While not classified for respiratory irritation, inhaling the fine powder can cause irritation to the respiratory tract.[8][9] It is prudent practice to handle it in a manner that avoids dust generation.[10]

• Ingestion : Accidental ingestion may cause gastrointestinal irritation.[8]

First Aid Protocols

Immediate and appropriate first aid is critical to mitigate the effects of accidental exposure.

• If on Skin : Immediately wash the affected area with plenty of soap and water.[11] If skin irritation occurs, seek medical advice.[6] Remove contaminated clothing and wash it before reuse.

• If in Eyes : Rinse cautiously with water for several minutes.[6][11] Remove contact lenses if present and easy to do so. Continue rinsing for at least 15 minutes. If eye irritation persists, get medical advice/attention.[6]

• If Inhaled : Move the person to fresh air and keep them comfortable for breathing.[12] If the person feels unwell, seek medical attention.

• If Swallowed : Do NOT induce vomiting. Call a poison control center or doctor immediately for treatment advice.[11]

Section 3: Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls with appropriate PPE, is essential for minimizing exposure.

Engineering Controls

The primary engineering control for handling this compound is a certified chemical fume hood.[10] This is non-negotiable. The fume hood contains the powdered solid, preventing the inhalation of airborne particles and minimizing contamination of the general laboratory space. Ensure the fume hood has adequate airflow before beginning work.

Personal Protective Equipment (PPE)

The selection of PPE is directly dictated by the identified hazards of skin and eye irritation.

• Eye and Face Protection : Wear chemical safety goggles that conform to EN166 (EU) or NIOSH (US) standards.[12] A face shield should be worn in addition to goggles when there is a significant risk of splashing or dust generation.

• Hand Protection : Wear nitrile or neoprene gloves. Inspect gloves for any tears or punctures before use. Change gloves immediately if they become contaminated. The causality for this choice is to prevent direct skin contact, which is a primary hazard route.[11]

• Skin and Body Protection : A standard laboratory coat is required. Ensure it is fully buttoned. For larger quantities or tasks with a higher risk of dust generation, consider wearing additional protective clothing like sleeves or an apron.[11]

Caption: PPE selection workflow for handling tert-Butyl 5-oxo-L-prolinate.

Section 4: Handling Procedures and Protocols

Adherence to standardized protocols is the cornerstone of laboratory safety. These steps are designed to be a self-validating system of checks and actions.

Protocol for Weighing and Transfer

• Preparation : Ensure the chemical fume hood is on and the sash is at the appropriate height. Decontaminate the work surface.

• Don PPE : Put on all required PPE as outlined in the workflow diagram above.

• Staging : Place the stock container, a clean beaker or weighing paper, spatula, and waste container inside the fume hood.

• Transfer : Open the stock container. Using a clean spatula, carefully transfer the required amount of tert-Butyl 5-oxo-L-prolinate to the weighing vessel. Perform this action slowly and deliberately to prevent the fine powder from becoming airborne. The rationale here is direct mitigation of inhalation and contamination risk.

• Closure : Securely close the stock container immediately after use.

• Cleanup : Gently wipe the spatula with a solvent-dampened cloth (e.g., isopropanol) to remove any residual powder, disposing of the cloth in the designated chemical waste container.

• Post-Handling : Follow post-handling procedures for decontamination and hand washing.[6]

Spill Response Protocol

Accidents can happen, and a clear, pre-defined response plan is crucial.

• Evacuate and Alert : If the spill is large or outside of a containment area, alert others in the lab and evacuate the immediate vicinity.

• Assess : Determine the extent of the spill. For a small, contained powder spill, trained lab personnel can proceed with cleanup.

• Secure : Restrict access to the spill area. If the material is flammable, eliminate all ignition sources.[13]

• Don PPE : At a minimum, wear double gloves, safety goggles, a face shield, and a lab coat.

• Cleanup :

  • Do NOT use a dry brush or towel, as this will aerosolize the powder.

  • Gently cover the spill with an inert absorbent material like sand or vermiculite to contain it.[11]

  • Carefully scoop the mixture into a labeled container for hazardous waste. Use non-sparking tools if there is any fire concern.[14]

  • Perform a final decontamination of the area with a damp cloth, followed by a soap and water wash.

• Disposal : Dispose of all contaminated materials (absorbent, gloves, cloths) as hazardous chemical waste according to your institution's guidelines.

• Report : Report the incident to the laboratory supervisor or safety officer.

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A Technical Guide to tert-Butyl 5-oxo-L-prolinate: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl 5-oxo-L-prolinate, also known as tert-Butyl L-pyroglutamate, is a chiral building block of significant interest in medicinal chemistry and organic synthesis. Its rigid, cyclic structure, derived from L-glutamic acid, combined with the sterically hindering tert-butyl ester protecting group, makes it a versatile starting material for the synthesis of complex molecules, including pharmaceuticals and natural products. This guide provides an in-depth overview of its chemical properties, a validated synthesis protocol, and its key applications in drug discovery and development.

Core Molecular and Physical Properties

The fundamental characteristics of tert-Butyl 5-oxo-L-prolinate are summarized below, providing a foundational understanding of this key synthetic intermediate.

Property	Value	Source(s)
Molecular Formula	C9H15NO3	[1][2]
Molecular Weight	185.22 g/mol	[1][2]
CAS Number	35418-16-7	[1][2]
Appearance	White powder	[3]
Melting Point	102.0 to 108.0 °C	[3][4]
Boiling Point (Predicted)	319.2 ± 35.0 °C	[3][4]
IUPAC Name	tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate	[1]

Synonyms: This compound is known by several names in the literature and commercial catalogs, including:

• (S)-tert-Butyl 5-oxopyrrolidine-2-carboxylate[2]

• tert-Butyl L-pyroglutamate

• L-Pyroglutamic acid tert-butyl ester[1]

• H-Pyr-OtBu[1]

Chemical Structure

The structure of tert-Butyl 5-oxo-L-prolinate features a five-membered lactam ring, which imparts conformational rigidity, and a bulky tert-butyl ester group that protects the carboxylic acid functionality. This combination of features is crucial for its utility in multi-step syntheses.

Caption: Workflow for the synthesis of tert-Butyl 5-oxo-L-prolinate.

Step-by-Step Procedure:

• Under a nitrogen atmosphere, dissolve L-pyroglutamic acid (e.g., 5.0 g, 38.73 mmol) in tert-butyl acetate (65 mL, 0.48 mol) in a round-bottom flask. [4][5]2. Slowly add 70% aqueous perchloric acid (1.25 mL) to the solution. [4][5]3. Stir the reaction mixture at room temperature for 18 hours. [4][5]4. After the reaction is complete, carefully pour the mixture into a saturated aqueous solution of sodium bicarbonate to neutralize the excess acid. [4][5]5. Extract the aqueous phase twice with ethyl acetate (2 x 200 mL). [4][5]6. Combine the organic phases and dry over anhydrous sodium sulfate. [4][5]7. Concentrate the organic phase under reduced pressure. [4][5]8. Recrystallize the resulting residue from a solvent mixture of hexane/ether (10:1) to yield the pure product as a white solid. [4][5]

Applications in Drug Discovery and Development

tert-Butyl 5-oxo-L-prolinate serves as a crucial starting material in the synthesis of a variety of biologically active molecules. The tert-butyl ester provides robust protection of the carboxylic acid, which can be selectively removed under acidic conditions in later synthetic steps.

Key Applications:

• Angiotensin-Converting Enzyme (ACE) Inhibitors: This compound is used as a synthon in the development of ACE inhibitors, which are critical for managing hypertension. [5]* Alkaloid Synthesis: It is a key starting material for the synthesis of phenanthroindolizidine alkaloids such as (+)-tylophorine and antofine, which exhibit potent anticancer and anti-inflammatory activities. [5]* Radioligand Development: It has been utilized in the synthesis of radioligands, such as [¹⁸F]IUR-1601, for imaging the P2X7 receptor, a therapeutic target for neuroinflammation. [5]* Peptide and Amino Acid Synthesis: The unique structure of tert-Butyl 5-oxo-L-prolinate makes it a versatile building block for creating modified peptides and amino acids, facilitating the development of novel pharmaceuticals. [6]* Prodrug Synthesis: It has been incorporated into prodrugs of anticancer agents like 6-diazo-5-oxo-L-norleucine (DON) to enhance metabolic stability and improve tumor-specific delivery. [7][8] The causality behind its utility lies in the stereochemistry of the L-proline backbone, which is often essential for biological recognition, and the stability of the tert-butyl ester group to a wide range of reaction conditions, allowing for modifications at other parts of the molecule before its deprotection.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, tert-Butyl 5-oxo-L-prolinate is classified as causing skin irritation (H315) and serious eye irritation (H319). [1][3]Therefore, appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn when handling this compound. It should be stored in a dry, well-sealed container at room temperature. [3]

Conclusion

tert-Butyl 5-oxo-L-prolinate is a high-value chiral building block with a well-defined set of physicochemical properties. Its straightforward synthesis and versatile reactivity make it an indispensable tool for medicinal chemists and researchers in drug development. The applications, ranging from the synthesis of cardiovascular drugs to novel anticancer agents and neuroinflammatory imaging agents, underscore its significance in advancing therapeutic innovation.

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A Senior Application Scientist's Guide to tert-Butyl 5-oxo-L-prolinate: Commercial Availability, Strategic Applications, and Quality Control

Abstract

This technical guide provides an in-depth analysis of tert-Butyl 5-oxo-L-prolinate (CAS No. 35418-16-7), a chiral building block of significant interest to researchers and professionals in drug development and synthetic chemistry. This document details its commercial availability from various suppliers, explores its strategic applications in the synthesis of high-value compounds such as angiotensin-converting enzyme (ACE) inhibitors, the phenanthroindolizidine alkaloid (+)-tylophorine, and P2X7R radioligands for neuroinflammation imaging. Furthermore, this guide presents detailed experimental protocols, discusses the rationale behind its synthetic utility, and outlines key analytical methods for quality control, ensuring scientific integrity and reproducibility.

Introduction: The Strategic Value of a Chiral Building Block

tert-Butyl 5-oxo-L-prolinate, also known as tert-butyl L-pyroglutamate, is a derivative of pyroglutamic acid, a cyclic lactam of glutamic acid. Its unique structural features—a protected carboxylic acid in the form of a bulky tert-butyl ester and a chiral pyrrolidinone ring—make it a versatile and valuable synthon in asymmetric synthesis.[1][2] The tert-butyl ester provides robust protection of the carboxylic acid functionality under a variety of reaction conditions, particularly basic and nucleophilic environments, while being readily cleavable under acidic conditions.[3][4] This orthogonality is a cornerstone of modern synthetic strategies, especially in peptide synthesis.[3] The inherent chirality of the molecule, originating from L-proline, serves as a crucial starting point for the stereoselective synthesis of complex target molecules.[1][5]

This guide will delve into the practical aspects of sourcing this key intermediate, its application in cutting-edge research and development, and the necessary analytical rigor to ensure its quality.

Commercial Availability and Supplier Landscape

The accessibility of high-purity tert-Butyl 5-oxo-L-prolinate is critical for seamless research and development workflows. A diverse range of chemical suppliers offer this compound, varying in scale, purity, and price. For researchers, it is imperative to select a supplier that aligns with the specific requirements of their project, be it for small-scale discovery or large-scale manufacturing.

Below is a comparative table of prominent suppliers. Please note that pricing and availability are subject to change and should be verified directly with the suppliers.

Supplier	Product Name(s)	CAS No.	Purity	Available Quantities
Sigma-Aldrich	tert-Butyl (S)-2-pyrrolidone-5-carboxylate	35418-16-7	≥98% (GC)	Gram to multi-gram scale[6]
Alfa Aesar	tert-Butyl 5-oxo-L-prolinate	35418-16-7	97%	Gram to bulk quantities[7]
TCI Chemicals	tert-Butyl (S)-5-Oxopyrrolidine-2-carboxylate	35418-16-7	>98.0% (GC)	Gram to multi-gram scale
ChemicalBook	tert-butyl 5-oxo-L-prolinate	35418-16-7	Varies by supplier (typically 97-99%)	Wide range from grams to kilograms[8][9]
Protheragen	Tert-Butyl 5-Oxo-L-Prolinate	35418-16-7	Research Grade	Inquire for details[10]
Pinpools	tert-butyl 5-oxo-L-prolinate	35418-16-7	Inquire for details	B2B platform for bulk orders[11]

Note: This table is not exhaustive and represents a snapshot of the market. Researchers are encouraged to conduct their own due diligence.

Strategic Applications in Drug Discovery and Synthesis

The utility of tert-Butyl 5-oxo-L-prolinate as a chiral starting material is exemplified in the synthesis of several classes of biologically active molecules.[7][12][13]

Angiotensin-Converting Enzyme (ACE) Inhibitors

ACE inhibitors are a class of medications used to treat high blood pressure and heart failure. The proline-like scaffold is a common feature in many ACE inhibitors, such as enalapril. The pyroglutamate structure of tert-Butyl 5-oxo-L-prolinate provides a rigid and stereochemically defined template for the synthesis of these drugs.[1][2]

Causality of Experimental Choice: The tert-butyl ester protects the carboxylic acid during the coupling reactions required to build the dipeptide-like structure of the ACE inhibitor. This prevents unwanted side reactions and allows for the selective deprotection at a later stage of the synthesis. The inherent chirality of the L-prolinate derivative ensures the correct stereochemistry in the final drug molecule, which is crucial for its pharmacological activity.

Phenanthroindolizidine Alkaloids: (+)-Tylophorine

(+)-Tylophorine is a natural product that has garnered significant interest for its potent anti-inflammatory and anti-cancer properties. The synthesis of this complex alkaloid often utilizes chiral pool starting materials to establish the correct stereochemistry of the indolizidine ring system.[5][14] L-proline and its derivatives, including tert-Butyl 5-oxo-L-prolinate, are ideal starting points for this purpose.[5][14]

Causality of Experimental Choice: The pyrrolidinone ring of tert-Butyl 5-oxo-L-prolinate serves as a direct precursor to the indolizidine core of (+)-tylophorine. The tert-butyl ester allows for modifications at the nitrogen atom and subsequent ring-closing reactions without interference from the carboxylic acid.

P2X7R Radioligands for Neuroinflammation Imaging

The P2X7 receptor (P2X7R) is a therapeutic target for neuroinflammatory and neurodegenerative diseases. Positron Emission Tomography (PET) imaging using radiolabeled ligands allows for the in vivo visualization and study of these receptors. tert-Butyl 5-oxo-L-prolinate is a key starting material in the synthesis of P2X7R radioligands such as [18F]IUR-1601.[15]

Causality of Experimental Choice: The synthesis of these complex radioligands involves multiple steps where protecting groups are essential. The tert-butyl ester provides the necessary protection of the carboxylic acid while other parts of the molecule are being elaborated. The final deprotection step under acidic conditions is compatible with the sensitive radiolabeled functional groups.

Experimental Protocols: A Self-Validating System

The following protocols are representative of the synthetic transformations where tert-Butyl 5-oxo-L-prolinate is a key reagent. They are designed to be self-validating through in-process controls and characterization of intermediates.

Synthesis of tert-Butyl 5-oxo-L-prolinate

This protocol describes the synthesis of the title compound from L-pyroglutamic acid.[12]

• Step 1: Reaction Setup

  • In a 250 mL round-bottom flask, dissolve L-pyroglutamic acid (5.0 g, 38.73 mmol) in tert-butyl acetate (65 mL, 0.48 mol) under a nitrogen atmosphere.

• Step 2: Acid Catalysis

  • Slowly add 70% aqueous perchloric acid (1.25 mL) to the stirred solution.

• Step 3: Reaction

  • Stir the reaction mixture at room temperature for 18 hours.

• Step 4: Workup and Extraction

  • Carefully pour the reaction mixture into a saturated aqueous solution of sodium bicarbonate to neutralize the excess acid.

  • Extract the aqueous phase with ethyl acetate (2 x 200 mL).

  • Combine the organic phases and dry over anhydrous sodium sulfate.

• Step 5: Purification

  • Concentrate the organic phase under reduced pressure.

  • Recrystallize the residue from a hexane/ether (10:1) solvent mixture.

  • Collect the resulting white solid by filtration and dry to yield (S)-tert-butyl 5-oxopyrrolidine-2-carboxylate (expected yield: ~5 g, 70%).[12]

Representative Synthesis of a P2X7R Radioligand Precursor

This protocol outlines the initial steps in the synthesis of a precursor for a radioligand like [18F]IUR-1601, starting from tert-Butyl 5-oxo-L-prolinate.[15]

• Step 1: N-Alkylation

  • To a solution of tert-butyl (S)-5-oxopyrrolidine-2-carboxylate in a suitable aprotic solvent (e.g., DMF), add a base such as sodium hydride.

  • Add the appropriate alkylating agent (e.g., 1-bromo-2-fluoroethane for [18F]IUR-1601).

  • Stir the reaction at room temperature until completion (monitored by TLC or LC-MS).

• Step 2: Workup and Purification

  • Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Purify the N-alkylated intermediate by column chromatography.

• Step 3: Amide Coupling

  • The N-alkylated intermediate can then be deprotected (tert-butyl ester cleavage with TFA) and coupled with the desired amine (e.g., 2-chloro-3-(trifluoromethyl)benzylamine) using standard peptide coupling reagents (e.g., HATU, HOBt/EDC) to form the final non-radiolabeled standard.

Quality Control and Analytical Methods

Ensuring the purity and identity of tert-Butyl 5-oxo-L-prolinate is paramount for the success of subsequent synthetic steps. A combination of chromatographic and spectroscopic techniques should be employed.

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary method for assessing the chemical purity of tert-Butyl 5-oxo-L-prolinate. A reversed-phase method is typically used.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% trifluoroacetic acid (TFA).

• Detection: UV at 210 nm.

• Expected Outcome: A major peak corresponding to the product with purity typically ≥98%.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for confirming the structure of the compound.

• ¹H NMR: The proton NMR spectrum should show a characteristic singlet at approximately 1.4 ppm corresponding to the nine protons of the tert-butyl group. Other signals for the pyrrolidinone ring protons will also be present.

• ¹³C NMR: The carbon NMR spectrum will confirm the presence of the ester and amide carbonyls, the quaternary carbon and methyl carbons of the tert-butyl group, and the carbons of the pyrrolidinone ring.

An example of a typical NMR spectrum can be found in public databases such as the Human Metabolome Database or PubChem.[16][17]

Visualizations

Diagrams

Caption: Synthesis of tert-Butyl 5-oxo-L-prolinate.

Caption: General synthetic workflow utilizing the subject compound.

Conclusion

tert-Butyl 5-oxo-L-prolinate is a commercially available and highly valuable chiral building block for the synthesis of complex and biologically active molecules. Its robust tert-butyl protecting group and inherent chirality provide a reliable and stereocontrolled route to a variety of targets in drug discovery and development. A thorough understanding of its commercial landscape, strategic applications, and the analytical methods for its quality control, as outlined in this guide, is essential for any researcher or scientist working in this field. The provided protocols and synthetic rationales offer a solid foundation for the successful application of this versatile synthon.

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theoretical studies on tert-Butyl 5-oxo-L-prolinate conformation

An In-Depth Technical Guide to the Theoretical Conformational Analysis of tert-Butyl 5-oxo-L-prolinate

Authored by: A Senior Application Scientist

Abstract

Tert-Butyl 5-oxo-L-prolinate, the tert-butyl ester of pyroglutamic acid, is a pivotal chiral building block in modern medicinal chemistry and drug development.[1][2] Its rigidified cyclic structure, derived from L-glutamic acid, offers a valuable scaffold for creating conformationally constrained peptides and small molecule therapeutics.[1][3] The precise three-dimensional arrangement, or conformation, of this molecule dictates its interaction with biological targets and ultimately its efficacy and selectivity. This guide provides a comprehensive overview of the theoretical methodologies employed to elucidate the conformational landscape of tert-Butyl 5-oxo-L-prolinate, offering researchers a robust framework for its computational analysis. We will explore the interplay of pyrrolidine ring puckering and ester group orientation, detail a validated computational workflow, and discuss the correlation with experimental data.

Introduction: The Significance of Conformational Control

Pyroglutamic acid and its derivatives are found in various proteins and peptides, where they play crucial roles in structure and function.[3][4] The N-terminal cyclization of glutamine or glutamic acid to form a pyroglutamate residue is a common post-translational modification that can impact protein stability and function.[5] In drug design, the use of rigid scaffolds like tert-Butyl 5-oxo-L-prolinate is a well-established strategy to reduce the entropic penalty upon binding to a target, thereby enhancing affinity and specificity.

Understanding the molecule's inherent conformational preferences is paramount. The five-membered pyrrolidine ring is not planar, and the bulky tert-butyl ester group introduces significant steric constraints.[6][7] These factors govern the molecule's shape, dipole moment, and the spatial presentation of its functional groups. A thorough theoretical investigation provides indispensable insights into the low-energy conformational states accessible to the molecule, guiding rational drug design and the synthesis of novel bioactive compounds.

Theoretical Methodologies for Conformational Exploration

A multi-tiered computational approach is essential for accurately mapping the potential energy surface of a flexible molecule like tert-Butyl 5-oxo-L-prolinate. This typically involves an initial broad search using computationally inexpensive methods, followed by refinement with more accurate, higher-level theories.

Molecular Mechanics (MM) for Initial Conformational Searching

Molecular Mechanics provides a rapid method for exploring a wide range of possible conformations. This approach treats molecules as a collection of atoms held together by springs, using a set of parameters known as a force field to calculate the potential energy.

• Force Fields: Force fields such as MMFF94 (Merck Molecular Force Field) and AMBER (Assisted Model Building with Energy Refinement) are well-suited for organic molecules and peptides.[8][9][10] MMFF94, in particular, is often recommended for its strong performance in predicting the conformations of diverse organic molecules.[10]

• Search Algorithms: The goal is to sample the conformational space efficiently. This is achieved through algorithms like:

  • Systematic Search: Incrementally rotating all rotatable bonds. This is thorough but computationally expensive.

  • Stochastic/Monte Carlo Search: Randomly altering torsional angles and accepting or rejecting the new conformation based on its energy.

  • Molecular Dynamics (MD): Simulating the motion of the molecule over time at a given temperature, allowing it to overcome energy barriers and explore different conformational wells.[11]

The output of this stage is a large set of potential conformers, which must be filtered and clustered to identify unique low-energy structures for further analysis.

Quantum Mechanics (QM) for High-Accuracy Refinement

To obtain reliable geometries and relative energies, the unique conformers identified by MM methods are subjected to higher-level Quantum Mechanics calculations. Density Functional Theory (DFT) offers an excellent balance of accuracy and computational cost for molecules of this size.[12]

• DFT Functionals and Basis Sets: A common and well-validated choice for this type of analysis is the B3LYP functional combined with a Pople-style basis set, such as 6-31+G(d).[13] The inclusion of diffuse functions (+) is important for describing non-covalent interactions, and polarization functions (d) are crucial for accurately representing the geometry.

• Geometry Optimization: Each conformer's geometry is fully optimized at the chosen DFT level to find the nearest local minimum on the potential energy surface.

• Energy Calculation: Single-point energy calculations, often with a larger basis set, are then performed on the optimized geometries to determine their relative stabilities (ΔE). Gibbs free energies (ΔG) can also be calculated by including zero-point vibrational energy and thermal corrections.

The Conformational Landscape of tert-Butyl 5-oxo-L-prolinate

The conformation of this molecule is primarily defined by two key structural features: the pucker of the pyrrolidine ring and the orientation of the tert-butyl ester side chain.

Pyrrolidine Ring Puckering

The five-membered pyrrolidine ring is flexible and adopts non-planar conformations to relieve torsional strain. These puckered forms are typically described as envelope (E) , where four atoms are coplanar and one is out of the plane, or twist (T) , where two adjacent atoms are displaced on opposite sides of a plane defined by the other three.[7][14]

For proline derivatives, the two predominant pucker modes involve the Cγ (C4) atom being displaced either on the opposite side of the ring from the Cα-carboxyl group (exo) or on the same side (endo). The nature and stereochemistry of substituents on the ring are known to strongly influence this preference.[7]

Orientation of the tert-Butyl Ester

The bulky tert-butyl group significantly influences the molecule's conformation due to steric hindrance.[6][7] Rotation around the Cα-C(O) and C(O)-O bonds of the ester linkage leads to different spatial arrangements. The molecule will adopt a conformation that minimizes steric clashes between the tert-butyl group and the pyrrolidine ring.

The interplay between the ring pucker and the ester orientation determines the overall shape and the set of stable, low-energy conformers.

Experimental Correlation

While theoretical studies provide a powerful predictive framework, validation against experimental data is crucial.

• X-ray Crystallography: Provides the definitive solid-state conformation.[7] This structure typically represents one of the lowest-energy conformers predicted by QM calculations. For instance, a related compound, N-Boc-5-oxo-L-proline ethyl ester, was found to adopt a twist conformation in its crystal structure.[14]

• NMR Spectroscopy: Nuclear Magnetic Resonance in solution provides data on the time-averaged conformation. J-coupling constants can be used to estimate dihedral angles via the Karplus equation, while Nuclear Overhauser Effect (NOE) data provides information about through-space distances between protons, helping to define the overall fold.[4][15] The tert-butyl group itself provides a sharp, intense singlet in the 1H NMR spectrum, which can be a sensitive probe of its local chemical environment.[16][17][18]

A Validated Protocol for Conformational Analysis

The following step-by-step methodology provides a self-validating system for the comprehensive theoretical analysis of tert-Butyl 5-oxo-L-prolinate.

Experimental Protocol: Computational Conformational Analysis

• Step 1: 2D to 3D Structure Generation

  • Draw the 2D structure of tert-Butyl (2S)-5-oxopyrrolidine-2-carboxylate.

  • Use a molecular editor (e.g., Avogadro, ChemDraw) to generate an initial 3D structure.

• Step 2: Molecular Mechanics Conformational Search

  • Select a robust force field, such as MMFF94.[10]

  • Perform a comprehensive conformational search using a method like the LowModeMD or a Monte Carlo algorithm within a computational chemistry package (e.g., Spartan, MacroModel). Set an energy window of ~10 kcal/mol to ensure all relevant conformers are captured.

• Step 3: Filtering and Clustering

  • Align all generated conformers and cluster them based on root-mean-square deviation (RMSD). This groups identical or very similar structures.

  • Select the lowest-energy conformer from each cluster for the next stage of refinement.

• Step 4: DFT Geometry Optimization

  • For each unique conformer, perform a full geometry optimization using DFT. A recommended level of theory is B3LYP/6-31+G(d).[13]

  • Confirm that each optimized structure is a true minimum on the potential energy surface by performing a frequency calculation (no imaginary frequencies).

• Step 5: High-Level Energy Calculation and Analysis

  • Perform a single-point energy calculation on each optimized geometry, potentially with a larger basis set (e.g., B3LYP/6-311+G(d,p)) for improved accuracy.

  • Calculate the relative energies (ΔE) and, if desired, the Gibbs free energies (ΔG) of all conformers relative to the global minimum.

  • Analyze the key geometric parameters (ring pucker, key dihedral angles) of the low-energy conformers (within ~2-3 kcal/mol of the global minimum).

Data Presentation

Quantitative data from the analysis should be summarized for clarity.

Table 1: Calculated Relative Energies and Key Dihedral Angles of Stable Conformers

Conformer ID	Ring Pucker	Ψ (N1-C2-C5-O) (°)	Relative Energy (ΔE, kcal/mol)	Boltzmann Population (%)
Conf-1	Cγ-exo Envelope	175.2	0.00	75.8
Conf-2	Cβ-exo Twist	-168.5	0.85	18.2
Conf-3	Cγ-endo Envelope	178.9	1.50	6.0

Note: Values are hypothetical and for illustrative purposes only.

Visualization of Workflows and Relationships

Diagrams are essential for visualizing complex processes and relationships.

Caption: Key factors defining the conformational ensemble.

Conclusion

The theoretical study of tert-Butyl 5-oxo-L-prolinate conformation is a critical exercise for leveraging its full potential in drug discovery and chemical biology. A rigorous computational approach, combining efficient molecular mechanics searches with high-accuracy quantum mechanics calculations, can reliably identify the most stable conformers and characterize the molecule's potential energy landscape. This in-depth understanding of its intrinsic conformational preferences—governed by the delicate balance between pyrrolidine ring puckering and the steric demands of the tert-butyl ester—provides an essential foundation for the rational design of next-generation therapeutics. The workflow and principles outlined in this guide offer a validated pathway for researchers to conduct these crucial theoretical investigations.

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• Gremer, L., et al. (2021). Structural Impact of N‐terminal Pyroglutamate in an Amyloid‐β(3‐42) Fibril Probed by Solid‐State NMR Spectroscopy. Angewandte Chemie International Edition, 60(22), 12267-12272. [Link]

• Yam, C., et al. (2023). Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery. Journal of Medicinal Chemistry, 66(23), 15998–16013. [Link]

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literature review of tert-Butyl 5-oxo-L-prolinate research

An In-depth Technical Guide to tert-Butyl 5-oxo-L-prolinate: Synthesis, Properties, and Applications in Drug Discovery

Introduction

tert-Butyl 5-oxo-L-prolinate, also known as tert-Butyl L-pyroglutamate, is a chiral heterocyclic organic compound that has emerged as a cornerstone in modern medicinal chemistry and drug development.[1] As a derivative of L-pyroglutamic acid, a cyclic lactam of glutamic acid, this molecule combines the conformational rigidity of the pyrrolidone ring with the versatile reactivity of a carboxylic acid ester. The presence of the tert-butyl ester group serves as a crucial protecting group in multi-step syntheses, particularly in peptide chemistry, preventing the carboxylic acid moiety from undergoing unwanted reactions while other transformations are carried out.[2][3]

This guide provides a comprehensive review of tert-Butyl 5-oxo-L-prolinate, designed for researchers, scientists, and professionals in the field of drug development. We will delve into its chemical and physical properties, explore detailed synthetic methodologies, and highlight its critical applications as a versatile synthon for complex, biologically active molecules. The narrative emphasizes the causality behind experimental choices, grounding protocols in established chemical principles to provide actionable insights for laboratory applications.

Physicochemical and Structural Properties

tert-Butyl 5-oxo-L-prolinate is a white, crystalline powder at room temperature.[4][5] The molecule's structural identity is confirmed by its unique CAS number, 35418-16-7.[6][7] Its key properties are summarized in the table below, providing a quick reference for laboratory use.

Property	Value	Source(s)
CAS Number	35418-16-7	[6][7]
Molecular Formula	C₉H₁₅NO₃	[4][6][7]
Molecular Weight	185.22 g/mol	[6][7][8]
IUPAC Name	tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate	[8]
Appearance	White Powder	[4][5]
Melting Point	102.0 to 108.0 °C	[6][9]
Boiling Point	319.2 ± 35.0 °C (Predicted)	[6][9]
Density	1.1 ± 0.1 g/cm³ (Predicted)	[4][9]
Solubility	Soluble in Methanol	[9]

Synthesis of tert-Butyl 5-oxo-L-prolinate

The synthesis of tert-Butyl 5-oxo-L-prolinate is most commonly achieved through the esterification of L-Pyroglutamic acid. The choice of a tert-butyl esterifying agent is critical; direct esterification using tert-butanol is often inefficient. A more effective and widely cited method involves an acid-catalyzed reaction with tert-butyl acetate, which acts as both the solvent and the source of the tert-butyl group.[6][10]

Standard Laboratory Protocol: Acid-Catalyzed Esterification

This protocol describes a robust and scalable method for preparing the title compound. The use of perchloric acid as a catalyst is effective, though other strong acids can be substituted. The rationale behind using tert-butyl acetate is its ability to generate the tert-butyl carbocation under acidic conditions, which is then trapped by the carboxylate of L-pyroglutamic acid.

Experimental Workflow

Caption: Workflow for the synthesis of tert-Butyl 5-oxo-L-prolinate.

Step-by-Step Methodology: [6][10]

• Reaction Setup : In a round-bottom flask under a nitrogen atmosphere, dissolve L-Pyroglutamic acid (e.g., 5.0 g, 38.73 mmol) in tert-butyl acetate (e.g., 65 mL, 0.48 mol).

• Catalyst Addition : While stirring, slowly add 70% aqueous perchloric acid (e.g., 1.25 mL). The slow addition is crucial to control the exothermic nature of the acid mixing.

• Reaction : Stir the mixture at room temperature for approximately 18 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Neutralization : Carefully pour the reaction mixture into a saturated aqueous solution of sodium bicarbonate to neutralize the perchloric acid catalyst.

• Extraction : Transfer the mixture to a separatory funnel and extract the aqueous phase twice with ethyl acetate (e.g., 2 x 200 mL).

• Drying : Combine the organic extracts and dry them over anhydrous sodium sulfate.

• Concentration : Remove the solvent from the dried organic phase using a rotary evaporator.

• Recrystallization : Recrystallize the resulting crude residue from a solvent mixture such as hexane/ether (10:1) to obtain the pure product.

• Isolation : Collect the resulting white, crystalline solid by filtration and dry under vacuum. This procedure typically yields the product in around 70% yield.[6][10]

Advanced Synthetic Strategies: Enantioselective Synthesis

While the standard synthesis starts from the readily available chiral pool molecule L-Pyroglutamic acid, advanced methodologies focus on the asymmetric synthesis of pyroglutamic acid esters from achiral precursors. These methods are of high interest in drug discovery for accessing a diverse range of substituted pyroglutamates.

• Silver-Catalyzed Synthesis : A silver-catalyzed method allows for the enantio- and diastereodivergent synthesis of chiral pyroglutamic acid esters. This process involves the asymmetric conjugate addition of glycine imine esters to β-substituted α,β-unsaturated esters, followed by lactamization.[11] By carefully selecting the chiral ligand for the silver catalyst, all four possible stereoisomers of the product can be accessed with high selectivity.[11]

• Organocatalysis : Carbonyl catalysis, using a chiral pyridoxal catalyst, enables the direct asymmetric conjugate addition of unprotected glycinates to α,β-unsaturated esters.[12][13][14] This approach is significant as it bypasses the need for protecting and deprotecting the amine group of the glycine, making the overall process more atom-economical.[12] The reaction proceeds through a biomimetic pathway, yielding various chiral pyroglutamic acid esters with high enantioselectivity (81-97% ee).[13][14]

Key Applications in Medicinal Chemistry and Drug Development

The utility of tert-Butyl 5-oxo-L-prolinate stems from its dual functionality: the protected carboxylic acid and the reactive lactam ring. It serves as a versatile chiral building block for a variety of complex molecular targets.

Logical Flow of Application

Caption: Major applications of tert-Butyl 5-oxo-L-prolinate in synthesis.

• Synthesis of Angiotensin-Converting Enzyme (ACE) Inhibitors : The pyroglutamate scaffold is a common feature in many ACE inhibitors used to treat hypertension. tert-Butyl 5-oxo-L-prolinate serves as a key starting material for constructing these complex molecules.[5][6][10]

• Natural Product Synthesis : It is a pivotal intermediate in the total synthesis of phenanthroindolizidine alkaloids such as (+)-tylophorine and antofine.[1][5][6] These natural products exhibit potent anti-cancer and anti-inflammatory properties, making their efficient synthesis a significant goal for medicinal chemists.[1]

• Development of Radioligands for Neuroinflammation Imaging : In the field of molecular imaging, tert-Butyl 5-oxo-L-prolinate is used to synthesize radioligands like [¹⁸F]IUR-1602 and [¹⁸F]IUR-1601.[1][6][10] These agents are crucial for positron emission tomography (PET) imaging of the P2X7 receptor, a key therapeutic target in neuroinflammatory diseases.[1][6]

• Peptide Synthesis : The tert-butyl group is a standard acid-labile side-chain protecting group in Fmoc/tBu solid-phase peptide synthesis (SPPS).[2][3] While tert-Butyl 5-oxo-L-prolinate itself is a pyroglutamate, related structures like Boc-L-proline are fundamental. The principles of tert-butyl ester protection are central to this methodology, preventing side-chain carboxylates from interfering with peptide bond formation.[2] The stability of the tBu group to the basic conditions used for Fmoc removal, followed by its easy cleavage with trifluoroacetic acid (TFA), makes it an ideal orthogonal protecting group.[2][3]

Spectroscopic Characterization

The identity and purity of synthesized tert-Butyl 5-oxo-L-prolinate are routinely confirmed using a suite of spectroscopic techniques.

• NMR Spectroscopy : ¹H and ¹³C NMR spectra provide definitive structural confirmation, showing characteristic signals for the tert-butyl group (a sharp singlet around 1.5 ppm in ¹H NMR) and the chiral center.[15][16]

• Mass Spectrometry (MS) : ESI-MS is used to confirm the molecular weight of the compound (m/z 186.1 for [M+H]⁺).[15]

• Infrared (IR) Spectroscopy : The IR spectrum shows characteristic absorption bands for the lactam and ester carbonyl groups.[8]

Public databases like PubChem provide access to reference spectra for this compound, which are invaluable for comparison.[8]

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, tert-Butyl 5-oxo-L-prolinate is classified as an irritant.[8][9]

• Hazard Statements :

  • H315: Causes skin irritation.[8][9]

  • H319: Causes serious eye irritation.[8][9]

• Precautionary Statements :

  • P264: Wash hands and skin thoroughly after handling.[9]

  • P280: Wear protective gloves, protective clothing, eye protection, and face protection.[9]

  • P302+P352: IF ON SKIN: Wash with plenty of soap and water.[9]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[9]

It should be handled in a well-ventilated area, and stored sealed in a dry environment at room temperature.[9]

Conclusion

tert-Butyl 5-oxo-L-prolinate is more than a simple amino acid derivative; it is a highly valuable and versatile chiral synthon that has proven indispensable in drug discovery and development. Its robust synthesis, coupled with its strategic utility in constructing complex pharmacologically active molecules, ensures its continued importance in the field. From natural product synthesis to the development of next-generation diagnostic imaging agents, this compound provides a reliable and efficient starting point. As synthetic methodologies become more advanced, the development of novel, enantioselective routes to substituted pyroglutamates will further expand the chemical space accessible to medicinal chemists, promising new therapeutic innovations.

References

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• (2021). Enantioenriched α-substituted glutamates/pyroglutamates via enantioselective cyclopropenimine-catalyzed Michael addition of amino ester imines. Thematic issue "New advances in asymmetric organocatalysis".
• Amitychem. (n.d.). Buy Tert-Butyl 5-Oxo-L-Prolinate Different Grade. ECHEMI.
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Protocols & Analytical Methods

Application Note & Detailed Protocol for the Synthesis of tert-Butyl 5-oxo-L-prolinate

Introduction and Significance

tert-Butyl 5-oxo-L-prolinate, also known as L-Pyroglutamic acid tert-butyl ester, is a chiral building block of significant value in medicinal chemistry and pharmaceutical development.[1] Its unique structure, featuring a protected carboxylic acid and a lactam ring, makes it an essential starting material for the synthesis of a wide range of complex molecules. Notable applications include the development of angiotensin-converting enzyme (ACE) inhibitors, the synthesis of phenanthroindolizidine alkaloids like (+)-tylophorine, and the creation of advanced radioligands for imaging neuroinflammation.[2][3][4]

This document provides a detailed, field-proven protocol for the synthesis of tert-Butyl 5-oxo-L-prolinate via the acid-catalyzed esterification of L-Pyroglutamic acid. We will delve into the mechanistic underpinnings of the reaction, offer a step-by-step experimental procedure, and provide guidance on purification, characterization, and safety. This guide is designed for researchers, scientists, and drug development professionals seeking a reliable and well-understood method for producing this key synthetic intermediate.

Reaction Principle and Mechanism

The synthesis proceeds via a direct Fischer-Speier esterification of the carboxylic acid of L-Pyroglutamic acid. In this protocol, tert-butyl acetate serves a dual role as both the tert-butylating agent and the solvent. A strong acid catalyst, such as perchloric acid, is employed to facilitate the reaction.

The Causality Behind the Method: The tert-butyl ester is a widely used protecting group for carboxylic acids due to its stability against various nucleophiles and its straightforward removal under acidic conditions.[5] The selected method is advantageous because it is a direct, one-step process that avoids the use of more hazardous reagents like isobutene gas or costly coupling agents.[5] Tert-butyl acetate is an inexpensive and easy-to-handle liquid source of the tert-butyl group.

The reaction mechanism is initiated by the protonation of the carbonyl oxygen of L-pyroglutamic acid by the strong acid catalyst. This protonation significantly increases the electrophilicity of the carbonyl carbon. The tert-butyl cation, generated in situ from the protonated tert-butyl acetate, is then susceptible to nucleophilic attack by the hydroxyl group of the carboxylic acid. Subsequent deprotonation yields the final tert-butyl ester product.

Caption: Overall reaction scheme for the synthesis.

Materials and Equipment

Proper preparation is paramount for a successful synthesis. The following table summarizes the necessary reagents and equipment.

Reagents & Materials	CAS No.	Molecular Weight ( g/mol )	Key Properties
L-Pyroglutamic Acid	98-79-3	129.11	White solid, starting material.
tert-Butyl Acetate	540-88-5	116.16	Colorless liquid, reagent and solvent.[2]
Perchloric Acid (70% aq.)	7601-90-3	100.46	Strong acid catalyst, highly corrosive.[2]
Ethyl Acetate	141-78-6	88.11	Extraction solvent.
Sodium Bicarbonate (NaHCO₃)	144-55-8	84.01	Base for neutralization.
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	Drying agent.
Hexane	110-54-3	86.18	Recrystallization solvent.
Diethyl Ether	60-29-7	74.12	Recrystallization solvent.

Equipment	Purpose
250 mL Round-bottom flask	Reaction vessel.
Magnetic stirrer and stir bar	For homogeneous mixing.
Nitrogen inlet/outlet	To maintain an inert atmosphere.
Syringes or graduated pipettes	For accurate liquid transfer.
Separatory funnel	For liquid-liquid extraction.
Rotary evaporator	To remove solvents under reduced pressure.
Buchner funnel and filter paper	For collecting solid product.
Standard laboratory glassware	Beakers, graduated cylinders, etc.
pH paper or meter	To check for complete neutralization.

Detailed Experimental Protocol

This protocol is based on a well-established procedure with a reported yield of approximately 70%.[2][6]

Caption: Step-by-step experimental workflow diagram.

Step 1: Reaction Setup

• Place L-Pyroglutamic acid (5.0 g, 38.73 mmol) into a 250 mL round-bottom flask equipped with a magnetic stir bar.[2]

• Add tert-butyl acetate (65 mL, 0.48 mol) to the flask.[2]

• Establish an inert atmosphere by flushing the flask with nitrogen. This is good practice to prevent side reactions with atmospheric moisture, although not strictly necessary for this specific reaction.

• Begin stirring the suspension at room temperature.

• CRITICAL STEP: Using a pipette or syringe, add 70% aqueous perchloric acid (1.25 mL) slowly and dropwise to the stirring mixture.[2][6]

  • Scientist's Note: Perchloric acid is a very strong and potentially hazardous acid.[5] Slow, dropwise addition is crucial to control the exothermic nature of the acid's dissolution and initial catalytic activity, preventing a dangerous temperature spike.

Step 2: Reaction Execution

• Seal the flask (e.g., with a septum) and continue stirring the mixture at room temperature for 18 hours.[2]

• The initial suspension of L-pyroglutamic acid should gradually dissolve as the reaction proceeds, resulting in a clear or slightly yellowish solution.

Step 3: Aqueous Work-up and Extraction

• After 18 hours, carefully pour the reaction mixture into a beaker containing a saturated aqueous solution of sodium bicarbonate (approx. 100 mL).

  • Scientist's Note: This step neutralizes the perchloric acid catalyst. The addition should be done slowly and with stirring, as it will cause vigorous gas (CO₂) evolution. Ensure the final pH of the aqueous layer is neutral or slightly basic (pH 7-8).

• Transfer the neutralized mixture to a separatory funnel.

• Extract the aqueous phase with ethyl acetate (2 x 200 mL).[2]

• Combine the organic layers in a separate flask.

  • Scientist's Note: The product is significantly more soluble in the organic phase (ethyl acetate) than in the aqueous phase. The repeated extraction ensures maximum recovery of the product from the aqueous layer.

Step 4: Drying and Concentration

• Dry the combined organic phase over anhydrous sodium sulfate. Add the drying agent until it no longer clumps together, indicating that the water has been absorbed.

• Filter the mixture to remove the sodium sulfate.

• Concentrate the organic phase under reduced pressure using a rotary evaporator. This will yield a crude solid or a thick oil.

Step 5: Purification by Recrystallization

• Dissolve the crude residue in a minimal amount of a hot solvent mixture of hexane and diethyl ether (10:1 ratio).[2]

• Allow the solution to cool slowly to room temperature, and then place it in an ice bath to promote crystallization.

• Collect the resulting white, crystalline solid by vacuum filtration using a Buchner funnel.[2]

• Wash the crystals with a small amount of cold hexane to remove any remaining impurities.

• Dry the purified product under vacuum to a constant weight. The expected yield is approximately 5 g (70%).[2]

Product Characterization

The identity and purity of the synthesized tert-Butyl 5-oxo-L-prolinate should be confirmed using standard analytical techniques.

Property	Expected Value
Appearance	White to off-white crystalline powder.[2][7]
Molecular Formula	C₉H₁₅NO₃[8]
Molecular Weight	185.22 g/mol [8]
Melting Point	102.0 to 108.0 °C[2]
Purity (by HPLC)	>95%
¹H NMR	Spectrum should align with published data.[9]
IR Spectroscopy	Characteristic peaks for C=O (ester and lactam) and N-H stretching.

Safety and Hazard Management

All experimental work must be conducted in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Perchloric Acid (70%) : Highly corrosive and a strong oxidizing agent. Can cause severe burns. Must be handled with extreme care. Avoid contact with skin and eyes.

• Organic Solvents (tert-Butyl Acetate, Ethyl Acetate, Hexane, Diethyl Ether) : Flammable liquids. Keep away from ignition sources. Work in a fume hood to avoid inhaling vapors.

• General Hazards : The final product is classified as a skin and eye irritant.[8][10] Standard GHS precautionary statements apply (e.g., P264, P280).[8]

Waste Disposal: All organic and acidic waste should be disposed of in appropriately labeled hazardous waste containers according to institutional guidelines.

Troubleshooting

Problem	Potential Cause	Recommended Solution
Low or No Yield	Inactive catalyst (old perchloric acid).	Use fresh, properly stored perchloric acid.
Incomplete reaction.	Ensure the reaction runs for the full 18 hours with efficient stirring.
Insufficient neutralization.	Check the pH after adding NaHCO₃; add more if needed to ensure the product is not in its protonated form in the aqueous layer.
Oily Product, Fails to Crystallize	Product is impure.	Attempt purification via column chromatography on silica gel.
Residual solvent.	Ensure the product is thoroughly dried under vacuum.
Reaction turns dark	Side reactions due to impurities or excessive heat.	Ensure slow addition of the catalyst to control the initial exotherm. Use pure starting materials.

References

• Jain, S., et al. (2017). Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery. Journal of Medicinal Chemistry. Available at: [Link]

• PubChem (n.d.). tert-Butyl 5-oxo-L-prolinate. National Center for Biotechnology Information. Available at: [Link]

• Ragnarsson, U., et al. (1973). tert-BUTOXYCARBONYL-L-PROLINE. Organic Syntheses. Available at: [Link]

• PrepChem (n.d.). Synthesis of L-proline tert.butyl ester. Available at: [Link]

• Reddy, P. V., et al. (2015). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. PMC - PubMed Central. Available at: [Link]

• Pharmaffiliates (2025). Tert-butyl 5-oxo-L-prolinate: Key Building Block for Alkaloid and Radioligand Synthesis. Available at: [Link]

• Wikipedia (n.d.). tert-Butyloxycarbonyl protecting group. Available at: [Link]

• The Royal Society of Chemistry (2011). Electronic Supplementary Material (ESI) for Chemical Communications. Available at: [Link]

• Sakaitani, T., et al. (2017). A simple and powerful tert-butylation of carboxylic acids and alcohols. Tetrahedron Letters. Available at: [Link]

• Cheméo (n.d.). L-Proline, 1-(tert-butyldimethylsilyl)-5-oxo-, tert-butyldimethylsilyl ester (CAS 107716-03-0). Available at: [Link]

• ResearchGate (2001). Convenient N-Protection of L-Pyroglutamic Acid Esters. Available at: [Link]

• Alfa Chemical (n.d.). China Tert-butyl 5-oxo-L-prolinate CAS: 35418-16-7 Manufacturers. Available at: [Link]

• SynZeal (n.d.). Tert-Butyl L-Pyroglutamate. Available at: [Link]

• PrepChem (n.d.). Synthesis of L-proline, t-butyl ester. Available at: [Link]

• Google Patents (2017). CN106336371A - Synthetic method of Boc-L-Pyroglutamic acid methyl ester.

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• 5. tokushima-u.repo.nii.ac.jp [tokushima-u.repo.nii.ac.jp]
• 6. Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. China Tert-butyl 5-oxo-L-prolinate CAS: 35418-16-7 Manufacturers - Free Sample - Alfa Chemical [alfachemch.com]
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• 10. echemi.com [echemi.com]

Application Notes & Protocols: A Step-by-Step Guide to Using tert-Butyl 5-oxo-L-prolinate in Peptide Synthesis

Introduction: Strategic Incorporation of Glutamic Acid

In the intricate field of peptide synthesis, the introduction of specific amino acid residues requires a strategic approach to prevent undesirable side reactions and ensure the integrity of the final peptide. Glutamic acid (Glu) and its amide counterpart, glutamine (Gln), are particularly prone to side reactions, such as the cyclization of N-terminal Gln to pyroglutamate (pGlu) under various conditions.[1][2] Tert-Butyl 5-oxo-L-prolinate, also known as tert-Butyl L-pyroglutamate, is a valuable building block that elegantly circumvents these challenges.[3]

This molecule is a protected form of pyroglutamic acid, featuring a stable five-membered lactam ring and a tert-butyl (tBu) ester protecting the carboxylic acid.[4][5] Its use provides a robust method for introducing a glutamic acid residue into a peptide sequence. The strategy involves coupling the intact pyroglutamate ring structure into the peptide chain, followed by a selective, base-catalyzed ring-opening of the lactam to unmask the glutamic acid side chain. The acid-labile tert-butyl group remains as a side-chain protecting group, which is then removed during the final acidolytic cleavage and deprotection step.[6] This methodology offers precise control and is applicable in both solution-phase and solid-phase peptide synthesis (SPPS).

This guide provides a comprehensive overview, detailed protocols, and expert insights for the effective use of tert-Butyl 5-oxo-L-prolinate by researchers, chemists, and drug development professionals.

Physicochemical & Handling Data

Proper handling and storage are paramount for reagent integrity. The following data provides key specifications for tert-Butyl 5-oxo-L-prolinate.

Property	Value	Source
Synonyms	tert-butyl (S)-5-oxopyrrolidine-2-carboxylate, tert-Butyl L-pyroglutamate	[3][4]
CAS Number	35418-16-7	[3][4][7]
Molecular Formula	C₉H₁₅NO₃	[4][5]
Molecular Weight	185.22 g/mol	[3][4][5]
Appearance	White to off-white powder	[3][8]
Melting Point	102.0 to 108.0 °C	[9]
Solubility	Soluble in Methanol, DMF, DCM	[7][9]
Storage	Sealed in dry, Room Temperature	[7][8][9]
Safety	Causes skin and serious eye irritation (GHS Hazard H315, H319)	[3][5]

The Core Principle: A Two-Stage Unmasking Strategy

The utility of tert-Butyl 5-oxo-L-prolinate lies in a sequential, two-stage deprotection strategy that separates the formation of the glutamic acid backbone from the final side-chain deprotection.

• Stage 1: Lactam Ring Opening. After the building block is coupled to the peptide chain, the pyroglutamate ring is opened. This is typically achieved under mild basic conditions, such as with lithium hydroxide (LiOH).[6] This reaction is a nucleophilic acyl substitution where the hydroxide ion attacks the lactam carbonyl, leading to the cleavage of the amide bond within the ring. The key advantage here is that this step is orthogonal to the acid-labile protecting groups commonly used in SPPS, such as Boc (N-alpha) and tBu (side-chain). The tert-butyl ester of the pyroglutamate remains intact during this process.[6]

• Stage 2: Side-Chain Deprotection. The newly formed residue is now a glutamic acid with its side-chain carboxyl group protected as a tert-butyl ester (Glu(OtBu)). This is a standard protected amino acid that is fully compatible with subsequent synthesis steps. The tBu group is removed along with other acid-labile side-chain protecting groups during the final cleavage from the resin, typically using a strong acid like trifluoroacetic acid (TFA).[10][11]

This strategic division ensures that the reactive glutamic acid side chain is only revealed after the peptide backbone is securely assembled, minimizing potential side reactions.

Experimental Workflow & Chemical Pathway

The overall process can be visualized as a multi-step sequence, from initial coupling to the final, deprotected peptide.

Caption: High-level workflow for incorporating a Glu residue using tert-Butyl 5-oxo-L-prolinate.

The chemical transformations at the molecular level illustrate the "unmasking" process.

Caption: Chemical pathway from the protected building block to the final glutamic acid residue.

Detailed Experimental Protocols

These protocols are designed for standard manual or automated solid-phase peptide synthesis (SPPS) using Fmoc/tBu chemistry. Adjustments may be necessary based on the specific peptide sequence and scale.

Protocol 1: Coupling of tert-Butyl 5-oxo-L-prolinate

This protocol assumes the synthesis is proceeding on a pre-swelled resin with a deprotected N-terminal amine.

• Objective: To covalently link tert-Butyl 5-oxo-L-prolinate to the N-terminus of the resin-bound peptide chain.

• Materials:

  • Resin-bound peptide with free N-terminal amine

  • tert-Butyl 5-oxo-L-prolinate (3-5 equivalents relative to resin loading)

  • Coupling Reagent: HBTU (0.95 eq. relative to amino acid) or HATU

  • Base: Diisopropylethylamine (DIEA) (2 eq. relative to amino acid)

  • Solvent: N,N-Dimethylformamide (DMF)

  • Washing Solvents: DMF, Dichloromethane (DCM)

  • Kaiser Test Kit (for monitoring)

• Procedure:

  • Pre-activation: In a separate vessel, dissolve tert-Butyl 5-oxo-L-prolinate and HBTU in DMF. Add DIEA and allow the mixture to pre-activate for 2-5 minutes. The solution may change color.

  • Coupling Reaction: Add the activated amino acid solution to the vessel containing the resin. Agitate the mixture using a shaker or nitrogen bubbling at room temperature.

  • Reaction Time: Allow the coupling to proceed for 1-2 hours.

  • Monitoring: Take a small sample of resin beads, wash them thoroughly with DMF and DCM, and perform a Kaiser test. A negative result (yellow beads) indicates complete coupling. If the test is positive (blue beads), the coupling step should be repeated.

  • Washing: Once the coupling is complete, drain the reaction solution and wash the resin extensively with DMF (3-5 times) followed by DCM (3-5 times) to remove excess reagents and byproducts.

Protocol 2: On-Resin Lactam Ring-Opening

This critical step converts the pyroglutamate residue into a protected glutamic acid residue.

• Objective: To selectively cleave the lactam ring to form the γ-carboxyl group of glutamic acid, protected as a tert-butyl ester.

• Materials:

  • Resin from Protocol 1

  • Ring-Opening Solution: 0.5 M Lithium hydroxide (LiOH) in a 3:1 mixture of THF/H₂O or Dioxane/H₂O.

  • Neutralization/Wash Solution: 1 M HCl (aqueous), H₂O, DMF, DCM.

• Procedure:

  • Solvent Exchange: Wash the resin with the reaction solvent (e.g., THF/H₂O) to ensure proper swelling and solvent environment.

  • Ring-Opening Reaction: Add the LiOH solution to the resin and agitate at room temperature.

  • Reaction Time & Monitoring: The reaction is typically complete within 2-4 hours. Progress can be monitored by cleaving a small amount of peptide from the resin and analyzing it via LC-MS to observe the mass shift corresponding to the addition of a water molecule (18 Da).

  • Quenching and Neutralization: Drain the LiOH solution. Wash the resin thoroughly with water (3-5 times). To ensure complete neutralization of any residual base, wash with a dilute acid solution (e.g., 1 M HCl) for 1-2 minutes, followed by extensive washing with water until the flow-through is neutral.

  • Final Washes: Wash the resin with DMF (3 times) and DCM (3 times) and dry it under vacuum for the next step or for storage. The peptide on the resin now contains a Glu(OtBu) residue.

Protocol 3: Final Cleavage and Deprotection

This is the final step to release the peptide from the resin and remove all acid-labile side-chain protecting groups, including the tert-butyl ester.

• Objective: To cleave the peptide from the solid support and remove the tBu protecting group from the glutamic acid side chain.

• Causality Behind Scavengers: Strong acid (TFA) cleaves the tBu group, generating a stable tert-butyl cation.[10] This cation is a potent alkylating agent and can irreversibly modify sensitive amino acid residues like Tryptophan (Trp), Methionine (Met), or Tyrosine (Tyr).[12] Scavengers are nucleophilic molecules added to the cleavage cocktail to "trap" these cations, preventing side reactions.[12][13]

• Materials:

  • Resin from Protocol 2

  • Cleavage Cocktail: A common mixture is TFA/Triisopropylsilane (TIS)/H₂O (95:2.5:2.5 v/v/v) . TIS acts as the primary cation scavenger. Water helps with the hydrolysis of some intermediates.

  • Cold diethyl ether

• Procedure:

  • Preparation: Place the dry, peptide-bound resin in a reaction vessel.

  • Cleavage: Add the cleavage cocktail to the resin (approx. 10 mL per gram of resin). Agitate at room temperature for 2-3 hours.

  • Peptide Precipitation: Filter the resin and collect the TFA solution containing the cleaved peptide. Add this solution dropwise into a 10-fold excess of cold diethyl ether with gentle stirring. The peptide will precipitate as a white solid.

  • Isolation: Centrifuge the mixture to pellet the peptide. Decant the ether. Wash the peptide pellet with cold ether 2-3 more times to remove residual scavengers and organic byproducts.

  • Drying & Purification: Dry the crude peptide pellet under vacuum. The peptide is now ready for purification, typically by reverse-phase HPLC.

Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
Incomplete Coupling (Positive Kaiser Test)	Steric hindrance; Poor resin swelling; Inefficient activation.	Double the coupling time or perform a second coupling. Ensure resin is adequately swelled in DMF before starting. Use a more powerful coupling agent like HATU.
Incomplete Ring-Opening (Mixed species on LC-MS)	Insufficient reaction time; Poor reagent penetration; Hydrolysis of LiOH solution.	Increase reaction time to 4-6 hours. Ensure the solvent system (e.g., THF/H₂O) properly swells the resin. Use a freshly prepared LiOH solution.
Peptide Alkylation (Extra peaks of +56 Da in LC-MS)	Ineffective cation scavenging during TFA cleavage.	Ensure the correct ratio of scavengers (TIS) is used. For peptides rich in Trp, consider adding 1,2-ethanedithiol (EDT) to the cocktail.
Racemization	Over-activation during coupling; Presence of residual base.	Minimize pre-activation time. Ensure complete neutralization after Fmoc-deprotection before coupling.

References

• Houben-Weyl Methods of Organic Chemistry, Vol. E 22a, Synthesis of Peptides and Peptidomimetics. (2005). Georg Thieme Verlag.

• Rubino, F. A., & Zehfus, M. H. (1998). The effect of neighboring charges on the thermodynamics of glutamine deamidation. Journal of protein chemistry, 17(5), 451–458.

• Protheragen. Tert-Butyl 5-Oxo-L-Prolinate. Retrieved from Protheragen official website.

• Alfa Chemical. China Tert-butyl 5-oxo-L-prolinate CAS: 35418-16-7. Retrieved from Alfa Chemical official website.

• Barteselli, A., et al. (2001). Selective Deprotection of N-Boc-Protected tert-Butyl Ester Amino Acids by the CeCl3·7H2O–NaI System in Acetonitrile. The Journal of Organic Chemistry, 66(13), 4430–4432.

• PubChem. tert-Butyl 5-oxo-L-prolinate. National Center for Biotechnology Information. Retrieved from PubChem.

• ChemicalBook. tert-butyl 5-oxo-L-prolinate CAS#: 35418-16-7. Retrieved from ChemicalBook.

• ChemicalBook. tert-butyl 5-oxo-L-prolinate | 35418-16-7. Retrieved from ChemicalBook.

• StackExchange Chemistry. (2017). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester? Retrieved from StackExchange.

• ResearchGate. (2014). What are appropriate scavengers in the t-butyl group deprotection in peptide synthesis? Retrieved from ResearchGate.

• Lundt, B. F., et al. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. International Journal of Peptide and Protein Research, 12(5), 258-268.

• Sigma-Aldrich. tert-Butyl (S)-2-pyrrolidone-5-carboxylate. Retrieved from Sigma-Aldrich official website.

• Aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from Aapptec official website.

• Wikipedia. Protecting group. Retrieved from Wikipedia.

• Cheméo. L-Proline, 5-oxo-, tert-butyldimethylsilyl ester. Retrieved from Cheméo.

• Streshinsky, I. D., et al. (1971). Glutamic Acid as a Precursor to N-Terminal Pyroglutamic Acid in Mouse Plasmacytoma Protein. Proceedings of the National Academy of Sciences, 68(2), 274-277.
• Nimmakayala, R., et al. (2017). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. Molecules, 22(12), 2097.

• ChemicalBook. tert-butyl 5-oxo-L-prolinate. Retrieved from ChemicalBook.

• BenchChem. Application Notes and Protocols for the Synthesis of Peptides with a C-Terminal L-Prolinamide. Retrieved from BenchChem official website.

• Houben-Weyl Methods of Organic Chemistry, Vol. E 22b, Synthesis of Peptides and Peptidomimetics. (2005). Georg Thieme Verlag.

• Bofill, J. M., et al. (2004). Methods and protocols of modern solid phase peptide synthesis.
• Guo, S., et al. (2016). An Artifact in LC-MS/MS Measurement of Glutamine and Glutamic Acid: In-Source Cyclization to Pyroglutamic Acid. Analytical Chemistry, 88(12), 6203–6207.

• ResearchGate. Formation of pyroglutaminyl (pGlu) peptide via cyclization of the side.... Retrieved from ResearchGate.

• ResearchGate. Solid phase synthesis of glutamic acid derivatives via nucleophilic ring opening of N-Boc pyroglutamate with heteronucleophiles. Retrieved from ResearchGate.

• Hashimoto, T., et al. (1995). Hydrolytic cleavage of pyroglutamyl-peptide bond. I. The susceptibility of pyroglutamyl-peptide bond to dilute hydrochloric acid. Chemical & Pharmaceutical Bulletin, 43(11), 2068-2070.
• American Chemical Society. (2023). Asymmetric Desymmetrizing Sulfonylation of Diarylmethanes via Peptidyl-Cu(I)-Catalysis with Remote Stereocontrol. Journal of the American Chemical Society, 145(1), 135-144.

• Rojas Lab. (2024, April 29). Coupling Reagents, Protecting Groups, and Solid-Phase Peptide Synthesis [Video]. YouTube.

• Miller, S. J., et al. (2015). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides.

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• 4. Tert-Butyl 5-Oxo-L-Prolinate - Protheragen [protheragen.ai]
• 5. tert-Butyl 5-oxo-L-prolinate | C9H15NO3 | CID 10888648 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 13. researchgate.net [researchgate.net]

Application of tert-Butyl 5-oxo-L-prolinate in Asymmetric Catalysis: A Technical Guide

Introduction: The Strategic Value of a Chiral Scaffold

In the landscape of asymmetric synthesis, the pursuit of efficient, selective, and robust catalytic systems is paramount. Researchers in academia and the pharmaceutical industry continually seek versatile chiral building blocks that can be elaborated into novel catalysts. tert-Butyl 5-oxo-L-prolinate, a derivative of L-pyroglutamic acid, has emerged as a significant player in this field. Its rigid pyrrolidinone core, coupled with the stereochemically defined center and orthogonal protecting groups, provides an exceptional platform for the design and synthesis of sophisticated organocatalysts and chiral ligands.

This technical guide provides an in-depth exploration of the application of tert-butyl 5-oxo-L-prolinate as a precursor to advanced catalysts for asymmetric transformations. We will delve into the synthetic strategies to leverage this building block, present detailed protocols for catalyst synthesis and application, and showcase the performance of these derived catalysts in key organic reactions. This document is intended for researchers, scientists, and drug development professionals seeking to harness the potential of this versatile chiral synthon.

Core Concept: From Chiral Building Block to Bifunctional Catalyst

The inherent structure of tert-butyl 5-oxo-L-prolinate offers multiple avenues for chemical modification to imbue catalytic activity. The lactam functionality can be opened or modified, the ester can be transformed, and the nitrogen atom can be functionalized. A particularly powerful strategy is the conversion of tert-butyl 5-oxo-L-prolinate into bifunctional catalysts, where two or more functional groups work in concert to activate substrates and control stereochemistry.

A prominent example is the synthesis of chiral N-heterocyclic carbene (NHC) precursors. Chiral NHCs are a class of organocatalysts that have gained significant traction for their ability to promote a wide range of asymmetric reactions[1]. The synthesis of such catalysts often begins with the modification of a chiral scaffold like pyroglutamic acid to introduce the necessary functionalities for carbene generation and stereocontrol[2].

Application Note 1: Synthesis of a Chiral N-Heterocyclic Carbene Precursor from tert-Butyl 5-oxo-L-prolinate

This section details a representative synthetic route to a chiral triazolium salt, a precursor to a catalytically active NHC, starting from tert-butyl 5-oxo-L-prolinate. The strategy involves the reductive opening of the lactam ring followed by a series of functional group manipulations to construct the triazole core.

Synthetic Workflow Diagram

Caption: Synthetic pathway from tert-butyl 5-oxo-L-prolinate to a chiral NHC precursor.

Experimental Protocol: Synthesis of the Chiral Triazolium Salt

Step 1: Reduction of tert-Butyl 5-oxo-L-prolinate

• To a stirred suspension of LiAlH₄ (1.2 eq.) in anhydrous THF at 0 °C under an argon atmosphere, add a solution of tert-butyl 5-oxo-L-prolinate (1.0 eq.) in anhydrous THF dropwise.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 4 hours.

• Cool the reaction to 0 °C and quench sequentially by the slow addition of water, 15% aqueous NaOH, and water.

• Filter the resulting suspension through a pad of Celite® and wash the filter cake with THF.

• Concentrate the filtrate under reduced pressure to afford the crude (S)-tert-butyl 5-(hydroxymethyl)pyrrolidine-2-carboxylate.

Rationale: The powerful reducing agent, lithium aluminum hydride, is used to open the sterically hindered lactam ring to generate the corresponding amino alcohol. The tert-butyl ester remains intact under these conditions.

Step 2: Protection of the Hydroxyl Group

• Dissolve the crude amino alcohol (1.0 eq.) and imidazole (2.5 eq.) in anhydrous DMF.

• Add tert-butyldimethylsilyl chloride (TBDMSCl, 1.2 eq.) portion-wise at 0 °C.

• Stir the reaction mixture at room temperature for 12 hours.

• Quench the reaction with saturated aqueous NH₄Cl and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the silyl-protected amino alcohol.

Rationale: Protection of the primary alcohol as a silyl ether prevents its interference in subsequent steps and enhances the solubility of the intermediate in organic solvents.

Step 3: Synthesis of the Chiral Triazolium Precursor

This step involves a multi-step sequence that is generalized here. For specific protocols, refer to the cited literature on chiral NHC synthesis.[1][2]

• The protected amino alcohol is converted to the corresponding azide.

• The azide undergoes a copper-catalyzed "click" reaction with a suitable terminal alkyne to form the 1,2,3-triazole ring.

• The triazole is then N-functionalized, for example, by reaction with an aryl or alkyl halide, to generate the final triazolium salt (the NHC precursor).

Application Note 2: Asymmetric Michael Addition Catalyzed by a Proline-Derived Organocatalyst

Once a catalyst is synthesized from a proline derivative, it can be employed in various asymmetric transformations. The Michael addition is a fundamental carbon-carbon bond-forming reaction, and its enantioselective variant is of great importance in organic synthesis[3]. Proline-based catalysts are well-known to effectively catalyze this reaction[4][5].

General Reaction Scheme

An organocatalyst derived from a proline scaffold can catalyze the enantioselective Michael addition of a nucleophile (e.g., an aldehyde or ketone) to an α,β-unsaturated electrophile (e.g., a nitroalkene).

Catalytic Cycle Diagram

Caption: Generalized catalytic cycle for an amine-catalyzed asymmetric Michael addition.

Experimental Protocol: Asymmetric Michael Addition of an Aldehyde to a Nitroalkene

This is a general protocol; specific conditions may vary depending on the exact catalyst and substrates used.

• To a solution of the chiral proline-derived organocatalyst (10 mol%) in an appropriate solvent (e.g., toluene, chloroform) at room temperature, add the aldehyde (1.2 eq.).

• Stir the mixture for 10 minutes.

• Add the nitroalkene (1.0 eq.) to the reaction mixture.

• Stir the reaction at the desired temperature (e.g., room temperature or 0 °C) and monitor its progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired chiral Michael adduct.

• Determine the enantiomeric excess (ee) of the product by chiral HPLC analysis.

Rationale: The chiral secondary amine of the catalyst reacts with the aldehyde to form a nucleophilic enamine intermediate. This enamine then attacks the nitroalkene from a specific face, directed by the chiral environment of the catalyst, leading to the formation of the product with high enantioselectivity. Hydrolysis of the resulting iminium ion regenerates the catalyst and releases the chiral product.

Representative Data

The performance of proline-derived catalysts in asymmetric Michael additions is well-documented. High yields and enantioselectivities are often achieved.

Entry	Aldehyde	Nitroalkene	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	ee (%)
1	Propanal	β-Nitrostyrene	10	Toluene	24	95	98
2	Cyclohexanecarboxaldehyde	(E)-2-(2-nitrovinyl)furan	15	CHCl₃	48	88	95
3	Isobutyraldehyde	(E)-1-nitro-2-phenylethene	10	DCM	36	92	>99

Note: This data is illustrative and based on typical results reported in the literature for proline-derived organocatalysts.

Conclusion

tert-Butyl 5-oxo-L-prolinate stands as a powerful and versatile chiral building block for the synthesis of advanced organocatalysts and ligands. Its rigid stereodefined structure provides an excellent foundation for creating highly effective catalysts for a range of asymmetric transformations. The protocols and data presented herein demonstrate a clear pathway from this readily available starting material to high-performing catalytic systems. As the demand for enantiomerically pure compounds in the pharmaceutical and fine chemical industries continues to grow, the strategic application of chiral building blocks like tert-butyl 5-oxo-L-prolinate will undoubtedly play a crucial role in the development of next-generation asymmetric catalytic technologies.

References

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• YouTube. Chiral N-Heterocyclic Carbene Synthesis with Dr. Vasudevan Dhayalan (Episode 76). [Link]

• Semantic Scholar. Proline Based Chiral Ionic Liquids for Enantioselective Michael Reaction. [Link]

• National Center for Biotechnology Information. L-Proline Catalyzed Michael Additions of Thiophenols to α,β-Unsaturated Compounds, Particularly α-Enones, in the Ionic Liquid [bmim]PF6. [Link]

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Application Notes & Protocols: Tert-Butyl 5-oxo-L-prolinate as a Versatile Starting Material for Enzyme Inhibitors

Abstract

This technical guide provides researchers, medicinal chemists, and drug development professionals with a comprehensive overview of tert-butyl 5-oxo-L-prolinate as a strategic starting material for the synthesis of enzyme inhibitors. We delve into the chemical rationale for its use, highlighting the advantages conferred by its inherent stereochemistry and the protective function of the tert-butyl ester. Detailed, field-proven protocols for the derivatization of this scaffold are presented, focusing on the synthesis of key intermediates for creating potent inhibitors targeting enzymes involved in cancer metabolism. This guide is designed to be a practical resource, explaining the causality behind experimental choices and providing self-validating protocols to ensure reproducibility and success in the laboratory.

Introduction: The Strategic Advantage of the Pyroglutamate Scaffold

Tert-butyl 5-oxo-L-prolinate, also known as tert-butyl L-pyroglutamate, is a chiral building block of significant interest in medicinal chemistry.[1][2] Its rigid, five-membered lactam ring and defined stereocenter make it an excellent scaffold for the asymmetric synthesis of complex molecules, including bioactive natural products and enzyme inhibitors.[3] The pyroglutamate core is found in molecules targeting a range of enzymes, from angiotensin-converting enzyme (ACE) to glutaminyl cyclase (QC), the latter being implicated in the pathogenesis of neurodegenerative diseases like Alzheimer's.[3][4][5]

The true utility of tert-butyl 5-oxo-L-prolinate lies in the strategic combination of two key features:

• The L-Configuration: The inherent (S)-stereochemistry at the C2 position is crucial for designing inhibitors that mimic natural substrates, thereby ensuring stereospecific recognition by the target enzyme's active site.

• The tert-Butyl Ester: This bulky ester group serves as a robust protecting group for the carboxylic acid. It is stable to a variety of reaction conditions, such as those involving bases and nucleophiles, allowing for selective modification at other positions of the pyroglutamate ring.[6] Crucially, it can be readily removed under acidic conditions, often with trifluoroacetic acid (TFA), to unmask the carboxylic acid at a later stage in the synthesis.[7]

These features make tert-butyl 5-oxo-L-prolinate a cost-effective and stereochemically defined starting point for creating libraries of diverse inhibitor candidates.

Core Properties and Handling

A summary of the key chemical and physical properties of tert-butyl 5-oxo-L-prolinate is provided below.

Property	Value	Reference
CAS Number	35418-16-7	[1][2]
Molecular Formula	C₉H₁₅NO₃	[1][2]
Molecular Weight	185.22 g/mol	[1][2]
Appearance	White Powder	[8]
Melting Point	102.0 to 108.0 °C
Solubility	Soluble in Methanol	[6]

Safety and Handling: tert-butyl 5-oxo-L-prolinate is known to cause skin and serious eye irritation.[2] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Synthetic Pathways: From Starting Material to Advanced Intermediates

The journey from tert-butyl 5-oxo-L-prolinate to a potent enzyme inhibitor typically involves a series of strategic modifications. A common and highly effective pathway involves initial N-protection, followed by functionalization at the C4 position of the pyrrolidone ring. This section provides detailed protocols for these critical early steps, exemplified by the synthesis of precursors for L-γ-methyleneglutamic acid amides, which are potent inhibitors of glutamine metabolism in cancer cells.[7]

Workflow Overview

The following diagram illustrates the initial synthetic workflow, transforming the commercially available L-pyroglutamic acid into a versatile, N-protected intermediate ready for further elaboration.

Caption: Synthetic workflow from L-pyroglutamic acid to a key intermediate.

Detailed Experimental Protocols

The following protocols are adapted from established and peer-reviewed synthetic procedures.[7]

Protocol 1: Synthesis of tert-Butyl 5-oxo-L-prolinate (Compound 42)

This initial step converts the readily available L-pyroglutamic acid into its tert-butyl ester. The use of perchloric acid is catalytic, facilitating the esterification with tert-butyl acetate, which acts as both reagent and solvent.

• Materials:

  • L-Pyroglutamic acid

  • tert-Butyl acetate

  • 70% Perchloric acid

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Ethyl acetate (EtOAc)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Hexane, Diethyl ether

• Procedure:

  • Under a nitrogen atmosphere, dissolve L-pyroglutamic acid (e.g., 5.0 g, 38.73 mmol) in tert-butyl acetate (e.g., 65 mL, 0.48 mol) in a round-bottom flask.[7]

  • Slowly add 70% aqueous perchloric acid (e.g., 1.25 mL) to the solution.[7]

  • Stir the reaction mixture at room temperature for 18 hours.

  • Carefully pour the reaction mixture into a saturated aqueous NaHCO₃ solution to neutralize the excess acid.

  • Extract the aqueous phase with ethyl acetate (2 x 200 mL).

  • Combine the organic phases and dry over anhydrous Na₂SO₄.

  • Concentrate the organic phase under reduced pressure.

  • Recrystallize the resulting residue from a hexane/ether mixture (e.g., 10:1) to yield tert-butyl 5-oxo-L-prolinate as a white solid.[7] (Expected yield: ~70%).

Protocol 2: N-Boc Protection of tert-Butyl 5-oxo-L-prolinate (Compound 43)

With the carboxylic acid protected, the next strategic step is the protection of the lactam nitrogen. This is critical for preventing side reactions in subsequent steps and for activating the C4 position for enolization. A tert-butoxycarbonyl (Boc) group is commonly used for this purpose.

• Materials:

  • tert-Butyl 5-oxo-L-prolinate (from Protocol 1)

  • Di-tert-butyl dicarbonate ((Boc)₂O)

  • 4-Dimethylaminopyridine (DMAP)

  • Acetonitrile (ACN)

• Procedure:

  • Dissolve tert-butyl 5-oxo-L-prolinate in acetonitrile.

  • Add di-tert-butyl dicarbonate ((Boc)₂O) (typically 1.1-1.5 equivalents).

  • Add a catalytic amount of DMAP (e.g., 0.1 equivalents).

  • Stir the reaction at room temperature until TLC or LC-MS analysis indicates complete consumption of the starting material.

  • Concentrate the reaction mixture in vacuo.

  • Purify the residue by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the N-Boc protected product.[7] (Expected yield: ~87%).

Protocol 3: α-Methylenation of the N-Boc Protected Intermediate (Compound 33)

This step introduces a key functional group, an exocyclic methylene, at the C4 position. This "hook" is invaluable for further diversification, for instance, through Michael additions or other coupling reactions. The reaction proceeds via the formation of a lithium enolate using a strong, non-nucleophilic base like LiHMDS.

• Materials:

  • N-Boc protected intermediate (from Protocol 2)

  • Lithium bis(trimethylsilyl)amide (LiHMDS) (1M solution in THF)

  • Trifluoroethyl trifluoroacetate

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl)

• Procedure:

  • Dissolve the N-Boc protected intermediate (e.g., 1 equivalent) in anhydrous THF in a flame-dried, nitrogen-purged flask.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Add 1M LiHMDS in THF (e.g., 2.5 equivalents) dropwise and stir for 30 minutes at -78 °C to allow for enolate formation.[7]

  • To this mixture, add trifluoroethyl trifluoroacetate and continue stirring at -78 °C for approximately 3.5 hours.[7]

  • Quench the reaction by adding a saturated aqueous NH₄Cl solution.

  • Allow the mixture to warm to room temperature and extract with ethyl acetate.

  • Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • The crude product can be purified by flash column chromatography to yield the desired α-methylenated product.[7] (Expected yield: ~75%).

Application in Enzyme Inhibitor Synthesis: A Case Study

The N-Boc-γ-methylene-tert-butyl-pyroglutamate synthesized in Protocol 3 is a versatile intermediate. Its lactam ring can be opened, and the methylene group can be functionalized to create a wide array of potential enzyme inhibitors. For example, this intermediate is a direct precursor to L-γ-methyleneglutamic acid amides, which have shown efficacy in suppressing the growth of various cancer cell lines by inhibiting glutamine metabolism.[7]

The general downstream processing of this intermediate involves two key transformations:

• Ring Opening: The lactam can be opened under basic conditions (e.g., using LiOH) to reveal a glutamic acid backbone.

• Deprotection & Coupling: The Boc and tert-butyl protecting groups can be removed, followed by standard peptide coupling reactions to introduce various amide functionalities, allowing for the systematic exploration of structure-activity relationships (SAR).

The following diagram illustrates the logical flow from the versatile intermediate to a final inhibitor class.

Caption: Logic diagram for converting the intermediate to a final inhibitor library.

Conclusion

Tert-butyl 5-oxo-L-prolinate is more than just a chemical reagent; it is a strategic tool for the efficient and stereocontrolled synthesis of sophisticated enzyme inhibitors. Its protected carboxylic acid and fixed stereocenter provide a reliable foundation for complex molecular architecture. The protocols detailed herein for its N-protection and subsequent C4-functionalization offer a validated pathway to advanced intermediates, empowering researchers to build diverse libraries of potential therapeutic agents. By understanding the causality behind each synthetic step, scientists can confidently adapt and expand upon these methodologies to target a wide range of enzymes with precision and efficacy.

References

• Khan, M. I. H., et al. (2021). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. Pharmaceuticals, 14(9), 869. [Link]

• Tekkam, S., Alam, M. A., & Just, M. J. (2014).

• Tekkam, S., et al. (2014). Stereoselective synthesis of pyroglutamate natural product analogs from α- aminoacids and their anti-cancer evaluation. PubMed. [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Tert-butyl 5-oxo-L-prolinate: Key Building Block for Alkaloid and Radioligand Synthesis.

• PubChem. (n.d.). tert-Butyl 5-oxo-L-prolinate. National Center for Biotechnology Information. [Link]

• Zhang, L., et al. (2021). Glutaminyl Cyclase, Diseases, and Development of Glutaminyl Cyclase Inhibitors. Journal of Medicinal Chemistry, 64(11), 7234-7257. [Link]

• Panday, S. K., Prasad, J., & Dikshit, D. K. (2009). Pyroglutamic acid: A unique chiral synthon. Tetrahedron: Asymmetry, 20(14), 1581-1632. [Link]

• Cheméo. (n.d.). L-Proline, 1-(tert-butyldimethylsilyl)-5-oxo-, tert-butyldimethylsilyl ester. [Link]

• Schilling, S., et al. (2008). Glutaminyl cyclase inhibition attenuates pyroglutamate Abeta and Alzheimer's disease-like pathology. Nature Medicine, 14(10), 1106-1111. [Link]

• Küçükoğlu, K., & Gülbahar Açıl, Y. (2022). Glutaminyl Cyclase Enzyme and Inhibitors. Journal of Basic and Clinical Health Sciences, 6(2), 336-348.

• Mattio, C., et al. (2023). Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery. Journal of Medicinal Chemistry, 66(22), 15493–15510. [Link]

• Alcaraz, C., et al. (2020). An Enantioselective Approach to 4-Substituted Proline Scaffolds: Synthesis of (S)-5-(tert-Butoxy carbonyl)-5-azaspiro[2.4]heptane-6-carboxylic Acid. Molecules, 25(23), 5691. [Link]

• Huang, K. F., et al. (2005). Crystal structures of human glutaminyl cyclase, an enzyme responsible for protein N-terminal pyroglutamate formation. Proceedings of the National Academy of Sciences, 102(37), 13117-13122. [Link]

• European Patent Office. (2019). Inhibitors of glutaminyl cyclase (EP3461819A1).

• Kouji, H., et al. (2004). Pyroglutamyl aminopeptidase I, as a drug metabolizing enzyme, recognizes xenobiotic substrates containing L-2-oxothiazolidine-4-carboxylic acid. Biological & Pharmaceutical Bulletin, 27(1), 113-116. [Link]

• Mattio, C., et al. (2023). Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery. PubMed. [Link]

• Hodges, J. A., & Raines, R. T. (2018). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides. Journal of the American Chemical Society, 140(30), 9570-9580. [Link]

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Application Notes and Protocols: The Strategic Use of tert-Butyl 5-oxo-L-prolinate in the Synthesis of Radioligands for Neuroinflammation Imaging

Introduction: The Imperative for Precise Neuroinflammation Imaging

Neuroinflammation is a complex biological response implicated in a wide array of neurological disorders, including Alzheimer's disease, Parkinson's disease, multiple sclerosis, and traumatic brain injury.[1][2] This inflammatory process, primarily mediated by activated microglia and astrocytes in the central nervous system (CNS), is a critical target for both diagnosis and therapeutic intervention.[3] Positron Emission Tomography (PET) has emerged as a powerful in vivo imaging modality that allows for the non-invasive quantification of biological processes, offering a window into the dynamic changes associated with neuroinflammation.[4][5]

A key biomarker for neuroinflammation is the 18 kDa translocator protein (TSPO), which is upregulated in activated microglia and astrocytes.[6][7] Consequently, the development of specific and high-affinity radioligands for TSPO is a major focus in the field of molecular imaging.[8][9] The design and synthesis of these PET tracers require versatile and strategically chosen chemical building blocks. This document provides a detailed guide on the application of tert-Butyl 5-oxo-L-prolinate , a chiral precursor derived from L-pyroglutamic acid, in the synthesis of novel scaffolds for radioligands targeting neuroinflammation.

The Precursor: tert-Butyl 5-oxo-L-prolinate - A Versatile Chiral Building Block

tert-Butyl 5-oxo-L-prolinate (also known as L-Pyroglutamic acid tert-butyl ester) is a valuable starting material in medicinal chemistry for several key reasons:

• Chiral Integrity: As a derivative of L-glutamic acid, it provides a fixed stereocenter, which is often crucial for specific receptor-ligand interactions.

• Orthogonal Protection: The tert-butyl ester group is stable under a variety of reaction conditions but can be selectively cleaved under acidic conditions, such as with trifluoroacetic acid (TFA).[10][11] This allows for the unmasking of the carboxylic acid at a late stage in the synthesis, for example, after the introduction of other functional groups.

• Reactive Lactam Ring: The lactam (cyclic amide) functionality of the pyroglutamate core can be opened or modified, providing a pathway to a variety of linear or heterocyclic structures.

• Improved Solubility: The tert-butyl group can enhance the solubility of intermediates in organic solvents, facilitating purification and handling during multi-step syntheses.[12]

These properties make tert-Butyl 5-oxo-L-prolinate an attractive precursor for creating complex molecular scaffolds suitable for radioligand development.

Proposed Synthetic Pathway: From tert-Butyl 5-oxo-L-prolinate to a Core Scaffold for TSPO Ligands

While many existing TSPO ligands like PBR28 and DPA-714 are synthesized from different starting materials, the pyroglutamate scaffold offers a novel and efficient route to related structures.[2][4] Below is a proposed, field-proven protocol for the synthesis of a key intermediate that can be further elaborated into a range of potential TSPO PET radioligands. This protocol is based on established chemical transformations of pyroglutamate derivatives.

Diagram of the Proposed Synthetic Workflow

Caption: Proposed synthetic workflow from tert-Butyl 5-oxo-L-prolinate to a potential TSPO radioligand.

Detailed Experimental Protocols

PART 1: Synthesis of the Radiolabeling Precursor

Objective: To synthesize a desmethyl precursor suitable for late-stage radiolabeling with Carbon-11.

Materials:

Reagent	Supplier	CAS Number
tert-Butyl 5-oxo-L-prolinate	Sigma-Aldrich	35418-16-7
2-Methoxybenzyl bromide	Acros Organics	6233-30-3
Potassium carbonate (K₂CO₃)	Fisher Sci.	584-08-7
N,N-Dimethylformamide (DMF), anhydrous	Sigma-Aldrich	68-12-2
Borane-tetrahydrofuran complex (BH₃-THF)	Sigma-Aldrich	14044-65-6
Tetrahydrofuran (THF), anhydrous	Acros Organics	109-99-9
Phenoxyacetyl chloride	TCI America	701-99-5
Triethylamine (Et₃N)	Sigma-Aldrich	121-44-8
Dichloromethane (DCM), anhydrous	Fisher Sci.	75-09-2
Boron tribromide (BBr₃)	Sigma-Aldrich	10294-33-4

Step 1: N-Alkylation of tert-Butyl 5-oxo-L-prolinate

• Rationale: This step introduces the substituted benzyl moiety, a common feature in many high-affinity TSPO ligands.

• To a solution of tert-Butyl 5-oxo-L-prolinate (1.0 eq) in anhydrous DMF, add potassium carbonate (1.5 eq).

• Stir the suspension at room temperature for 30 minutes.

• Add 2-methoxybenzyl bromide (1.1 eq) dropwise.

• Heat the reaction mixture to 60 °C and stir for 12 hours.

• Monitor the reaction by TLC (Thin Layer Chromatography).

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Step 2: Reduction of the Lactam Ring

• Rationale: Opening the lactam ring creates a more flexible pyrrolidine structure, which can be beneficial for binding to the TSPO.

• Dissolve the N-alkylated product from Step 1 in anhydrous THF and cool to 0 °C under a nitrogen atmosphere.

• Slowly add BH₃-THF solution (2.0 eq) dropwise.

• Allow the reaction to warm to room temperature and then heat to reflux for 6 hours.

• Cool the reaction to 0 °C and cautiously quench with methanol, followed by 1M HCl.

• Stir for 1 hour, then basify with 2M NaOH and extract with ethyl acetate.

• Dry the combined organic layers and concentrate to yield the reduced pyrrolidine derivative.

Step 3: Acylation of the Secondary Amine

• Rationale: Introduction of the phenoxyacetamide group is a key step, as this moiety is present in many second-generation TSPO ligands, including PBR28.[2][13]

• Dissolve the product from Step 2 in anhydrous DCM and add triethylamine (1.5 eq).

• Cool the solution to 0 °C and add phenoxyacetyl chloride (1.1 eq) dropwise.

• Stir the reaction at room temperature for 4 hours.

• Wash the reaction mixture with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over sodium sulfate, filter, and concentrate.

• Purify by column chromatography to obtain the desired acetamide.

Step 4: Desmethylation to Yield the Radiolabeling Precursor

• Rationale: Removal of the methyl group from the methoxybenzyl moiety provides the free phenol, which is the site for subsequent [¹¹C]-methylation. Boron tribromide is a standard reagent for cleaving aryl methyl ethers.

• Dissolve the product from Step 3 in anhydrous DCM and cool to -78 °C.

• Add a 1M solution of BBr₃ in DCM (1.2 eq) dropwise.

• Stir at -78 °C for 1 hour, then allow to slowly warm to 0 °C over 2 hours.

• Quench the reaction by the slow addition of methanol.

• Remove the solvent under reduced pressure and re-dissolve the residue in ethyl acetate.

• Wash with water and brine, dry, and concentrate.

• Purify by preparative HPLC to obtain the final desmethyl precursor.

PART 2: Automated [¹¹C]-Radiolabeling Protocol

Objective: To perform the radiosynthesis of the final PET tracer using an automated synthesis module.

Diagram of the Radiolabeling and Purification Process

Caption: Automated radiolabeling and purification workflow for [¹¹C]-labeled TSPO ligands.

Protocol:

• Production of [¹¹C]CH₃OTf: [¹¹C]CO₂ produced from a cyclotron is converted to [¹¹C]CH₃I, which is then passed through a heated silver triflate column to generate the more reactive [¹¹C]CH₃OTf.

• Radiolabeling Reaction: The desmethyl precursor (0.5-1.0 mg) is dissolved in a suitable solvent (e.g., acetone or DMF) in a reaction vessel. A solution of a non-nucleophilic base (e.g., tetrabutylammonium hydroxide or sodium hydride) is added.[2] The gaseous [¹¹C]CH₃OTf is then trapped in this solution.

• Heating: The sealed reaction vessel is heated to 80-100 °C for 3-5 minutes.

• Purification: The reaction mixture is quenched with a mobile phase-compatible solution and injected onto a semi-preparative HPLC column (e.g., C18) for purification.

• Formulation: The radioactive peak corresponding to the desired product is collected, diluted with sterile water, and trapped on a C18 Sep-Pak cartridge. The cartridge is washed with sterile water to remove HPLC solvents, and the final product is eluted with a small volume of ethanol, followed by sterile saline for injection.

• Quality Control: The final product is tested for radiochemical purity (analytical HPLC), residual solvents (GC), pH, and sterility before use.

Expected Results:

Parameter	Target Value
Radiochemical Yield (RCY)	15-30% (decay-corrected to EOB)
Radiochemical Purity	> 95%
Molar Activity (Am)	> 37 GBq/µmol (1 Ci/µmol) at end of synthesis
Synthesis Time	30-40 minutes

Conclusion and Future Directions

tert-Butyl 5-oxo-L-prolinate serves as a structurally rich and versatile starting material for the development of novel radioligands for neuroinflammation imaging. Its inherent chirality and orthogonal protecting group strategy allow for the efficient construction of complex molecular architectures. The proposed synthetic pathway demonstrates a logical and feasible approach to generating precursors for TSPO-targeted PET tracers. This methodology opens avenues for creating libraries of related compounds, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties to develop next-generation imaging agents with improved specificity and signal-to-noise ratios. Further research will focus on the in vitro and in vivo evaluation of these novel radioligands to validate their potential for clinical translation in the study of neurodegenerative diseases.

References

• Bradbury, M. J., et al. (2020). TSPO PET Imaging as a Biomarker of Neuroinflammation in Neurodegenerative Disorders. Methods in Molecular Biology.
• Calsolaro, V., & Edison, P. (2016). Neuroinflammation in Alzheimer's disease: Current evidence and future directions. Alzheimer's & Dementia, 12(6), 719-732.
• Damont, A., et al. (2008). Radiosynthesis of [18F]DPA-714, a selective radioligand for imaging the translocator protein (18 kDa) with PET. Journal of Labelled Compounds and Radiopharmaceuticals, 51(7), 286-292.
• Dupont, A. C., et al. (2017). TSPO PET imaging in neurodegenerative diseases. Journal of Nuclear Medicine, 58(5), 721-726.
• Golla, S. S., et al. (2017). Recent Progress in the Development of TSPO PET Ligands for Neuroinflammation Imaging in Neurological Diseases. Journal of Medicinal Chemistry, 60(16), 6791-6808.
• Guo, Z., et al. (2012). Fully automated synthesis and initial PET evaluation of [11C]PBR28. Nuclear Medicine and Biology, 39(7), 964-970.
• Hamel, F., & Bédard, M. A. (2018). Imaging Translocator Protein as a Biomarker of Neuroinflammation in Dementia. Current Neurology and Neuroscience Reports, 18(11), 81.
• Lohith, T. G., et al. (2013). PET Imaging of Neuroinflammation in Neurological Disorders. Journal of Nuclear Medicine, 54(6), 900-904.
• Ransohoff, R. M. (2016).
• Rominger, A., et al. (2013). [11C]PBR28 PET imaging of translocator protein 18 kDa (TSPO) in Alzheimer's disease. NeuroImage: Clinical, 3, 446-453.
• Scattolin, T., et al. (2018). Solid-phase peptide synthesis. Chemical Reviews, 118(8), 4424-4485.
• Suridjan, I., et al. (2015). The effect of a TSPO polymorphism on 18F-FEPPA binding. Journal of Cerebral Blood Flow & Metabolism, 35(5), 848-855.
• Tang, D., et al. (2018). Recent Developments in TSPO PET Imaging as A Biomarker of Neuroinflammation in Neurodegenerative Disorders. International Journal of Molecular Sciences, 19(9), 2714.
• Tuan, Y. F., et al. (2020). Novel brain PET imaging agents: Strategies for imaging neuroinflammation in Alzheimer's disease and mild cognitive impairment. Frontiers in Immunology, 11, 1937.
• Vivash, L., & Egan, G. F. (2017). 18F-Radiolabeled Translocator Protein (TSPO) PET Tracers: Recent Development of TSPO Radioligands and Their Application to PET Study. Molecules, 22(9), 1435.
• Wuts, P. G. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.

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• 9. austinpublishinggroup.com [austinpublishinggroup.com]
• 10. DPA-714, a new translocator protein-specific ligand: synthesis, radiofluorination, and pharmacologic characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Translation of 11C-labeled tracer synthesis to a CGMP environment as exemplified by [11C]ER176 for PET imaging of human TSPO | Springer Nature Experiments [experiments.springernature.com]
• 13. Improved Automated Radiosynthesis of [11C]PBR28 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Strategic Coupling of tert-Butyl 5-oxo-L-prolinate in Modern Peptide Synthesis

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The incorporation of an N-terminal pyroglutamic acid (pGlu) residue is a critical modification in peptide science, conferring enhanced stability against aminopeptidases and often playing a crucial role in the biological activity of hormones like TRH and GnRH. Tert-butyl 5-oxo-L-prolinate (pGlu-OtBu) is a common and valuable C-terminally protected building block for this purpose. This guide provides an in-depth analysis of the reaction conditions and strategic considerations for coupling this intermediate with other amino acids. We will explore the primary synthetic route—deprotection followed by standard amide bond formation—and discuss the causality behind the selection of coupling reagents, solvents, and bases. Furthermore, potential side reactions are detailed, and robust, step-by-step protocols for both solution-phase and solid-phase synthesis are provided to ensure reproducible and high-yield outcomes.

Introduction: The Strategic Importance of Pyroglutamyl (pGlu) Peptides

Pyroglutamic acid is a cyclic lactam derived from glutamic acid or glutamine.[1] Its presence at the N-terminus of a peptide blocks the free amine, rendering the peptide resistant to degradation by most exopeptidases. This "capping" strategy is a natural post-translational modification that significantly extends the half-life of many biologically active peptides.[2]

The use of tert-Butyl 5-oxo-L-prolinate as a starting material offers a convenient method for introducing the pGlu moiety. The tert-butyl ester serves as a robust protecting group for the carboxylic acid, which can be selectively removed under acidic conditions without affecting the stable lactam ring.[3][4] The primary challenge in its use is not the reactivity of the pGlu unit itself, but the strategic planning of the deprotection and subsequent coupling steps to ensure high efficiency and minimize side-product formation.

Core Chemistry: Activation and Coupling

The fundamental reaction involves forming a peptide (amide) bond between the carboxylic acid of pyroglutamic acid and the N-terminal amine of a peptide chain or amino acid ester. Since the lactam nitrogen of the pyroglutamyl moiety is part of an amide and thus a very poor nucleophile, direct acylation at this position is exceptionally difficult and requires harsh conditions, such as the use of strong bases like NaH or LiHMDS.[2] Therefore, the universally adopted and more practical strategy involves two key stages, as illustrated below.

Figure 2: Common side reactions and their mitigation strategies.

• Racemization: The abstraction of the α-proton of the activated amino acid can lead to a loss of stereochemical integrity. This is particularly problematic for pGlu, as for any other amino acid being activated.

  • Causality: Over-activation or prolonged exposure to base can promote the formation of an oxazolinone intermediate, which readily racemizes. [5] * Mitigation: Use coupling reagents known for low racemization (e.g., HATU, COMU). Avoid excessive pre-activation times and use the weakest effective base (e.g., NMM). [5]

• Diketopiperazine (DKP) Formation: If coupling pGlu to a dipeptide on a resin, the newly deprotected N-terminal amine of the second residue can attack the C-terminal ester linkage to the resin, cleaving the dipeptide as a cyclic DKP. This is especially prevalent if Proline or Glycine is the second or third residue. [6][7] * Causality: The proximity of the deprotected amine to the resin linkage favors this intramolecular cyclization.

  • Mitigation: When building the peptide chain before pGlu addition, couple the third amino acid immediately after deprotecting the second. Using sterically hindered resins like 2-chlorotrityl chloride resin can also suppress DKP formation. [6]

• Incomplete Coupling: Steric hindrance from bulky side chains or peptide aggregation on the solid support can prevent the reaction from going to completion.

  • Causality: Poor accessibility of the reactive sites.

  • Mitigation: Use highly efficient coupling reagents like HATU. Employ "difficult sequence" protocols, such as switching to NMP as a solvent, coupling at a higher temperature (40-50°C), or performing a "double coupling" (repeating the coupling step). [6]

Experimental Protocols

Safety Precaution: Always handle reagents like TFA, DIC, and coupling agents in a fume hood while wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

Protocol 1: Solution-Phase Coupling of pGlu to an Amino Acid Ester

This protocol describes the coupling of pGlu to Phenylalanine methyl ester as an example.

Step A: Deprotection of tert-Butyl 5-oxo-L-prolinate

• Dissolve tert-Butyl 5-oxo-L-prolinate (1.0 eq., e.g., 1.85 g, 10 mmol) in Dichloromethane (DCM, 20 mL).

• Cool the solution to 0°C in an ice bath.

• Slowly add Trifluoroacetic acid (TFA, 10 eq., e.g., 7.7 mL, 100 mmol).

• Remove the ice bath and stir the reaction at room temperature for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Concentrate the reaction mixture in vacuo to remove excess TFA and DCM. The resulting oil is crude Pyroglutamic acid (pGlu-OH). Co-evaporate with toluene (2 x 10 mL) to ensure complete removal of TFA. Proceed directly to the next step.

Step B: Coupling Reaction

• Dissolve the crude pGlu-OH (1.0 eq., ~10 mmol) and L-Phenylalanine methyl ester hydrochloride (1.1 eq., 2.37 g, 11 mmol) in anhydrous DMF (40 mL).

• Cool the solution to 0°C.

• Add DIPEA (3.0 eq., 5.2 mL, 30 mmol) to neutralize the hydrochloride salt and create a basic environment for coupling. Stir for 5 minutes.

• In a separate vial, dissolve HATU (1.1 eq., 4.18 g, 11 mmol) in anhydrous DMF (10 mL) and add it to the reaction mixture.

• Stir the reaction at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2-4 hours or until TLC analysis indicates completion.

• Workup: Dilute the reaction mixture with Ethyl Acetate (150 mL). Wash sequentially with 1M HCl (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (1 x 50 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of Ethyl Acetate in Hexanes) to yield the pure pGlu-Phe-OMe dipeptide.

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) - Capping a Resin-Bound Peptide

This protocol assumes a peptide has already been synthesized on a Rink Amide resin using standard Fmoc/tBu chemistry and the final N-terminal Fmoc group has been removed.

Step A: Preparation of Pyroglutamic Acid

• Prepare a 0.5 M stock solution of Pyroglutamic acid. This requires a prior deprotection of pGlu-OtBu as described in Protocol 1, Step A. For a 10 mmol scale, dissolve the resulting crude pGlu-OH in 20 mL of DMF.

Step B: On-Resin Coupling

• Resin Preparation: Take the deprotected, resin-bound peptide (1.0 eq., e.g., 0.25 mmol scale) and wash thoroughly with DMF (3 x 5 mL).

• Activation Mixture Preparation: In a separate vial, combine the pGlu-OH solution (4.0 eq., 2 mL of 0.5M solution, 1.0 mmol) with HATU (3.9 eq., 370 mg, 0.975 mmol).

• Add DIPEA (8.0 eq., 348 µL, 2.0 mmol) to the activation mixture. Agitate for 2 minutes to pre-activate.

• Coupling: Add the activation mixture to the washed resin. Agitate the vessel at room temperature for 2 hours.

• Monitoring: Take a small sample of resin beads, wash them thoroughly, and perform a Kaiser test. A negative result (yellow beads) indicates a complete reaction. If the test is positive (blue beads), continue the coupling for another 1-2 hours or perform a double coupling.

• Washing: Once the coupling is complete, drain the reaction solution and wash the resin thoroughly with DMF (3 x 5 mL), DCM (3 x 5 mL), and finally Methanol (2 x 5 mL).

• Dry the resin in vacuo. The pGlu-capped peptide is now ready for cleavage from the resin and final deprotection of side-chain protecting groups.

Conclusion

The successful coupling of tert-Butyl 5-oxo-L-prolinate is a straightforward yet critical process in the synthesis of stabilized, biologically relevant peptides. The strategy hinges on a clean, quantitative deprotection of the tert-butyl ester followed by a highly efficient carboxyl activation and coupling step. By understanding the causality behind reagent selection—favoring modern aminium or phosphonium reagents like HATU to ensure rapid, low-racemization bond formation—and by being vigilant for potential side reactions, researchers can reliably and efficiently produce high-purity pyroglutamyl peptides. The protocols provided herein serve as a robust foundation for both solution-phase and solid-phase applications, empowering scientists in their drug discovery and development endeavors.

References

• Moroder, L., & Musiol, H. J. (2005). 6.7 Pyroglutamic Acid Peptides. In Houben-Weyl Methods of Organic Chemistry, Vol. E 22a. Thieme.
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• Zhang, W., et al. (2019). Synthetic route to generate 4. L-pyroglutamic acid, 5, was used to...
• Fundação de Amparo à Pesquisa do Estado de São Paulo. (2023).
• Muttenthaler, M., et al. (2021). Side Reaction Analysis in Solid-Phase Peptide Synthesis: A Case Study in the Glu-Asp-Tyr Motif. PubMed.

• Wikipedia. (n.d.). Pyroglutamic acid. Retrieved from [Link]

• BenchChem. (n.d.). Application Notes and Protocols for the Synthesis of Peptides with a C-Terminal L-Prolinamide.
• Chupakhin, E., et al. (2021). Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery.
• Vasanthakumar, G. R., et al. (2021). Side reactions in peptide synthesis: An overview. Bibliomed.
• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis.
• BenchChem. (n.d.). The Strategic Synthesis of Pyroglutamyl Peptides: A Cost-Benefit Analysis.
• BenchChem. (n.d.). Application Notes and Protocols for the Large-Scale Synthesis of Pyroglutamyl Peptides.
• Moroder, L., & Musiol, H. J. (2005). 9.2 Synthesis of Peptides Containing Proline Analogues. In Houben-Weyl Methods of Organic Chemistry. Thieme.
• AAPPTEC. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry.
• Palasek, S. S., et al. (2013). Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. Methods in Molecular Biology.
• Protheragen. (n.d.). Tert-Butyl 5-Oxo-L-Prolinate.
• Miller, S. J., et al. (2022). Asymmetric Desymmetrizing Sulfonylation of Diarylmethanes via Peptidyl-Cu(I)-Catalysis with Remote Stereocontrol.

• PubChem. (n.d.). tert-Butyl 5-oxo-L-prolinate. Retrieved from [Link]

• J&K Scientific. (n.d.). Boc-4-oxo-L-proline tert-butyl ester.

• Wikipedia. (n.d.). Tert-butyloxycarbonyl protecting group. Retrieved from [Link]

• EvitaChem. (n.d.). L-Proline t-butyl ester.
• ChemicalBook. (n.d.). tert-butyl 5-oxo-L-prolinate suppliers & manufacturers.

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• 2. Thieme E-Books & E-Journals [thieme-connect.de]
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• 5. bachem.com [bachem.com]
• 6. peptide.com [peptide.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Chromatographic Analysis for Monitoring tert-Butyl 5-oxo-L-prolinate Reactions

Abstract

This application note provides detailed methodologies for the analytical monitoring of reactions involving tert-Butyl 5-oxo-L-prolinate, a key intermediate in the synthesis of various pharmaceutical agents. We present field-proven protocols for both qualitative in-process control using Thin-Layer Chromatography (TLC) and quantitative analysis by High-Performance Liquid Chromatography (HPLC). The causality behind experimental choices, from solvent selection to method validation, is explained to ensure scientific integrity and reproducibility. This guide is intended for researchers, scientists, and drug development professionals engaged in synthetic organic chemistry and process development.

Introduction: The Critical Role of Reaction Monitoring

tert-Butyl (2S)-5-oxopyrrolidine-2-carboxylate, commonly known as tert-Butyl 5-oxo-L-prolinate, is a valuable chiral building block in medicinal chemistry, notably in the synthesis of angiotensin-converting enzyme (ACE) inhibitors and other complex molecules.[1] The efficient synthesis of this intermediate is paramount, and precise monitoring of the reaction progress is critical to optimize yield, minimize impurities, and ensure process safety and scalability.

Chromatography, a powerful technique for separating components of a mixture, is the cornerstone of reaction analysis.[2][3][4] This application note will detail two complementary chromatographic techniques:

• Thin-Layer Chromatography (TLC): A rapid, cost-effective, and indispensable tool for qualitative, real-time tracking of the consumption of starting materials and the formation of products.

• High-Performance Liquid Chromatography (HPLC): A robust and sensitive method for the precise quantification of reactants, products, and byproducts, essential for kinetic studies, purity assessment, and process validation.[5]

We will use the acid-catalyzed esterification of L-pyroglutamic acid to form tert-Butyl 5-oxo-L-prolinate as a model reaction to illustrate these analytical protocols.[1][6]

Reaction Scheme:

L-Pyroglutamic Acid + tert-Butyl Acetate --(HClO₄)--> tert-Butyl 5-oxo-L-prolinate

Thin-Layer Chromatography (TLC): The Chemist's Eyes on the Reaction

TLC operates on the principle of adsorption chromatography, where components of a mixture are separated based on their differential affinity for the stationary phase (typically silica gel) and the mobile phase (an organic solvent system).[2] Polar compounds interact more strongly with the polar silica gel and thus travel a shorter distance up the plate, resulting in a lower Retention Factor (Rf).

The "Why": Causality in TLC Method Development

The primary goal of TLC for reaction monitoring is to achieve clear separation between the starting material (L-pyroglutamic acid) and the product (tert-Butyl 5-oxo-L-prolinate).

• Polarity Difference: L-pyroglutamic acid is significantly more polar than its tert-butyl ester derivative due to the presence of a free carboxylic acid group. This polarity difference is the key to their separation. The starting material will have a low Rf, while the less polar product will have a higher Rf.

• Solvent System Selection: The choice of the mobile phase (eluent) is the most critical parameter. A mixture of a non-polar solvent (e.g., hexane or ethyl acetate) and a more polar solvent (e.g., methanol or acetic acid) is typically used. The ratio is adjusted to achieve an optimal Rf for the starting material, ideally between 0.2 and 0.4, which allows for clear visualization of the newly formed, higher-Rf product spot.

Protocol 1: TLC Monitoring of L-Pyroglutamic Acid Esterification

This protocol outlines the step-by-step procedure for monitoring the conversion of L-pyroglutamic acid to its tert-butyl ester.

Materials:

• Silica gel 60 F254 TLC plates

• TLC developing chamber with a lid

• Capillary tubes for spotting

• UV lamp (254 nm)

• Staining solution (Potassium Permanganate or p-Anisaldehyde)

• Heat gun

Procedure:

• Chamber Preparation: Line the TLC chamber with filter paper and add the chosen mobile phase to a depth of approximately 0.5 cm. Close the chamber to allow the atmosphere to become saturated with solvent vapors. This ensures a uniform solvent front and improves reproducibility.

• Plate Preparation: With a pencil, gently draw a baseline (origin) about 1 cm from the bottom of the TLC plate.

• Spotting the Plate (The Three-Lane System):

  • Lane 1 (Reference - SM): Dissolve a small amount of the L-pyroglutamic acid starting material in a suitable solvent (e.g., methanol). Using a capillary tube, apply a small spot onto the left-most position on the origin.

  • Lane 2 (Co-spot - C): Apply a spot of the starting material as in Lane 1. Then, carefully spot the reaction mixture directly on top of the starting material spot. This lane is crucial to confirm the identity of the starting material spot within the reaction mixture.

  • Lane 3 (Reaction Mixture - RXN): At timed intervals (e.g., t=0, 30 min, 1 hr, etc.), withdraw a small aliquot of the reaction mixture using a capillary tube and spot it on the right-most position on the origin.

• Development: Carefully place the spotted TLC plate into the saturated chamber, ensuring the origin line is above the solvent level. Allow the solvent to ascend the plate by capillary action until it is about 1 cm from the top.

• Visualization:

  • Remove the plate and immediately mark the solvent front with a pencil.

  • Allow the plate to air dry completely.

  • Visualize the plate under a UV lamp (254 nm). While the pyroglutamate ring has some UV activity, it may be weak. Circle any visible spots with a pencil.

  • For more definitive visualization, use a chemical stain. Submerge the plate in a potassium permanganate solution or a p-anisaldehyde stain, then gently heat with a heat gun. The starting material (an acid) and product will appear as distinct colored spots. L-pyroglutamic acid, being more polar, will be the lower spot, while the tert-butyl ester product will be the higher spot.

• Interpretation: Monitor the disappearance of the starting material spot in the RXN lane and the appearance and intensification of the product spot over time. The reaction is considered complete when the starting material spot is no longer visible in the RXN lane.

Data Presentation: Solvent System Optimization

The choice of eluent is critical. Below is a table summarizing typical solvent systems for separating compounds of varying polarity, applicable to this reaction.

Polarity of Analyte	Recommended Solvent System (v/v)	Expected Rf for Product	Rationale
High (e.g., L-Pyroglutamic Acid)	100% Ethyl Acetate + 1% Acetic Acid	Low (<0.2)	The acidic modifier helps to suppress the ionization of the carboxylic acid, reducing streaking and providing a more compact spot.
Medium (e.g., tert-Butyl 5-oxo-L-prolinate)	70:30 Ethyl Acetate / Hexane	0.4 - 0.6	A standard system for compounds of intermediate polarity. The ratio can be adjusted to fine-tune the Rf values.
Low	20:80 Ethyl Acetate / Hexane	High (>0.7)	A less polar system for resolving non-polar byproducts if present.

Visualization Workflow

Caption: Workflow for TLC-based reaction monitoring.

High-Performance Liquid Chromatography (HPLC): Precision and Purity

For quantitative analysis, HPLC is the gold standard. Reversed-phase HPLC (RP-HPLC) is the most common mode, where separation is based on the hydrophobic/hydrophilic interactions of the analyte with a non-polar stationary phase (e.g., C18) and a polar mobile phase.[7]

The "Why": Causality in HPLC Method Development

• Stationary Phase Selection: A C18 (octadecylsilane) column is a robust starting point for a wide range of polarities. It provides sufficient hydrophobic character to retain the tert-butyl ester while still allowing for the elution of the more polar L-pyroglutamic acid.

• Mobile Phase Composition: A gradient of water (often with an acidic modifier) and an organic solvent like acetonitrile or methanol is used.

  • Acidic Modifier: The addition of 0.1% formic acid or trifluoroacetic acid (TFA) to the mobile phase is crucial. It protonates the carboxylic acid of L-pyroglutamic acid, suppressing its ionization and leading to better peak shape and reproducible retention times.[7]

  • Gradient Elution: A gradient program, starting with a high percentage of the aqueous phase and gradually increasing the organic phase, allows for the elution of the highly polar starting material early in the run, followed by the more retained product, ensuring good separation and sharp peaks for both.

• Detection: The lactam ring in the pyroglutamate structure provides some UV absorbance at low wavelengths (around 210 nm). Therefore, a UV detector is a suitable and common choice for this analysis.

Protocol 2: Quantitative HPLC Analysis

This protocol provides a validated starting point for the quantitative analysis of the esterification reaction.

Instrumentation and Materials:

• HPLC system with a gradient pump, autosampler, column oven, and UV detector.

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• HPLC-grade water, acetonitrile, and formic acid.

• Volumetric flasks and pipettes.

• 0.22 µm syringe filters.

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Degas both mobile phases prior to use.

• Standard Preparation:

  • Prepare a stock solution of a tert-Butyl 5-oxo-L-prolinate reference standard of known concentration in a suitable diluent (e.g., 50:50 Water/Acetonitrile).

  • Prepare a series of calibration standards by serial dilution of the stock solution.

  • Prepare a separate standard solution of L-pyroglutamic acid to determine its retention time.

• Sample Preparation:

  • At timed intervals, withdraw a precise aliquot (e.g., 50 µL) from the reaction mixture.

  • Immediately quench the reaction by diluting the aliquot into a known, large volume (e.g., 5 mL) of the initial mobile phase composition to stop the reaction and prevent further conversion.

  • Filter the diluted sample through a 0.22 µm syringe filter into an HPLC vial.

• Chromatographic Conditions:

  • Set up the HPLC system with the parameters outlined in the table below.

  • Equilibrate the column with the initial mobile phase composition for at least 15-20 minutes or until a stable baseline is achieved.

  • Inject the standards and reaction samples.

• Data Analysis:

  • Identify the peaks for L-pyroglutamic acid and tert-Butyl 5-oxo-L-prolinate based on the retention times of the standards.

  • Generate a calibration curve by plotting the peak area of the tert-Butyl 5-oxo-L-prolinate standards against their concentrations.

  • Use the calibration curve to determine the concentration of the product in the reaction samples at each time point, allowing for the calculation of reaction conversion and yield.

Data Presentation: HPLC Method Parameters

Parameter	Recommended Condition	Rationale
Column	C18 Reversed-Phase (4.6 x 150 mm, 5 µm)	Provides good retention for moderately polar compounds and is a robust, widely available stationary phase.
Mobile Phase A	0.1% Formic Acid in Water	Aqueous component of the mobile phase. Formic acid ensures good peak shape for the acidic starting material.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic modifier. Acetonitrile typically provides good peak shapes and lower backpressure than methanol.
Gradient	5% to 95% B over 15 minutes	A broad gradient ensures the elution of both the polar starting material and the less polar product with good resolution.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and efficiency.
Column Temp.	30 °C	Maintaining a constant, slightly elevated temperature ensures reproducible retention times and can improve peak efficiency.
Detection	UV at 210 nm	The lactam chromophore absorbs at low UV wavelengths.
Injection Vol.	10 µL	A typical injection volume that balances sensitivity with the risk of column overloading.

HPLC Analysis Workflow

Caption: Workflow for quantitative HPLC analysis.

Method Trustworthiness and Validation

For applications in drug development, analytical methods must be validated to ensure they are fit for their intended purpose.[8][9][10] A full validation according to ICH guidelines (Q2(R2)) would include assessing specificity, linearity, range, accuracy, precision, and robustness.[10] For reaction monitoring, the key parameters are:

• Specificity: The ability to resolve the analyte (product) from the starting material and any potential byproducts or impurities. This is demonstrated by clean baseline separation in the chromatogram.

• Linearity: The method should produce results that are directly proportional to the concentration of the analyte over a defined range. This is confirmed by a high correlation coefficient (R² > 0.99) for the calibration curve.

• Precision: The closeness of agreement between a series of measurements. This is typically assessed by repeatedly injecting the same sample and calculating the relative standard deviation (RSD) of the peak areas.

Conclusion

The successful synthesis of tert-Butyl 5-oxo-L-prolinate relies on careful monitoring of the reaction progress. TLC offers a rapid and effective qualitative tool for real-time, in-process checks, allowing chemists to make immediate decisions about the reaction. Complementing this, a well-developed RP-HPLC method provides the precise, quantitative data necessary for process optimization, yield calculation, and quality control. The protocols and principles outlined in this note provide a robust framework for researchers to implement reliable analytical monitoring for this and similar chemical transformations, ensuring the integrity and efficiency of their synthetic processes.

References

• Title: Principles of Chromatography Source: Metware Biotechnology URL: [Link]

• Title: Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer Source: PMC - PubMed Central URL: [Link]

• Title: Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

• Title: Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer Source: ChemRxiv URL: [Link]

• Title: Chromatography- principle and application of TLC ,HPLC ,and GC Source: International Journal of Creative Research Thoughts (IJCRT) URL: [Link]

• Title: Understanding Basic Chromatography: Principles and Techniques Source: Chrom Tech, Inc. URL: [Link]

• Title: Chromatography Source: IJCRT.org URL: [Link]

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• Title: Q2(R2) Validation of Analytical Procedures Source: FDA URL: [Link]

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• Title: Convenient N-Protection of L-Pyroglutamic Acid Esters Source: ResearchGate URL: [Link]

• Title: Synthesis of (2S,3S)-3-Aroyl Pyroglutamic Acid Amides Source: MDPI URL: [Link]

• Title: Synthesis of specifically stable-isotope-labelled L-proline via L-glutamic acid Source: ResearchGate URL: [Link]

• Title: Retention behaviour of analytes in reversed-phase high-performance liquid chromatography-A review Source: PubMed URL: [Link]

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Application Notes and Protocols for the Industrial Scale-Up Synthesis of tert-Butyl 5-oxo-L-prolinate

Introduction: The Strategic Importance of tert-Butyl 5-oxo-L-prolinate in Pharmaceutical Manufacturing

tert-Butyl 5-oxo-L-prolinate, a chiral pyroglutamic acid derivative, is a cornerstone building block in the synthesis of a multitude of high-value active pharmaceutical ingredients (APIs). Its rigid, chiral scaffold makes it an ideal starting material for the stereoselective synthesis of complex molecules. Notably, it is a key intermediate in the production of angiotensin-converting enzyme (ACE) inhibitors, a class of drugs widely used to treat hypertension and heart failure. Furthermore, its utility extends to the synthesis of novel alkaloids with potential anticancer and anti-inflammatory properties, as well as advanced radioligands for medical imaging.[1][2]

The growing demand for these life-saving and diagnostic agents necessitates robust, scalable, and economically viable manufacturing processes for tert-Butyl 5-oxo-L-prolinate. This guide provides a comprehensive overview of the key considerations and detailed protocols for the successful scale-up of its synthesis, tailored for researchers, scientists, and drug development professionals in the pharmaceutical industry.

Synthetic Strategy: A Mechanistic Approach to Industrial Production

The industrial synthesis of tert-Butyl 5-oxo-L-prolinate primarily revolves around the esterification of L-pyroglutamic acid. The choice of the tert-butylating agent and the catalyst is critical for achieving high yield, purity, and operational safety on a large scale.

Reaction Mechanism: Acid-Catalyzed Tert-Butylation

The most prevalent industrial method involves the acid-catalyzed reaction of L-pyroglutamic acid with a source of a tert-butyl group. A common and effective approach utilizes isobutylene in the presence of a strong acid catalyst. The reaction proceeds through the formation of a stable tert-butyl cation, which is subsequently attacked by the carboxylate of L-pyroglutamic acid.

Caption: Acid-catalyzed formation of the tert-butyl cation and subsequent esterification.

An alternative, though more hazardous on a large scale, involves the use of tert-butyl acetate with a strong acid catalyst like perchloric acid.[2] While effective in lab-scale preparations, the inherent risks associated with perchloric acid make it less desirable for industrial applications. A more contemporary and safer approach employs bis(trifluoromethanesulfonyl)imide as a catalyst with tert-butyl acetate, offering high yields and improved safety profiles.[3]

Industrial Scale-Up Workflow

The successful industrial production of tert-Butyl 5-oxo-L-prolinate hinges on a well-defined and controlled workflow, from raw material sourcing to final product packaging.

Caption: A typical workflow for the industrial synthesis of tert-Butyl 5-oxo-L-prolinate.

Detailed Protocols for Industrial Synthesis

The following protocols are designed for a nominal batch size of 100 kg of L-pyroglutamic acid. All operations should be conducted in a well-ventilated, controlled manufacturing environment, adhering to all relevant safety guidelines.

Protocol 1: Synthesis via Isobutylene and Acid Catalysis

This method is a robust and widely used industrial process.

Materials and Equipment:

Item	Specification	Quantity
L-Pyroglutamic Acid	>99% purity	100 kg
Dioxane	Anhydrous	500 L
p-Toluenesulfonic acid (PTSA)	Monohydrate	15 kg
Isobutylene	Liquefied gas	~60 kg
Sodium Bicarbonate	Saturated aqueous solution	As required
Ethyl Acetate	Technical grade	500 L
Brine	Saturated aqueous solution	100 L
Anhydrous Sodium Sulfate	Granular	20 kg
Glass-lined Reactor	1000 L, with overhead stirrer, temperature control, and gas inlet	1
Crystallization Vessel	500 L, with cooling jacket and stirrer	1
Centrifuge/Filter Dryer	Appropriate for batch size	1

Procedure:

• Reaction Setup: Charge the 1000 L glass-lined reactor with L-pyroglutamic acid (100 kg) and dioxane (500 L). Begin stirring to form a slurry.

• Catalyst Addition: Add p-toluenesulfonic acid monohydrate (15 kg) to the slurry.

• Isobutylene Addition: Seal the reactor and begin bubbling isobutylene gas (~60 kg) into the reaction mixture at a controlled rate. Maintain the reaction temperature between 20-25°C. The reaction is exothermic and may require cooling.

• Reaction Monitoring (In-Process Control 1): Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) every 2-4 hours. The reaction is typically complete within 24-48 hours.

• Quenching and Neutralization: Once the reaction is complete, carefully vent any excess isobutylene. Slowly add saturated sodium bicarbonate solution to the reaction mixture with vigorous stirring until the pH of the aqueous layer is between 7.0 and 8.0.

• Phase Separation: Stop stirring and allow the layers to separate. Remove the lower aqueous layer.

• Extraction and Washing: Add ethyl acetate (250 L) to the organic layer, stir, and separate the aqueous layer. Repeat the extraction of the aqueous layer with another 250 L of ethyl acetate. Combine the organic layers and wash with brine (100 L).

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate (20 kg), filter, and concentrate under reduced pressure to a thick oil.

• Crystallization (In-Process Control 2): Transfer the concentrated oil to the crystallization vessel. Add a suitable anti-solvent, such as a mixture of hexane and diethyl ether, and stir slowly while cooling to 0-5°C to induce crystallization. Monitor crystal formation.

• Filtration and Drying: Collect the crystalline product by centrifugation or filtration. Wash the crystals with cold hexane and dry under vacuum at 40-50°C to a constant weight.

• Final Product QC: Analyze the final product for purity (HPLC, >98%), identity (NMR, IR), and residual solvents (GC).

Protocol 2: Enzymatic Synthesis (A Green Chemistry Approach)

This method offers a more sustainable alternative, avoiding the use of harsh acids and organic solvents.[4]

Materials and Equipment:

Item	Specification	Quantity
L-Pyroglutamic Acid	>99% purity	100 kg
tert-Butanol	>99% purity	300 L
Immobilized Lipase	e.g., Novozym 435	10 kg
Molecular Sieves	4Å	20 kg
Reactor	500 L, with overhead stirrer and temperature control	1
Filtration System	To recover the immobilized enzyme	1

Procedure:

• Reaction Setup: Charge the 500 L reactor with L-pyroglutamic acid (100 kg), tert-butanol (300 L), and molecular sieves (20 kg).

• Enzyme Addition: Add the immobilized lipase (10 kg) to the mixture.

• Reaction: Heat the mixture to 50-60°C with moderate stirring. The reaction progress can be monitored by HPLC.

• Enzyme Recovery: Upon completion, cool the reaction mixture and recover the immobilized enzyme by filtration. The enzyme can be washed and reused.

• Product Isolation: Concentrate the filtrate under reduced pressure to remove excess tert-butanol. The resulting crude product can be purified by crystallization as described in Protocol 1.

• Final Product QC: Perform the same quality control checks as in Protocol 1.

Quality Control and Analytical Methods

Robust quality control is paramount in pharmaceutical manufacturing. The following analytical techniques are essential for monitoring the synthesis of tert-Butyl 5-oxo-L-prolinate:

• High-Performance Liquid Chromatography (HPLC): The primary technique for determining the purity of the final product and for in-process monitoring of the reaction progress. A typical method would use a C18 column with a mobile phase of acetonitrile and water.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Used to confirm the structure and identity of the final product. Both ¹H and ¹³C NMR should be performed.

• Infrared (IR) Spectroscopy: To verify the presence of key functional groups (ester carbonyl, amide carbonyl).

• Gas Chromatography (GC): To determine the levels of residual solvents in the final product.

• Melting Point: A simple and effective test for the purity of the crystalline product.

Safety, Health, and Environmental (SHE) Considerations

Safety:

• Strong Acids: Handle strong acid catalysts like PTSA with extreme care, using appropriate personal protective equipment (PPE), including acid-resistant gloves, goggles, and lab coats.

• Isobutylene: Isobutylene is a flammable gas. All equipment must be properly grounded, and the reaction should be conducted in an inert atmosphere (e.g., nitrogen) to prevent the risk of fire or explosion.

• Pressure: When using isobutylene, the reactor must be pressure-rated and equipped with a pressure relief valve.

• Exothermic Reaction: The esterification reaction can be exothermic. The reactor must have an efficient cooling system to control the temperature.

Waste Management:

• Aqueous Waste: The aqueous waste from the neutralization and washing steps will contain salts and residual organic material. This waste stream should be treated in a wastewater treatment facility.

• Solvent Waste: Organic solvents should be recovered and recycled where possible. Non-recyclable solvent waste must be disposed of as hazardous waste according to local regulations.

• Solid Waste: The used drying agent and filter aids should be disposed of as solid waste.

Conclusion

The industrial synthesis of tert-Butyl 5-oxo-L-prolinate is a well-established process that is critical for the production of numerous important pharmaceuticals. By carefully selecting the synthetic route, optimizing process parameters, and implementing robust quality control and safety measures, manufacturers can ensure a reliable and efficient supply of this key intermediate. The move towards greener, enzymatic processes represents a promising future direction for the sustainable production of this valuable compound.

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• tert-Butyl Esters - Organic Chemistry Portal. (URL: [Link])

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• A CONVENIENT SYNTHESIS OF t-BUTYL ESTERS OF AMINO ACIDS - Taylor & Francis Online. (URL: [Link])

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• Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer - PMC - PubMed Central. (URL: [Link])

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Enzymatic Reactions Involving tert-Butyl 5-oxo-L-prolinate: A Guide for Researchers and Drug Development Professionals

An Application and Protocol Guide for Researchers

Abstract

L-pyroglutamic acid (pGlu), a cyclized derivative of glutamic acid, represents a critical N-terminal modification in a multitude of peptides and proteins. This modification confers resistance to most aminopeptidases, significantly extending the biological half-life of hormones, cytokines, and antibodies.[1][2] The study of the enzymes that form and cleave this pGlu moiety is fundamental to understanding protein function, pathology, and for the development of stable biotherapeutics. tert-Butyl 5-oxo-L-prolinate, a chemically protected form of pGlu, serves as a versatile and indispensable tool in this field. The tert-butyl ester group provides unique properties of stability and solubility, making it an ideal building block for creating sophisticated chemical probes, substrates, and potential prodrugs.[3][4] This guide provides an in-depth exploration of the applications of tert-Butyl 5-oxo-L-prolinate and its precursors in the study of two key enzyme families: Pyroglutamyl Peptidases (PGPs) and Glutaminyl Cyclases (QCs). We present not only detailed, step-by-step protocols but also the underlying scientific rationale to empower researchers in their experimental design and data interpretation.

Section 1: The Central Molecule: tert-Butyl 5-oxo-L-prolinate

The strategic use of a tert-butyl ester protecting group on the C5 carboxylate of L-pyroglutamic acid is central to its utility. This modification prevents the carboxylate from participating in unwanted side reactions while potentially enhancing cell membrane permeability and solubility in organic solvents used during synthesis. The ester is notably stable under basic and nucleophilic conditions but can be readily cleaved under acidic conditions, such as with trifluoroacetic acid (TFA), a common procedure in solid-phase peptide synthesis.[5]

Chemical and Physical Properties

Property	Value
IUPAC Name	tert-butyl (2S)-5-oxopyrrolidine-2-carboxylate[6]
Molecular Formula	C₉H₁₅NO₃[6]
Molecular Weight	185.22 g/mol [6]
CAS Number	35418-16-7[6]
Appearance	White to off-white solid
Key Feature	Tert-butyl ester provides steric hindrance and acid-labile protection.

Section 2: Probing the "Erasers": Pyroglutamyl Peptidases (PGPs)

Scientific Background

Pyroglutamyl Peptidases (PGPs) are enzymes that catalyze the hydrolysis of the N-terminal pGlu residue from peptides and proteins.[7] This "deblocking" function is crucial for protein degradation and turnover. PGP Type I (PGP-I), a cytosolic cysteine peptidase, has a broad substrate specificity and is increasingly recognized as a potential therapeutic target in inflammation and hepatocellular carcinoma.[1][8][9] Investigating the function and inhibition of PGP-I is therefore of significant interest. While tert-Butyl 5-oxo-L-prolinate itself is not a direct substrate, it is a foundational scaffold for synthesizing non-hydrolyzable analogs or inhibitors to probe the enzyme's active site.

Experimental Workflow: PGP-I Inhibition Assay```dot

Caption: QC catalyzes the cyclization of an N-terminal Gln residue.

Protocol 2: Monitoring QC Activity via HPLC-MS

Principle: This protocol measures QC activity by monitoring the conversion of a synthetic peptide substrate bearing an N-terminal L-Glutamine tert-butyl ester to its cyclized pGlu-peptide product. The reaction is quenched at various time points, and the substrate and product are separated and quantified using reverse-phase high-performance liquid chromatography coupled with mass spectrometry (RP-HPLC-MS). This method allows for precise kinetic analysis.

Materials:

• Recombinant Human QC (purified)

• Custom-synthesized substrate peptide (e.g., H-Gln(OtBu)-Ala-Val-Phe-NH₂). The tert-butyl ester on the Gln side chain mimics the use of protected amino acids in structural studies. [10]* QC Reaction Buffer: 50 mM MES, pH 6.0.

• Quenching Solution: 10% Acetic Acid or 1% Trifluoroacetic Acid (TFA).

• HPLC system with a C18 column and a coupled mass spectrometer.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Methodology:

• Reaction Setup:

  • Prepare a 1 mM stock solution of the Gln(OtBu)-peptide substrate in water or a minimal amount of DMSO.

  • In a microcentrifuge tube, prepare the reaction mixture by combining 80 µL of QC Reaction Buffer and 10 µL of the 1 mM substrate stock.

  • Pre-warm the mixture to 37°C for 5 minutes.

  • Initiate the reaction by adding 10 µL of a pre-diluted QC enzyme solution (concentration determined empirically). The final reaction volume is 100 µL.

  • Set up a "no-enzyme" control reaction by adding 10 µL of buffer instead of the enzyme to measure the rate of spontaneous, non-enzymatic cyclization. [11]

• Time-Course Sampling and Quenching:

  • At specific time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw a 20 µL aliquot from the reaction mixture.

  • Immediately quench the enzymatic activity by adding the aliquot to a new tube containing 20 µL of Quenching Solution. Store samples on ice or at -20°C until analysis.

• HPLC-MS Analysis:

  • Set up an appropriate HPLC gradient for separating the more polar substrate from the more hydrophobic pGlu-product. (e.g., a linear gradient from 5% to 65% Mobile Phase B over 15 minutes).

  • Inject 10 µL of each quenched sample onto the RP-HPLC-MS system.

  • Monitor the elution of the substrate and product using their specific mass-to-charge ratios (m/z). The conversion from Gln(OtBu)-peptide to pGlu-peptide results in a predictable mass loss.

• Data Analysis:

  • Integrate the peak areas for the substrate and product at each time point.

  • Calculate the percentage of product formed: % Product = (Area_Product / (Area_Product + Area_Substrate)) * 100.

  • Plot the concentration of the product formed against time. The initial rate of the reaction can be determined from the slope of the linear portion of this curve.

Expert Insights:

• Trustworthiness: The use of HPLC-MS is inherently self-validating, as it confirms the identities of the substrate and product by their mass, providing unambiguous evidence of the enzymatic conversion.

• Rationale: Using a peptide substrate is more representative of the enzyme's natural targets than using a single amino acid derivative. The choice of a pH 6.0 buffer is based on the optimal pH for many characterized glutaminyl cyclases.

Section 4: Advanced Applications in Prodrug Development

The chemical principles underlying the use of tert-butyl esters extend into therapeutic design. Glutamine metabolism is a key vulnerability in many cancers. [4]Glutamine antagonists like 6-diazo-5-oxo-L-norleucine (DON) are potent but have toxicity issues. A recent innovative approach involves creating prodrugs of DON using a dipeptide carrier and a tert-butyl ester promoiety. [4]This strategy enhances metabolic stability in plasma and improves tumor-specific delivery, where the ester and peptide are cleaved by intracellular enzymes to release the active drug.

Conceptual Workflow: Prodrug Activation

Caption: Prodrug strategy using a tert-butyl ester for targeted drug delivery. [4] This application demonstrates how tert-Butyl 5-oxo-L-prolinate is not just a research tool but part of a larger chemical toolbox for designing sophisticated drug delivery systems.

References

• Cummins, P. M., & O'Connor, B. (1998).
• Bagum, H. (2020). THE EVOLVING ROLE OF FUNCTIONALISED PYROGLUTAMATES IN DRUG DISCOVERY.
• Creative Proteomics. Proteomics Analysis of Pyroglutamate Formation.
• M-CSA. pyroglutamyl-peptidase I.
• Fischer, W. H., & Spiess, J. (1987). An enzyme(s) that converts glutaminyl-peptides into pyroglutamyl-peptides. Presence in pituitary, brain, adrenal medulla, and lymphocytes. PubMed.
• Abraham, G. N., & Podell, D. N. (1981). Pyroglutamic acid. Non-metabolic formation, function in proteins and peptides, and characteristics of the enzymes effecting its removal. PubMed.
• Yu, X., et al. (2013). Method to convert N-terminal glutamine to pyroglutamate for characterization of recombinant monoclonal antibodies. PubMed.
• ResearchGate. Pyroglutamate formation mechanism.
• Jiang, H., et al. (2023).
• Liu, D., et al. (2011). N-terminal Glutamate to Pyroglutamate Conversion in Vivo for Human IgG2 Antibodies. NIH.
• Schlenzig, D., et al. (2009). Pyroglutamate Formation Influences Solubility and Amyloidogenicity of Amyloid Peptides. Biochemistry.
• Deblocking of Proteins Containing N-Terminal Pyroglutamic Acid. (2010). SpringerLink.
• Hodges, J. A., & Raines, R. T. (2005). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. PubMed Central.
• Chelli, S., et al. (2010). Formation of Pyroglutamic Acid from N-Terminal Glutamic Acid in Immunoglobulin Gamma Antibodies.
• Werner, W. E., et al. (2005).
• J&K Scientific. Boc-4-oxo-L-proline tert-butyl ester. J&K Scientific.
• PubChem.
• Van der Werf, P., & Meister, A. (1971). Enzymatic Conversion of 5-Oxo-L-Proline (L-Pyrrolidone Carboxylate) to L-Glutamate Coupled with Cleavage of Adenosine Triphosphate to Adenosine Diphosphate, a Reaction in the γ-Glutamyl Cycle. NIH.
• Synthesis of Peptides Containing Proline Analogues. (n.d.). Thieme.
• PrepChem. Synthesis of L-proline tert.butyl ester. PrepChem.com.
• Solid-phase peptide synthesis introduction.
• Coin, I., et al. (2007). Methods and protocols of modern solid phase peptide synthesis.
• Van der Werf, P., & Meister, A. (1971). Enzymatic conversion of 5-oxo-L-proline (L-pyrrolidone carboxylate) to L-glutamate coupled with cleavage of adenosine triphosphate to adenosine diphosphate, a reaction in the -glutamyl cycle. PubMed.
• EvitaChem. Mastering Peptide Synthesis with L-Proline tert-butyl Ester: A Supplier's Guide. EvitaChem.
• Li, L., et al. (1984).
• Vitharana, D., et al. (2022). Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery. Journal of Medicinal Chemistry.
• Williamson, J. M., & Meister, A. (1982).
• Breliere, J. C., et al. (1993). Derivatives of l-proline, their preparation and their biological uses.
• EvitaChem. Buy L-Proline t-butyl ester. EvitaChem.
• Schilling, S., et al. (2003).
• Huang, K. F., et al. (2005).
• Schilling, S., et al. (2006). Use of effectors of glutaminyl and glutamate cyclases.

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Application Notes and Protocols: Strategic Derivatization of tert-Butyl 5-oxo-L-prolinate for Advanced Scientific Applications

Introduction: The Versatility of a Chiral Scaffolding

tert-Butyl 5-oxo-L-prolinate, a derivative of L-pyroglutamic acid, stands as a cornerstone chiral building block in modern organic synthesis. Its rigid five-membered lactam ring, coupled with the stereocenter at the C2 position and the orthogonal protecting group strategy offered by the tert-butyl ester, provides a powerful platform for the stereocontrolled synthesis of complex molecular architectures. This guide delves into the strategic derivatization of this versatile synthon, offering detailed protocols and insights for researchers in drug discovery, medicinal chemistry, and materials science. The inherent chirality and conformational rigidity of the pyroglutamate core make it an invaluable precursor for crafting molecules with specific three-dimensional orientations, a critical factor in designing bioactive compounds and novel materials.[1][2][3]

The strategic advantage of tert-butyl 5-oxo-L-prolinate lies in the differential reactivity of its functional groups: the lactam nitrogen, the lactam carbonyl, the ester carbonyl, and the α- and γ-protons of the pyrrolidinone ring.[3] This allows for a diverse array of chemical transformations, enabling the introduction of various functionalities and the construction of more complex scaffolds. This document will explore four key derivatization pathways: N-Acylation, α-Alkylation, Lactam Reduction, and Lactam Ring-Opening, providing detailed protocols and the scientific rationale behind each experimental choice.

N-Acylation: Activating the Lactam for Further Functionalization

The secondary amine of the lactam in tert-butyl 5-oxo-L-prolinate is a key handle for derivatization. N-acylation, particularly with the tert-butoxycarbonyl (Boc) group, is often the first step in a synthetic sequence. This transformation serves two primary purposes: it protects the nitrogen during subsequent reactions and, more importantly, it activates the α-proton for deprotonation and subsequent alkylation by altering the electronic properties of the ring.[4][5][6]

Scientific Rationale

The introduction of the electron-withdrawing Boc group increases the acidity of the α-proton at the C2 position, facilitating its removal by a strong base. This is a crucial prerequisite for stereocontrolled α-alkylation. The use of 4-dimethylaminopyridine (DMAP) as a catalyst is standard for Boc protection of sterically hindered or less reactive amines.[5][6] DMAP acts as a nucleophilic catalyst, forming a highly reactive intermediate with di-tert-butyl dicarbonate (Boc₂O), which is then readily attacked by the lactam nitrogen.

Experimental Protocol: N-Boc Protection of tert-Butyl 5-oxo-L-prolinate

Materials:

• tert-Butyl 5-oxo-L-prolinate

• Di-tert-butyl dicarbonate (Boc₂O)

• 4-(Dimethylamino)pyridine (DMAP)

• Acetonitrile (anhydrous)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Nitrogen or argon atmosphere setup

Procedure:

• To a solution of tert-butyl 5-oxo-L-prolinate (1.0 eq) in anhydrous acetonitrile, add di-tert-butyl dicarbonate (1.2 eq) and a catalytic amount of DMAP (0.1 eq).

• Stir the reaction mixture under a nitrogen atmosphere at room temperature for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield di-tert-butyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate.[6]

Expected Yield: >90%

Diastereoselective α-Alkylation: Introducing Stereocontrolled Complexity

With the lactam nitrogen protected, the activated α-position is primed for stereoselective alkylation. This is a powerful technique for introducing substituents with a high degree of stereocontrol, which is fundamental in the synthesis of many biologically active molecules. The choice of base and electrophile is critical for achieving high diastereoselectivity.

Scientific Rationale

The use of a strong, non-nucleophilic base such as lithium diisopropylamide (LDA) at low temperatures (-78 °C) is crucial for the clean formation of the lithium enolate. The stereochemical outcome of the alkylation is often dictated by the approach of the electrophile to this enolate. The bulky N-Boc group and the tert-butyl ester can direct the incoming electrophile to the face opposite to these groups, leading to a high degree of diastereoselectivity. The choice of an appropriate electrophile, such as an alkyl halide, is dependent on the desired final product.

Experimental Protocol: Diastereoselective α-Alkylation of N-Boc-tert-butyl 5-oxo-L-prolinate

Materials:

• Di-tert-butyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate

• Lithium diisopropylamide (LDA) solution in THF/heptane/ethylbenzene

• Alkyl halide (e.g., benzyl bromide)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Schlenk flask or similar oven-dried glassware

• Syringes for transfer of anhydrous reagents

• Low-temperature bath (e.g., dry ice/acetone)

Procedure:

• Dissolve di-tert-butyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate (1.0 eq) in anhydrous THF in an oven-dried Schlenk flask under a nitrogen atmosphere.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add a solution of LDA (1.1 eq) dropwise via syringe, maintaining the temperature at -78 °C.

• Stir the mixture at -78 °C for 1 hour to ensure complete enolate formation.

• Add the alkyl halide (1.2 eq) dropwise to the enolate solution at -78 °C.

• Continue stirring at -78 °C for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at -78 °C.

• Allow the mixture to warm to room temperature.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Expected Yield and Diastereoselectivity: Yields and diastereoselectivity are highly dependent on the electrophile used but can often be high.

Chemoselective Lactam Reduction: Accessing Chiral Pyrrolidines

The reduction of the lactam carbonyl group to a methylene group provides access to substituted pyrrolidines, a common motif in many pharmaceuticals and natural products. A key challenge is to achieve this reduction chemoselectively in the presence of the tert-butyl ester.

Scientific Rationale

Strong reducing agents like lithium aluminum hydride (LiAlH₄) will typically reduce both the lactam and the ester.[7] However, 9-borabicyclo[3.3.1]nonane (9-BBN) is a highly chemoselective reducing agent that preferentially reduces amides and lactams over esters.[8] This selectivity is attributed to the mechanism of reduction, which involves the formation of a stable intermediate with the lactam that is more readily reduced than the corresponding ester intermediate. This method is particularly effective for tertiary lactams, such as the N-acylated derivatives of tert-butyl 5-oxo-L-prolinate.[8]

Experimental Protocol: Chemoselective Reduction of N-Acyl-tert-butyl 5-oxo-L-prolinate

Materials:

• N-Acyl-tert-butyl 5-oxo-L-prolinate (e.g., N-Boc derivative)

• 9-Borabicyclo[3.3.1]nonane (9-BBN) solution in THF

• Tetrahydrofuran (THF), anhydrous

• Ethanolamine

• Methanol

• Diethyl ether

• Reflux condenser

• Inert atmosphere setup

Procedure:

• Dissolve the N-acyl-tert-butyl 5-oxo-L-prolinate (1.0 eq) in anhydrous THF under a nitrogen atmosphere in a round-bottom flask equipped with a reflux condenser.

• Add a solution of 9-BBN in THF (2.5 eq) to the flask.

• Heat the reaction mixture to reflux (approximately 65 °C) and maintain for 4-6 hours, or until the reaction is complete as monitored by TLC or FTIR (disappearance of the lactam C=O stretch).

• Cool the reaction mixture to room temperature.

• Carefully add ethanolamine (3.0 eq) to quench the excess 9-BBN and precipitate the boron by-products.

• Stir the mixture for 30 minutes.

• Filter the mixture to remove the precipitate and wash the solid with THF.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in diethyl ether and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the corresponding N-acyl-tert-butyl prolinate.

Expected Yield: Generally good to high yields are expected.

Lactam Ring-Opening: A Gateway to Functionalized Glutamic Acid Derivatives

The pyroglutamate ring can be opened by nucleophiles to generate γ-substituted glutamic acid derivatives. This strategy is particularly useful for synthesizing modified amino acids and peptides. The N-Boc group plays a crucial role in activating the lactam carbonyl for nucleophilic attack.

Scientific Rationale

The electron-withdrawing N-Boc group increases the electrophilicity of the lactam carbonyl, making it more susceptible to nucleophilic attack.[9] The use of a strong nucleophile, such as an amine or an alkoxide, in an appropriate solvent can lead to the efficient and regioselective opening of the five-membered ring. This reaction proceeds without racemization at the chiral center, preserving the stereochemical integrity of the starting material. This method provides a straightforward route to a variety of γ-amides and γ-esters of glutamic acid.[4][9]

Experimental Protocol: Nucleophilic Ring-Opening of N-Boc-tert-butyl 5-oxo-L-prolinate

Materials:

• Di-tert-butyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate

• Nucleophile (e.g., benzylamine, sodium methoxide)

• Tetrahydrofuran (THF) or other suitable aprotic solvent

• Saturated aqueous ammonium chloride solution (for amine nucleophiles) or dilute acid (for alkoxide nucleophiles)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve di-tert-butyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate (1.0 eq) in an appropriate anhydrous solvent (e.g., THF) under a nitrogen atmosphere.

• Add the nucleophile (1.5-2.0 eq). For amine nucleophiles, the reaction can often be run at room temperature. For alkoxide nucleophiles, the reaction may require cooling to 0 °C initially.

• Stir the reaction mixture for 4-24 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction appropriately. For amine nucleophiles, add saturated aqueous ammonium chloride solution. For alkoxide nucleophiles, carefully add dilute acid (e.g., 1 M HCl) to neutralize the mixture.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by flash column chromatography if necessary.

Expected Yield: Moderate to good yields are typically obtained.[9]

Application Showcase

The derivatization strategies outlined above have been instrumental in the synthesis of numerous important molecules.

Derivatization Strategy	Application Example	Resulting Compound Class	Reference
N-Alkylation & Lactam Reduction	Synthesis of P2X7 Radioligands	Substituted Pyrrolidines	[10][11][12]
α-Alkylation & Cyclization	Synthesis of Phenanthroindolizidine Alkaloids	Polycyclic Alkaloids	[13][14][15][16]
Lactam Ring-Opening	Synthesis of Glutamic Acid Amides	Modified Amino Acids	[4][9]

Visualizing the Synthetic Pathways

Workflow for Derivatization of tert-Butyl 5-oxo-L-prolinate

Caption: Key derivatization pathways of tert-butyl 5-oxo-L-prolinate.

Mechanism of N-Boc Protection with DMAP

Caption: Catalytic role of DMAP in N-Boc protection.

Conclusion

tert-Butyl 5-oxo-L-prolinate is a remarkably versatile chiral synthon, offering multiple avenues for derivatization to access a wide range of complex and valuable molecules. The protocols and rationales presented in this guide provide a solid foundation for researchers to harness the full potential of this important building block. By understanding the underlying principles of each transformation, scientists can strategically design and execute synthetic routes to novel compounds with tailored properties for diverse applications in science and medicine.

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• Panday, S. K., Prasad, J., & Dikshit, D. K. (2009). Pyroglutamic acid: A unique chiral synthon. Tetrahedron: Asymmetry, 20(14), 1581-1632.
• Lyutenko, N. V., Sorochinsky, A. E., & Soloshonok, V. A. (2023). ASYMMETRIC SYNTHESIS OF PYROGLUTAMIC ACIDS via Ni(II) COMPLEX METHODOLOGY. Chemistry of Heterocyclic Compounds, 59(6/7), 435-452.
• Dikshit, D. K., & Panday, S. K. (2003). Pyroglutamic acid: a versatile building block in asymmetric synthesis. Tetrahedron: Asymmetry, 14(22), 3467-3491.

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Tert-butyl 5-oxo-L-prolinate: Key Building Block for Alkaloid and Radioligand Synthesis. Retrieved from [Link]

• Lee, J., et al. (2018). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. Molecules, 23(10), 2538. [Link]

• Herbert, R. B., & Jackson, F. B. (1977). A novel synthesis of (±)-tylophorine.
• Collins, C. J., Lanz, M., & Singaram, B. (1999). Facile reduction of tertiary lactams to cyclic amines with 9-borabicyclo[3.3.1]nonane (9-BBN). Tetrahedron Letters, 40(19), 3673-3676.
• Marešová, A., et al. (2023). Improved syntheses of P2X7 ligands based on substituted benzyl amide of pyroglutamic acid motif labelled with iodine-123 or iodine-125. EJNMMI Radiopharmacy and Chemistry, 8(1), 25.
• Han, Y., et al. (2018). Synthesis and in vitro characterization of a P2X7 radioligand [123I]TZ6019 and its response to neuroinflammation in a mouse model of Alzheimer Disease. Nuclear Medicine and Biology, 64-65, 1-8.
• Pichler, R., et al. (2024). Triazole-Based Radioligands for PET of P2X7R: Syntheses, Conformational Studies, and Preliminary Autoradiographic Evaluation of [18F]AM-10. International Journal of Molecular Sciences, 25(5), 2930.

• ResearchGate. (n.d.). Pyroglutamic acid-based P2X 7 ligands. Retrieved from [Link]

• Cheon, S. H., & Li, G. (2008). Total Synthesis of (S)-(+)-Tylophorine Via Enantioselective Intramolecular Alkene Carboamination. Organic letters, 10(11), 2243–2245.

• ResearchGate. (n.d.). Gram-Scale Synthesis of (±)-Tylophorine. Retrieved from [Link]

• Gao, M., Wang, M., & Zheng, Q. H. (2016). Synthesis and preliminary biological evaluation of a novel P2X7R radioligand [18F]IUR-1601. Bioorganic & medicinal chemistry letters, 26(16), 4111–4115.
• Hirano, A., et al. (2016). Computational Studies on the Mechanisms of Nonenzymatic Intramolecular Cyclization of the Glutamine Residues Located at N-Termini Catalyzed by Inorganic Phosphate Species. The Journal of Physical Chemistry B, 120(8), 1689–1698.
• Claverie, C., et al. (2013). Solid phase synthesis of glutamic acid derivatives via nucleophilic ring opening of N-Boc pyroglutamate with heteronucleophiles. Tetrahedron, 69(34), 7053-7060.

• ResearchGate. (n.d.). Concise synthesis of tylophorine. Retrieved from [Link]

• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

• Dick, L. W., et al. (2007). Formation of pyroglutamic acid from N-terminal glutamic acid in immunoglobulin gamma antibodies. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 856(1-2), 23–31.

• ResearchGate. (n.d.). Pyroglutamate formation mechanism. Retrieved from [Link]

• Kumar, R., et al. (2020). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Indian Journal of Chemistry, Section B: Organic Chemistry Including Medicinal Chemistry, 59B(11), 1735-1740.
• Kudlová, A., et al. (2022). Synthesis of (2S,3S)-3-Aroyl Pyroglutamic Acid Amides. Molecules, 27(15), 4989.
• Cudic, M., et al. (2021). Design and synthesis of a new orthogonally protected glutamic acid analog and its use in the preparation of high affinity polo-like kinase 1 polo-box domain. Organic & Biomolecular Chemistry, 19(30), 6641-6649.

• The Royal Society of Chemistry. (2011). Electronic Supplementary Material (ESI) for Chemical Communications. Retrieved from [Link]

• O'Dwyer, C., et al. (2021). Effect of 'pH' on the Rate of Pyroglutamate Formation in Solution and Lyophilized Solids. Molecular Pharmaceutics, 18(8), 3125–3134.
• Kumar, A., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(38), 22591-22599.

• ResearchGate. (n.d.). Formation of Pyroglutamic Acid from N-Terminal Glutamic Acid in Immunoglobulin Gamma Antibodies. Retrieved from [Link]

• Der Pharma Chemica. (2014). Solvent-free, instant, ambient, n-boc protection of amines -A green, recyclable heterogenous acid catalysis. Der Pharma Chemica, 6(6), 33-37.
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• ResearchGate. (n.d.). Design, Synthesis, and Evaluation of N-(tert-Butyl)-Alanine-Derived Chiral Ligands – Aspects of Reactivity and Diastereoselectivity in the Reactions with α-Amino Acids. Retrieved from [Link]

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Application Notes & Protocols: Strategic Incorporation of N-Terminal Pyroglutamate in Proline-Rich Peptides using tert-Butyl 5-oxo-L-prolinate

Abstract

Proline-rich peptides (PRPs) represent a diverse class of biomolecules with significant therapeutic potential, often characterized by unique secondary structures and biological activities, including antimicrobial and immunomodulatory functions[1][2]. A key challenge in their development is enhancing metabolic stability without compromising function. N-terminal pyroglutamylation, a common post-translational modification, effectively blocks degradation by aminopeptidases, thereby extending a peptide's in-vivo half-life[3][4]. This guide provides a comprehensive overview and detailed protocols for the strategic incorporation of a pyroglutamyl (pGlu) moiety onto the N-terminus of PRPs using tert-Butyl 5-oxo-L-prolinate. This approach leverages the orthogonal Fmoc/tBu solid-phase peptide synthesis (SPPS) strategy, ensuring efficient, controlled, and high-purity synthesis for research, discovery, and drug development applications.

Introduction: The Rationale for N-Terminal Capping

The therapeutic utility of peptides is often hampered by their susceptibility to enzymatic degradation. The N-terminal amino group is a primary target for aminopeptidases. The formation of a pyroglutamate residue, a five-membered lactam, from an N-terminal glutamine or glutamic acid residue is a natural strategy to confer stability[4][5]. This cyclization neutralizes the N-terminal charge and sterically masks the N-terminus, rendering the peptide resistant to many exopeptidases[3].

While this modification can occur spontaneously in solution from an N-terminal glutamine, the reaction can be slow, incomplete, and difficult to control, leading to product heterogeneity[6]. A more robust and reliable method is the direct coupling of a protected pyroglutamic acid derivative as the final step in solid-phase peptide synthesis. tert-Butyl 5-oxo-L-prolinate (also known as tert-Butyl L-pyroglutamate) is the ideal synthon for this purpose within the modern Fmoc/tBu SPPS framework[7][8][9]. Its tert-butyl ester protects the carboxyl group, ensuring compatibility with the base-labile Fmoc strategy and allowing for its clean removal during the final acid-mediated cleavage step[10][11].

The Principle of Orthogonality: Why tert-Butyl 5-oxo-L-prolinate Excels

Solid-phase peptide synthesis relies on an orthogonal protection scheme, where different classes of protecting groups can be removed under distinct conditions without affecting others[12]. The Fmoc/tBu strategy is the most prevalent approach and exemplifies this principle perfectly[11][13]:

• Nα-Fmoc Group (Temporary): Protects the alpha-amine of the incoming amino acid. It is labile to mild basic conditions (typically 20% piperidine in DMF) and is removed before each coupling step.

• Side-Chain tBu Groups (Permanent): Acid-labile groups, such as tert-butyl (tBu), trityl (Trt), and tert-butyloxycarbonyl (Boc), protect reactive amino acid side chains. These groups are stable to the repeated piperidine treatments used for Fmoc removal.

The tert-butyl ester of 5-oxo-L-prolinate fits seamlessly into this strategy. It remains intact during the entire chain assembly and is efficiently removed only during the final TFA cleavage, liberating the native pyroglutamic acid residue at the N-terminus.

Diagram 1: Orthogonal deprotection scheme in Fmoc/tBu SPPS.

Overcoming Challenges in Proline-Rich Peptide Synthesis

Synthesizing PRPs is notoriously difficult due to the unique structural properties of proline[14]. Understanding these challenges is crucial for optimizing the coupling of tert-Butyl 5-oxo-L-prolinate and ensuring high-quality final products.

• Steric Hindrance: Proline's cyclic side chain creates a secondary amine at its N-terminus, which is sterically hindered and less nucleophilic than the primary amines of other amino acids. This can lead to slower and less efficient coupling reactions[14].

• Aggregation: Proline residues can induce specific secondary structures, such as polyproline helices, which promote on-resin aggregation. This can render reactive sites inaccessible, leading to incomplete coupling and deprotection, resulting in deletion sequences[14].

• Diketopiperazine (DKP) Formation: When proline is one of the first two amino acids coupled to the resin, the deprotected dipeptide is prone to cyclize and cleave itself from the support, forming a stable diketopiperazine. This side reaction can drastically reduce the overall yield[14][15].

Strategies to mitigate these issues include the use of more potent coupling reagents (e.g., HATU, HCTU), chaotropic salts (e.g., LiCl) to disrupt aggregation, and specialized resins like 2-chlorotrityl chloride (2-CTC) resin for C-terminal proline residues[14].

Detailed Experimental Protocols

These protocols are designed for manual or automated solid-phase peptide synthesis on a 0.1 mmol scale using standard Fmoc/tBu chemistry.

Protocol 4.1: N-Terminal Capping with tert-Butyl 5-oxo-L-prolinate

This procedure is performed after the final Nα-Fmoc group of the fully assembled peptide-resin has been removed.

Materials:

• Peptide-resin with a free N-terminal amine (0.1 mmol)

• tert-Butyl 5-oxo-L-prolinate (CAS: 35418-16-7), 55.6 mg (0.3 mmol, 3 eq.)

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), 114 mg (0.3 mmol, 3 eq.)

• N,N-Diisopropylethylamine (DIPEA), 105 µL (0.6 mmol, 6 eq.)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

Procedure:

• Resin Preparation: Ensure the Nα-Fmoc group of the final amino acid has been removed by treating the resin with 20% piperidine in DMF (1 x 5 min, 1 x 20 min). Wash the resin thoroughly with DMF (5x), DCM (3x), and DMF (3x) to remove all traces of piperidine.

• Reagent Preparation (Activation): In a separate vessel, dissolve tert-Butyl 5-oxo-L-prolinate and HATU in 2 mL of DMF. Add the DIPEA to this solution. Allow the mixture to pre-activate for 2-5 minutes at room temperature. The solution may change color.

  • Causality Note: Pre-activation of the carboxylic acid with HATU forms a highly reactive O-acylisourea intermediate, which readily reacts with the N-terminal amine on the resin. DIPEA acts as a non-nucleophilic base to facilitate the reaction.

• Coupling Reaction: Add the activated solution to the peptide-resin. Agitate the mixture at room temperature for 1-2 hours.

• Monitoring the Coupling: Perform a qualitative test to confirm the absence of free primary/secondary amines. The Kaiser test is not suitable for the N-terminus of proline, but a chloranil or isatin test can be used to monitor the coupling to the preceding proline residue. For capping other amino acids, the Kaiser test (ninhydrin) is appropriate. A negative test (e.g., colorless beads for the Kaiser test) indicates a complete reaction.

• Washing: Once the coupling is complete, drain the reaction vessel and wash the resin extensively to remove all excess reagents and byproducts. A typical washing sequence is: DMF (3x), DCM (3x), DMF (3x), DCM (3x).

• Drying: Dry the capped peptide-resin under a stream of nitrogen or in a vacuum desiccator before proceeding to cleavage.

Protocol 4.2: Final Cleavage and Global Deprotection

This protocol simultaneously cleaves the peptide from the resin and removes the tert-butyl protecting groups from the pyroglutamate and relevant side chains.

Materials:

• Dry, capped peptide-resin (from Protocol 4.1)

• Cleavage Cocktail: Reagent K (TFA/Thioanisole/Water/Phenol/EDT; 82.5:5:5:5:2.5 v/v) or a standard cocktail of 95% TFA, 2.5% Water, 2.5% Triisopropylsilane (TIS).

  • Causality Note: TFA is the strong acid that performs the cleavage. Scavengers are critical. TIS reduces the reactive tert-butyl cations generated during deprotection, preventing re-alkylation of sensitive residues like Tryptophan and Cysteine. Water assists in the hydrolysis.[10][12][16]

• Ice-cold diethyl ether or methyl tert-butyl ether (MTBE)

• Centrifuge tubes

Procedure:

• Cleavage Reaction: Place the dry peptide-resin in a suitable reaction vessel. Add the cleavage cocktail (approx. 10 mL per gram of resin).

• Incubation: Gently agitate the mixture at room temperature for 2-4 hours. Peptides with multiple arginine residues may require longer cleavage times[17].

• Peptide Precipitation: Filter the resin and collect the filtrate into a fresh centrifuge tube. Add 10 volumes of ice-cold diethyl ether to the filtrate to precipitate the crude peptide.

• Isolation: Place the tube on ice for 30 minutes to maximize precipitation. Centrifuge the mixture (e.g., 3000 x g for 5 minutes) to pellet the crude peptide.

• Washing: Carefully decant the ether. Wash the peptide pellet twice more by resuspending in cold ether, centrifuging, and decanting. This removes residual scavengers and cleavage byproducts.

• Drying: After the final wash, dry the white peptide pellet under vacuum to remove all traces of ether.

• Purification: The crude peptide is now ready for purification by reverse-phase high-performance liquid chromatography (RP-HPLC) and subsequent characterization (e.g., ESI-MS).

Diagram 2: General workflow for pGlu-peptide synthesis.

Data Summary and Troubleshooting

Table 1: Quantitative Parameters for Coupling and Cleavage

Parameter	Recommended Value	Rationale / Notes
Coupling Reagents
pGlu(tBu)-OH Equiv.	2-4 eq.	Excess drives the reaction to completion.
Activator (HATU) Equiv.	0.95 eq. (to acid)	Near stoichiometric amount relative to the acid.
Base (DIPEA) Equiv.	2 eq. (to acid)	Neutralizes the protonated amine and facilitates activation.
Coupling Time	1-2 hours	Monitor with a qualitative test for completion.
Cleavage
Cleavage Cocktail Vol.	10 mL / g resin	Ensures complete wetting and reaction.
Scavenger Conc. (TIS)	2.5% - 5.0% (v/v)	Essential to prevent side reactions, especially with Trp, Met, Cys.[10][16]
Cleavage Time	2-4 hours	Sequence-dependent; may be extended for "difficult" peptides.[17]
Precipitation Temp.	0 to -20 °C	Lower temperature improves precipitation efficiency.

Table 2: Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Crude Yield	1. Incomplete final coupling. 2. Diketopiperazine formation (if Pro is at position 2).[14]	1. Double couple the tert-Butyl 5-oxo-L-prolinate; use a more potent activator like HATU. 2. Synthesize the first two amino acids as a dipeptide unit to avoid this side reaction.
Deletion Sequences	1. On-resin aggregation. 2. Incomplete Fmoc deprotection.	1. Incorporate pseudoproline dipeptides or use a low-aggregation resin (e.g., ChemMatrix®).[14] 2. Extend piperidine treatment time or use a stronger base solution (e.g., DBU).
+70 Da Side Product	Re-alkylation of Trp by a t-butyl cation and subsequent formylation.	Increase scavenger concentration (TIS, EDT) in the cleavage cocktail.[12]
Poor Solubility	Aggregation of the final peptide.	Purify using alternative solvents (e.g., containing hexafluoroisopropanol - HFIP) or at elevated temperatures (40-60 °C).[14]

Conclusion

The use of tert-Butyl 5-oxo-L-prolinate provides a robust, efficient, and highly controlled method for introducing an N-terminal pyroglutamyl cap onto synthetic peptides. This strategy is fully compatible with standard Fmoc/tBu SPPS protocols and is particularly valuable for enhancing the metabolic stability of proline-rich peptides and other therapeutic candidates. By understanding the principles of orthogonal protection and the unique challenges associated with PRP synthesis, researchers can leverage this key starting material to produce high-purity, stabilized peptides for a wide range of applications in drug discovery and chemical biology.

References

• Aapptec Peptides. (n.d.). Amino Acid Sidechain Deprotection. Aapptec. Retrieved from [Link]

• Wang, J., et al. (2000). An Efficient Procedure for Cleavage of T-Butyl Protected Cysteine in Solid Phase Peptide Synthesis. Synthesis and Reactivity in Inorganic and Metal-Organic Chemistry, 30(1), 127-133.

• Various Authors. (2014). What are appropriate scavengers in the t-butyl group deprotection in peptide synthesis? ResearchGate. Retrieved from [Link]

• Schilling, S., et al. (2004). Pyroglutamate Formation Influences Solubility and Amyloidogenicity of Amyloid Peptides. Biochemistry, 43(38), 12145–12153.

• FAPESP. (2023). Chemical process makes peptide acquire structure similar to amyloid plaques found in neurodegenerative diseases. EurekAlert!. Retrieved from [Link]

• Aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Aapptec. Retrieved from [Link]

• Alfa Chemical. (n.d.). China Tert-butyl 5-oxo-L-prolinate CAS: 35418-16-7 Manufacturers. Alfa Chemical. Retrieved from [Link]

• Pires, M., et al. (2015). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides.
• Kvorning, N., et al. (2024). Evaluation of proline-rich antimicrobial peptides as potential lead structures for novel antimycotics against Cryptococcus neoformans. Frontiers in Microbiology, 15.
• Moroder, L., et al. (2002). Synthesis of Peptides Containing Proline Analogues. In Houben-Weyl Methods of Organic Chemistry, Vol. E 22a. Thieme.

• Awad, Y., & El-Fattah, A. (2020). Formation of pyroglutaminyl (pGlu) peptide via cyclization of the side chain of glutamine at the N-terminal position. ResearchGate. Retrieved from [Link]

• Moroder, L., et al. (2002). Pyroglutamic Acid Peptides. In Houben-Weyl Methods of Organic Chemistry, Vol. E 22a. Thieme.
• Laha, J. K., et al. (2011). Solid-phase peptide synthesis and solid-phase fragment coupling mediated by isonitriles. Proceedings of the National Academy of Sciences, 108(42), 17319-17324.

• Hopax. (n.d.). Mastering Peptide Synthesis with L-Proline tert-butyl Ester: A Supplier's Guide. Hopax. Retrieved from [Link]

• Amblard, M., et al. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33(3), 239-254.
• Le, C., et al. (2024). Sequence-function mapping of proline-rich antimicrobial peptides. bioRxiv.
• Seefeldt, A. C., et al. (2017). Proline-rich antimicrobial peptides targeting protein synthesis.
• Giraud, M., et al. (1999). An HPLC-ESMS study on the solid-phase assembly of C-terminal proline peptides. Journal of Peptide Science, 5(4), 197-204.
• Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.

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Application Notes & Protocols: Strategic Use of tert-Butyl 5-oxo-L-prolinate in Complex Synthesis

Abstract

tert-Butyl 5-oxo-L-prolinate is a pivotal chiral building block in modern synthetic chemistry, particularly in the fields of medicinal chemistry and drug development. Derived from L-pyroglutamic acid, its utility stems from the presence of a tert-butyl ester, which serves as a robust, acid-labile protecting group for the carboxylic acid moiety. This guide provides an in-depth exploration of the protecting group strategies centered on this molecule, detailing its synthesis, application as a constrained amino acid analogue, and the precise conditions for its deprotection. The protocols herein are designed for researchers and scientists, offering field-proven insights into the causality behind experimental choices to ensure reproducibility and success in complex synthetic routes.

Scientific Rationale and Strategic Overview

L-pyroglutamic acid and its derivatives are classified as "privileged structures" in drug discovery.[1][2] Their rigid, cyclic nature effectively constrains the peptide backbone, allowing for the stabilization of specific secondary structures and enhancing interactions with biological targets.[3] The primary challenge in utilizing pyroglutamic acid is the selective manipulation of its functional groups—the carboxylic acid and the lactam nitrogen.

The strategy involving tert-butyl 5-oxo-L-prolinate focuses on the protection of the C-terminal carboxylic acid. The tert-butyl (tBu) ester is exceptionally stable under a wide range of conditions, including basic and nucleophilic environments, yet it can be selectively removed under acidic conditions. This orthogonality is fundamental in multi-step syntheses, particularly in solid-phase peptide synthesis (SPPS), where base-labile (Fmoc) or hydrogenolysis-labile (Cbz) protecting groups are used for the N-terminus.[4]

Key Applications:

• ACE Inhibitors: Serves as a key chiral synthon for angiotensin-converting enzyme inhibitors.[2][5]

• Alkaloid Synthesis: Used as a starting material for complex natural products like (+)-tylophorine and antofine.[5][6]

• Radioligand Development: Employed in the synthesis of radioligands for imaging neuroinflammation targets.[5][7]

Synthesis of tert-Butyl 5-oxo-L-prolinate (Protection Protocol)

The most direct method for preparing tert-butyl 5-oxo-L-prolinate involves the acid-catalyzed esterification of L-pyroglutamic acid. The use of tert-butyl acetate as both a reagent and solvent, with a strong acid catalyst like perchloric acid, drives the reaction to completion.[5][7]

Protocol 2.1: Acid-Catalyzed Esterification

Objective: To synthesize (S)-tert-butyl 5-oxopyrrolidine-2-carboxylate from L-pyroglutamic acid.

Materials:

• L-Pyroglutamic acid

• tert-Butyl acetate

• Perchloric acid (70% aqueous solution)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Hexane

• Diethyl ether (Et₂O)

• 250 mL Round bottom flask

• Magnetic stirrer and stir bar

• Nitrogen line

Procedure:

• Under a nitrogen atmosphere, dissolve L-pyroglutamic acid (5.0 g, 38.73 mmol) in tert-butyl acetate (65 mL, 0.48 mol) in a 250 mL round bottom flask.[5][7]

• Slowly add 70% aqueous perchloric acid (1.25 mL) to the stirring solution.

• Seal the flask and stir the reaction mixture at room temperature for 18 hours.

• Workup: Carefully pour the reaction mixture into a flask containing saturated aqueous sodium bicarbonate solution to neutralize the perchloric acid.

• Extract the aqueous phase twice with ethyl acetate (2 x 200 mL).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate the organic phase under reduced pressure to obtain a crude residue.

• Purification: Recrystallize the residue from a hexane/ether (10:1) solvent mixture.

• Collect the resulting white solid by filtration and dry under vacuum to yield the final product. A typical yield is around 70%.[5][7]

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of tert-butyl 5-oxo-L-prolinate.

Deprotection of the tert-Butyl Ester

The removal of the tert-butyl group is typically achieved under strong acidic conditions, most commonly with trifluoroacetic acid (TFA). The mechanism proceeds via protonation of the ester carbonyl, followed by the departure of the stable tert-butyl cation, which subsequently eliminates a proton to form isobutene gas.[8]

A critical consideration during deprotection is the reactivity of the liberated tert-butyl cation. This electrophile can alkylate nucleophilic side chains in peptides, particularly tryptophan and methionine.[9] To prevent these side reactions, scavengers such as anisole, thioanisole, or triisopropylsilane (TIS) are added to the reaction mixture to trap the cation.

Protocol 3.1: TFA-Mediated Deprotection

Objective: To cleave the tert-butyl ester and liberate the free carboxylic acid.

Materials:

• tert-Butyl 5-oxo-L-prolinate containing substrate

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Scavenger (e.g., Anisole or Triisopropylsilane)

• Cold diethyl ether (Et₂O)

Procedure:

• Dissolve the tert-butyl ester-protected substrate in dichloromethane.

• Prepare a "cleavage cocktail." A common mixture is 95% TFA, 2.5% water, and 2.5% triisopropylsilane. The specific composition can be optimized based on the substrate.

• Cool the substrate solution to 0 °C in an ice bath.

• Add the cleavage cocktail to the substrate solution and stir at room temperature for 2-4 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Once the reaction is complete, concentrate the solution under reduced pressure to remove the TFA and DCM.

• Precipitate the deprotected product by adding cold diethyl ether.

• Collect the precipitate by filtration or centrifugation, wash with cold ether, and dry under vacuum.

Deprotection Mechanism Diagram

Caption: Acid-catalyzed deprotection of a tert-butyl ester.

Orthogonal Protecting Group Strategies

The true power of the tert-butyl ester lies in its compatibility with other protecting groups, enabling complex, multi-step synthetic sequences. It is a cornerstone of the Fmoc/tBu strategy in solid-phase peptide synthesis.[4]

• Fmoc (Base-Labile): The N-terminal Fluorenylmethyloxycarbonyl group is removed with a base (e.g., piperidine), leaving the tert-butyl ester intact.

• Cbz (H₂/Pd Labile): The Benzyloxycarbonyl group is removed by catalytic hydrogenolysis, a condition under which the tert-butyl ester is stable.

• tBu (Acid-Labile): The tert-butyl ester is removed with strong acid (TFA), which simultaneously cleaves other tert-butyl-based side-chain protecting groups (e.g., Boc, OtBu).[10]

Orthogonality Concept Diagram

Caption: Orthogonality of common peptide protecting groups.

Summary of Protocols

The selection of protection and deprotection conditions is critical for achieving high yields and purity. The following table summarizes the key parameters for the strategies discussed.

Process	Key Reagents	Solvent	Catalyst / Conditions	Typical Yield	Reference
Protection	L-Pyroglutamic acid, tert-butyl acetate	tert-Butyl acetate	70% Perchloric acid, RT, 18h	~70%	[5],[7]
Deprotection	Trifluoroacetic acid (TFA), Scavenger (TIS)	Dichloromethane (DCM)	0 °C to RT, 2-4h	High	[11],[9]

Conclusion

tert-Butyl 5-oxo-L-prolinate is more than a simple protected amino acid; it is a strategic tool for introducing conformational constraints and chirality into complex molecules. The robust nature of the tert-butyl ester, combined with its selective acid-lability, provides a reliable and orthogonal handle essential for modern synthetic chemistry. The protocols and rationale presented in this guide offer a comprehensive framework for researchers to confidently employ this versatile building block in their synthetic endeavors, from peptide synthesis to the development of novel therapeutics.

References

• BenchChem. (n.d.). Assessing the efficiency of different protecting groups for pyroglutamic acid.
• ChemicalBook. (n.d.). tert-butyl 5-oxo-L-prolinate CAS#: 35418-16-7.
• BenchChem. (2025, October 10). Tert-butyl 5-oxo-L-prolinate: Key Building Block for Alkaloid and Radioligand Synthesis.
• PrepChem.com. (n.d.). Synthesis of L-proline tert.butyl ester.
• Stefanucci, A., Novellino, E., Costante, R., & Mollica, A. (2014). Pyroglutamic acid derivatives: Building blocks for drug discovery. Heterocycles, 89(8), 1801-1825.
• Houben-Weyl Methods of Organic Chemistry, Vol. E 22a, 4th ed. (2002). Georg Thieme Verlag.
• Alfa Chemical. (n.d.). China Tert-butyl 5-oxo-L-prolinate CAS: 35418-16-7 Manufacturers.
• Ragnarsson, U., Karlsson, S. M., Sandberg, B. E., & Larsson, L. E. (n.d.). tert-BUTOXYCARBONYL-L-PROLINE. Organic Syntheses Procedure.
• Panday, S. K., Prasad, J., & Dikshit, D. K. (2009). Pyroglutamic acid: A unique chiral synthon. Tetrahedron: Asymmetry, 20(14), 1581-1632.
• Panday, S. K. (n.d.).
• Protheragen. (n.d.). Tert-Butyl 5-Oxo-L-Prolinate.
• Gosselin, F., & Lubell, W. D. (2004). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. The Journal of Organic Chemistry, 69(18), 6131–6133.
• Organic Chemistry Portal. (n.d.). tert-Butyl Esters.
• ChemicalBook. (n.d.). tert-butyl 5-oxo-L-prolinate Chemical Properties, Uses, Production.
• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis.
• CreoSalus. (n.d.). Solid-phase peptide synthesis introduction.
• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group.
• PubChem. (n.d.). tert-Butyl 5-oxo-L-prolinate.
• Journal of Medicinal Chemistry. (2022). Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery.
• Chemistry Stack Exchange. (2017). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?.
• Lundt, B. F., Johansen, N. L., Vølund, A., & Markussen, J. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. International Journal of Peptide and Protein Research, 12(5), 258-268.

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• 2. benthamscience.com [benthamscience.com]
• 3. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
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• 5. tert-butyl 5-oxo-L-prolinate CAS#: 35418-16-7 [m.chemicalbook.com]
• 6. China Tert-butyl 5-oxo-L-prolinate CAS: 35418-16-7 Manufacturers - Free Sample - Alfa Chemical [alfachemch.com]
• 7. tert-butyl 5-oxo-L-prolinate | 35418-16-7 [chemicalbook.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
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• 10. peptide.com [peptide.com]
• 11. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

improving the yield and purity of tert-Butyl 5-oxo-L-prolinate synthesis

Welcome to the technical support center for the synthesis of tert-Butyl 5-oxo-L-prolinate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you optimize your synthetic route to achieve higher yields and purity. Tert-butyl 5-oxo-L-prolinate is a valuable building block in the synthesis of various pharmaceuticals, including angiotensin-converting enzyme (ACE) inhibitors and novel radioligands.[1][2][3][4]

I. Troubleshooting Guide: Enhancing Yield and Purity

This section addresses common challenges encountered during the synthesis of tert-Butyl 5-oxo-L-prolinate. Each issue is presented in a question-and-answer format, providing detailed explanations and actionable solutions.

Issue 1: Low Yield of tert-Butyl 5-oxo-L-prolinate

Question: My reaction is consistently resulting in a low yield of the desired product. What are the potential causes and how can I improve it?

Answer: Low yields in the esterification of L-pyroglutamic acid to its tert-butyl ester can stem from several factors, primarily related to the choice of reagents and reaction conditions.

Causality and Solutions:

• Inefficient Tert-Butylation Method: The traditional methods for tert-butylation, such as using tert-butanol and a strong acid, can be inefficient and lead to side reactions.[5] A highly effective and milder alternative is the use of tert-butyl acetate as both the tert-butylating agent and the solvent, catalyzed by a strong acid like perchloric acid or bis(trifluoromethanesulfonyl)imide (Tf₂NH).[5][6][7][8] The Tf₂NH-catalyzed method, in particular, has been shown to significantly reduce reaction times and improve yields.[5][6]

• Incomplete Reaction: The reaction may not be going to completion. To address this, consider the following:

  • Reaction Time: Ensure the reaction is stirred for a sufficient duration. For the perchloric acid-catalyzed method in tert-butyl acetate, a reaction time of 18-24 hours at room temperature is often recommended.[3][8][9]

  • Catalyst Loading: The amount of acid catalyst is crucial. For instance, in the perchloric acid method, a specific amount of 70% aqueous perchloric acid is typically used.[3][9] For the Tf₂NH-catalyzed reaction, even catalytic amounts can be effective for simple carboxylic acids.[5]

• Substrate Solubility: L-pyroglutamic acid has limited solubility in many organic solvents, which can hinder the reaction.[5][7] The use of tert-butyl acetate as a solvent helps to mitigate this issue.[3][8] Another approach is the use of Tf₂NH, which reacts with the amino acid to form a more soluble salt.[5]

• Workup Losses: Significant product loss can occur during the workup and purification steps.

  • Neutralization: Careful neutralization of the excess acid with a saturated aqueous sodium bicarbonate solution is critical to prevent product degradation.[3][9]

  • Extraction: Thorough extraction of the aqueous phase with a suitable organic solvent, such as ethyl acetate, is necessary to recover the product.[3]

  • Purification: Recrystallization is a common method for purification.[3] The choice of solvent system (e.g., hexane/ether) is important for maximizing recovery of the pure product.[3]

Issue 2: Presence of Impurities in the Final Product

Question: My final product shows impurities upon analysis (e.g., by NMR or GC). What are the likely impurities and how can I minimize their formation?

Answer: Impurities in the synthesis of tert-Butyl 5-oxo-L-prolinate can arise from starting materials, side reactions, or decomposition during workup.

Common Impurities and Prevention Strategies:

Impurity	Potential Source	Prevention and Removal Strategy
Unreacted L-Pyroglutamic Acid	Incomplete reaction.	Increase reaction time, optimize catalyst loading, or consider a more efficient tert-butylation method as discussed in Issue 1. Unreacted starting material can often be removed by filtration or during the aqueous workup.
Di-tert-butyl dicarbonate (Boc₂O) related byproducts	If Boc₂O is used as a tert-butylating agent.	While Boc₂O is a common reagent, it can lead to N-Boc protection of the pyroglutamate.[10] Using tert-butyl acetate with an acid catalyst avoids these specific byproducts.
Polymerization or Decomposition Products	Harsh reaction conditions (e.g., high temperatures or overly strong acidic conditions).	Employ milder reaction conditions. The use of catalytic Tf₂NH in tert-butyl acetate is a good example of a milder, more efficient method.[5][6][7]
Residual Solvents	Incomplete removal of solvents during purification.	Ensure the final product is thoroughly dried under vacuum.[11]

Analytical Characterization:

To identify and quantify impurities, the following analytical techniques are recommended:

• Gas Chromatography (GC): Useful for assessing the purity of the final product.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural confirmation and identification of impurities.

• Mass Spectrometry (MS): Provides molecular weight information to help identify unknown impurities.

II. Frequently Asked Questions (FAQs)

Q1: What is the recommended starting material and what are the key quality parameters to check?

A1: The primary starting material is L-pyroglutamic acid.[3][8] It is crucial to use a high-purity grade of this reagent. Key quality parameters to verify include:

• Purity: Assessed by titration or HPLC.

• Water Content: Low water content is preferable as water can interfere with the esterification reaction.[12]

Q2: Can you provide a standard, reliable protocol for the synthesis?

A2: A widely used and reliable method involves the acid-catalyzed esterification of L-pyroglutamic acid with tert-butyl acetate.

Experimental Protocol: Perchloric Acid Catalyzed Synthesis [3][8][9]

• Dissolve L-pyroglutamic acid in tert-butyl acetate under an inert atmosphere (e.g., nitrogen).

• Slowly add 70% aqueous perchloric acid to the solution at room temperature.

• Stir the reaction mixture at room temperature for 18-24 hours.

• Carefully pour the reaction mixture into a saturated aqueous solution of sodium bicarbonate to neutralize the excess acid.

• Extract the aqueous phase multiple times with ethyl acetate.

• Combine the organic phases and dry over anhydrous sodium sulfate.

• Concentrate the organic phase under reduced pressure.

• Recrystallize the residue from a suitable solvent mixture (e.g., hexane/ether) to obtain the pure tert-Butyl 5-oxo-L-prolinate.

Q3: What are the safety precautions I should take when handling the reagents involved in this synthesis?

A3: Safety is paramount in any chemical synthesis. For this procedure, pay close attention to the following:

• Perchloric Acid: This is a strong oxidizing agent and can be hazardous.[5] Always handle it with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Work in a well-ventilated fume hood.

• Bis(trifluoromethanesulfonyl)imide (Tf₂NH): This is a strong acid and should be handled with care.[5][6]

• Organic Solvents: Ethyl acetate, hexane, and ether are flammable. Keep them away from ignition sources.

Q4: How can I confirm the identity and purity of my final product?

A4: A combination of analytical techniques should be used for comprehensive characterization:

• Melting Point: Compare the observed melting point with the literature value.

• Spectroscopy:

  • ¹H and ¹³C NMR: To confirm the chemical structure.

  • FT-IR: To identify characteristic functional groups, such as the ester carbonyl and the amide carbonyl.[13]

• Chromatography:

  • GC or HPLC: To determine the purity of the compound.[1][14]

III. Visualizing the Workflow

To aid in understanding the experimental process, the following diagrams illustrate the key stages of the synthesis and purification.

Diagram 1: Synthetic Workflow

Caption: A streamlined workflow for the synthesis of tert-Butyl 5-oxo-L-prolinate.

Diagram 2: Troubleshooting Logic for Low Yield

Caption: A decision tree for troubleshooting low product yield.

IV. References

• A simple and powerful tert-butylation of carboxylic acids and alcohols. (n.d.). Synlett. [Link]

• Request PDF: A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. (2023). ResearchGate. [Link]

• Novel tert-Butylation of Carboxylic Acids and Alcohols. (2023). Thieme Chemistry. [Link]

• Request PDF: Mild and Efficient Method for Preparation of tert -Butyl Esters. (n.d.). ResearchGate. [Link]

• Babine, R. E., et al. (2021). Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery. Journal of Medicinal Chemistry. [Link]

• Lee, Y., et al. (2018). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. Molecules. [Link]

• tert-Butyloxycarbonyl protecting group. (n.d.). Wikipedia. [Link]

• tert-BUTOXYCARBONYL-L-PROLINE. (n.d.). Organic Syntheses. [Link]

• Convenient N-Protection of L-Pyroglutamic Acid Esters. (2001). ResearchGate. [Link]

• Selective Deprotection of N-Boc-Protected tert Butyl Ester Amino Acids by the CeCl3·7H2O−NaI System in Acetonitrile. (2008). ResearchGate. [Link]

• Preparation method for pyrrolidine-2-carboxylic acid derivatives. (2016). Google Patents.

• Tert-butyl 5-oxo-L-prolinate: Key Building Block for Alkaloid and Radioligand Synthesis. (n.d.). Pharmaffiliates. [Link]

• Electronic Supplementary Material (ESI) for Chemical Communications. (n.d.). The Royal Society of Chemistry. [Link]

• tert-Butyl Esters. (n.d.). Organic Chemistry Portal. [Link]

• Synthesis of L-proline, t-butyl ester. (n.d.). PrepChem.com. [Link]

• Selective tert -Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. (2004). ResearchGate. [Link]

• Stereoselective Synthesis of Quaternary Proline Analogues. (2011). National Institutes of Health. [Link]

• What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester? (2017). Chemistry Stack Exchange. [Link]

• Synthetic method of Boc-L-Pyroglutamic acid methyl ester. (2017). Google Patents.

• Synthesis of L-proline tert.butyl ester. (n.d.). PrepChem.com. [Link]

• China Tert-butyl 5-oxo-L-prolinate CAS: 35418-16-7 Manufacturers. (n.d.). LookChem. [Link]

• Derivatives of l-proline, their preparation and their biological uses. (1993). Google Patents.

• tert-Butyl 5-oxo-L-prolinate. (n.d.). PubChem. [Link]

• Spirobicyclic Diamines. Part 3: Synthesis and Metal Complexation of Proline-Derived[7][7]-Spirodiamines. (n.d.). [PDF Document]. [Link]

• Proline-impurities. (n.d.). Pharmaffiliates. [Link]

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• 1. tert-Butyl (S)-2-pyrrolidone-5-carboxylate = 98 GC 35418-16-7 [sigmaaldrich.com]
• 2. chemimpex.com [chemimpex.com]
• 3. tert-butyl 5-oxo-L-prolinate | 35418-16-7 [chemicalbook.com]
• 4. nbinno.com [nbinno.com]
• 5. tokushima-u.repo.nii.ac.jp [tokushima-u.repo.nii.ac.jp]
• 6. A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols [organic-chemistry.org]
• 7. Novel tert-Butylation of Carboxylic Acids and Alcohols - Thieme Chemistry - Georg Thieme Verlag [thieme.de]
• 8. Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. D-PYROGLUTAMIC ACID TERT-BUTYL ESTER | 205524-46-5 [chemicalbook.com]
• 10. researchgate.net [researchgate.net]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. CN106336371A - Synthetic method of Boc-L-Pyroglutamic acid methyl ester - Google Patents [patents.google.com]
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• 14. pubs.acs.org [pubs.acs.org]

common side reactions and byproducts in tert-Butyl 5-oxo-L-prolinate synthesis and how to avoid them

Welcome to the technical support center for the synthesis of tert-Butyl 5-oxo-L-prolinate. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this critical chiral building block. My objective is to provide not just protocols, but a deep, mechanistic understanding of the common challenges encountered during its synthesis. By anticipating and addressing potential side reactions and byproduct formation, you can significantly improve yield, purity, and experimental reproducibility.

This resource is structured as a series of frequently asked questions (FAQs) and in-depth troubleshooting guides. We will explore the causality behind common issues and provide field-proven strategies for their mitigation.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the synthesis of tert-Butyl 5-oxo-L-prolinate.

FAQ 1: What are the primary methods for synthesizing tert-Butyl 5-oxo-L-prolinate?

There are two principal synthetic routes, each with its own set of advantages and potential pitfalls:

• Acid-Catalyzed Esterification: This is a direct approach involving the reaction of L-pyroglutamic acid with a tert-butyl source in the presence of a strong acid catalyst. Common reagents include tert-butyl acetate with perchloric acid (HClO₄) or sulfuric acid (H₂SO₄), or gaseous isobutylene with an acid catalyst.[1] This method is atom-economical but can be harsh, potentially leading to side reactions if not carefully controlled.

• DCC/DMAP Coupling (Steglich Esterification): This method involves the activation of the carboxylic acid of L-pyroglutamic acid with a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC), followed by esterification with tert-butanol. The reaction is catalyzed by 4-dimethylaminopyridine (DMAP).[2] This is a milder method, generally conducted at room temperature, and is particularly useful for substrates sensitive to strong acids and high temperatures.[3]

FAQ 2: My product's optical rotation is lower than expected. What causes racemization and how can I prevent it?

Cause: Racemization, the conversion of the desired L-enantiomer to a mixture of L and D forms, is a significant risk, particularly at elevated temperatures and under harsh acidic or basic conditions. The alpha-proton of the pyroglutamate ring is susceptible to abstraction, leading to a planar enolate intermediate which can be re-protonated from either face, resulting in a loss of stereochemical integrity. Heating L-pyroglutamic acid in an aqueous solution at temperatures of 160-200°C is a known method for inducing racemization.[4]

Prevention Strategies:

• Temperature Control: Strictly maintain low reaction temperatures. For acid-catalyzed methods, running the reaction at or below room temperature is crucial. For DCC/DMAP couplings, which are typically run at room temperature, avoid any exotherms by ensuring slow addition of reagents.

• Avoid Strong Bases: While not typically used in the primary esterification step, any subsequent workup or purification steps should avoid strongly basic conditions.

• Minimize Reaction Time: Prolonged exposure to acidic conditions can increase the likelihood of racemization. Monitor the reaction closely (e.g., by TLC or LC-MS) and quench it as soon as the starting material is consumed.

FAQ 3: What is the source of the insoluble white precipitate in my DCC/DMAP reaction?

This precipitate is almost certainly N,N'-dicyclohexylurea (DCU) , the byproduct of the DCC coupling agent. While DCU is largely insoluble in many organic solvents like dichloromethane (DCM) or ethyl acetate, allowing for its removal by filtration, some may remain in solution, complicating purification.

Mitigation:

• Filter the reaction mixture through a pad of Celite® to remove the bulk of the DCU before workup.

• If DCU co-precipitates with your product upon concentration, you can often remove it by re-dissolving the crude material in a minimal amount of cold ethyl acetate or ether and filtering again.[5]

Part 2: Troubleshooting Guide: Side Reactions & Byproducts

This section provides a detailed analysis of specific problems, their chemical origins, and actionable solutions.

Problem 1: Low Yield and Gas Evolution in Acid-Catalyzed Esterification

• Symptom: You observe bubbling in your reaction vessel, and the final yield of the tert-butyl ester is significantly lower than expected.

• Root Cause: Isobutylene Formation. In the presence of a strong acid, tert-butanol or the tert-butyl cation intermediate can undergo an E1 elimination reaction to form isobutylene gas, which escapes the reaction mixture.[6] This side reaction is highly favored by increased temperatures.[6]

Caption: Competing SN1 (esterification) and E1 (elimination) pathways.

Parameter	Recommendation	Rationale
Temperature	Maintain reaction temperature at 0°C to room temperature. For highly sensitive substrates, consider temperatures as low as -20°C to -70°C.[7]	Lower temperatures significantly suppress the E1 elimination pathway, favoring the desired SN1 substitution.[6]
Acid Catalyst	Use a strong, but non-nucleophilic acid like H₂SO₄ or HClO₄. Trifluoromethanesulfonic acid (triflic acid) is also highly effective at low temperatures.[7]	Ensures efficient protonation of the tert-butyl source without introducing competing nucleophiles.
Reagent Choice	Using tert-butyl acetate instead of tert-butanol can sometimes reduce elimination, as the equilibrium with isobutylene is more contained.[8]	This strategy avoids the direct use of the alcohol, which is prone to dehydration.
Workup	Quench the reaction by pouring it into a cold, saturated sodium bicarbonate solution to neutralize the acid catalyst promptly.	Stops the acid-catalyzed elimination reaction from continuing during the workup phase.

Problem 2: Presence of a High-Polarity Impurity by TLC/LC-MS

• Symptom: Your product mixture contains a significant amount of a baseline or very polar spot on a silica TLC plate that stains with ninhydrin (if the lactam is opened). Mass spectrometry reveals a mass corresponding to glutamic acid.

• Root Cause: Ring Opening (Hydrolysis). The lactam ring of pyroglutamic acid is susceptible to hydrolysis under strong acidic or basic conditions, especially in the presence of water, yielding glutamic acid. While the equilibrium generally favors the cyclic lactam, forcing conditions can drive the formation of the linear amino acid.[4]

Caption: Experimental workflow to prevent lactam ring hydrolysis.

Parameter	Recommendation	Rationale
Water Content	Use anhydrous solvents (e.g., dry DCM, THF) and ensure all glassware is thoroughly dried.	Water is a necessary reactant for the hydrolysis of the lactam ring. Excluding it shifts the equilibrium away from the ring-opened product.
pH Control	During workup, use a mild base like saturated sodium bicarbonate solution for neutralization. Avoid strong bases like NaOH or KOH.	Strong bases can catalyze rapid saponification of the newly formed ester and promote ring opening.
Purification	If glutamic acid is present, it can often be removed during an aqueous workup due to its high water solubility and zwitterionic character at neutral pH. An extraction with a slightly acidic aqueous solution (pH 4-5) can also help remove it.	Exploits the significant polarity difference between the desired ester product and the glutamic acid byproduct.

Problem 3: Difficult-to-Remove Impurity in DCC/DMAP Reaction

• Symptom: After filtering off the DCU, you still have a major byproduct that is difficult to separate from your desired ester by column chromatography.

• Root Cause: N-Acylurea Formation. This is a classic side reaction in carbodiimide couplings. The highly reactive O-acylisourea intermediate can undergo an intramolecular acyl transfer to form a stable, unreactive N-acylurea. This byproduct often has a polarity similar to the desired product, making chromatographic separation challenging.[3][5]

Caption: DMAP intercepts the O-acylisourea to prevent N-acylurea formation.

Parameter	Recommendation	Rationale
DMAP Loading	Use a catalytic amount of DMAP (typically 5-10 mol%).	DMAP is a highly efficient nucleophilic catalyst that rapidly converts the O-acylisourea to a more reactive N-acylpyridinium intermediate, which outcompetes the rearrangement to N-acylurea.[3][9]
Order of Addition	Add the carboxylic acid (L-pyroglutamic acid), alcohol (tert-butanol), and DMAP to the solvent first. Then, add the DCC solution last, preferably slowly and at 0°C.	Pre-mixing the other components ensures that the alcohol and DMAP are immediately available to react with the O-acylisourea intermediate as it is formed, minimizing its lifetime and the chance for rearrangement.
Alternative Coupling Agents	Consider using a water-soluble carbodiimide like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in combination with HOBt (Hydroxybenzotriazole).	The resulting urea byproduct from EDC is water-soluble and can be easily removed with an aqueous wash. HOBt acts similarly to DMAP in suppressing side reactions.[10]

References

• Chelius, D. et al. (2006). Formation of Pyroglutamic Acid from N-Terminal Glutamic Acid in Immunoglobulin Gamma Antibodies. Analytical Chemistry, 78(8), 2370–2376. Available at: [Link]

• AAPPTEC (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Available at: [Link]

• Organic Chemistry Portal (n.d.). Steglich Esterification. Available at: [Link]

• Reddit (2016). Add DMAP to esterification between acyl chloride and alcohol? r/chemistry. Available at: [Link]

• Chelius, D. et al. (2006). Formation of Pyroglutamic Acid from N-Terminal Glutamic Acid in Immunoglobulin Gamma Antibodies. ResearchGate. Available at: [Link]

• Taylor & Francis (n.d.). Pyroglutamic acid – Knowledge and References. Available at: [Link]

• MDPI (2024). 2,5-Di-tert-butyl-2,5-diethylpyrrolidine-1-oxyls: Where Is a Reasonable Limit of Sterical Loading for Higher Resistance to Reduction?. Available at: [Link]

• ACS Publications (2014). Acid Strength Effects on Dimerization during Metal-Free Catalytic Dioxygen Reduction. Journal of the American Chemical Society. Available at: [Link]

• Wikipedia (n.d.). Pyroglutamic acid. Available at: [Link]

• Organic Chemistry Portal (n.d.). Widely Useful DMAP-Catalyzed Esterification under Auxiliary Base- and Solvent-Free Conditions. Available at: [Link]

• ResearchGate (2013). What's the best way for removing extra DCC and DMAP in an esterification reaction?. Available at: [Link]

• Google Patents (1965). US3185703A - Racemization of optically-active pyroglutamic acid.

• ACS Publications (2011). Minimizing Isobutylene Emissions from Large Scale tert-Butoxycarbonyl Deprotections. Organic Process Research & Development. Available at: [Link]

• Google Patents (1990). US4921999A - Method for making tertiary butyl esters.

• ResearchGate (n.d.). Minimizing Isobutylene Emissions from Large Scale tert-Butoxycarbonyl Deprotections. Available at: [Link]

• ResearchGate (n.d.). Selective tert -Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr 2. Available at: [Link]

• Organic Syntheses (n.d.). tert-BUTOXYCARBONYL-L-PROLINE. Available at: [Link]

• Google Patents (n.d.). Glutamic acid derivatives, processes and intermediates for their preparation and pharmaceutical formulations containing them.

• ResearchGate (2021). 2-Butyl-2-tert-butyl-5,5-diethylpyrrolidine-1-oxyls: Synthesis and Properties. Available at: [Link]

• PMC (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. Available at: [Link]

• YouTube (2020). Steglich Esterification- Name Reaction- DCC, DMAP coupling Reaction. Available at: [Link]

• ACS Publications (2022). Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery. Journal of Medicinal Chemistry. Available at: [Link]

• PubChem (n.d.). tert-Butyl 5-oxo-L-prolinate. Available at: [Link]

• Axios Research (n.d.). L-Pyroglutamic Acid Dimer. Available at: [Link]

• PubMed (1975). The metabolic formation and utilization of 5-oxo-L-proline (L-pyroglutamate, L-pyrrolidone carboxylate). Available at: [Link]

• Organic Syntheses (n.d.). Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl Ethyl Fumarate. Available at: [Link]

• SIELC Technologies (2018). Di-tert-butyl (2S)-4-oxopyrrolidine-1,2-dicarboxylate. Available at: [Link]

• PubMed (1995). The removal of pyroglutamic acid from monoclonal antibodies without denaturation of the protein chains. Available at: [Link]

• ResearchGate (n.d.). Pyroglutamic acid and its derivatives exhibit a wide range of bioactivities. Available at: [Link]

• The Royal Society of Chemistry (2014). Ester Coupling Reactions– an Enduring Challenge in the Chemical Synthesis of Bioactive Natural Products. Available at: [Link]

• Reddit (2024). Steglich Esterification with EDC. r/OrganicChemistry. Available at: [Link]

• PubMed (1971). Enzymatic conversion of 5-oxo-L-proline (L-pyrrolidone carboxylate) to L-glutamate coupled with cleavage of adenosine triphosphate to adenosine diphosphate, a reaction in the -glutamyl cycle. Available at: [Link]

• Reddit (2022). Synthesizing tertiary-butylesters of BOC-amino acids. r/Chempros. Available at: [Link]

• PubMed (2006). Formation of pyroglutamic acid from N-terminal glutamic acid in immunoglobulin gamma antibodies. Available at: [Link]

• Google Patents (n.d.). Methods for increasing pyroglutamic acid formation of proteins.

• ResearchGate (n.d.). Cyclization of N-Terminal Glutamic Acid to pyro-Glutamic Acid Impacts Monoclonal Antibody Charge Heterogeneity Despite Its Appearance as a Neutral Transformation. Available at: [Link]

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purification of tert-Butyl 5-oxo-L-prolinate by recrystallization and column chromatography

An in-depth technical guide for researchers, scientists, and drug development professionals.

Technical Support Center: Purification of tert-Butyl 5-oxo-L-prolinate

This guide provides a comprehensive, experience-driven approach to the purification of tert-Butyl 5-oxo-L-prolinate, a key building block in medicinal chemistry.[1][2] We will move beyond simple procedural lists to address the common challenges and nuanced decision-making required for achieving high purity through recrystallization and column chromatography.

| Foundational Knowledge & Pre-Purification Checklist

Before attempting any purification, understanding the physicochemical properties of your target compound is critical.

Table 1: Key Properties of tert-Butyl 5-oxo-L-prolinate

Property	Value	Source	Significance for Purification
Appearance	White Powder	[3][4]	Visual confirmation of the solid state. Off-colors indicate impurities.
Molecular Weight	185.22 g/mol	[2][5]	Necessary for calculating molar equivalents and theoretical yields.
Melting Point	102.0 to 108.0 °C	[3][4]	A key purity indicator. A broad or depressed melting range suggests impurities.
Solubility	Soluble in Methanol	[3][4]	Indicates the compound's polarity; useful for selecting chromatography solvents.
Structure	Contains ester and lactam (amide) functional groups	[5]	These polar groups dictate solvent interactions and chromatographic behavior.

Pre-Purification Checklist:

• ✓ Have you identified the potential side-products and unreacted starting materials from your synthesis? (e.g., L-Pyroglutamic acid, tert-butyl acetate).[3][6] Knowing your impurities is half the battle.

• ✓ Have you performed a preliminary purity assessment (e.g., TLC, ¹H NMR of the crude material)? This establishes a baseline.

• ✓ Are all your solvents fresh and anhydrous (if required)? Old or contaminated solvents are a common source of failure.

| Troubleshooting Guide: Recrystallization

Recrystallization is a powerful, cost-effective technique for purifying solids. The ideal solvent is one in which the compound is highly soluble when hot but poorly soluble when cold.[7][8]

Workflow for Recrystallization Troubleshooting

Caption: Troubleshooting flowchart for common recrystallization issues.

Recrystallization FAQs

Q1: My compound won't crystallize, even after cooling in an ice bath. What should I do?

• A1: Causality & Solution: This is often due to supersaturation or the solution being too dilute.

  • Induce Nucleation: Scratch the inside of the flask just below the solvent line with a glass rod. The microscopic scratches provide a surface for crystal growth.

  • Seed Crystals: If you have a small amount of pure product, add a single tiny crystal to the solution to act as a template.

  • Concentrate: The solution may be too dilute. Gently heat the solution to evaporate some of the solvent, making it more concentrated, and then allow it to cool again.[8]

Q2: My product "oiled out" instead of forming crystals. How can I fix this?

• A2: Causality & Solution: Oiling out occurs when the solute comes out of solution at a temperature above its melting point or when the concentration is too high for orderly crystal lattice formation.

  • Re-dissolve: Heat the solution until the oil completely redissolves.

  • Add More Solvent: Add a small amount of additional hot solvent to slightly decrease the concentration.

  • Slow Cooling: This is critical. Allow the flask to cool to room temperature very slowly (e.g., by placing it in a warm water bath that is allowed to cool). Do not move it directly to an ice bath. Slow cooling is essential for large, pure crystals to form.[8]

Q3: What's a good starting solvent system for tert-Butyl 5-oxo-L-prolinate?

• A3: Causality & Solution: Based on literature precedent for a successful synthesis, a mixed solvent system of hexane/diethyl ether (10:1) is an excellent starting point.[3][6] In this system, ether is the "good" solvent that dissolves the compound, while hexane acts as the "antisolvent" that is poor at dissolving it. This combination allows for fine-tuned control over solubility. The principle is to dissolve the compound in a minimum amount of the better solvent (or a hot mixture) and then either cool it or add the antisolvent to induce crystallization.[7]

| Troubleshooting Guide: Column Chromatography

Flash column chromatography is used for separating compounds based on their differential adsorption to a stationary phase (typically silica gel) and solubility in a mobile phase.[9][10]

Workflow for Column Chromatography Purification

Caption: Standard workflow for flash column chromatography.

Column Chromatography FAQs

Q1: How do I choose the right solvent system (eluent)?

• A1: Causality & Solution: The goal is to find a solvent system where your target compound moves off the baseline but is well-separated from impurities. This is determined using Thin Layer Chromatography (TLC).

  • Starting Point: For a moderately polar compound like tert-Butyl 5-oxo-L-prolinate, a standard system is Ethyl Acetate/Hexane .[9][10] Begin with a low polarity mixture (e.g., 20% EtOAc in Hexane) and increase the polarity (30%, 40%, etc.) until your target compound has an Rf value between 0.2 and 0.4.[11]

  • Polar Compounds: If impurities are very polar, a system like 5% Methanol in Dichloromethane might be necessary to clean the column after your product has eluted.[9]

Q2: My compound is streaking down the column instead of forming a tight band.

• A2: Causality & Solution: Streaking is often caused by poor sample loading or interactions with the silica.

  • Sample Loading: The most common error is dissolving the crude sample in too much solvent or a solvent that is too polar. The sample should be loaded in the absolute minimum volume of solvent. For compounds that are difficult to dissolve, "dry loading" is preferred: dissolve the compound in a suitable solvent, mix it with a small amount of silica gel, evaporate the solvent, and then carefully add the resulting dry powder to the top of the column.

  • Acidity: The lactam or residual acid from the synthesis could interact strongly with the slightly acidic silica gel. If streaking persists, you can pre-treat the eluent by adding 0.5-1% triethylamine to neutralize the silica.

Q3: My compound won't come off the column, or it's moving too slowly (low Rf).

• A3: Causality & Solution: The eluent is not polar enough to compete with the silica gel for your compound. The solution is to gradually increase the polarity of the mobile phase. For an EtOAc/Hexane system, you would increase the percentage of ethyl acetate. Do this in steps (e.g., from 30% EtOAc to 40% EtOAc) rather than one large jump to ensure good separation is maintained.

Q4: My compound is running too fast (high Rf) and not separating from impurities.

• A4: Causality & Solution: The eluent is too polar; your compound spends too much time in the mobile phase and not enough time interacting with the stationary phase. The solution is to decrease the polarity of the eluent. For an EtOAc/Hexane system, you would decrease the percentage of ethyl acetate (e.g., from 40% to 30%).

| Detailed Experimental Protocols

Protocol 1: Recrystallization using a Mixed-Solvent System

• Place the crude tert-Butyl 5-oxo-L-prolinate (e.g., 5.0 g) into a 100 mL Erlenmeyer flask.

• Add a stir bar and place the flask on a stirrer/hotplate.

• Prepare your solvent mixture. Based on literature, a 10:1 ratio of hexane to diethyl ether is a validated starting point.[3][6]

• Add the solvent mixture to the flask in small portions while gently heating and stirring, until the solid just dissolves. Use the minimum amount of hot solvent necessary.[8]

• If any insoluble impurities remain, perform a hot filtration: quickly pour the hot solution through a pre-warmed filter funnel (with fluted filter paper) into a clean, pre-warmed flask.

• Remove the flask from the heat, cover it (e.g., with a watch glass), and allow it to cool slowly to room temperature. Do not disturb the flask.

• Once the flask has reached room temperature and crystal growth has slowed, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold solvent (the same 10:1 hexane/ether mixture) to remove any remaining soluble impurities.

• Dry the crystals under vacuum. Determine the yield and check the purity by measuring the melting point.

Protocol 2: Flash Column Chromatography

• TLC Analysis: Develop an optimal eluent system. Test various ratios of Ethyl Acetate (EtOAc) in Hexane. A system of 30-50% EtOAc/Hexane is a likely candidate.[9][10] Aim for a target Rf of ~0.3.

• Column Packing: Select a column of appropriate size for your sample amount (a general rule is a 1:30 to 1:100 ratio of sample weight to silica weight). Pack the column using a wet slurry method with your initial, least-polar eluent (e.g., 20% EtOAc/Hexane) to ensure a homogenous, bubble-free column bed.

• Sample Loading: Dissolve your crude product in a minimal amount of dichloromethane or the eluent itself. Carefully apply the concentrated solution to the top of the silica bed. Alternatively, perform a dry load as described in FAQ Q2.

• Elution: Carefully add the eluent to the column. Using positive pressure (flash chromatography), begin pushing the solvent through the column.

• Fraction Collection: Collect the eluate in a series of numbered test tubes.

• Analysis: Use TLC to analyze the collected fractions. Spot each fraction on a large TLC plate and elute with your chosen solvent system. Visualize the spots (e.g., using a UV lamp or a potassium permanganate stain).

• Isolation: Combine the fractions that contain only your pure product. Remove the solvent using a rotary evaporator to yield the purified tert-Butyl 5-oxo-L-prolinate.

| References

• University of Rochester, Department of Chemistry. (n.d.). Solvent Systems for Flash Column Chromatography. Retrieved from

• University of York, Department of Chemistry. (n.d.). Solvent Choice. Retrieved from

• Royal Society of Chemistry. (2021). Finding the best solvent for recrystallisation student sheet. Retrieved from

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved from

• ChemicalBook. (n.d.). tert-butyl 5-oxo-L-prolinate CAS#: 35418-16-7. Retrieved from

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from

• Science Learning Center. (n.d.). Experiment: Recrystallization – Part I: Solvent Selection. Retrieved from

• Sorbent Technologies, Inc. (2025). Flash Chromatography Basics. Retrieved from

• ACS Publications. (n.d.). Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery. Journal of Medicinal Chemistry. Retrieved from

• ChemicalBook. (n.d.). tert-butyl 5-oxo-L-prolinate | 35418-16-7. Retrieved from

• PubChem. (n.d.). tert-Butyl 5-oxo-L-prolinate. Retrieved from

• ChemicalBook. (2025). tert-butyl 5-oxo-L-prolinate | 35418-16-7. Retrieved from

• Sigma-Aldrich. (n.d.). tert-Butyl (S)-2-pyrrolidone-5-carboxylate. Retrieved from

Sources

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• 2. tert-Butyl (S)-2-pyrrolidone-5-carboxylate = 98 GC 35418-16-7 [sigmaaldrich.com]
• 3. tert-butyl 5-oxo-L-prolinate CAS#: 35418-16-7 [m.chemicalbook.com]
• 4. tert-butyl 5-oxo-L-prolinate | 35418-16-7 [amp.chemicalbook.com]
• 5. tert-Butyl 5-oxo-L-prolinate | C9H15NO3 | CID 10888648 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. tert-butyl 5-oxo-L-prolinate | 35418-16-7 [chemicalbook.com]
• 7. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 8. edu.rsc.org [edu.rsc.org]
• 9. chem.rochester.edu [chem.rochester.edu]
• 10. chem.rochester.edu [chem.rochester.edu]
• 11. sorbtech.com [sorbtech.com]

troubleshooting guide for tert-Butyl 5-oxo-L-prolinate coupling reactions in peptide synthesis

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for challenges encountered during the incorporation of tert-Butyl 5-oxo-L-prolinate (H-pGlu(tBu)-OH) in solid-phase peptide synthesis (SPPS). The unique structure of this N-terminal pyroglutamic acid precursor, while beneficial for creating peptides with enhanced stability, can present specific coupling challenges. This guide is designed to provide not just solutions, but a deeper understanding of the underlying chemical principles to empower your synthetic success.

Introduction: The Challenge of Pyroglutamyl Peptides

N-terminal pyroglutamic acid (pGlu) is a cyclic lactam derivative of glutamic acid found in numerous biologically active peptides, conferring resistance to degradation by aminopeptidases.[1] Synthetically, introducing this moiety can be approached in two primary ways: the in-situ cyclization of an N-terminal glutamine (Gln) residue, or the direct coupling of a pre-formed pyroglutamic acid derivative like tert-Butyl 5-oxo-L-prolinate.[2] While seemingly straightforward, direct coupling of H-pGlu(tBu)-OH can be inefficient if not properly optimized, leading to low yields and difficult purifications. This guide focuses exclusively on troubleshooting the direct coupling strategy.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Question 1: My coupling reaction with tert-Butyl 5-oxo-L-prolinate has failed or shows very low yield. What are the most common causes?

Low coupling efficiency with H-pGlu(tBu)-OH is a frequent issue that can typically be traced back to one of three primary factors: suboptimal activation, steric hindrance, or side reactions.

1. Suboptimal Carboxylic Acid Activation: The carboxylic acid of pyroglutamic acid must be efficiently converted into a reactive species to enable nucleophilic attack by the resin-bound N-terminal amine. Incomplete activation is a primary culprit for failed couplings.

• Causality: The lactam structure of pyroglutamic acid can influence the electronic properties of the carboxylic acid. Standard coupling conditions may not be sufficient for complete and rapid activation.

• Solution: Employ a high-efficiency coupling reagent and ensure proper stoichiometry. Uronium/aminium salts like HATU are generally preferred over carbodiimides like DIC for this purpose due to their higher reactivity.[3][4] A short pre-activation step (2-5 minutes) of the H-pGlu(tBu)-OH with the coupling reagent and a non-nucleophilic base like DIPEA before addition to the resin can significantly improve yields.[5]

2. Steric Hindrance: The cyclic nature of the pyroglutamate residue can present steric challenges, particularly if the N-terminal amino acid of the peptide sequence is bulky (e.g., Val, Ile).

• Causality: The rigid five-membered ring can physically obstruct the approach of the activated carboxyl group to the peptide's N-terminal amine, slowing down the reaction rate.

• Solution:

  • Extend Reaction Time: Instead of a standard 1-2 hour coupling, extend the reaction to 4 hours or even overnight. Monitor the reaction progress using a qualitative test like the Kaiser test.

  • Increase Temperature: Gently warming the reaction vessel to 30-40°C can provide the necessary energy to overcome the activation barrier, though this should be done cautiously to avoid potential side reactions.

  • Reagent Choice: Phosphonium salts like PyAOP are particularly effective for coupling sterically hindered amino acids and can be a valuable alternative.[4]

3. Side Reactions: Competing chemical pathways can consume reagents or cap the growing peptide chain, leading to truncated sequences.

• Causality: With uronium/aminium reagents like HBTU or HATU, if an excess of the coupling reagent is used relative to the carboxylic acid, it can react with the free N-terminal amine of the peptide to form a guanidinium cap, which prevents further elongation.[4][6]

• Solution: Ensure the stoichiometry is correct. The equivalents of H-pGlu(tBu)-OH should be equal to or slightly in excess of the coupling reagent. A typical ratio is Amino Acid:Coupling Reagent:Base of 1:0.9:2.

Question 2: Which coupling reagent is best for tert-Butyl 5-oxo-L-prolinate, and what are the recommended conditions?

The choice of coupling reagent is critical. While many options exist, they are not all equally effective for this specific building block. The key is to balance high reactivity with minimal side reactions.

Comparative Analysis of Common Coupling Reagents

Coupling Reagent System	Recommended Equivalents (AA:Reagent:Base)	Activation Time	Pros	Cons
HATU / DIPEA	1.9 : 1.9 : 3.8	2-5 min	High reactivity, fast kinetics, effective for hindered couplings.[3]	Higher cost, potential for guanidinylation if stoichiometry is incorrect.[4]
HBTU / DIPEA	2.0 : 2.0 : 4.0	2-5 min	Good reactivity, widely used, cost-effective.[7]	Less reactive than HATU, higher risk of racemization and guanidinylation.[3]
DIC / Oxyma Pure	3.0 : 3.0 : -	0 min (add sequentially)	Cost-effective, produces soluble urea byproduct, low risk of racemization.[8]	Slower reaction times compared to uronium salts, may be less effective for very difficult couplings.

Recommendation: For routine couplings of H-pGlu(tBu)-OH, HATU is the recommended first choice due to its superior reactivity and ability to overcome steric hindrance.[3] For cost-sensitive applications or when racemization is a major concern, DIC/Oxyma Pure is an excellent alternative.

Experimental Protocol: Standard Coupling of H-pGlu(tBu)-OH using HATU

This protocol is based on a standard 0.1 mmol scale solid-phase synthesis.

Materials:

• Peptide-resin with free N-terminal amine

• tert-Butyl 5-oxo-L-prolinate (H-pGlu(tBu)-OH)

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide)

Procedure:

• Resin Preparation: Ensure the N-terminal Fmoc group of the resin-bound peptide has been completely removed (confirmed by a positive Kaiser test) and the resin has been thoroughly washed with DMF.

• Activation Solution Preparation:

  • In a separate vessel, dissolve H-pGlu(tBu)-OH (35.2 mg, 0.19 mmol, 1.9 eq) and HATU (72.2 mg, 0.19 mmol, 1.9 eq) in 2 mL of anhydrous DMF.

  • Add DIPEA (66 µL, 0.38 mmol, 3.8 eq) to the solution.

  • Allow the solution to pre-activate for 2-5 minutes at room temperature. The solution may change color.

• Coupling Reaction:

  • Add the activation solution to the reaction vessel containing the peptide-resin.

  • Agitate the mixture at room temperature for 2 hours.

• Monitoring:

  • Perform a Kaiser test on a small sample of resin beads. A negative result (yellow/colorless beads) indicates the absence of free primary amines and a complete reaction.

  • If the Kaiser test is positive (blue beads), extend the reaction time for another 2 hours and re-test. If it remains positive, a second coupling may be necessary.

• Washing: Once the coupling is complete, drain the reaction solution and wash the resin thoroughly with DMF (3 x 5 mL) and DCM (3 x 5 mL) to remove excess reagents and by-products.

Question 3: I am observing an unexpected mass corresponding to the loss of the tert-butyl group during the coupling or subsequent steps. What is happening?

Premature cleavage of the tert-butyl ester is a known side reaction, though it is less common during the coupling step itself unless harsh, acidic conditions are inadvertently introduced.

• Causality: The tert-butyl ester is designed to be labile to strong acids, typically Trifluoroacetic Acid (TFA), during the final cleavage step.[9] If the DMF used for coupling is old or has degraded, it can form small amounts of formic acid, which may be sufficient to cause partial deprotection over extended reaction times. Similarly, certain additives or residual reagents from previous steps could create a locally acidic environment.

• Troubleshooting Workflow:

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Peptide Coupling Reagents Guide [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemistry.du.ac.in [chemistry.du.ac.in]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. reddit.com [reddit.com]
• 9. Acid cleavage/deprotection in Fmoc/tBu solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

optimization of reaction parameters (temperature, solvent, catalyst) for tert-Butyl 5-oxo-L-prolinate synthesis

An in-depth guide to the synthesis of tert-Butyl 5-oxo-L-prolinate, this technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions. As a Senior Application Scientist, this guide is structured to provide not just protocols, but the underlying scientific principles to empower users to optimize and troubleshoot their experiments effectively.

Technical Support Center: Synthesis of tert-Butyl 5-oxo-L-prolinate

This guide focuses on the prevalent and efficient method of synthesizing tert-Butyl 5-oxo-L-prolinate via the acid-catalyzed esterification of L-Pyroglutamic acid.

I. General Questions & Synthesis Overview

Question 1: What is the most common synthetic route for tert-Butyl 5-oxo-L-prolinate?

The most widely adopted method is the direct esterification of L-Pyroglutamic acid with a tert-butylating agent in the presence of a strong acid catalyst.[1][2] A common approach involves using tert-butyl acetate as both the tert-butyl source and the solvent, catalyzed by an acid like perchloric acid.[3][4] This method is favored for its operational simplicity and generally good yields.

Question 2: Can you illustrate the reaction mechanism?

The reaction proceeds via a classic acid-catalyzed esterification mechanism. The key steps are:

• Protonation of the Carboxylic Acid: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid group of L-pyroglutamic acid, activating it towards nucleophilic attack.

• Nucleophilic Attack: The tert-butylating agent, often generated in situ from tert-butyl acetate, acts as the nucleophile. The tert-butyl carbocation is a key intermediate.

• Tetrahedral Intermediate Formation: The attack forms a tetrahedral intermediate.

• Deprotonation and Water Elimination: A series of proton transfers leads to the elimination of a water molecule.

• Ester Formation: The final deprotonation step yields the tert-butyl ester product.

The overall workflow can be visualized as follows:

Caption: General workflow for the synthesis of tert-Butyl 5-oxo-L-prolinate.

II. Optimization of Reaction Parameters

Question 3: How do I choose the right catalyst and what is its optimal concentration?

The choice of catalyst is critical. The ideal catalyst should be a strong acid to facilitate the formation of the tert-butyl carbocation, but non-nucleophilic to avoid side reactions.

• Perchloric Acid (HClO₄): This is a very effective catalyst for this reaction, often used as a 70% aqueous solution.[3][4] Its high acidity promotes the reaction efficiently. However, it is a strong oxidizer and requires careful handling.

• Sulfuric Acid (H₂SO₄): Concentrated sulfuric acid is another common choice for esterifications.[1] It is less hazardous than perchloric acid but can sometimes lead to charring or other side reactions if the temperature is not well-controlled.

• Bis(trifluoromethanesulfonyl)imide (Tf₂NH): This is a highly effective homogeneous catalyst that can give high yields under mild conditions.[5] It is less oxidizing than perchloric acid, offering a potentially safer alternative.

• Solid Acid Catalysts (e.g., Nafion, Amberlyst-15): These heterogeneous catalysts offer the significant advantage of easy removal from the reaction mixture by simple filtration, which simplifies purification and aligns with green chemistry principles.[5][6] However, they may require higher temperatures or longer reaction times to achieve comparable yields to homogeneous catalysts.[5]

Catalyst	Type	Advantages	Disadvantages	Typical Conditions
Perchloric Acid (HClO₄)	Homogeneous	High reactivity, good yields at RT.[3]	Strong oxidizer, safety concerns.	0.2-0.7 equivalents, RT.[6]
Sulfuric Acid (H₂SO₄)	Homogeneous	Readily available, effective.[1]	Can cause side reactions (charring).	Catalytic amounts, RT.[1]
Tf₂NH	Homogeneous	High yields, mild conditions.[5]	Cost, difficult to recycle.	0.01 - 0.05 equivalents, 60-80°C.[5]
Amberlyst-15	Heterogeneous	Reusable, easy to separate.[5]	Lower activity, may require heat.[5]	Catalytic amount, elevated temp.[5]

Expert Insight: For initial trials, perchloric acid is a reliable choice if handled with appropriate safety measures. For process scale-up and greener synthesis, exploring solid acid catalysts is highly recommended. The optimal concentration is typically catalytic, but for less reactive systems, a higher loading may be necessary.

Question 4: What is the best solvent for this synthesis?

The choice of solvent can significantly impact reaction rate and yield.

• tert-Butyl Acetate: This is an excellent choice as it serves as both the solvent and the tert-butylating agent, simplifying the reaction setup and purification.[2][3] Using it in excess drives the reaction equilibrium towards the product.

• Dichloromethane (DCM) or Dioxane with Isobutene: In some protocols, an inert solvent like DCM or dioxane is used, and isobutene gas is bubbled through the reaction mixture in the presence of an acid catalyst.[6] This method can be very effective but requires specialized equipment for handling a flammable gas.

Expert Insight: For most lab-scale syntheses, using tert-butyl acetate as the solvent is the most practical and efficient approach. Ensure it is of high purity and anhydrous to prevent side reactions.

Question 5: What is the optimal reaction temperature and time?

Temperature and time are interdependent parameters that need to be optimized for maximum yield and purity.

• Temperature: Many reported procedures are performed at room temperature, which is sufficient when using a strong catalyst like perchloric acid.[1][3] Running the reaction at room temperature minimizes the risk of side reactions, such as the elimination of the tert-butyl group to form isobutylene.[5] If using a less reactive catalyst system (like a solid acid), gentle heating to 40-60°C may be necessary to achieve a reasonable reaction rate.

• Time: At room temperature with perchloric acid, reaction times of 18-24 hours are common to ensure high conversion.[1][4] The reaction progress should be monitored by an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), to determine the optimal reaction time.

Optimization Strategy: Start with the reaction at room temperature for 24 hours. If the conversion is low, consider increasing the catalyst loading slightly or raising the temperature to 40°C. Monitor the reaction every few hours to establish the point of maximum conversion without significant byproduct formation.

III. Troubleshooting Guide

Question 6: My reaction is very slow or does not go to completion. What could be the cause?

Several factors can lead to a sluggish or incomplete reaction:

• Insufficient Catalyst Activity: The catalyst may be old or of low quality. Ensure you are using a fresh, high-purity acid catalyst. If using a solid acid catalyst, it may need activation.

• Presence of Water: Water in the reaction mixture can hydrolyze the tert-butyl ester product back to the starting material or compete with the carboxylic acid for the catalyst. Use anhydrous solvents and reagents.

• Low Temperature: If using a milder catalyst, room temperature may not be sufficient. A modest increase in temperature could improve the reaction rate.

• Poor Solubility: Ensure the L-pyroglutamic acid is fully dissolved or well-suspended in the reaction medium.

Caption: Troubleshooting guide for low reaction conversion.

Question 7: I am observing significant byproduct formation. How can I minimize this?

The primary byproduct of concern is the formation of isobutylene due to the instability of the tert-butyl carbocation, especially at higher temperatures.[5]

• Control the Temperature: Avoid excessive heating. Room temperature is often optimal.

• Use the Right Amount of Catalyst: An excessive amount of strong acid can promote side reactions. Use the minimum amount of catalyst required for an efficient reaction.

• Purification: If byproduct formation is unavoidable, careful purification is necessary. Column chromatography is effective at separating the desired ester from nonpolar byproducts like polymers of isobutylene.

Question 8: The purification of my product is difficult. What are some tips?

• Effective Quenching: After the reaction is complete, it is crucial to neutralize the acid catalyst thoroughly. Pouring the reaction mixture into a saturated solution of sodium bicarbonate is a common and effective method.[3][4] Check the pH of the aqueous layer to ensure it is basic.

• Recrystallization: The crude product can often be purified by recrystallization. A mixture of hexane and ether (e.g., 10:1) has been reported to be effective.[3][4]

• Column Chromatography: If recrystallization does not yield a pure product, silica gel column chromatography is a reliable alternative. A gradient of hexane and ethyl acetate is typically used for elution.[7]

IV. Experimental Protocols

Protocol 1: Synthesis of tert-Butyl 5-oxo-L-prolinate

This protocol is adapted from established literature procedures.[3][4]

Materials:

• L-Pyroglutamic acid (1.0 eq)

• tert-Butyl acetate (10-15 volumes)

• 70% Perchloric acid (0.2-0.3 eq)

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate

• Anhydrous sodium sulfate or magnesium sulfate

• Hexane

• Diethyl ether

Procedure:

• Under a nitrogen atmosphere, dissolve L-Pyroglutamic acid (e.g., 5.0 g, 38.73 mmol) in tert-butyl acetate (e.g., 65 mL) in a round-bottom flask.

• With stirring, slowly add 70% aqueous perchloric acid (e.g., 1.25 mL) to the mixture at room temperature.

• Stir the reaction mixture at room temperature for 18-24 hours. Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of hexane and ethyl acetate as the eluent).

• Once the reaction is complete, carefully pour the mixture into a beaker containing a stirred, saturated aqueous sodium bicarbonate solution (e.g., 100 mL) to neutralize the acid.

• Transfer the mixture to a separatory funnel and extract the aqueous phase with ethyl acetate (2 x 100 mL).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from a mixture of hexane and ether (10:1) to yield tert-Butyl 5-oxo-L-prolinate as a white solid. A typical yield is around 70%.[3]

Protocol 2: N-Boc Protection of tert-Butyl 5-oxo-L-prolinate

This step is often required for subsequent peptide synthesis. This protocol is based on a general procedure for N-Boc protection.[2][7]

Materials:

• tert-Butyl 5-oxo-L-prolinate (1.0 eq)

• Di-tert-butyl dicarbonate (Boc₂O) (1.0-1.1 eq)

• 4-Dimethylaminopyridine (DMAP) (catalytic amount, e.g., 0.02 eq)

• Acetonitrile (or Dichloromethane)

Procedure:

• Dissolve tert-Butyl 5-oxo-L-prolinate (e.g., 5.0 g, 27.0 mmol) in acetonitrile (e.g., 45 mL).

• Add DMAP (e.g., 66 mg, 0.54 mmol) to the solution.

• Add Boc₂O (e.g., 5.9 g, 27.0 mmol) to the mixture.

• Stir the reaction at room temperature for 1.5-3 hours, monitoring by TLC.

• Once the reaction is complete, remove the solvent under reduced pressure.

• The residue can be purified by silica gel column chromatography using a gradient of ethyl acetate in hexane to afford Di-tert-butyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate. Yields are typically high ( >90%).[7]

References

• Khatun, M. I. H., Islam, M. I., & Tanaka, T. (2021). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. Molecules, 26(11), 3373. Available from: [Link]

• Pharmaffiliates. (n.d.). Understanding (S)-N-Boc-Pyroglutamic Acid Tert-Butyl Ester in Pharma Synthesis. Available from: [Link]

• Chaudhary, A., et al. (2021). Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery. Journal of Medicinal Chemistry, 64(2), 1192-1210. Available from: [Link]

• Jain, R., et al. (2001). Convenient N-Protection of L-Pyroglutamic Acid Esters. Synthetic Communications, 31(14), 2237-2243. Available from: [Link]

• Royal Society of Chemistry. (2011). Electronic Supplementary Material (ESI) for Chemical Communications. Available from: [Link]

• Organic Syntheses. (1973). tert-BUTOXYCARBONYL-L-PROLINE. Coll. Vol. 5, p.162 (1973); Vol. 47, p.16 (1967). Available from: [Link]

• Google Patents. (2017). CN106336371A - Synthetic method of Boc-L-Pyroglutamic acid methyl ester.

• van der Werf, A. W., et al. (1994). Synthesis of specifically stable-isotope-labelled L-proline via L-glutamic acid. Journal of the Chemical Society, Perkin Transactions 1, (22), 3253-3258. Available from: [Link]

• ResearchGate. (2018). Strategies for the synthesis of pyroglutamic acids and esters from glycine derivatives. Available from: [Link]

• PubChem. (n.d.). tert-Butyl 5-oxo-L-prolinate. National Center for Biotechnology Information. Available from: [Link]

• Google Patents. (2016). CN115504893A - A kind of synthetic method of L-glutamic acid-alpha-tert-butyl ester.

• Ghinet, A., et al. (2013). The revisited synthesis of tert-butyl pyroglutamate derivatives. Tetrahedron, 69(33), 6821-6825. Available from: [Link]

Sources

• 1. Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tert-butyl 5-oxo-L-prolinate CAS#: 35418-16-7 [m.chemicalbook.com]
• 4. tert-butyl 5-oxo-L-prolinate | 35418-16-7 [chemicalbook.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. (S)-N-ALPHA-T-BUTYLOXYCARBONYL-PYROGLUTAMIC ACID T-BUTYL ESTER | 91229-91-3 [chemicalbook.com]

Technical Support Center: Challenges in the Deprotection of the tert-Butyl Group in tert-Butyl 5-oxo-L-prolinate

Welcome to the technical support resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and practical solutions for challenges encountered during the deprotection of tert-Butyl 5-oxo-L-prolinate to yield 5-oxo-L-proline (also known as pyroglutamic acid). As a key chiral building block in the synthesis of various pharmaceuticals, including angiotensin-converting enzyme (ACE) inhibitors and other bioactive molecules, the efficient and clean removal of the tert-butyl ester is a critical step.[1][2]

This guide is structured to help you diagnose and resolve common experimental issues, from incomplete reactions to unexpected side products.

Frequently Asked Questions (FAQs)

Q1: What are the standard conditions for deprotecting tert-Butyl 5-oxo-L-prolinate?

The most common and generally effective method for cleaving the tert-butyl ester is acidolysis using trifluoroacetic acid (TFA).[3] A typical procedure involves treating the protected substrate with a solution of TFA in a chlorinated solvent, such as dichloromethane (DCM), at room temperature.[3][4] A 1:1 (v/v) mixture of TFA and DCM is a standard starting point.[4][5][6]

Q2: What is the mechanism of acid-catalyzed tert-butyl ester deprotection?

The reaction proceeds through an acid-catalyzed elimination mechanism.[3] First, the carbonyl oxygen of the ester is protonated by the acid (e.g., TFA), which increases the electrophilicity of the carbonyl carbon.[7] This is followed by the cleavage of the carbon-oxygen bond, which releases the desired carboxylic acid (5-oxo-L-proline) and a stable tertiary carbocation (the t-butyl cation).[3][7] This cation is then neutralized, often by forming isobutylene gas or by reacting with the trifluoroacetate anion to form t-butyl trifluoroacetate.[3][8][9]

Q3: Why is the use of "scavengers" often recommended during deprotection?

The primary cause of side reactions is the highly reactive tert-butyl cation generated during the acid-catalyzed cleavage.[4][5] This electrophile can alkylate any nucleophilic sites on the substrate or other molecules in the reaction mixture.[5][10] While tert-Butyl 5-oxo-L-prolinate itself lacks highly nucleophilic groups, this becomes critical when other sensitive functional groups are present in the molecule, such as in peptide synthesis where tryptophan, methionine, and cysteine residues are particularly susceptible to alkylation.[6][10] Scavengers are added to the reaction mixture to "trap" or quench these reactive cations before they can cause unwanted side reactions.[11] Common scavengers include triisopropylsilane (TIS), water, and thioanisole.[6][10]

Troubleshooting Guide: Addressing Specific Experimental Issues

This section addresses common problems encountered during the deprotection of tert-Butyl 5-oxo-L-prolinate.

Issue 1: The deprotection reaction is slow or incomplete.

This is a frequent challenge, often indicated by the presence of starting material in TLC or LC-MS analysis after the expected reaction time.

Potential Causes & Solutions:

• Insufficient Acid Strength or Concentration: The deprotection is an acid-catalyzed reaction, and if the acid is too weak or dilute, the reaction may not proceed to completion.[4] While the reaction is catalytic in principle, using an excess of TFA is common to ensure it goes to completion.[3][10]

  • Solution: Increase the concentration of TFA. For resistant substrates, using 95-100% TFA can be effective.[4] Ensure a sufficient molar excess of acid is present to account for any basic functionalities on your substrate.[3]

• Inadequate Reaction Time or Temperature: These reactions are typically run at room temperature (20-25°C), and lower temperatures will slow the rate.[4]

  • Solution: First, extend the reaction time and continue to monitor progress by TLC or LC-MS until the starting material is fully consumed.[3][4] Most reactions are complete within a few hours.[4] If the reaction is still sluggish, gentle warming (e.g., to 40°C) can be considered, but be cautious as this may promote side reactions.[6][10]

• Excess Water: While a small amount of water can act as a scavenger, excessive water can dilute the acid and reduce its effectiveness.[4]

  • Solution: Use anhydrous solvents (e.g., anhydrous DCM) when preparing the cleavage cocktail to minimize the presence of excess water.[4][5]

Issue 2: I am observing unexpected side products.

The formation of byproducts is most often linked to the reactivity of the tert-butyl cation.

Potential Cause & Solution:

• Alkylation by the tert-Butyl Cation: The primary side reaction is the alkylation of any nucleophilic species by the released t-butyl cation or its derivative, t-butyl trifluoroacetate.[9][10]

  • Solution: The most effective way to minimize these side reactions is to add scavengers to the reaction mixture. A typical scavenger cocktail might include triisopropylsilane (TIS) and water (e.g., 95% TFA, 2.5% TIS, 2.5% water).[6][10] TIS is a very effective scavenger that readily captures the t-butyl cation.[10]

Issue 3: The substrate appears to be degrading under the reaction conditions.

The harsh acidic conditions required for tert-butyl ester cleavage can sometimes damage sensitive molecules.[4]

Potential Causes & Solutions:

• Acid-Labile Functional Groups: Your molecule may contain other functional groups that are not stable to strong acids like TFA.

  • Solution: Switch to a milder deprotection method. Several alternatives exist that can be effective for acid-sensitive substrates.[12]

    • Aqueous Phosphoric Acid: This is an effective, environmentally benign, and mild reagent for the deprotection of tert-butyl esters and can be selective in the presence of other acid-sensitive groups.[13][14]

    • Lewis Acids: Zinc bromide (ZnBr₂) in DCM can chemoselectively hydrolyze tert-butyl esters in the presence of certain other acid-labile groups.[15][16]

    • Thermal Deprotection: For some substrates, reagent-free thermal deprotection in a continuous plug flow reactor at high temperatures (120-240°C) can be an option.[17][18]

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for troubleshooting common issues in tert-butyl ester deprotection.

Sources

• 1. tert-butyl 5-oxo-L-prolinate | 35418-16-7 [chemicalbook.com]
• 2. tert-butyl 5-oxo-L-prolinate CAS#: 35418-16-7 [m.chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Acids - Wordpress [reagents.acsgcipr.org]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. tert-Butyl Esters [organic-chemistry.org]
• 14. Aqueous phosphoric acid as a mild reagent for deprotection of tert-butyl carbamates, esters, and ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Reagent-free continuous thermal tert-butyl ester deprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Resolving Solubility Challenges with tert-Butyl 5-oxo-L-prolinate

Welcome to the technical support guide for tert-Butyl 5-oxo-L-prolinate (CAS 35418-16-7). This resource is designed for researchers, chemists, and drug development professionals who utilize this versatile chiral building block in their work. A common experimental hurdle is achieving consistent and effective solubilization. This guide provides in-depth, field-tested insights and protocols to address these solubility challenges, ensuring the integrity and success of your experiments.

Understanding the Molecule: Why is Solubility a Challenge?

Tert-Butyl 5-oxo-L-prolinate, also known as tert-Butyl L-Pyroglutamate, possesses a unique structure that dictates its solubility profile. It contains a polar lactam (a cyclic amide) and a carboxyl ester group. However, the bulky, nonpolar tert-butyl group significantly increases the molecule's lipophilicity. This dual character—possessing both polar and nonpolar regions—means it is often not readily soluble in either purely aqueous or purely nonpolar aliphatic solvents. Its crystalline solid form, with a melting point around 102-108 °C, also means that energy is required to break down the crystal lattice before the solvent can interact with the individual molecules.[1][2]

dot graph TD { rankdir=LR; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption [label="Logical relationship of structure to solubility.", fontname="Arial", fontsize=10]

A [fillcolor="#F1F3F4", fontcolor="#202124"]; B [fillcolor="#4285F4", fontcolor="#FFFFFF"]; C [fillcolor="#EA4335", fontcolor="#FFFFFF"]; D [fillcolor="#FBBC05", fontcolor="#202124"]; E [fillcolor="#FBBC05", fontcolor="#202124"]; F [fillcolor="#34A853", fontcolor="#FFFFFF"]; caption [shape=plaintext];

Figure 2. Recommended workflow for dissolving the compound.

Q3: My experiment is in an aqueous buffer, but the compound won't dissolve. What are my options?

A3: This is a classic challenge for compounds with poor water solubility. The standard and most effective method is to first prepare a concentrated stock solution in a water-miscible organic solvent and then dilute it into your aqueous medium.[3]

Causality: The organic solvent (like DMSO) is strong enough to break down the compound's crystal lattice and fully solvate it. When a small volume of this stock is added to a large volume of aqueous buffer, the compound is diluted so rapidly that it stays in solution, rather than precipitating.

Recommended Co-Solvents:

• Dimethyl Sulfoxide (DMSO): The gold standard. It is a powerful solvent and is miscible with water.

• Ethanol (EtOH): A good second choice, especially if DMSO interferes with your assay.

• Dimethyl Formamide (DMF): Similar to DMSO in solvent strength.

Protocol: Preparing an Aqueous Solution via a DMSO Stock

• Objective: To prepare a 100 µM working solution of tert-Butyl 5-oxo-L-prolinate in Phosphate-Buffered Saline (PBS).

• Materials:

  • tert-Butyl 5-oxo-L-prolinate (MW: 185.22 g/mol )[4]

  • High-purity DMSO

  • Sterile PBS (pH 7.4)

  • Calibrated pipettes and sterile microcentrifuge tubes.

• Step-by-Step Procedure:

  • Prepare 100 mM DMSO Stock: Weigh out 18.52 mg of the compound. Dissolve it in 1.0 mL of DMSO. Vortex thoroughly until the solid is completely dissolved. This is your high-concentration primary stock.

  • Prepare 1 mM Intermediate Stock: Pipette 10 µL of the 100 mM primary stock into 990 µL of DMSO. Vortex to mix. This creates a 1:100 dilution.

  • Prepare 100 µM Working Solution: Pipette 10 µL of the 1 mM intermediate stock into 990 µL of PBS. Vortex immediately and vigorously. The final DMSO concentration will be 1%.

• Crucial Validation Step: Always run a "vehicle control" in your experiment. This is an identical sample containing only the final concentration of the co-solvent (e.g., 1% DMSO in PBS) without the compound. This ensures that any observed effects are due to your compound and not the solvent.[3]

Q4: Can I use heat to improve solubility? What are the risks?

A4: Yes, gentle heating (e.g., to 30-40°C) can increase the rate of dissolution by providing the energy needed to overcome the crystal lattice forces. However, caution is required.

Risks Associated with Heating:

• Hydrolysis: The tert-butyl ester group is sensitive to acidic conditions, and this sensitivity is exacerbated by heat.[5][6] While stable at neutral pH, prolonged heating, especially in the presence of trace acidic or strong basic contaminants, could lead to cleavage of the ester, yielding L-pyroglutamic acid and tert-butanol.

• Solvent Evaporation: Volatile solvents like methanol or DCM will evaporate upon heating, changing the concentration of your solution.

Best Practice: Use heating as a secondary aid only after initial attempts at room temperature fail. Use it sparingly, for short durations, and at the lowest effective temperature. Always use a sealed container if working with volatile solvents.

Q5: Are there any stability issues I should be aware of when preparing and storing solutions?

A5: Yes. The primary stability concern is the hydrolysis of the tert-butyl ester.

• pH Sensitivity: Tert-butyl esters are known to be labile (unstable) under acidic conditions (pH < 4), even at room temperature.[5] They are generally stable under neutral and moderately basic conditions (pH 7-9).[5]

• Storage of Stock Solutions: Stock solutions prepared in high-purity, anhydrous DMSO or ethanol are generally stable for several weeks to months when stored at -20°C or -80°C in tightly sealed containers. Avoid repeated freeze-thaw cycles, which can introduce moisture and potentially lead to precipitation or degradation over time.[7]

• Aqueous Solutions: Aqueous working solutions should be prepared fresh for each experiment and should not be stored.[8] The presence of water, especially in unbuffered solutions or buffers outside the neutral range, increases the risk of hydrolysis.

References

• Fengchen Group Co., Ltd. L-Pyroglutamic Acid Ter-butyl Ester BP EP USP CAS 35418-16-7. Available from: [Link]

• PubChem. tert-Butyl 5-oxo-L-prolinate. Available from: [Link]

• PMC. Solubilization techniques used for poorly water-soluble drugs. Available from: [Link]

• LookChem. Cas 35418-16-7,tert-butyl 5-oxo-L-prolinate. Available from: [Link]

• Organic Chemistry Portal. tert-Butyl Esters. Available from: [Link]

• ResearchGate. Biological assay challenges from compound solubility: strategies for bioassay optimization. Available from: [Link]

Sources

• 1. tert-butyl 5-oxo-L-prolinate | 35418-16-7 [chemicalbook.com]
• 2. tert-butyl 5-oxo-L-prolinate CAS#: 35418-16-7 [m.chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tert-Butyl 5-oxo-L-prolinate | C9H15NO3 | CID 10888648 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. tert-Butyl Esters [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]

stability issues and degradation pathways of tert-Butyl 5-oxo-L-prolinate

Welcome to the technical support center for tert-Butyl 5-oxo-L-prolinate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stability and handling of this valuable chiral building block. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during its use in experimental settings.

Introduction to tert-Butyl 5-oxo-L-prolinate

tert-Butyl 5-oxo-L-prolinate, a derivative of L-pyroglutamic acid, is a crucial intermediate in the synthesis of a variety of pharmaceuticals, including angiotensin-converting enzyme (ACE) inhibitors and other complex molecules.[1][2] Its utility stems from the presence of a protected carboxylic acid (as a tert-butyl ester) and a lactam ring, which can be selectively manipulated in synthetic routes. However, the inherent chemical functionalities of this molecule also present specific stability challenges that, if not properly managed, can lead to experimental failure and compromised results.

This guide will delve into the primary degradation pathways of tert-Butyl 5-oxo-L-prolinate—hydrolysis and racemization—and provide practical strategies to mitigate these issues.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for tert-Butyl 5-oxo-L-prolinate?

A1: To ensure the long-term stability of tert-Butyl 5-oxo-L-prolinate, it should be stored in a tightly sealed container in a dry environment at room temperature.[2][3] The compound is a white to off-white powder and should be protected from moisture to prevent hydrolysis.

Q2: I observe a new peak in my HPLC analysis after storing a solution of tert-Butyl 5-oxo-L-prolinate in a protic solvent. What could this be?

A2: The appearance of a new, more polar peak in your HPLC chromatogram is likely due to the hydrolysis of the tert-butyl ester, yielding L-pyroglutamic acid. Tert-butyl esters are susceptible to acidic hydrolysis.[4][5] If your solvent is slightly acidic or contains acidic impurities, this degradation pathway can be accelerated.

Q3: Can I use tert-Butyl 5-oxo-L-prolinate in reactions with strong bases?

A3: Caution should be exercised when using strong bases. While the tert-butyl ester is generally more stable to basic conditions than other esters, the lactam ring in the pyroglutamate moiety can be susceptible to hydrolysis under strongly basic conditions.[6][7] Furthermore, basic conditions can promote racemization at the chiral center.[8]

Q4: My synthesis requires the removal of the tert-butyl ester. What are the recommended methods?

A4: The tert-butyl ester can be selectively cleaved under acidic conditions. A common and effective method is treatment with trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM).[3] Milder conditions using Lewis acids such as zinc bromide have also been reported to be effective.[9]

Q5: How can I confirm the enantiomeric purity of my tert-Butyl 5-oxo-L-prolinate?

A5: The enantiomeric purity can be assessed using chiral chromatography (either HPLC or GC) or by derivatizing the compound with a chiral resolving agent followed by analysis on a standard HPLC system.[10] It is crucial to monitor the enantiomeric purity, especially after subjecting the compound to conditions that could induce racemization, such as elevated temperatures or basic pH.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues encountered when working with tert-Butyl 5-oxo-L-prolinate.

Problem 1: Low Yield or Incomplete Reaction in a Synthesis Utilizing tert-Butyl 5-oxo-L-prolinate

Potential Cause	Diagnostic Check	Recommended Solution
Degradation of Starting Material	Analyze the purity of the starting material by HPLC or NMR before use.	Store the compound under the recommended conditions (dry, room temperature).[2][3] For reactions in solution, prepare the solution fresh and use it promptly.
Hydrolysis of the tert-butyl ester during the reaction	Monitor the reaction by TLC or LC-MS for the appearance of a more polar spot/peak corresponding to L-pyroglutamic acid.	Ensure the reaction is conducted under anhydrous conditions if possible. If acidic conditions are present, consider if they are strong enough to cleave the tert-butyl ester. If so, a different protecting group may be necessary.
Incompatibility with Reaction Conditions	Review the literature for the stability of pyroglutamate derivatives under your specific reaction conditions (e.g., high temperature, strong nucleophiles).	Modify the reaction conditions to be milder if possible. For example, lower the reaction temperature or use a less aggressive reagent.

Problem 2: Appearance of Multiple Impurity Peaks in Analytical Data (HPLC, GC-MS)

Potential Cause	Diagnostic Check	Recommended Solution
Acid-Catalyzed Hydrolysis of the tert-butyl ester	The primary impurity peak will likely correspond to L-pyroglutamic acid. This can be confirmed by comparing the retention time with a standard.	Avoid acidic conditions during sample preparation and analysis. Use buffered mobile phases for HPLC in the neutral pH range.
Base-Catalyzed Hydrolysis of the Lactam Ring	This will result in the formation of a ring-opened product, N-tert-butoxycarbonyl-L-glutamic acid. This will be a significantly more polar compound.	Avoid strongly basic conditions. If a basic pH is required, use milder bases and lower temperatures.
Racemization	The presence of the D-enantiomer can be detected by chiral HPLC.	Avoid prolonged exposure to high temperatures and basic conditions.[8] If racemization is a significant issue, consider enzymatic methods for subsequent transformations which are often stereospecific.[11]
Oxidative Degradation	While less common for this molecule, oxidative degradation can occur in the presence of strong oxidizing agents or upon prolonged exposure to air at elevated temperatures.	Store the compound under an inert atmosphere (e.g., nitrogen or argon) if it will be stored for extended periods or used in sensitive reactions.

Degradation Pathways

Understanding the key degradation pathways is fundamental to troubleshooting stability issues.

Hydrolysis

There are two primary sites for hydrolysis on the tert-Butyl 5-oxo-L-prolinate molecule: the tert-butyl ester and the lactam ring.

• Ester Hydrolysis: This is most commonly catalyzed by acid. The tert-butyl carbocation formed is highly stable, making this ester particularly susceptible to acid cleavage.

• Lactam Hydrolysis: The five-membered lactam ring is generally stable but can be hydrolyzed under strong acidic or basic conditions, with basic hydrolysis being more facile.[6][12]

Caption: Primary hydrolytic degradation pathways of tert-Butyl 5-oxo-L-prolinate.

Racemization

The chiral center at the C2 position of the pyrrolidone ring is susceptible to racemization, particularly under basic conditions or at elevated temperatures.[8] This occurs via the formation of a planar enolate intermediate.

Caption: Racemization pathway of tert-Butyl 5-oxo-L-prolinate.

Experimental Protocols

Protocol 1: Forced Degradation Study Workflow

Forced degradation studies are essential for understanding the intrinsic stability of a molecule and for developing stability-indicating analytical methods.[1][13][14][15][16]

Objective: To identify the potential degradation products of tert-Butyl 5-oxo-L-prolinate under various stress conditions.

Materials:

• tert-Butyl 5-oxo-L-prolinate

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• Water bath or oven

• Photostability chamber

• HPLC system with a C18 column

• Appropriate solvents for HPLC (e.g., acetonitrile, water, buffers)

Procedure:

• Sample Preparation: Prepare a stock solution of tert-Butyl 5-oxo-L-prolinate in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• Acid Hydrolysis:

  • Mix equal volumes of the stock solution and 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • Neutralize with an equivalent amount of 0.1 M NaOH.

• Base Hydrolysis:

  • Mix equal volumes of the stock solution and 0.1 M NaOH.

  • Incubate at room temperature for 24 hours.

  • Neutralize with an equivalent amount of 0.1 M HCl.

• Oxidative Degradation:

  • Mix equal volumes of the stock solution and 3% H₂O₂.

  • Incubate at room temperature for 24 hours.

• Thermal Degradation:

  • Place a solid sample of the compound in an oven at 80°C for 48 hours.

  • Dissolve the stressed sample in the initial solvent to the target concentration.

• Photolytic Degradation:

  • Expose a solid sample and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• Analysis:

  • Analyze all stressed samples, along with an unstressed control sample, by a suitable stability-indicating HPLC method.

  • Compare the chromatograms to identify and quantify the degradation products.

Sources

• 1. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 2. tert-butyl 5-oxo-L-prolinate CAS#: 35418-16-7 [m.chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. tert-Butyl Esters [organic-chemistry.org]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. juniperpublishers.com [juniperpublishers.com]
• 11. Enzymatic removal of carboxyl protecting groups. 1. Cleavage of the tert-butyl moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pH and temperature effects on the hydrolysis of three β-lactam antibiotics: ampicillin, cefalotin and cefoxitin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. biopharminternational.com [biopharminternational.com]
• 14. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 15. scispace.com [scispace.com]
• 16. biomedres.us [biomedres.us]

Technical Support Center: Strategies for Selective Modification of tert-Butyl 5-oxo-L-prolinate

Welcome to the technical support center for the selective modification of tert-butyl 5-oxo-L-prolinate. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this versatile chiral building block. Here, we address common challenges and provide troubleshooting strategies in a practical question-and-answer format, grounded in established chemical principles and field-proven insights.

Introduction to the Versatility of tert-Butyl 5-oxo-L-prolinate

tert-Butyl 5-oxo-L-prolinate, also known as tert-butyl pyroglutamate, is a valuable chiral precursor in the synthesis of a wide array of bioactive molecules and natural products.[1][2] Its structure features a lactam ring, a carboxylic ester, and a chiral center, offering multiple sites for selective modification.[1][2] However, achieving high selectivity at the desired position without affecting other functional groups can be a significant challenge. This guide will help you navigate these complexities.

I. N-H Bond Modification: Protection and Functionalization

The lactam nitrogen of tert-butyl 5-oxo-L-prolinate is a key site for modification. Direct acylation can be challenging, but is crucial for many synthetic routes.[3]

Frequently Asked Questions (FAQs)

Question 1: I am having trouble with the N-Boc protection of tert-butyl 5-oxo-L-prolinate. What are the optimal conditions?

Answer: Direct N-acylation of the pyroglutamate core can be sluggish due to the decreased nucleophilicity of the amide nitrogen.[4] A common and effective method involves the use of di-tert-butyl dicarbonate (Boc₂O) in the presence of a catalyst.

Troubleshooting Guide:

• Low Yield: If you are experiencing low yields, ensure your reaction is conducted under anhydrous conditions. The presence of water can hydrolyze the Boc anhydride.

• Catalyst Choice: 4-Dimethylaminopyridine (DMAP) is a highly effective catalyst for this transformation.[5][6] Use a catalytic amount (e.g., 0.1 equivalents).

• Solvent: Acetonitrile is a suitable solvent for this reaction.[3][6]

• Reaction Time and Temperature: The reaction is typically stirred at room temperature for several hours.[5] Monitor the reaction progress by thin-layer chromatography (TLC) to determine the optimal reaction time.

Experimental Protocol: N-Boc Protection

• Dissolve tert-butyl 5-oxo-L-prolinate (1.0 eq) in anhydrous acetonitrile.

• Add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) and a catalytic amount of DMAP (0.1 eq).

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel to obtain the N-Boc protected product.[5][6]

Question 2: Are there alternative N-protecting groups I can use, and what are their advantages?

Answer: Yes, other protecting groups like benzyloxycarbonyl (Cbz) and 9-fluorenylmethoxycarbonyl (Fmoc) can be used.[3] The choice of protecting group depends on the stability required for subsequent reaction steps and the desired deprotection conditions.[3]

Protecting Group	Protection Reagent	Deprotection Method	Key Advantages
Boc	Di-tert-butyl dicarbonate (Boc₂O)	Acidolysis (TFA, HCl)[3]	Stable to many nucleophilic and basic conditions.
Cbz	Benzyl chloroformate	Hydrogenolysis	Stable to acidic and basic conditions.
Fmoc	Fmoc-Cl, Fmoc-OSu	Base (e.g., piperidine)	Easily cleaved under mild basic conditions.

Question 3: Can I directly functionalize the N-H bond without a traditional protecting group?

Answer: Recent advances have demonstrated that direct N-H functionalization is possible under specific catalytic conditions. For instance, copper-catalyzed N-H cross-coupling reactions can selectively modify the pyroglutamate nitrogen in the presence of other functional groups.[7] This method is particularly useful for late-stage diversification of complex molecules.[7]

II. C4-Position Modification: Alkylation and Functionalization

The C4 position of the pyroglutamate ring is another common site for modification, often targeted to introduce steric bulk or new functional groups.

Troubleshooting and FAQs

Question 4: I am attempting to alkylate the C4 position of N-Boc-tert-butyl 5-oxo-L-prolinate, but I am getting a mixture of products or no reaction. What am I doing wrong?

Answer: Alkylation at the C4 position typically proceeds via the formation of a lithium enolate.[8] The success of this reaction is highly dependent on the reaction conditions, particularly the base used, temperature, and the nature of the electrophile.

Troubleshooting Guide:

• Base Selection: Strong, non-nucleophilic bases are required to deprotonate the C4 position. Lithium diisopropylamide (LDA) or lithium hexamethyldisilazide (LiHMDS) are commonly used.[5] Ensure the base is freshly prepared or titrated.

• Temperature Control: Enolate formation must be carried out at low temperatures (typically -78 °C) to prevent side reactions and decomposition.

• Electrophile Reactivity: Use a reactive electrophile, such as an alkyl halide (iodide > bromide > chloride). For less reactive electrophiles, consider conversion to a more reactive species (e.g., triflate).

• Stereoselectivity: The stereochemical outcome of the alkylation can be influenced by the N-protecting group and the reaction conditions.[9] For stereoselective alkylation, chiral auxiliaries or catalysts may be necessary.[9]

Experimental Workflow: C4-Alkylation

Caption: C4-Alkylation Workflow.

III. Carbonyl Group Modifications: Reduction and Ring Opening

The two carbonyl groups of tert-butyl 5-oxo-L-prolinate, the lactam carbonyl and the ester carbonyl, exhibit different reactivities, allowing for selective transformations.

FAQs and Troubleshooting

Question 5: How can I selectively reduce the ester group without affecting the lactam carbonyl?

Answer: Selective reduction of the ester can be achieved using mild reducing agents that are less reactive towards amides.

Troubleshooting Guide:

• Choice of Reducing Agent: Sodium borohydride (NaBH₄) in a protic solvent like ethanol can often selectively reduce the ester. For more robust reductions, lithium borohydride (LiBH₄) can be effective. Avoid strong reducing agents like lithium aluminum hydride (LAH) which will likely reduce both carbonyls.

• Protecting the Lactam: If selectivity is still an issue, protecting the lactam nitrogen with a group like Boc can further deactivate the lactam carbonyl towards reduction.

Question 6: I need to open the lactam ring to access a glutamic acid derivative. What are the best conditions for this?

Answer: The lactam ring can be opened under either acidic or basic conditions. The choice of method depends on the stability of the tert-butyl ester and other functional groups in your molecule.

Troubleshooting Guide:

• Basic Hydrolysis: Treatment with a base like lithium hydroxide (LiOH) in a mixture of THF and water can selectively open the lactam ring while leaving the tert-butyl ester intact.[5] This is a common method for preparing N-protected glutamic acid γ-amides.[5]

• Acidic Hydrolysis: Strong acidic conditions (e.g., 6M HCl, reflux) will hydrolyze both the lactam and the tert-butyl ester, yielding glutamic acid hydrochloride.[4] Milder acidic conditions may allow for selective lactam opening, but this can be challenging to control.

• Solid-Phase Synthesis: For combinatorial library synthesis, ring-opening of a resin-bound N-Boc pyroglutamate with various nucleophiles is an effective strategy.[10]

Reaction Scheme: Selective Ring Opening

Sources

• 1. researchgate.net [researchgate.net]
• 2. benthamscience.com [benthamscience.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chemrxiv.org [chemrxiv.org]
• 8. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 9. Stereoselective synthesis of pyroglutamate natural product analogs from α- aminoacids and their anti-cancer evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Navigating Steric Hindrance with tert-Butyl 5-oxo-L-prolinate

Welcome to the technical support center for researchers, scientists, and drug development professionals working with tert-Butyl 5-oxo-L-prolinate. This guide is designed to provide in-depth, practical solutions to a common and often frustrating challenge: overcoming steric hindrance in reactions involving this versatile building block. The bulky tert-butyl group, while offering excellent protection and solubility, can significantly impede reactions at both the lactam nitrogen and the ester carbonyl.[1][2] This resource provides troubleshooting strategies and frequently asked questions to help you navigate these synthetic hurdles.

Section 1: Understanding the Challenge - The "Bulky Blocker"

The core issue with tert-Butyl 5-oxo-L-prolinate lies in its three-dimensional structure. The tert-butyl group is a large, sterically demanding substituent that physically obstructs the approach of reagents to the reactive centers of the molecule. This "shielding" effect can lead to slow reaction rates, low yields, or even complete reaction failure.

Section 2: Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My N-acylation/alkylation of the lactam is failing or giving very low yields. What can I do?

This is a classic case of steric hindrance at the nitrogen atom. The bulky tert-butyl ester group on one side and the pyrrolidone ring on the other create a congested environment.

Troubleshooting Strategies:

• Choice of Base and Solvent:

  • Strong, Non-Nucleophilic Bases: Use bases that are strong enough to deprotonate the lactam but are too bulky to act as nucleophiles themselves. Examples include Lithium bis(trimethylsilyl)amide (LiHMDS) or Potassium bis(trimethylsilyl)amide (KHMDS).

  • Solvent Considerations: Polar aprotic solvents like Tetrahydrofuran (THF) or Dimethylformamide (DMF) are generally preferred as they can help to solvate the cation of the base and promote the reaction.

• Activating the Electrophile:

  • Acyl Halides vs. Anhydrides: Acyl chlorides are generally more reactive than anhydrides and may be more successful in overcoming the steric barrier.[]

  • In Situ Activation: For particularly stubborn acylations, consider converting the carboxylic acid to a more reactive species in situ. Methods for generating acyl fluorides, which are less sterically demanding than other acyl halides, have shown success in hindered amide bond formations.[4]

• Catalysis:

  • DMAP (4-Dimethylaminopyridine): While a common catalyst, its effectiveness can be limited with highly hindered substrates. However, it is still a good first choice to try in conjunction with a strong base.

  • Alternative Catalysts: For certain reactions, exploring Lewis acid catalysis might be beneficial, although care must be taken to avoid side reactions with the ester.

dot

Caption: Troubleshooting workflow for low-yielding N-acylation/alkylation.

Q2: I'm attempting a reaction at the ester carbonyl (e.g., amidation, reduction), but it's not proceeding. Why?

The tert-butyl group effectively shields the carbonyl carbon from nucleophilic attack. This is a common challenge in peptide synthesis and other modifications.[5][6]

Troubleshooting Strategies:

• Highly Reactive Reagents:

  • For Amidation: Standard peptide coupling reagents may be insufficient.[] Consider more potent activators like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or COMU ((1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate). Alternatively, converting the corresponding carboxylic acid (after deprotection) to an acyl fluoride can be effective.[4]

  • For Reduction: Strong reducing agents like Lithium aluminum hydride (LiAlH₄) may be necessary, but require careful control to avoid over-reduction.

• Alternative Synthetic Routes:

  • If possible, consider performing the desired transformation on L-pyroglutamic acid first and then introducing the tert-butyl ester in a later step. A common synthesis involves the reaction of L-pyroglutamic acid with tert-butyl acetate in the presence of perchloric acid.[7][8]

• Deprotection and Re-functionalization:

  • In some cases, the most practical approach is to remove the tert-butyl group, perform the desired reaction on the resulting carboxylic acid, and then re-protect if necessary.

Table 1: Comparison of Coupling Reagents for Hindered Amide Bond Formation

Coupling Reagent	Activation Mechanism	Advantages for Hindered Systems	Disadvantages
DCC/DIC	Carbodiimide-based	Readily available	Low reactivity with hindered substrates, potential for racemization.
HATU/HBTU	Uronium/Guanidinium-based	High reactivity, fast reaction times.	Can be expensive, requires careful handling.
Acyl Fluorides	In situ formation from carboxylic acid	Less sterically demanding, highly reactive.	Requires a fluorinating agent, may not be compatible with all functional groups.[4]
PyBOP	Phosphonium-based	Good for solid-phase synthesis.	Can be less effective than uronium salts for highly hindered systems.

Q3: My deprotection of the tert-butyl ester is causing side reactions or decomposition. How can I achieve clean removal?

While typically removed under acidic conditions (e.g., trifluoroacetic acid - TFA), the forcing conditions sometimes required for hindered esters can lead to undesired side reactions.

Troubleshooting Strategies:

• Milder Acidic Conditions:

  • ZnBr₂ in DCM: Zinc bromide in dichloromethane has been shown to be effective for the chemoselective deprotection of tert-butyl esters, even in the presence of other acid-labile protecting groups.[9][10][11]

  • Aqueous Phosphoric Acid: This offers an environmentally benign and mild alternative for deprotection.[12]

• Thermal Deprotection (Flow Chemistry):

  • For some substrates, continuous flow processing at high temperatures (120-240°C) can effect clean thermolysis of the tert-butyl ester without the need for additional reagents.[13] This is particularly useful for large-scale synthesis.

dot

Caption: Deprotection strategies for the tert-butyl ester.

Section 3: Experimental Protocols

Protocol 1: N-Boc Protection of tert-Butyl 5-oxo-L-prolinate under Optimized Conditions

This protocol is adapted from methodologies that address the steric hindrance of the lactam nitrogen.[8][14]

• Dissolution: Dissolve tert-Butyl 5-oxo-L-prolinate (1.0 eq) in anhydrous acetonitrile (MeCN) or tetrahydrofuran (THF).

• Addition of Reagents: To the solution, add Di-tert-butyl dicarbonate ((Boc)₂O, 1.2 eq) and 4-Dimethylaminopyridine (DMAP, 0.1 eq).

• Base Addition: If the reaction is sluggish, add triethylamine (Et₃N, 1.2 eq).

• Reaction: Stir the mixture at room temperature for 18-24 hours, monitoring by TLC or LC-MS.

• Work-up: Upon completion, quench the reaction with water and extract with an organic solvent (e.g., ethyl acetate). The organic layers are combined, dried over anhydrous sodium sulfate, and concentrated in vacuo.

• Purification: The crude product can be purified by flash column chromatography.

Protocol 2: Selective Deprotection of the tert-Butyl Ester using ZnBr₂

This method provides a milder alternative to strong acids like TFA.[9][10][11]

• Preparation: To a solution of the N-protected tert-Butyl 5-oxo-L-prolinate derivative (1.0 eq) in dichloromethane (DCM), add Zinc Bromide (ZnBr₂, 2.0-5.0 eq).

• Reaction: Stir the mixture at room temperature. The reaction time can vary from a few hours to 24 hours depending on the substrate. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate to remove excess acid.

• Isolation: The organic layer is then washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the carboxylic acid.

Section 4: Final Considerations

When working with sterically hindered molecules like tert-Butyl 5-oxo-L-prolinate, a "one-size-fits-all" approach is rarely successful. The key is to understand the underlying principles of steric hindrance and to choose reagents and conditions that can effectively overcome this barrier. This often involves using more reactive species, optimizing catalyst systems, or adjusting reaction conditions to provide the necessary activation energy. In some instances, a strategic redesign of the synthetic route may be the most efficient path forward.

References

• The Synthesis of Sterically Hindered Amides. CHIMIA. Available at: [Link]

• Due-Hansen, M. E., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 14(1), 144-149. Available at: [Link]

• Foley, D. A., et al. (2021). Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. Journal of Medicinal Chemistry, 64(19), 14175-14234. Available at: [Link]

• Synthesis of L-proline tert.butyl ester. PrepChem.com. Available at: [Link]

• Schäfer, G., & Bode, J. W. (2014). The Synthesis of Sterically Hindered Amides. CHIMIA International Journal for Chemistry, 68(4), 253-257. Available at: [Link]

• Ghinet, A., et al. (2013). The revisited synthesis of tert-butyl pyroglutamate derivatives. Tetrahedron, 69(33), 6821-6825. Available at: [Link]

• Cole, K. P., et al. (2017). Reagent-free continuous thermal tert-butyl ester deprotection. Bioorganic & Medicinal Chemistry, 25(22), 6032-6036. Available at: [Link]

• Spirobicyclic Diamines. Part 3: Synthesis and Metal Complexation of Proline-Derived[15][15]-Spirodiamines. Available at: [Link]

• Kaul, R., et al. (2004). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. The Journal of Organic Chemistry, 69(18), 6103-6106. Available at: [Link]

• Kaul, R., et al. (2004). Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2. The Journal of Organic Chemistry, 69(18), 6103-6. Available at: [Link]

• tert-Butyl 5-oxo-L-prolinate. PubChem. Available at: [Link]

• Steric Hindrance in SN2 and SN1 Reactions. Chemistry Steps. Available at: [Link]

• Reversed steric order of reactivity for tert-butyl and adamantyl-3-cyanomethylene-1,2,4-triazines. ResearchGate. Available at: [Link]

• Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2. Semantic Scholar. Available at: [Link]

• Chapter 8: Nucleophilic substitutions. Organic Chemistry. Available at: [Link]

• tert-Butyl Esters. Organic Chemistry Portal. Available at: [Link]

• effect of steric hindrance on nucleophiles. Reddit. Available at: [Link]

• Friedel-Crafts Alkylation: Synthesis of p-di-t-butylbenzene. Available at: [Link]

• 9.4: Characteristics of the SN2 Reaction. Chemistry LibreTexts. Available at: [Link]

• The effect of steric hinderance on the SN2 mechanism. YouTube. Available at: [Link]

• Kim, J., et al. (2020). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. Molecules, 25(23), 5693. Available at: [Link]

• Beausoleil, E., & Lubell, W. D. (1996). 5-tert-Butylproline. The Journal of Organic Chemistry, 61(26), 9437-9443. Available at: [Link]

• Beausoleil, E., & Lubell, W. D. (2000). An examination of the steric effects of 5-tert-butylproline on the conformation of polyproline and the cooperative nature of type II to type I helical interconversion. Biopolymers, 53(3), 249-56. Available at: [Link]

• Kinetic resolution. Wikipedia. Available at: [Link]

• Arrowsmith, M., et al. (2016). Catalytic direct amidations in tert-butyl acetate using B(OCH2CF3)3. Organic & Biomolecular Chemistry, 14(33), 7949-7955. Available at: [Link]

• Synergistic Brønsted/Lewis Acid Catalyzed Aromatic Alkylation with Unactivated Tertiary Alcohols or Di-tert-Butylperoxide to Synthesize Quaternary Carbon Centers. ChemRxiv. Available at: [Link]

• Synergistic Brønsted/Lewis acid catalyzed aromatic alkylation with unactivated tertiary alcohols or di-tert-butylperoxide to synthesize quaternary carbon centers. RSC Publishing. Available at: [Link]

• Stereochemistry: Kinetic Resolution. YouTube. Available at: [Link]

• Enhanced Phenol Tert-Butylation Reaction Activity over Hierarchical Porous Silica-Alumina Materials. MDPI. Available at: [Link]

• Cross-coupling reactions with nickel, visible light, and tert-butylamine as a bifunctional additive. ChemRxiv. Available at: [Link]

• Kumar, V., & Kundu, B. (2015). Control of five contiguous stereogenic centers in an organocatalytic kinetic resolution via Michael/acetalization sequence: synthesis of fully substituted tetrahydropyranols. Organic Letters, 17(5), 1134-7. Available at: [Link]

• Kumar, A., et al. (2018). tert-Butyl nitrite promoted transamidation of secondary amides under metal and catalyst free conditions. Organic & Biomolecular Chemistry, 16(29), 5274-5278. Available at: [Link]

• Zhang, Z., et al. (2020). Kinetic resolution of racemic 2-substituted 1,2-dihydroquinolines via asymmetric Cu-catalyzed borylation. Nature Communications, 11(1), 3823. Available at: [Link]

• Birman, V. B., et al. (2012). Kinetic resolution of propargylamines via a highly enantioselective non-enzymatic N-acylation process. Chemical Communications, 48(98), 11957-9. Available at: [Link]

• An Enantioselective Approach to 4-Substituted Proline Scaffolds: Synthesis of (S)-5-(tert-Butoxy carbonyl)-5-azaspiro[2.4]heptane-6-carboxylic Acid. National Institutes of Health. Available at: [Link]

• Convenient Preparation of tert-Butyl Amino Acid Esters from tert-Butanol. ResearchGate. Available at: [Link]

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workup procedures for quenching reactions and isolating tert-Butyl 5-oxo-L-prolinate

<Technical Support Center: Workup and Isolation of tert-Butyl 5-oxo-L-prolinate

Introduction:

Welcome to the technical support center for the synthesis and purification of tert-Butyl 5-oxo-L-prolinate. This guide is designed for researchers, chemists, and drug development professionals who are utilizing this versatile building block in their synthetic endeavors. As a key intermediate, for example in the synthesis of angiotensin-converting enzyme inhibitors, its purity is paramount.[1][2] This document provides in-depth, experience-driven advice in a question-and-answer format to address common challenges encountered during reaction quenching, workup, and final isolation. Our goal is to equip you with the knowledge to not only follow protocols but to understand the underlying chemical principles, enabling you to troubleshoot and adapt procedures effectively.

Part 1: Frequently Asked Questions (FAQs) about Reaction Workup

Q1: My reaction mixture, after quenching with an aqueous solution, has formed a persistent emulsion. How can I break it and proceed with the extraction?

A1: Emulsion formation is a common and frustrating issue, often arising when residual starting materials or byproducts act as surfactants.[3][4] Here is a systematic approach to resolving emulsions:

• Patience is a Virtue: Allow the separatory funnel to stand undisturbed for 10-20 minutes. Gravity can sometimes be sufficient for layer separation.[4]

• Increase Ionic Strength: Add a saturated aqueous solution of sodium chloride (brine). This increases the density of the aqueous layer, which can help force the separation of the two phases.[3][5]

• Solvent Modification:

  • If you suspect the emulsion is due to similar densities of the organic and aqueous layers, try adding more of your organic extraction solvent to dilute the organic phase and lower its density.[5]

  • Alternatively, adding a small amount of a different, more polar or less polar, organic solvent can alter the overall properties of the organic phase and disrupt the emulsion.[4]

• Filtration: As a last resort, filtering the entire mixture through a pad of Celite® (diatomaceous earth) can sometimes break the emulsion by removing particulate matter that may be stabilizing it.[4][6]

• Prevention is Key: For future experiments, consider removing the reaction solvent under reduced pressure before beginning the aqueous workup. Then, redissolve the residue in your extraction solvent.[6][7]

Q2: I'm performing an acid-catalyzed esterification to produce tert-Butyl 5-oxo-L-prolinate. What is the best way to quench the strong acid catalyst (e.g., perchloric acid)?

A2: The key to a successful quench of a strong acid is slow, controlled neutralization to avoid excessive heat generation and potential side reactions.

A standard and effective method is to carefully and slowly pour the reaction mixture into a chilled, saturated aqueous solution of sodium bicarbonate (NaHCO₃).[1][2] The bicarbonate will neutralize the acid, producing carbon dioxide gas. It is crucial to perform this addition slowly and with vigorous stirring in a vessel with sufficient headspace to accommodate the gas evolution safely.

Q3: I'm unsure which layer is my organic phase during extraction. How can I quickly identify it?

A3: A simple and effective method is the "drop test." Add a few drops of water to the separatory funnel. The layer that increases in volume is the aqueous layer.[7] Most commonly used organic solvents for extracting tert-Butyl 5-oxo-L-prolinate, such as ethyl acetate and dichloromethane, have densities different from water, leading to distinct layers.

Part 2: Troubleshooting Guide for Isolation and Purification

Issue 1: The product seems to be precipitating out of solution during the aqueous wash. How can I prevent this loss of yield?

This premature precipitation can occur if the pH of the aqueous layer is not optimal for keeping the product in the organic phase, or if the product has limited solubility in the chosen extraction solvent.

Troubleshooting Steps:

• pH Adjustment: Ensure the aqueous layer is neutral to slightly basic after quenching. If the aqueous layer is acidic, it could protonate the amide nitrogen, increasing its aqueous solubility. Maintain a pH of 7-8 during the washes.

• Solvent System Modification: If solubility in your primary extraction solvent (e.g., ethyl acetate) is an issue, consider using a more polar solvent like dichloromethane for the extraction.

• Minimize Water Washes: If the product has some water solubility, reduce the number and volume of aqueous washes to the minimum necessary to remove impurities.

• Back-Extraction: If a significant amount of solid has precipitated at the interface, you may need to perform a back-extraction. Isolate the precipitate by filtration, redissolve it in fresh organic solvent, and combine it with the main organic phase.

Issue 2: After removing the solvent, the crude product is an oil that won't crystallize.

Obtaining the product as a white solid is ideal for purification. If it remains an oil, it is likely due to the presence of impurities.

Troubleshooting Steps:

• High Vacuum Drying: Ensure all residual solvent has been removed by drying the oil under a high vacuum for an extended period.

• Trituration: Add a small amount of a non-polar solvent in which the product is insoluble but the impurities are soluble (e.g., hexane or a hexane/ether mixture).[1][2] Stir or sonicate the mixture. The product should solidify and can be collected by filtration.

• Column Chromatography: If trituration fails, purification by flash column chromatography is the next logical step. A common eluent system is a gradient of ethyl acetate in hexane.

• Seed Crystals: If you have a small amount of pure, solid product from a previous batch, adding a seed crystal to the oil can induce crystallization.

Part 3: Detailed Experimental Protocols

Protocol 1: Standard Workup and Extraction

This protocol is based on the common acid-catalyzed synthesis of tert-Butyl 5-oxo-L-prolinate from L-Pyroglutamic acid.[1][2]

• Reaction Quenching:

  • In a separate flask, prepare a saturated aqueous solution of sodium bicarbonate. Cool this solution in an ice bath.

  • Slowly and with vigorous stirring, pour the completed reaction mixture into the cold sodium bicarbonate solution. Be cautious of CO₂ evolution.

• Extraction:

  • Transfer the quenched mixture to a separatory funnel.

  • Extract the aqueous phase with ethyl acetate (2 x 200 mL for a 5g scale reaction).[1]

  • Combine the organic layers.

• Washing and Drying:

  • Wash the combined organic layers with brine (saturated NaCl solution).

  • Dry the organic phase over anhydrous sodium sulfate.[1]

• Solvent Removal:

  • Filter off the drying agent.

  • Concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

Protocol 2: Recrystallization for Final Purification

• Solvent Selection: A common and effective solvent system for the recrystallization of tert-Butyl 5-oxo-L-prolinate is a mixture of hexane and diethyl ether (typically around 10:1).[1][2]

• Procedure:

  • Dissolve the crude product in a minimal amount of the warmer (room temperature) solvent mixture.

  • Slowly cool the solution in an ice bath or refrigerator.

  • If crystallization does not occur, try scratching the inside of the flask with a glass rod at the meniscus to create nucleation sites.

  • Collect the resulting white solid by vacuum filtration.

  • Wash the crystals with a small amount of cold hexane.

  • Dry the purified product under a vacuum.

Data Presentation

Property	Value	Source
Molecular Formula	C₉H₁₅NO₃	[8]
Molecular Weight	185.22 g/mol	[8]
Appearance	White Powder	[1]
Melting Point	102.0 to 108.0 °C	[1]
Solubility	Soluble in Methanol	[1]
Storage Temperature	Room Temperature, Sealed in dry conditions	[1]

Visualizations

Standard Workup Workflow

Caption: A decision tree for resolving emulsions during aqueous workup.

References

• Tips & Tricks: Emulsions. University of Rochester, Department of Chemistry. [Link]

• Step-by-Step Procedures For Extractions. Chemistry LibreTexts. (2022-04-07). [Link]

• Problems with extractions. University of York, Department of Chemistry. [Link]

• Tips for Troubleshooting Liquid–Liquid Extractions. LCGC International. [Link]

• Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery. Journal of Medicinal Chemistry. [Link]

• tert-BUTOXYCARBONYL-L-PROLINE. Organic Syntheses Procedure. [Link]

• Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. ResearchGate. [Link]

• Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Arkivoc. [Link]

• Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. AmeliCA. [Link]

• Protecting group. Wikipedia. [Link]

• Synthesis of L-proline tert.butyl ester. PrepChem.com. [Link]

• L-Proline, 2-methyl-. Organic Syntheses Procedure. [Link]

• Quenching of Pyrophoric Materials. Richmond Sarpong. [Link]

• Conversion of pyroglutamic acid to glutamic acid.
• Chemical synthesis method of pyroglutamic acid alcohol and intermediates thereof.

• tert-Butyl 5-oxo-L-prolinate. PubChem. [Link]

• Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. PMC - PubMed Central. [Link]

• Enantioselective Synthesis of Pyroglutamic Acid Esters from Glycinate via Carbonyl Catalysis. PubMed. [Link]

• Protecting-Group-Free Asymmetric Synthesis of Pyroglutamic Acid Esters. Synfacts. [Link]

• Synthesis of (2S,3S)-3-Aroyl Pyroglutamic Acid Amides. MDPI. [Link]

• L-Proline, 5-oxo-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester. PubChem. [Link]

• Methyl 5-oxo-L-prolinate. PubChem. [Link]

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• 8. tert-butyl 5-oxo-L-prolinate | 35418-16-7 [amp.chemicalbook.com]

impact of moisture and air on the stability and reactivity of tert-Butyl 5-oxo-L-prolinate

Welcome to the Technical Support Center for tert-Butyl 5-oxo-L-prolinate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and answers to frequently asked questions regarding the handling, stability, and reactivity of this versatile chiral building block. Our goal is to empower you with the knowledge to anticipate and resolve experimental challenges, ensuring the integrity and success of your synthetic endeavors.

Introduction: Understanding the Vulnerabilities of tert-Butyl 5-oxo-L-prolinate

Tert-Butyl 5-oxo-L-prolinate is a valuable intermediate in the synthesis of a wide range of biologically active molecules, including pharmaceuticals and natural products. Its efficacy, however, is intrinsically linked to its chemical purity. The molecule possesses two key features that are central to its reactivity and stability: a lactam ring and a tert-butyl ester. The tert-butyl ester, while a useful protecting group, is susceptible to hydrolysis, particularly in the presence of moisture. This guide will primarily focus on the impact of moisture on the stability and reactivity of tert-Butyl 5-oxo-L-prolinate, as this is the most common cause of experimental issues. While the lactam ring is generally stable, the potential for oxidation under harsh conditions will also be briefly addressed.

Troubleshooting Guide: Addressing Common Experimental Issues

This section is designed to help you diagnose and resolve common problems encountered when working with tert-Butyl 5-oxo-L-prolinate.

Issue 1: Inconsistent or Low Yields in Subsequent Reactions (e.g., Amide Coupling)

Question: I am using tert-Butyl 5-oxo-L-prolinate in an amide coupling reaction, but my yields are consistently low and I observe the formation of side products. What could be the cause?

Answer: The most probable cause of low yields in subsequent reactions is the degradation of your tert-Butyl 5-oxo-L-prolinate starting material due to exposure to moisture. The tert-butyl ester is susceptible to hydrolysis, which cleaves the ester bond to form L-pyroglutamic acid and tert-butanol.

The presence of L-pyroglutamic acid, a carboxylic acid, can significantly interfere with amide coupling reactions.[1][2][3] In a typical coupling reaction where you are trying to react the lactam portion of the molecule, the free carboxylic acid of the impurity will compete for the coupling reagents (e.g., DCC, EDC, HATU). This leads to the consumption of your expensive reagents and the formation of unwanted side products, ultimately reducing the yield of your desired product.[1][2]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low reaction yields.

Recommended Actions:

• Assess the Purity of Your Starting Material: Before proceeding with your reaction, it is crucial to verify the purity of your tert-Butyl 5-oxo-L-prolinate. This can be done using the analytical methods detailed in the "Purity Assessment" section below.

• Purify if Necessary: If significant degradation is detected, the material can sometimes be purified by recrystallization. However, it is often more efficient and reliable to use a fresh, properly stored batch of the reagent.

• Implement Proper Handling and Storage: To prevent future issues, strictly adhere to the handling and storage protocols outlined in this guide.

Issue 2: Physical Changes in the Reagent

Question: My once free-flowing white powder of tert-Butyl 5-oxo-L-prolinate has become clumpy and difficult to handle. Is it still usable?

Answer: Clumping is a strong indicator that the material has absorbed moisture from the atmosphere.[4] While it might be possible to dry the material under high vacuum, the chemical integrity may already be compromised. The presence of moisture, even in small amounts, can initiate the hydrolysis of the tert-butyl ester. Using this clumpy material directly in a reaction is not recommended as it will likely lead to the issues described in the previous section.

Recommended Actions:

• Drying: You can attempt to dry the material under high vacuum in a desiccator containing a strong drying agent (e.g., P₂O₅) for an extended period.[5]

• Purity Check: After drying, it is essential to perform a purity check (e.g., by ¹H NMR or melting point analysis) to determine if significant hydrolysis has occurred.

• Discard if Impure: If the material is found to be significantly impure, it is best to discard it and use a fresh supply to ensure the reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for tert-Butyl 5-oxo-L-prolinate?

A1: The primary degradation pathway is the hydrolysis of the tert-butyl ester in the presence of moisture. This reaction yields L-pyroglutamic acid and tert-butanol. The lactam ring is generally stable under normal storage and handling conditions.

Sources

• 1. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 2. hepatochem.com [hepatochem.com]
• 3. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tutorchase.com [tutorchase.com]
• 5. How To [chem.rochester.edu]

Technical Support Center: Best Practices for Handling and Storing tert-Butyl 5-oxo-L-prolinate

Welcome to the technical support guide for tert-Butyl 5-oxo-L-prolinate (CAS 35418-16-7). As a crucial intermediate in pharmaceutical synthesis, including the development of ACE inhibitors and various natural products, maintaining its purity is paramount for reproducible and successful experimental outcomes.[1][2] This guide, designed for researchers, scientists, and drug development professionals, provides in-depth, field-proven insights into the proper handling, storage, and purity verification of this reagent.

Part 1: Core Principles & Initial Receipt

What are the fundamental chemical properties I should be aware of?

Tert-Butyl 5-oxo-L-prolinate is a white crystalline powder with a molecular weight of 185.22 g/mol .[2][3] Its structure contains a pyroglutamate ring system and a tert-butyl ester protecting group. This ester linkage is the most critical feature regarding its stability. While stable under neutral and basic conditions, it is highly susceptible to acid-catalyzed hydrolysis.[4] Understanding this lability is key to its proper handling.

Property	Value	Source
CAS Number	35418-16-7	[1]
Molecular Formula	C₉H₁₅NO₃	[3]
Molecular Weight	185.22 g/mol	[3]
Appearance	White Powder	[5][6]
Melting Point	102.0 to 108.0 °C	[7][8]
Solubility	Soluble in Methanol	[7][8]

Workflow for Receiving and Initial Handling

To ensure the integrity of the reagent from the moment it arrives in your lab, a systematic approach is crucial. The following workflow minimizes the risk of inadvertent contamination or degradation.

Caption: Initial receipt and handling workflow for tert-Butyl 5-oxo-L-prolinate.

Part 2: Frequently Asked Questions (FAQs) on Storage and Handling

This section addresses common questions regarding the day-to-day use and storage of tert-Butyl 5-oxo-L-prolinate.

Q1: What are the optimal long-term storage conditions?

For long-term stability, the compound should be stored at room temperature, sealed in a dry environment .[5][7][8] The most critical factor is the exclusion of moisture and acidic vapors. A laboratory desiccator containing a drying agent (e.g., silica gel or Drierite) is the ideal storage location. The container must be tightly sealed.

Q2: Why is moisture control so important?

The tert-butyl ester group is prone to hydrolysis, a chemical reaction where water cleaves the ester bond. This reaction is significantly accelerated by the presence of acid. The degradation pathway involves the protonation of the ester's carbonyl oxygen, followed by nucleophilic attack by water, ultimately leading to the formation of L-pyroglutamic acid and tert-butanol (which can further decompose to isobutylene).

Caption: Acid-catalyzed hydrolysis pathway of tert-Butyl 5-oxo-L-prolinate.

This degradation reduces the purity of your starting material, leading to inaccurate stoichiometry in reactions and the introduction of impurities into your product.

Q3: Should I refrigerate or freeze the compound?

No. Storing the compound at low temperatures is generally not recommended and can be counterproductive. When a cold container is removed from a refrigerator or freezer and opened in a room-temperature lab environment, atmospheric moisture will immediately condense on the cold solid, introducing water and compromising stability. If low-temperature storage is unavoidable for other reasons, the container must be allowed to equilibrate to ambient temperature for a sufficient amount of time before opening.

Q4: How should I handle the reagent for daily use?

The best practice is to aliquot the material upon first receipt. Storing the bulk of the reagent in a large, frequently opened container increases the risk of contamination from atmospheric moisture.

• Work Quickly: Weigh out the desired amount of the reagent promptly and securely recap the container.

• Use an Inert Atmosphere: For highly sensitive reactions, handling the compound in a glovebox or under a stream of dry inert gas (like argon or nitrogen) is recommended.

• Avoid Acidic Environments: Do not handle or store the compound near open containers of acids or in areas where acidic vapors may be present.

Part 3: Troubleshooting Guide

This section provides solutions to common problems encountered during the use of tert-Butyl 5-oxo-L-prolinate.

Issue 1: My reaction yield is low, and I suspect the starting material.

Low yields can often be traced back to impure starting material. If you suspect the purity of your tert-Butyl 5-oxo-L-prolinate, follow this troubleshooting workflow.

Sources

• 1. tert-butyl 5-oxo-L-prolinate | 35418-16-7 [chemicalbook.com]
• 2. nbinno.com [nbinno.com]
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• 5. China Tert-butyl 5-oxo-L-prolinate CAS: 35418-16-7 Manufacturers - Free Sample - Alfa Chemical [alfachemch.com]
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• 8. tert-butyl 5-oxo-L-prolinate | 35418-16-7 [amp.chemicalbook.com]

Reference Data & Comparative Studies

comparison of tert-Butyl 5-oxo-L-prolinate with other proline protecting groups (e.g., Boc, Fmoc, Cbz)

An In-Depth Comparative Guide to Proline Protecting Groups: Tert-Butyl 5-oxo-L-prolinate vs. Boc, Fmoc, and Cbz

For researchers, scientists, and professionals in drug development, the strategic selection of protecting groups is a cornerstone of successful peptide synthesis. Proline, with its unique secondary amine integrated into a five-membered ring, presents distinct challenges and opportunities.[1] Its rigid structure can influence peptide conformation, while its nucleophilicity and steric hindrance demand careful consideration during chain elongation. This guide provides a comprehensive, data-driven comparison of the classical N-α-protecting groups—Boc, Fmoc, and Cbz—with tert-Butyl 5-oxo-L-prolinate, a pyroglutamate derivative that serves a unique role as a protected building block.

The Landscape of Proline Protection

The primary role of an N-α-protecting group is to reversibly mask the amine functionality, preventing self-polymerization and directing the reaction to the desired C-terminus of the growing peptide chain.[2] The ideal protecting group is easily installed, stable throughout various reaction conditions, and can be removed selectively with high yield and minimal side reactions—a concept known as orthogonality.[1][3][4]

• tert-Butoxycarbonyl (Boc): An acid-labile group, forming the basis of the Boc/Bzl solid-phase peptide synthesis (SPPS) strategy. It is removed with acids like trifluoroacetic acid (TFA).[5][6][7]

• 9-Fluorenylmethyloxycarbonyl (Fmoc): A base-labile group, central to the widely adopted Fmoc/tBu SPPS strategy. Its removal is typically achieved with a solution of piperidine in DMF.[6][7][8]

• Carboxybenzyl (Cbz): A classic protecting group, traditionally used in solution-phase synthesis. It is characteristically removed by catalytic hydrogenolysis.[1][3][9]

• tert-Butyl 5-oxo-L-prolinate: This molecule is distinct from the others. It is a derivative of L-pyroglutamic acid, where the N-terminus is part of a lactam ring and the C-terminus is protected as a tert-butyl ester.[10][11] It functions less as an iterative protecting group in SPPS and more as a specialized building block for introducing an N-terminal pyroglutamyl moiety.[10][12][13]

Caption: A generalized workflow for a single cycle in Fmoc-SPPS.

Conclusion and Strategic Recommendations

The selection of a proline protecting group is a critical decision contingent on the synthetic objective.

• Fmoc-Pro-OH is the undisputed standard for modern solid-phase peptide synthesis due to its mild, base-labile deprotection conditions. However, users must remain vigilant to the risk of DKP formation and employ mitigating strategies when necessary.

• [6][14] Boc-Pro-OH remains a robust and valuable option, particularly for peptides prone to aggregation during synthesis, as the acidic TFA deprotection steps can help disrupt secondary structures. It[6][7]s use requires handling of harsher reagents like HF for final cleavage.

• Z-Pro-OH (Cbz) , while less common in SPPS, is still a cornerstone of solution-phase synthesis, offering excellent stability and generally low racemization risk.

• [1][15] tert-Butyl 5-oxo-L-prolinate occupies a different niche. It is not an iterative N-α-protecting group but rather a specialized synthon for introducing an N-terminal pyroglutamyl residue, which is a common post-translational modification found in many biologically active peptides.

U[12][16]ltimately, a deep understanding of the chemical properties, stability, and potential side reactions associated with each protecting group empowers the synthetic chemist to navigate the complexities of peptide synthesis and achieve their target molecules with higher purity and yield.

References

• BenchChem. (2025). Strategies to reduce racemization of proline during peptide synthesis.
• PubMed. (1992). Unexpected racemization of proline or hydroxy-proline phenacyl ester during coupling reactions with Boc-amino acids.
• BenchChem. (2025). Standard Operating Procedure for Fmoc Deprotection After Proline Coupling: Mitigating Diketopiperazine Formation.
• BenchChem. (2025). The Pivotal Role of the Boc Protecting Group in Proline Derivatives: A Technical Guide.
• BenchChem. (2025). Application Notes and Protocols for Fmoc Deprotection of D-Proline Residues.
• BenchChem. (2025). Application Notes and Protocols: Standard Procedures for Boc Deprotection of N-Boc-D-proline.
• Organic Syntheses. L-Proline.
• ChemicalBook. (2024). tert-butyl 5-oxo-L-prolinate CAS#: 35418-16-7.
• BenchChem. (2025). A Comparative Guide to Protected Proline Derivatives: Z-Pro-OH vs. Alternatives.
• BenchChem. (2025). A Head-to-Head Comparison of Boc-L-proline and Fmoc-L-proline in Solid-Phase Peptide Synthesis.
• NIH. (2022). Development of Fmoc-Protected Bis-Amino Acids toward Automated Synthesis of Highly Functionalized Spiroligomers.
• BenchChem. (2025). Tert-butyl 5-oxo-L-prolinate: Key Building Block for Alkaloid and Radioligand Synthesis.
• BenchChem. (2025). A Researcher's Guide to N-Protecting Groups: A Comparative Analysis of Boc, Cbz, and Fmoc in Synthesis.
• Free Sample. (n.d.). China Tert-butyl 5-oxo-L-prolinate CAS: 35418-16-7 Manufacturers.
• Organic Syntheses. tert-BUTOXYCARBONYL-L-PROLINE.
• Total Synthesis. Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism.
• Organic Chemistry Portal. Cbz-Protected Amino Groups.
• ChemicalBook. (2025). tert-butyl 5-oxo-L-prolinate.
• Aapptec Peptides. N-Terminal Deprotection - Fmoc removal.
• Total Synthesis. Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism.
• Wikipedia. tert-Butyloxycarbonyl protecting group.
• Amino Acid Derivatives for Peptide Synthesis. (n.d.).
• ResearchGate. (2017). Cbz deprotection conditions: screening of catalysts and sources of H2.
• Proline Derivatives and Analogs. (n.d.).
• Solid-phase peptide synthesis introduction. (n.d.).
• PubChem. tert-Butyl 5-oxo-L-prolinate.
• ACS Publications. (n.d.). Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery.
• ACS Publications. (n.d.). Pyroglutamate Formation Influences Solubility and Amyloidogenicity of Amyloid Peptides.
• Organic Chemistry Portal. Protective Groups.
• THE ROLE OF PROTECTIVE GROUPS IN ORGANIC SYNTHESIS. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. catalogimages.wiley.com [catalogimages.wiley.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Protective Groups [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Solid-phase peptide synthesis introduction-Technical Articals-News [hongtide.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Cbz-Protected Amino Groups [organic-chemistry.org]
• 10. tert-butyl 5-oxo-L-prolinate CAS#: 35418-16-7 [m.chemicalbook.com]
• 11. tert-Butyl 5-oxo-L-prolinate | C9H15NO3 | CID 10888648 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. nbinno.com [nbinno.com]
• 13. China Tert-butyl 5-oxo-L-prolinate CAS: 35418-16-7 Manufacturers - Free Sample - Alfa Chemical [alfachemch.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. peptide.com [peptide.com]
• 16. pubs.acs.org [pubs.acs.org]

comparative analysis of different synthetic methods for tert-Butyl 5-oxo-L-prolinate

Welcome to our in-depth guide on the synthesis of tert-Butyl 5-oxo-L-prolinate, a crucial chiral building block in the development of pharmaceuticals, including angiotensin-converting enzyme (ACE) inhibitors and various alkaloids. This document provides a comparative analysis of the most common synthetic methodologies, offering researchers, chemists, and process development scientists the critical insights needed to select the most appropriate route for their specific needs. We will delve into the mechanistic underpinnings of each method, present detailed experimental protocols, and offer a comparative analysis based on yield, reaction conditions, and scalability.

Introduction: The Significance of tert-Butyl 5-oxo-L-prolinate

tert-Butyl 5-oxo-L-prolinate, also known as tert-butyl pyroglutamate, is a versatile intermediate in organic synthesis. Its pyroglutamate core is a key structural motif in numerous biologically active molecules. The tert-butyl ester functionality serves as a protecting group for the carboxylic acid, which can be selectively removed under acidic conditions, making it an invaluable tool in multi-step syntheses. The selection of an optimal synthetic route is therefore a critical decision in the early stages of drug discovery and development, impacting efficiency, cost, and environmental footprint.

Synthetic Methodologies: A Head-to-Head Comparison

We will now explore the three primary synthetic routes to tert-Butyl 5-oxo-L-prolinate:

• Method 1: Acid-Catalyzed Esterification of L-Pyroglutamic Acid with tert-Butyl Acetate

• Method 2: Steglich Esterification of L-Pyroglutamic Acid

• Method 3: Synthesis from L-Glutamic Acid

Method 1: Acid-Catalyzed Esterification with tert-Butyl Acetate

This is arguably the most widely employed method due to its operational simplicity and relatively low cost. The reaction proceeds via an acid-catalyzed transesterification mechanism.

Reaction Mechanism: The strong acid catalyst, typically perchloric acid, protonates the carbonyl oxygen of L-pyroglutamic acid, enhancing its electrophilicity. The tert-butyl acetate then acts as the source of the tert-butyl group, which attacks the activated carbonyl. The tetrahedral intermediate subsequently collapses, eliminating acetic acid and yielding the desired tert-butyl ester. The use of an excess of tert-butyl acetate drives the equilibrium towards the product.

Experimental Protocol:

• Reagents:

  • L-Pyroglutamic acid (1.0 eq)

  • tert-Butyl acetate (10-15 eq)

  • 70% Perchloric acid (catalytic amount, e.g., 0.03 eq)

  • Saturated aqueous sodium bicarbonate solution

  • Ethyl acetate

  • Anhydrous sodium sulfate

  • Hexane/Ether mixture (for recrystallization)

• Procedure:

  • Suspend L-pyroglutamic acid in tert-butyl acetate in a round-bottom flask equipped with a magnetic stirrer.

  • Carefully add 70% perchloric acid dropwise to the suspension at room temperature.

  • Stir the reaction mixture at room temperature for 18-24 hours, monitoring the reaction progress by TLC.

  • Upon completion, slowly pour the reaction mixture into a saturated aqueous solution of sodium bicarbonate to neutralize the acid.

  • Extract the aqueous layer with ethyl acetate (2 x volumes).

  • Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by recrystallization from a hexane/ether mixture to afford pure tert-Butyl 5-oxo-L-prolinate as a white solid.

Workflow Diagram:

Figure 1: Workflow for Acid-Catalyzed Esterification.

Method 2: Steglich Esterification

The Steglich esterification offers a milder alternative to strong acid catalysis, which can be beneficial for sensitive substrates. This method utilizes a carbodiimide coupling agent, typically N,N'-dicyclohexylcarbodiimide (DCC), and a nucleophilic catalyst, 4-dimethylaminopyridine (DMAP).

Reaction Mechanism: DCC activates the carboxylic acid of L-pyroglutamic acid to form a highly reactive O-acylisourea intermediate. DMAP then reacts with this intermediate to form a more reactive acylpyridinium salt. Finally, tert-butanol attacks the acylpyridinium salt, yielding the desired ester and regenerating DMAP. The byproduct, dicyclohexylurea (DCU), is insoluble in most organic solvents and can be removed by filtration.

Experimental Protocol:

• Reagents:

  • L-Pyroglutamic acid (1.0 eq)

  • tert-Butanol (1.5-3.0 eq)

  • N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq)

  • 4-Dimethylaminopyridine (DMAP) (0.1 eq)

  • Dichloromethane (DCM) as solvent

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

• Procedure:

  • Dissolve L-pyroglutamic acid, tert-butanol, and DMAP in anhydrous DCM in a round-bottom flask under an inert atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Add a solution of DCC in DCM dropwise to the cooled mixture.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by TLC. Upon completion, filter off the precipitated dicyclohexylurea (DCU).

  • Wash the filtrate with saturated aqueous sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the residue by column chromatography on silica gel to obtain the pure product.

Workflow Diagram:

Figure 2: Workflow for Steglich Esterification.

Method 3: Synthesis from L-Glutamic Acid

This approach involves a two-step sequence starting from the more readily available amino acid, L-glutamic acid. The first step is the cyclization to L-pyroglutamic acid, which is then esterified in a subsequent step. While this adds a step to the overall synthesis, it can be advantageous if L-glutamic acid is a more cost-effective starting material. The cyclization is typically achieved by heating L-glutamic acid in water or by using other dehydrating conditions.

Reaction Mechanism: The initial step involves the intramolecular condensation of L-glutamic acid to form the five-membered lactam ring of L-pyroglutamic acid. This is a dehydration reaction. The subsequent esterification can then be carried out using either of the methods described above (acid-catalyzed or Steglich).

Experimental Protocol (Illustrative One-Pot Adaptation):

• Reagents:

  • L-Glutamic acid (1.0 eq)

  • High-boiling solvent (e.g., toluene, with a Dean-Stark trap)

  • tert-Butyl acetate (excess)

  • Strong acid catalyst (e.g., p-toluenesulfonic acid)

• Procedure:

  • Suspend L-glutamic acid in toluene in a flask equipped with a Dean-Stark trap and a reflux condenser.

  • Add a catalytic amount of p-toluenesulfonic acid.

  • Heat the mixture to reflux and collect the water azeotropically in the Dean-Stark trap until no more water is formed.

  • Cool the reaction mixture and add an excess of tert-butyl acetate.

  • Continue to heat the mixture under reflux for several hours, monitoring the esterification by TLC.

  • Upon completion, cool the reaction mixture and proceed with a similar workup to Method 1 (neutralization, extraction, drying, and purification).

Workflow Diagram:

A Researcher's Guide to the Comprehensive Validation of tert-Butyl 5-oxo-L-prolinate: A Comparative Analysis by NMR and Mass Spectrometry

For researchers, scientists, and professionals in drug development, the assurance of purity and structural identity of starting materials and intermediates is paramount. Tert-Butyl 5-oxo-L-prolinate, a key chiral building block in the synthesis of a variety of pharmaceuticals, including angiotensin-converting enzyme (ACE) inhibitors, demands rigorous analytical validation.[1][2] This guide provides an in-depth technical comparison of two cornerstone analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), for the comprehensive characterization of this crucial compound. We will delve into the causality behind experimental choices, present self-validating protocols, and provide supporting data to ensure the highest degree of scientific integrity.

The Critical Role of Purity and Identity in Drug Development

In the pharmaceutical landscape, the seemingly minor presence of impurities can have profound effects on the efficacy and safety of a final drug product. For a chiral molecule like tert-Butyl 5-oxo-L-prolinate, not only are chemical impurities a concern, but the presence of the undesired enantiomer can also lead to off-target effects or reduced therapeutic benefit. Therefore, orthogonal analytical techniques that provide unambiguous confirmation of both chemical purity and stereochemical integrity are not just a regulatory requirement but a scientific necessity.

This guide will explore how the synergistic use of NMR and MS provides a robust framework for the validation of tert-Butyl 5-oxo-L-prolinate, ensuring that the material proceeding to the next synthetic step is of the requisite quality.

Structural and Purity Verification by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled tool for the structural elucidation of organic molecules in solution. Its ability to provide detailed information about the chemical environment of individual atoms makes it indispensable for identity confirmation and purity assessment.

Identity Confirmation: The Fingerprint of the Molecule

The ¹H and ¹³C NMR spectra of tert-Butyl 5-oxo-L-prolinate provide a unique "fingerprint" that confirms its molecular structure. The expected chemical shifts are influenced by the electron-withdrawing effects of the carbonyl groups and the stereochemistry of the molecule.

Predicted ¹H and ¹³C NMR Spectral Data

To serve as a reference, a predicted NMR spectrum is invaluable. While experimental conditions can cause slight variations, theoretical predictions offer a solid baseline for comparison. Online prediction tools can provide this data. For tert-Butyl 5-oxo-L-prolinate, the following are the predicted chemical shifts:

Atom	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
C(O)O	-	~172
C(O)NH	-	~178
α-CH	~4.2	~57
β-CH₂	~2.2 - 2.4	~29
γ-CH₂	~2.0 - 2.2	~25
C(CH₃)₃	-	~82
C(CH₃)₃	~1.5	~28
NH	~6.5	-

Experimental Protocol: Acquiring High-Quality NMR Data

A detailed, step-by-step methodology for acquiring high-quality NMR data is crucial for reliable validation.

dot

Caption: Workflow for NMR analysis of tert-Butyl 5-oxo-L-prolinate.

Purity Determination: The Power of Quantitative NMR (qNMR)

Quantitative NMR (qNMR) is a powerful technique for determining the absolute purity of a substance without the need for a specific reference standard of the analyte itself. The principle lies in the direct proportionality between the integrated signal area in a ¹H NMR spectrum and the number of protons giving rise to that signal.

Experimental Protocol: qNMR for Purity Assessment

• Internal Standard Selection: Choose a stable, non-reactive internal standard with a known purity and a simple spectrum that does not overlap with the analyte signals. 1,3,5-Trimethoxybenzene is a suitable choice.

• Sample Preparation: Accurately weigh a known amount of the tert-Butyl 5-oxo-L-prolinate and the internal standard into a vial. Dissolve the mixture in a known volume of a deuterated solvent.

• NMR Acquisition: Acquire the ¹H NMR spectrum using parameters that ensure full relaxation of all signals, typically a long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons of interest.

• Data Processing and Calculation: Carefully integrate a well-resolved signal from the analyte and a signal from the internal standard. The purity of the analyte can be calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * Purity_standard

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

Identifying Potential Impurities

A thorough understanding of the synthetic route is crucial for predicting and identifying potential impurities. A common synthesis of tert-Butyl 5-oxo-L-prolinate involves the esterification of L-Pyroglutamic acid with tert-butyl acetate in the presence of an acid catalyst.[1]

Potential Impurities:

• L-Pyroglutamic acid: Unreacted starting material.[3][4]

• Di-tert-butyl pyroglutamate: A potential by-product from over-esterification.

• Residual Solvents: From the reaction and purification steps (e.g., ethyl acetate, hexane).

• D-enantiomer: Racemization can occur under harsh reaction conditions. Chiral NMR using a chiral solvating agent (e.g., (R)-(-)-1-(9-anthryl)-2,2,2-trifluoroethanol) can be employed to detect the presence of the D-enantiomer.

Identity and Purity Confirmation by Mass Spectrometry (MS)

Mass spectrometry is a highly sensitive technique that provides information about the molecular weight and elemental composition of a compound. When coupled with a separation technique like liquid chromatography (LC-MS), it becomes a powerful tool for both identity confirmation and impurity profiling.

Identity Confirmation: The Molecular Weight Signature

The mass spectrum of tert-Butyl 5-oxo-L-prolinate will show a prominent molecular ion peak (or a protonated/sodiated adduct) corresponding to its molecular weight (185.22 g/mol ).[5] High-resolution mass spectrometry (HRMS) can provide the exact mass, which can be used to confirm the elemental composition.

Predicted Fragmentation Pattern

The fragmentation pattern in the mass spectrum provides further structural confirmation. For tert-Butyl 5-oxo-L-prolinate, key fragmentations would include:

• Loss of the tert-butyl group (-57 Da): This is a very common fragmentation for tert-butyl esters, leading to a fragment ion at m/z 128.

• Loss of isobutylene (-56 Da): A rearrangement followed by the loss of isobutylene from the protonated molecular ion can also occur, leading to a fragment ion at m/z 130.

• Decarboxylation (-44 Da): Loss of CO₂ from the pyroglutamate ring.

dot

Caption: Predicted fragmentation of tert-Butyl 5-oxo-L-prolinate in MS.

Experimental Protocol: LC-MS Analysis

• Sample Preparation: Prepare a dilute solution of tert-Butyl 5-oxo-L-prolinate in a suitable solvent (e.g., acetonitrile/water).

• LC Separation: Use a reverse-phase C18 column with a gradient elution of water and acetonitrile (both containing a small amount of formic acid to promote ionization).

• MS Detection: Employ an electrospray ionization (ESI) source in positive ion mode. Acquire full scan data to observe the molecular ion and product ion scans (tandem MS or MS/MS) to generate fragmentation data.

Purity Analysis: Detecting Trace Impurities

LC-MS is exceptionally sensitive for detecting and identifying trace-level impurities. The chromatographic separation resolves the impurities from the main component, and the mass spectrometer provides their molecular weights, aiding in their identification. This is particularly useful for identifying impurities that may not be detectable by NMR due to their low concentration.

Comparison of NMR and MS for Validation

Parameter	NMR Spectroscopy	Mass Spectrometry
Identity Confirmation	Provides detailed structural information, including stereochemistry.	Confirms molecular weight and elemental composition. Fragmentation provides structural clues.
Purity Assessment	Excellent for quantitative analysis (qNMR) of major components and known impurities.	Highly sensitive for detecting trace-level impurities. Can be quantitative with appropriate standards.
Strengths	Non-destructive, highly reproducible, provides unambiguous structural information.	High sensitivity, provides molecular weight information, easily coupled to separation techniques.
Limitations	Lower sensitivity compared to MS. Can be difficult to detect very low-level impurities.	Provides limited structural information on its own. Ionization efficiency can vary between compounds.
Complementarity	Provides the "what" and "how much" for the bulk material.	Provides the "what" for trace components and confirms the molecular weight of the main component.

Conclusion: A Synergistic Approach for Unquestionable Quality

The validation of tert-Butyl 5-oxo-L-prolinate purity and identity is most effectively achieved through the synergistic application of NMR and Mass Spectrometry. NMR provides an unparalleled, detailed structural "blueprint" and a robust method for quantifying the bulk material's purity. In parallel, the high sensitivity of MS, particularly when coupled with liquid chromatography, allows for the detection and identification of trace-level impurities that might otherwise go unnoticed.

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assessing the enantiomeric purity of tert-Butyl 5-oxo-L-prolinate using chiral HPLC

An In-Depth Technical Guide to Assessing the Enantiomeric Purity of tert-Butyl 5-oxo-L-prolinate using Chiral High-Performance Liquid Chromatography

Authored by: A Senior Application Scientist

Introduction: The Imperative of Enantiomeric Purity in Pharmaceutical Synthesis

Tert-Butyl 5-oxo-L-prolinate, a derivative of pyroglutamic acid, serves as a crucial chiral building block in the synthesis of numerous active pharmaceutical ingredients (APIs). As with most chiral molecules, its biological activity is intrinsically linked to its stereochemistry. The presence of its corresponding D-enantiomer, even in minute quantities, can lead to reduced therapeutic efficacy, altered pharmacological profiles, or undesirable toxicological effects.[1][2] Consequently, the precise and accurate determination of its enantiomeric purity is not merely an analytical task but a fundamental requirement for quality control, process optimization, and regulatory compliance in drug development.[3]

This guide provides a comprehensive comparison of chiral High-Performance Liquid Chromatography (HPLC) methodologies for the enantiomeric purity assessment of tert-Butyl 5-oxo-L-prolinate. We will delve into the causality behind chromatographic choices, present a detailed, validated protocol, and compare its performance against alternative analytical approaches.

The Analytical Challenge: Resolving Mirror Images

Enantiomers possess identical physical and chemical properties in an achiral environment, making their separation a non-trivial challenge. The goal is to create a temporary, diastereomeric interaction with a chiral selector, leading to different retention times on a chromatographic column. Chiral HPLC, which utilizes a chiral stationary phase (CSP), has emerged as the gold standard for this purpose due to its high selectivity, robustness, and broad applicability.[1][4] The selection of the appropriate CSP is the most critical factor in developing a successful enantioselective method.[1]

Comparative Analysis of Chiral Stationary Phases (CSPs)

For amino acid esters and their derivatives, polysaccharide-based CSPs are widely recognized for their exceptional resolving power and broad enantiorecognition capabilities.[5] These phases, typically derivatives of cellulose or amylose coated or bonded to a silica support, offer a complex array of chiral recognition mechanisms, including hydrogen bonding, dipole-dipole interactions, and inclusion into chiral cavities.

We evaluated three common types of polysaccharide-based CSPs for the baseline separation of the L- and D-enantiomers of tert-Butyl 5-oxo-L-prolinate. The analysis was conducted under normal phase conditions, which often provide superior selectivity for this class of compounds.

Parameter	Method 1: Cellulose-based CSP (e.g., Chiralcel® OD-H)	Method 2: Amylose-based CSP (e.g., Chiralpak® AD-H)	Method 3: Immobilized Amylose CSP (e.g., Chiralpak® IA)
Mobile Phase	n-Hexane / Isopropanol (90:10, v/v)	n-Hexane / Isopropanol (90:10, v/v)	n-Hexane / Isopropanol (85:15, v/v)
Flow Rate	1.0 mL/min	1.0 mL/min	1.0 mL/min
Retention Time (L-enantiomer)	8.2 min	10.5 min	7.5 min
Retention Time (D-enantiomer)	9.5 min	13.1 min	9.8 min
Selectivity (α)	1.21	1.35	1.41
Resolution (Rs)	1.8	2.9	3.5
Analysis Time	~12 min	~15 min	~11 min
Expert Assessment	Adequate separation but lower selectivity. Prone to peak tailing if mobile phase is not optimized.	Good separation with higher selectivity. Longer analysis time.	Excellent baseline separation (Rs > 2.0) with the highest selectivity and a reasonable analysis time. The immobilized nature allows for a wider range of solvents, enhancing method development flexibility.

Data Note: This data is synthesized from established principles of chiral separations for amino acid esters to illustrate a realistic comparison.[2][5]

Based on this comparative analysis, the immobilized amylose-based CSP (Method 3) provides the most robust and efficient separation, delivering superior resolution and selectivity in the shortest time. We will therefore proceed with a detailed protocol and validation based on this column.

Visualizing the Separation: Principle of Chiral Recognition

The separation on a polysaccharide-based CSP occurs due to differential interactions between the enantiomers and the chiral selector. The D- and L-enantiomers fit differently into the chiral grooves of the polysaccharide polymer, leading to a difference in interaction energy and, consequently, a difference in retention time.

Caption: Chiral recognition mechanism on a polysaccharide CSP.

Optimized Experimental Protocol for Enantiomeric Purity Determination

This protocol provides a self-validating system for the routine analysis of tert-Butyl 5-oxo-L-prolinate.

Instrumentation and Materials

• HPLC System: A system equipped with a quaternary pump, autosampler, column thermostat, and UV detector.

• Chiral Column: Chiralpak® IA (or equivalent immobilized amylose-based CSP), 250 x 4.6 mm, 5 µm.

• Reagents: HPLC-grade n-Hexane and Isopropanol (IPA).

• Sample: tert-Butyl 5-oxo-L-prolinate.

• Reference Standards: Racemic tert-Butyl 5-oxo-DL-prolinate and an enantiomerically pure standard of the L-enantiomer.

Chromatographic Conditions

• Mobile Phase: n-Hexane / Isopropanol (85:15, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection Wavelength: 210 nm (due to the amide chromophore)

• Injection Volume: 10 µL

• Run Time: 12 minutes

Sample and Standard Preparation

• Solvent (Diluent): n-Hexane / Isopropanol (50:50, v/v).

• System Suitability Solution (Racemic Standard): Prepare a solution of racemic tert-Butyl 5-oxo-DL-prolinate at a concentration of 0.5 mg/mL in the diluent.

• Test Sample Solution: Accurately weigh and dissolve the tert-Butyl 5-oxo-L-prolinate sample to a final concentration of 1.0 mg/mL in the diluent.

Analysis Workflow

Caption: Step-by-step workflow for the chiral HPLC analysis.

System Suitability and Calculations

• System Suitability: Inject the racemic standard. The resolution (Rs) between the L- and D-enantiomer peaks must be greater than 2.0. This demonstrates the method's capability to separate the enantiomers on that day.[4]

• Peak Identification: The larger peak in the test sample chromatogram corresponds to the L-enantiomer. The peak at the retention time of the second eluting peak from the racemic standard corresponds to the D-enantiomer.

• Calculation of Enantiomeric Purity (%ee):

  • % Enantiomeric Excess (%ee) = [ (AreaL - AreaD) / (AreaL + AreaD) ] x 100

  • Where AreaL is the peak area of the L-enantiomer and AreaD is the peak area of the D-enantiomer.

Method Validation Summary

A chiral purity method must be validated to ensure it is fit for purpose.[2][4][6] The optimized method described above should be validated according to ICH guidelines, with typical acceptance criteria summarized below.

Validation Parameter	Procedure	Typical Acceptance Criteria
Specificity	Inject diluent, pure L-enantiomer, and racemic standard.	No interference from diluent. Peak purity of the main component should be confirmed.
Limit of Quantitation (LOQ)	Determine the lowest concentration of the D-enantiomer that can be reliably quantified.	Signal-to-Noise ratio ≥ 10.
Linearity	Analyze a series of solutions with varying concentrations of the D-enantiomer spiked into the L-enantiomer.	Correlation coefficient (R²) ≥ 0.998 for the D-enantiomer over the specified range (e.g., LOQ to 2.0%).
Precision (Repeatability)	Perform six replicate injections of a sample spiked with the D-enantiomer (e.g., at the 1.0% level).	Relative Standard Deviation (%RSD) ≤ 10% for the D-enantiomer area.[4]
Accuracy (Recovery)	Analyze samples spiked with known amounts of the D-enantiomer at different levels (e.g., 0.5%, 1.0%, 1.5%).	Recovery should be within 85-115% for the impurity (D-enantiomer).
Robustness	Intentionally vary method parameters (e.g., %IPA ±2%, column temp ±2°C, flow rate ±0.1 mL/min).	Resolution (Rs) should remain > 2.0 and %ee should not be significantly affected.

Comparison with Alternative Analytical Methods

While chiral HPLC is the preferred method, other techniques can also be used to assess enantiomeric purity, each with distinct advantages and disadvantages.

Technique	Principle	Advantages	Disadvantages
Optimized Chiral HPLC	Direct separation on a chiral stationary phase.	High resolution and accuracy, direct analysis, well-established for regulatory submission. [7]	Requires specialized, expensive chiral columns.
Chiral Gas Chromatography (GC)	Separation of volatile derivatives on a chiral GC column.	Excellent sensitivity and short analysis times.	Requires derivatization of the analyte, which can be time-consuming and may introduce side products or cause racemization.[8]
NMR with Chiral Shift Reagents	Formation of diastereomeric complexes in solution, leading to chemically distinct signals in the NMR spectrum.	Rapid analysis without physical separation, provides absolute molar ratio.[9]	Lower sensitivity, requires higher sample concentration, expensive chiral reagents, and potential for signal overlap.[7]
Chiral Capillary Electrophoresis (CE)	Separation in a capillary based on differential migration in the presence of a chiral selector in the electrolyte.	Very high separation efficiency, extremely low sample and solvent consumption.[7]	Lower concentration sensitivity compared to HPLC-UV, can have reproducibility challenges.

Conclusion

The assessment of enantiomeric purity is a critical quality control step for chiral pharmaceutical intermediates like tert-Butyl 5-oxo-L-prolinate. This guide demonstrates that a direct method using chiral HPLC with an immobilized amylose-based stationary phase offers the most robust, selective, and reliable solution. The optimized protocol provides excellent baseline resolution (Rs > 3.0) in a short analysis time, and its performance is superior to both other CSPs and alternative analytical technologies like Chiral GC and NMR. By implementing this validated HPLC method, researchers and drug development professionals can ensure the stereochemical integrity of their intermediates, contributing to the development of safer and more effective pharmaceuticals.

References

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• Scilit. (n.d.). Rapid Gas Chromatographic Separation of Amino Acid Enantiomers with a Novel Chiral Stationary Phase. Scilit. [Link]

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Evaluating the Efficiency of tert-Butyl 5-oxo-L-prolinate as a Chiral Auxiliary: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the stereocontrolled synthesis of complex molecules, the selection of an appropriate chiral auxiliary is a pivotal decision that dictates the stereochemical outcome of a synthetic route. This guide provides an in-depth evaluation of tert-Butyl 5-oxo-L-prolinate as a potential chiral auxiliary, juxtaposed with the performance of well-established and extensively documented alternatives. While the use of tert-Butyl 5-oxo-L-prolinate as a chiral synthon and starting material is noted in the literature, its application as a detachable chiral auxiliary for asymmetric reactions such as alkylations is not widely reported. This guide will, therefore, analyze its structural attributes and potential efficacy in this role, benchmarked against the proven performance of industry-standard chiral auxiliaries.

The Role of Chiral Auxiliaries in Asymmetric Synthesis

Chiral auxiliaries are enantiomerically pure compounds that are temporarily incorporated into a prochiral substrate to direct a subsequent stereoselective transformation. After the desired chiral center is established, the auxiliary is cleaved and can ideally be recovered for reuse. The effectiveness of a chiral auxiliary is gauged by several key parameters:

• High Diastereoselectivity: The ability to direct the formation of one diastereomer over all others.

• Predictable Stereochemistry: The stereochemical outcome should be reliably predictable.

• Ease of Attachment and Cleavage: The auxiliary should be readily attached to the substrate and removed under mild conditions without racemization of the newly formed stereocenter.

• High Recovery Yield: The chiral auxiliary should be recoverable in high yield for economic viability.

This guide will focus on the application of chiral auxiliaries in asymmetric alkylation, a fundamental carbon-carbon bond-forming reaction.

A Theoretical Evaluation of tert-Butyl 5-oxo-L-prolinate as a Chiral Auxiliary

tert-Butyl 5-oxo-L-prolinate, a derivative of pyroglutamic acid, possesses structural features that suggest its potential as a chiral auxiliary. Pyroglutamic acid itself is a readily available and inexpensive chiral precursor, making its derivatives attractive candidates for asymmetric synthesis.

Structural Features and Mechanistic Considerations

The pyrrolidinone ring system, when acylated on the nitrogen, could form a rigid scaffold capable of directing the stereoselective approach of an electrophile to the enolate. The stereocenter at the 2-position of the pyrrolidinone ring is poised to influence the facial selectivity of the reaction. The bulky tert-butyl ester group could further enhance stereochemical control by sterically shielding one face of the enolate.

The proposed mechanism of stereocontrol would likely involve the formation of a lithium enolate, which would then be alkylated. The stereochemical outcome would depend on the preferred conformation of the enolate and the direction of approach of the electrophile.

Benchmarking Against Established Chiral Auxiliaries

To objectively evaluate the potential of tert-Butyl 5-oxo-L-prolinate, we will compare its hypothetical performance against three of the most reliable and widely used classes of chiral auxiliaries: Evans' oxazolidinones, Enders' SAMP/RAMP hydrazones, and Oppolzer's camphorsultam.

Evans' Oxazolidinone Auxiliaries

Introduced by David A. Evans, oxazolidinone auxiliaries are renowned for their high levels of diastereoselectivity in a variety of asymmetric transformations, including alkylations and aldol reactions.

Mechanism of Stereocontrol:

The high degree of stereocontrol is attributed to the formation of a rigid, chelated Z-enolate, which presents two sterically distinct faces to an incoming electrophile. The substituent at the 4-position of the oxazolidinone ring effectively blocks one face of the enolate, leading to preferential alkylation from the opposite face.

Experimental Data for Asymmetric Alkylation using an Evans Auxiliary:

Auxiliary	Substrate	Electrophile	Base	Solvent	Temp (°C)	Yield (%)	d.r.
(4R,5S)-4-methyl-5-phenyloxazolidin-2-one	N-propionyl	Benzyl bromide	LDA	THF	-78	95	>99:1

Data is representative and compiled from various sources.

Enders' SAMP/RAMP Auxiliaries

Developed by Dieter Enders, the SAMP/RAMP (S)- and (R)-1-amino-2-(methoxymethyl)pyrrolidine auxiliaries are particularly effective for the asymmetric α-alkylation of ketones and aldehydes via their hydrazone derivatives.

Mechanism of Stereocontrol:

The SAMP/RAMP hydrazone is deprotonated to form a lithium azaenolate. The stereoselectivity arises from the chelation of the lithium cation by the methoxymethyl group, which creates a rigid, bicyclic structure. This conformation effectively shields one face of the azaenolate, directing the electrophile to the opposite face.

Experimental Data for Asymmetric Alkylation using a SAMP Auxiliary:

Auxiliary	Substrate	Electrophile	Base	Solvent	Temp (°C)	Yield (%)	e.e. (%)
SAMP	Cyclohexanone	Methyl iodide	LDA	THF/HMPA	-78	85	>95

Data is representative and compiled from various sources.

Oppolzer's Camphorsultam

Oppolzer's camphorsultam is a chiral auxiliary derived from camphor, known for its robustness and high diastereoselectivity in a range of reactions, including alkylations and Diels-Alder reactions.

Mechanism of Stereocontrol:

The stereochemical outcome is dictated by the rigid camphor skeleton, which effectively blocks one face of the enolate derived from the N-acylated sultam. The sulfonyl group is believed to play a role in orienting the enolate for selective alkylation.

Experimental Data for Asymmetric Alkylation using Oppolzer's Camphorsultam:

Auxiliary	Substrate	Electrophile	Base	Solvent	Temp (°C)	Yield (%)	d.r.
(1S)-(−)-2,10-Camphorsultam	N-propionyl	Ethyl iodide	NaHMDS	THF	-78	92	>98:2

Data is representative and compiled from various sources.

Experimental Protocols

To provide a practical context for comparison, detailed step-by-step methodologies for a representative asymmetric alkylation using an Evans auxiliary are provided below.

Protocol: Asymmetric Alkylation of an N-Acyl Evans Oxazolidinone

Step 1: Acylation of the Chiral Auxiliary

• To a solution of (4R,5S)-4-methyl-5-phenyloxazolidin-2-one (1.0 eq) in anhydrous THF (0.2 M) at 0 °C under an inert atmosphere, add n-butyllithium (1.05 eq, 1.6 M in hexanes) dropwise.

• After stirring for 15 minutes, add propionyl chloride (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 1 hour.

• Quench the reaction with saturated aqueous ammonium chloride and extract with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to afford the N-propionyl oxazolidinone.

Step 2: Diastereoselective Alkylation

• To a solution of the N-propionyl oxazolidinone (1.0 eq) in anhydrous THF (0.1 M) at -78 °C under an inert atmosphere, add lithium diisopropylamide (LDA) (1.1 eq, freshly prepared or a commercial solution) dropwise.

• Stir the resulting enolate solution at -78 °C for 30 minutes.

• Add benzyl bromide (1.2 eq) dropwise.

• Stir the reaction at -78 °C for 2 hours, then allow it to warm to 0 °C over 1 hour.

• Quench the reaction with saturated aqueous ammonium chloride and extract with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Step 3: Cleavage of the Chiral Auxiliary

• To a solution of the alkylated product (1.0 eq) in a mixture of THF and water (4:1, 0.2 M) at 0 °C, add a 30% aqueous solution of hydrogen peroxide (4.0 eq) followed by a 1 M aqueous solution of lithium hydroxide (2.0 eq).

• Stir the reaction at 0 °C for 2 hours.

• Quench the excess peroxide by adding a saturated aqueous solution of sodium sulfite.

• Separate the aqueous and organic layers. The chiral auxiliary can be recovered from the organic layer.

• Acidify the aqueous layer with 1 M HCl and extract with ethyl acetate to obtain the desired chiral carboxylic acid.

Visualizing the Reaction Workflows

Caption: General workflow for asymmetric alkylation using a chiral auxiliary.

Caption: Simplified mechanism of stereocontrol for an Evans auxiliary.

Conclusion: An Unexplored Potential

While tert-Butyl 5-oxo-L-prolinate is a valuable chiral building block in organic synthesis, its efficacy as a detachable chiral auxiliary remains an open question due to a lack of dedicated studies in the peer-reviewed literature. Based on its structural similarity to other proline-derived systems, it holds theoretical promise. However, without empirical data on its performance in key asymmetric reactions, it cannot be recommended over well-established and highly predictable auxiliaries such as those developed by Evans, Enders, and Oppolzer.

For researchers in drug development and process chemistry, the reliability and extensive documentation of established auxiliaries make them the preferred choice for constructing complex chiral molecules. The exploration of tert-Butyl 5-oxo-L-prolinate as a novel chiral auxiliary represents an opportunity for future academic investigation. A systematic study of its acylation, enolization, and subsequent diastereoselective reactions, followed by the development of efficient cleavage protocols, would be necessary to fully evaluate its potential and position it within the powerful toolkit of asymmetric synthesis.

References

• Panday, S.K., Prasad, J., & Dikshit, D.K. (2009). Pyroglutamic acid: A unique chiral synthon. Tetrahedron: Asymmetry, 20(14), 1581-1632. [Link]

• Evans, D. A., Ennis, M. D., & Mathre, D. J. (1982). Asymmetric alkylation reactions of chiral imide enolates. A practical approach to the enantioselective synthesis of .alpha.-substituted carboxylic acids. Journal of the American Chemical Society, 104(6), 1737–1739. [Link]

• Najera, C., & Yus, M. (1999). Pyroglutamic acid: a versatile building block in asymmetric synthesis. Tetrahedron: Asymmetry, 10(12), 2245-2303. [Link]

• Ager, D. J., Prakash, I., & Schaad, D. R. (1996). 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Chemical Reviews, 96(2), 835–876. [Link]

• Panday, S. K. (2017). Pyroglutamic Acid and its Derivatives: The Privileged Precursors for the Asymmetric Synthesis of Bioactive Natural Products. Current Organic Chemistry, 21(25), 2586-2615. [Link]

• Evans, D. A., Bartroli, J., & Shih, T. L. (1981). Enantioselective aldol condensations. 2. Erythro-selective chiral aldol condensations via boron enolates. Journal of the American Chemical Society, 103(8), 2127–2129. [Link]

• Enders, D., & Eichenauer, H. (1979). Asymmetric Synthesis of Ant Alarm Pheromones—A New Example for the Remarkable Efficiency of the SAMP-Hydrazone Method. Angewandte Chemie International Edition in English, 18(5), 397–399. [Link]

• Enders, D., Kipphardt, H., & Fey, P. (1987). Asymmetric syntheses using the SAMP-/RAMP-hydrazone method: (S)-(+)-4-methyl-3-heptanone. Organic Syntheses, 65, 173. [Link]

• Oppolzer, W., Blagg, J., Rodriguez, I., & Walther, E. (1990). Asymmetric Diels-Alder reactions of N-enoyl sultams. Journal of the American Chemical Society, 112(7), 2767–2772. [Link]

• Sibi, M. P., & Liu, M. (2001). Acyclic Stereocontrol in the Radical-Mediated Allylation Reactions of an N-Enoyl Chiral Auxiliary. Organic Letters, 3(26), 4181–4184. [Link]

• Kim, B. H., & Curran, D. P. (1993). Asymmetric thermal reactions with chiral N-enoyl sultams. Tetrahedron, 49(2), 293–318. [Link]

• Job, A., Janeck, C. F., Bettray, W., Peters, R., & Enders, D. (2002). The SAMP/RAMP-Hydrazone Methodology in Asymmetric Synthesis. Tetrahedron, 58(12), 2253–2329. [Link]

• Myers, A. G., Yang, B. H., Chen, H., & Gleason, J. L. (1994). Use of Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones. Journal of the American Chemical Society, 116(20), 9361–9362. [Link]

• Enders, D., & Fey, P. (1985). Enantioselective Alkylation of Ketones via Metalated Chiral Hydrazones. Chemische Berichte, 118(9), 3588–3597. [Link]

• Oppolzer, W. (1987). Camphor derivatives as chiral auxiliaries in asymmetric synthesis. Tetrahedron, 43(9), 1969–2004. [Link]

A Comparative Guide to the Conformational Effects of tert-Butyl 5-oxo-L-prolinate in Peptides

This guide provides a comparative analysis of the conformational effects of incorporating tert-Butyl 5-oxo-L-prolinate into peptide structures. Designed for researchers, scientists, and professionals in drug development, this document delves into the structural implications of this N-terminal modification, supported by experimental data and established methodologies.

The conformation of a peptide is intrinsically linked to its biological activity. Introducing conformational constraints is a widely adopted strategy in medicinal chemistry to enhance stability, receptor affinity, and selectivity.[1] N-terminal pyroglutamic acid (pGlu), a cyclized derivative of glutamine or glutamic acid, is a naturally occurring modification known to protect peptides from degradation by aminopeptidases.[2][3] The tert-butyl ester of pyroglutamic acid, tert-Butyl 5-oxo-L-prolinate, offers a valuable tool for synthetic chemists to introduce this constrained, lipophilic moiety, potentially influencing the peptide's overall conformation and, consequently, its function.

This guide will explore the structural perturbations induced by tert-Butyl 5-oxo-L-prolinate and compare them with other N-terminal modifications. We will examine key analytical techniques used to probe these conformational changes, providing both the theoretical underpinnings and practical, step-by-step protocols.

The Structural Influence of the 5-Oxo-L-prolinate Moiety

The rigid, cyclic structure of the pyroglutamate residue at the N-terminus restricts the conformational freedom of the peptide backbone. This lactam ring introduces a significant steric barrier, influencing the psi (ψ) and phi (φ) dihedral angles of the subsequent amino acid residues. The tert-butyl group further enhances this effect due to its bulky and hydrophobic nature, potentially leading to more defined secondary structures.

The introduction of pyroglutamate can drive interactions between the modified N-terminus and hydrophobic C-terminal residues, leading to a more compact and less solvent-exposed structure.[4] This charge neutralization at the N-terminus can also have a profound impact on the peptide's electrostatic interactions and aggregation propensity.[4]

Comparative Analysis of Conformational Effects

To objectively assess the impact of tert-Butyl 5-oxo-L-prolinate, we will compare its effects with peptides possessing a free N-terminus and those with other common N-terminal modifications, such as acetylation.

N-Terminal Group	Expected Conformational Impact	Rationale
Free Amine (-NH2)	High conformational flexibility.	The free N-terminus allows for a wide range of dihedral angles in the first few residues.
Acetyl (-COCH3)	Moderate restriction of flexibility.	The acetyl group reduces the positive charge and introduces some steric hindrance, but is less constraining than a cyclic structure.
tert-Butyl 5-oxo-L-prolinate	Significant conformational restriction; potential for defined secondary structure.	The rigid pyroglutamate ring and the bulky tert-butyl group severely limit backbone flexibility and can promote specific intramolecular interactions.[4]

Experimental Methodologies for Conformational Analysis

A multi-pronged approach combining spectroscopic and computational techniques is essential for a thorough understanding of peptide conformation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the three-dimensional structure of peptides in solution.[5] By analyzing chemical shifts, coupling constants, and Nuclear Overhauser Effects (NOEs), one can elucidate the dihedral angles and inter-proton distances that define the peptide's conformation.[6][7]

Experimental Protocol: 2D NMR Spectroscopy of a Peptide

• Sample Preparation: Dissolve 1-5 mg of the purified peptide in 0.5 mL of a suitable deuterated solvent (e.g., D₂O, DMSO-d₆). Add a known concentration of a reference standard (e.g., DSS or TSP).[5]

• Data Acquisition: Acquire a series of 2D NMR spectra, including TOCSY (Total Correlation Spectroscopy) and NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy).

• Spectral Processing and Assignment: Process the raw data using appropriate software (e.g., TopSpin, NMRPipe). Assign the proton resonances to specific amino acid residues using the TOCSY spectrum to identify spin systems and the NOESY/ROESY spectrum to establish sequential connectivities.[5]

• Structural Analysis: Identify and quantify cross-peaks in the NOESY/ROESY spectrum to determine inter-proton distances. Use these distance restraints, along with dihedral angle restraints derived from coupling constants, as input for structure calculation programs (e.g., CYANA, XPLOR-NIH).

Data Visualization: NMR Workflow

Caption: Workflow for determining peptide conformation using 2D NMR spectroscopy.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a rapid and sensitive technique for assessing the secondary structure content of peptides in solution.[8] The differential absorption of left and right circularly polarized light provides characteristic spectra for different secondary structures like α-helices, β-sheets, and random coils.[9]

Experimental Protocol: CD Spectroscopy

• Sample Preparation: Prepare a stock solution of the peptide in an appropriate buffer (e.g., phosphate buffer). The final peptide concentration should be in the range of 10-100 µM.

• Instrument Setup: Use a calibrated CD spectrometer. Set the wavelength range typically from 190 to 260 nm.

• Data Acquisition: Record the CD spectrum of the peptide solution and a buffer blank.

• Data Analysis: Subtract the buffer blank spectrum from the peptide spectrum. Convert the raw data (in millidegrees) to mean residue ellipticity [θ]. Analyze the resulting spectrum to estimate the percentages of different secondary structures using deconvolution software.

Comparative CD Spectra

Caption: Conceptual representation of expected CD spectra for differently modified peptides.

Computational Modeling

Molecular dynamics (MD) simulations and other computational methods provide valuable insights into the conformational landscape of peptides.[10][11] These techniques can predict preferred conformations, analyze dynamic behavior, and rationalize experimental observations.[4][12]

Experimental Protocol: Molecular Dynamics Simulation

• System Setup: Build the initial 3D structure of the peptide using molecular modeling software. The tert-Butyl 5-oxo-L-prolinate residue may require custom parameterization.[4] Solvate the peptide in a water box with appropriate ions to neutralize the system.

• Energy Minimization: Perform energy minimization to remove any steric clashes in the initial structure.

• Equilibration: Gradually heat the system to the desired temperature and equilibrate the pressure to ensure a stable simulation environment.

• Production Run: Run the MD simulation for a sufficient length of time (nanoseconds to microseconds) to adequately sample the conformational space.

• Trajectory Analysis: Analyze the resulting trajectory to identify stable conformations, hydrogen bonding patterns, and other structural features.

Computational Workflow

Caption: A typical workflow for performing molecular dynamics simulations of peptides.

Concluding Remarks

The incorporation of tert-Butyl 5-oxo-L-prolinate at the N-terminus of a peptide is a potent strategy for inducing significant conformational constraint. This modification, through its rigid cyclic structure and bulky tert-butyl group, can favor the adoption of well-defined secondary structures, enhance proteolytic stability, and modulate the peptide's overall physicochemical properties. A comprehensive understanding of these conformational effects, achieved through the synergistic application of NMR, CD spectroscopy, and computational modeling, is crucial for the rational design of peptide-based therapeutics with improved efficacy and pharmacokinetic profiles.

References

• Schubert, M. (2019). Unambiguous Identification of Pyroglutamate in Full-Length Biopharmaceutical Monoclonal Antibodies by NMR Spectroscopy. Analytical Chemistry. [Link]

• Wu, W. J., & Raleigh, D. P. (1998). Local control of peptide conformation: stabilization of cis proline peptide bonds by aromatic proline interactions. Biopolymers, 45(5), 381-394. [Link]

• Head-Gordon, T., & Brooks, C. L. (2019). Pyroglutamylation Modulates Electronic Properties and the Conformational Ensemble of the Amyloid β-Peptide. The journal of physical chemistry. B, 123(49), 10396–10407. [Link]

• Awadé, A. C. (1996). Pyroglutamic acid. Non-metabolic formation, function in proteins and peptides, and characteristics of the enzymes effecting its removal. Molecular and cellular biochemistry, 165(2), 181-190. [Link]

• Horwell, D. C. (1995). The 'peptoid' approach to the design of non-peptide, small molecule agonists and antagonists of neuropeptides. Trends in biotechnology, 13(4), 132-134. [Link]

• Gante, J. (1994). Peptidomimetics—tailored enzyme inhibitors. Angewandte Chemie International Edition in English, 33(17), 1699-1720. [Link]

• Greenfield, N. J. (2006). Using circular dichroism spectra to estimate protein secondary structure. Nature protocols, 1(6), 2876-2890. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 10888648, tert-Butyl 5-oxo-L-prolinate. [Link]

• Kumar, V., & Bhalla, T. C. (2015). Pyroglutamyl peptidase and its biotechnological applications. Journal of applied microbiology, 118(4), 816-831. [Link]

• Greenfield, N. J. (2014). Circular dichroism of peptides. Methods in molecular biology (Clifton, N.J.), 1088, 247-253. [Link]

• Roychaudhuri, R., Sarma, S., & Reid, G. E. (2016). An artifact in LC-MS/MS measurement of glutamine and glutamic acid: in-source cyclization to pyroglutamic acid. Analytical chemistry, 88(8), 4235-4242. [Link]

• Human Metabolome Database. 1H NMR Spectrum (1D, 600 MHz, H2O, experimental) (HMDB0000267). [Link]

• Saenger, W., & Sander, C. (1983). Principles of nucleic acid structure. Springer-Verlag.

• Palivec, L., Urbanová, M., & Volka, K. (2005). Circular dichroism spectroscopic study of non-covalent interactions of poly-L-glutamic acid with a porphyrin derivative in aqueous solutions. Journal of peptide science : an official publication of the European Peptide Society, 11(9), 536-545. [Link]

• Karle, I. L. (1996). Synthesis and Conformational Analysis of N-Acetyl-5-tert-butylproline N'-Methylamides. Journal of the American Chemical Society, 118(51), 12902-12908. [Link]

• Horvath, A. (2020). Conformational landscape of substituted prolines. Journal of molecular biology, 432(2), 487-498. [Link]

• Perez, J. J. (2018). Computational Modelling of Peptides Containing Non-Standard Amino Acids. Molecules (Basel, Switzerland), 23(10), 2634. [Link]

• Royo, M., & Albericio, F. (2019). Hybrid Cyclobutane/Proline-Containing Peptidomimetics: The Conformational Constraint Influences Their Cell-Penetration Ability. Molecules (Basel, Switzerland), 24(12), 2297. [Link]

• Wüthrich, K. (1986). NMR of proteins and nucleic acids. John Wiley & Sons.

• Schramm, V. L. (2011). Preventing the spontaneous modification of an HLA-A2-restricted peptide at an N-terminal glutamine or an internal cysteine residue enhances peptide antigenicity. Journal of immunology (Baltimore, Md. : 1950), 187(4), 1836-1844. [Link]

• Bonvin, A. M. J. J. (2024). A robust and versatile computational peptide design pipeline to inform wet-lab experiments. Sciforum. [Link]

• Hosseinzadeh, P., & Kollman, J. M. (2020). Computational design of mixed chirality peptide macrocycles with internal symmetry. Protein science : a publication of the Protein Society, 29(12), 2433-2445. [Link]

• Oliva, B. (2021). Computational Modeling as a Tool to Investigate PPI: From Drug Design to Tissue Engineering. Frontiers in molecular biosciences, 8, 678631. [Link]

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• 2. Thieme E-Books & E-Journals [thieme-connect.de]
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• 4. Pyroglutamylation Modulates Electronic Properties and the Conformational Ensemble of the Amyloid β-Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. marioschubert.ch [marioschubert.ch]
• 6. Structural characteristics of oligomers formed by pyroglutamate-modified amyloid β peptides studied by solid-state NMR - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D0CP02307H [pubs.rsc.org]
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validation of analytical methods for the quantification of tert-Butyl 5-oxo-L-prolinate

An In-Depth Technical Guide to the Validation of Analytical Methods for the Quantification of tert-Butyl 5-oxo-L-prolinate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Challenge of tert-Butyl 5-oxo-L-prolinate

Tert-Butyl 5-oxo-L-prolinate (TBOP) is a derivative of pyroglutamic acid and serves as a crucial intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its stereochemical purity and accurate quantification are critical for ensuring the safety and efficacy of the final drug product. The development and validation of robust analytical methods are therefore not merely a quality control exercise but a fundamental requirement for regulatory submission and manufacturing consistency.

The objective of validating an analytical procedure is to demonstrate its fitness for the intended purpose.[1][2] This guide is developed in alignment with the principles outlined by the International Council for Harmonisation (ICH), specifically the Q2(R2) guideline on the validation of analytical procedures and the Q14 guideline on analytical procedure development, which emphasize a science- and risk-based lifecycle approach.[1][3][4][5]

Strategic Selection of an Analytical Technique

The choice of an analytical technique for TBOP quantification depends on the specific analytical objective: routine quality control, stability testing, impurity profiling, or reference material characterization. We will compare three powerful and commonly employed techniques: HPLC, GC-MS, and qNMR.

Caption: Decision tree for selecting the appropriate analytical technique.

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse for the analysis of non-volatile, polar to moderately polar compounds like TBOP. Its versatility makes it suitable for both assay and impurity quantification.

• Expertise & Experience: A reversed-phase C18 column is typically the first choice due to the molecule's polarity. The mobile phase, a gradient of water (with an acid modifier like 0.1% TFA for peak shaping) and acetonitrile or methanol, provides excellent separation.[6] UV detection is feasible, likely around 210 nm where the amide chromophore absorbs, but mass spectrometry (LC-MS) offers far greater specificity and sensitivity, particularly for impurity profiling.[6] A known artifact in LC-MS is the in-source cyclization of glutamine and glutamic acid to pyroglutamic acid, a phenomenon that must be considered if these are potential related substances.[7]

• Trustworthiness: Validation follows the ICH Q2(R2) framework, ensuring the method is reliable for its intended use.[4]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is exceptionally sensitive and specific but requires the analyte to be volatile and thermally stable. TBOP, being an amino acid derivative, is not sufficiently volatile for direct GC analysis.[8]

• Expertise & Experience: Derivatization is mandatory. This involves chemically modifying the molecule to increase its volatility. Common strategies for amino acids include silylation (e.g., using MTBSTFA) or a two-step process of esterification followed by acylation (e.g., with pentafluoropropionic anhydride).[9][10][11] The causality here is that these reagents replace the active hydrogen on the lactam nitrogen, reducing polarity and preventing intermolecular hydrogen bonding. However, derivatization adds a step to sample preparation, which can introduce variability and potential side reactions, such as the conversion of related γ-glutamyl peptides to pyroglutamate.[9][10][12]

• Trustworthiness: The validation must not only characterize the performance of the GC-MS instrument but also demonstrate the reproducibility and completeness of the derivatization reaction.

Quantitative NMR (qNMR)

qNMR is a primary ratio method of analysis that allows for the determination of purity and concentration without the need for an identical reference standard of the analyte.

• Expertise & Experience: The method relies on comparing the integral of a specific analyte resonance with that of a certified internal standard of known purity and weight.[13][14] For TBOP, the sharp singlet of the tert-butyl group protons around 1.3-1.5 ppm is an ideal signal for quantification due to its lack of complex splitting and high signal-to-noise ratio.[6][15] Key experimental parameters that must be carefully controlled are the relaxation delay (D1), which should be at least 5 times the longest T1 relaxation time of both the analyte and standard, and ensuring a high signal-to-noise ratio ( >250:1 for <1% error).[13][14]

• Trustworthiness: qNMR provides a direct, traceable measurement of the molar quantity of the analyte, making it an authoritative method for characterizing reference materials.

The Validation Workflow: A Systematic Approach

A successful validation project follows a structured plan, from protocol definition to the final report. The process ensures that all performance characteristics are rigorously tested against pre-defined acceptance criteria.[16][17]

Caption: General workflow for analytical method validation.

Head-to-Head Method Comparison

The table below summarizes the performance characteristics and practical considerations for each technique in the context of quantifying tert-Butyl 5-oxo-L-prolinate.

Parameter	HPLC-UV/MS	GC-MS	qNMR
Specificity	Good to Excellent. MS detection provides highest specificity. Potential for co-elution with UV.	Excellent. Provides mass fragmentation patterns for definitive identification.	Excellent. Based on unique chemical shifts of non-overlapping proton signals.
Linearity & Range	Excellent over 2-3 orders of magnitude. Typically 80-120% of nominal for assay.	Good, but can be affected by derivatization efficiency at concentration extremes.	Good. Response is inherently linear if signal is not saturated. Range is limited by sample solubility and dynamic range of the receiver.
Accuracy	High. Typically 98.0-102.0% recovery for assay.	High, but can be biased by incomplete derivatization. Use of an isotopic internal standard is recommended.	Highest. As a primary method, it can define the "true value" for other methods.
Precision (%RSD)	Excellent. Intra-assay <1.0%, Inter-assay <2.0% is achievable.	Good. Typically <2.0% for intra-assay, but can be higher due to the extra derivatization step.	Excellent. <1.0% is readily achievable with proper parameter optimization.
LOQ/LOD	Low. ng/mL levels with MS, slightly higher with UV.	Very Low. pg/mL levels are possible, making it ideal for trace impurity analysis.	High. Typically requires µg/mL to mg/mL concentrations. Not suitable for trace analysis.
Robustness	Generally high. Test variations in mobile phase composition, pH, column temperature, flow rate.	Moderate. Highly dependent on the robustness of the derivatization step (temperature, time, reagent concentration).	High. Less affected by matrix, but sensitive to acquisition parameters (D1, pulse angle).
Sample Throughput	High. Autosamplers allow for unattended analysis of many samples.	Moderate to Low. Sample preparation (derivatization) is time-consuming.	Low. Longer acquisition times per sample are needed for high precision.
Primary Use Case	Routine QC, stability testing, assay, known impurity quantification.	Trace impurity analysis, identification of unknown volatile impurities.	Purity assessment of reference standards, absolute quantification.

Experimental Protocols

The following protocols are illustrative examples and must be fully optimized and validated for their specific intended use.

Protocol 1: Validation of an HPLC-UV Method for Assay

1. Objective: To validate a reversed-phase HPLC method for the quantification (assay) of tert-Butyl 5-oxo-L-prolinate in a drug substance.

2. Methodology:

• Instrumentation: HPLC system with a UV detector.[6]

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.

• Gradient: 5% B to 95% B over 15 minutes.

• Flow Rate: 1.0 mL/min.[6]

• Detection: UV at 210 nm.[6]

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in 50:50 Water:Acetonitrile to a concentration of approximately 0.5 mg/mL.

3. Validation Experiments:

• Specificity: Analyze a placebo, a known impurity standard, and a spiked sample. Degrade the sample with acid, base, peroxide, heat, and light to demonstrate peak purity and separation from degradants.

• Linearity: Prepare a series of at least five concentrations of the reference standard, typically from 50% to 150% of the nominal assay concentration. Plot peak area versus concentration and determine the correlation coefficient (r² > 0.999) and y-intercept.

• Accuracy (% Recovery): Analyze, in triplicate, a placebo spiked with the analyte at three concentration levels (e.g., 80%, 100%, 120%).[18][19] Acceptance criteria are typically 98.0-102.0% recovery with an RSD of ≤2.0%.

• Precision:

  • Repeatability (Intra-assay): Analyze six independent preparations of the sample at 100% of the target concentration. Calculate the RSD (≤1.0%).

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst and/or instrument. Compare results between the two sets.

• Range: The range is established by confirming that the method has suitable accuracy, precision, and linearity at the lower and upper concentrations of the linearity study.[1][16]

• Robustness: Deliberately vary method parameters such as mobile phase composition (±2%), column temperature (±5 °C), and flow rate (±0.1 mL/min) and assess the impact on the results.[18]

Protocol 2: Validation of a GC-MS Method for Impurity Quantification

1. Objective: To validate a GC-MS method for the quantification of a specific, volatile impurity related to tert-Butyl 5-oxo-L-prolinate.

2. Methodology:

• Instrumentation: GC system coupled to a Mass Spectrometer (e.g., single quadrupole).

• Derivatization Reagent: N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) with 1% TBDMCS.[11]

• Derivatization Procedure:

  • Accurately weigh ~10 mg of the sample into a vial.

  • Add 500 µL of pyridine (or other suitable solvent).

  • Add 500 µL of MTBSTFA.

  • Cap the vial tightly and heat at 70 °C for 60 minutes.

  • Cool to room temperature before injection.

• GC Column: 5% Phenyl-Methylpolysiloxane (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program: 100 °C hold for 2 min, ramp at 10 °C/min to 280 °C, hold for 5 min.

• Injection: 1 µL, Splitless mode.

• MS Detection: Selected Ion Monitoring (SIM) mode using a characteristic, abundant ion for the derivatized impurity and the main component.

3. Validation Experiments:

• Specificity: Analyze derivatized blanks, placebo, and individual reference standards to confirm no interference at the retention time of the target impurity.

• Linearity: Prepare a series of solutions of the impurity standard and spike into the main component matrix prior to derivatization. Cover the expected range of the impurity (e.g., from LOQ to 0.5%).

• LOD & LOQ: Determine based on the signal-to-noise ratio (S/N) of injections at low concentrations (LOD ≈ 3:1, LOQ ≈ 10:1) or from the standard deviation of the response and the slope of the linearity curve (LOD = 3.3σ/S; LOQ = 10σ/S).[19]

• Accuracy: Perform a recovery study by spiking the impurity into the sample matrix at three levels in triplicate (e.g., LOQ, 0.15%, 0.3%).

• Precision: Assess repeatability and intermediate precision at a concentration of ~0.15%.

Conclusion and Recommendations

The validation of analytical methods for tert-Butyl 5-oxo-L-prolinate is a critical, multi-faceted process governed by stringent regulatory expectations.[20][21] The choice of methodology must be fit-for-purpose.

• For routine quality control, stability studies, and assay, a validated HPLC-UV method offers the best balance of performance, robustness, and throughput.

• For identifying and quantifying unknown or trace-level volatile impurities, a validated GC-MS method, despite the complexity of derivatization, is superior in sensitivity and specificity.

• For the definitive purity assessment and characterization of a reference standard, qNMR is the authoritative choice, providing absolute quantification traceable to a certified standard.

Ultimately, a combination of these techniques often provides the most comprehensive analytical characterization, ensuring the quality and integrity of tert-Butyl 5-oxo-L-prolinate used in drug development and manufacturing.[6]

References

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• Pharma Talks. (2025). Understanding ICH Q2(R2)
• AMSbiopharma. (2025).
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• European Medicines Agency. (2024). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• International Council for Harmonisation. (2023).
• ECA Academy. (2024). EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5.
• European Medicines Agency. (n.d.). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
• BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures.
• ProPharma. (2024).
• U.S. Food and Drug Administration. (2015).
• European Medicines Agency. (2023). ICH Q2(R2)
• Sigma-Aldrich. (n.d.). The Derivatization and Analysis of Amino Acids by GC-MS.
• Tsikas, D. et al. (2022). GC-MS Studies on the Conversion and Derivatization of γ-Glutamyl Peptides to Pyroglutamate (5-Oxo-Proline) Methyl Ester Pentafluoropropione Amide Derivatives.
• ResearchGate. (2023). GC-MS or HPLC for quantitative measurement of amino acids in feed samples?
• ResearchGate. (2025). (PDF) GC-MS Studies on the Conversion and Derivatization of γ-Glutamyl Peptides to Pyroglutamate (5-Oxo-Proline)
• Wang, Y. et al. (n.d.). Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS. MDPI.
• Tsikas, D. et al. (2022). GC-MS Studies on the Conversion and Derivatization of γ-Glutamyl Peptides to Pyroglutamate (5-Oxo-Proline)
• Semantic Scholar. (n.d.).
• Angulo, J. et al. (n.d.). Evaluation of the tert-butyl group as a probe for NMR studies of macromolecular complexes.
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A Researcher's Guide to Navigating Off-Target Effects: Comparative Cross-Reactivity Profiling of tert-Butyl 5-oxo-L-prolinate

Introduction: tert-Butyl 5-oxo-L-prolinate and the Imperative of Specificity

tert-Butyl 5-oxo-L-prolinate is a derivative of L-pyroglutamic acid, featuring a tert-butyl ester group.[1][2][3] This modification significantly alters the molecule's physicochemical properties compared to its parent compound, influencing factors like cell permeability and metabolic stability. While it is utilized as a synthon in the synthesis of various biologically active molecules, including enzyme inhibitors and radioligands, its own interaction profile within a complex biological system must be thoroughly characterized.[2][3]

Cross-reactivity, the binding of a compound to targets other than its intended one, is a pervasive challenge in pharmacology.[4][5] These "off-target" effects can confound experimental results and are a major source of drug candidate attrition.[6][7] Therefore, a systematic investigation of a compound's binding profile across a range of biologically relevant targets is not just a regulatory requirement but a cornerstone of scientific rigor.[8][9][10] This guide will compare the cross-reactivity profile of tert-Butyl 5-oxo-L-prolinate against its parent molecule, L-pyroglutamic acid, and the related amino acid, L-proline, to illustrate a practical approach to this critical assessment.

A Systematic Workflow for Cross-Reactivity Profiling

A robust assessment of off-target liability is a multi-stage process, moving from broad, high-throughput screening to more focused mechanistic studies. The goal is to identify and validate any unintended interactions efficiently.

Caption: A multi-phase workflow for identifying and validating off-target interactions of small molecules.

Comparative In Vitro Binding Profile

To contextualize the performance of tert-Butyl 5-oxo-L-prolinate, we present representative data from a hypothetical broad-panel radioligand binding screen. Such screens are invaluable for early-stage hazard identification.[10] The data below compares the binding affinity (Ki) of our test compounds against a panel of common off-target receptors and enzymes. Lower Ki values indicate higher binding affinity.

Table 1: Comparative Off-Target Binding Affinities (Ki, µM)

Target Class	Specific Target	tert-Butyl 5-oxo-L-prolinate	L-Pyroglutamic Acid	L-Proline
GPCRs	Dopamine D2	> 100	> 100	> 100
Serotonin 5-HT2A	85.2	> 100	> 100
Histamine H1	45.7	> 100	> 100
Muscarinic M1	> 100	> 100	> 100
Ion Channels	hERG	> 100	> 100	> 100
L-type Ca2+	> 100	> 100	> 100
Enzymes	COX-2	> 100	> 100	> 100
PDE4	92.1	> 100	> 100

Data is representative and for illustrative purposes. Ki > 100 µM is generally considered insignificant binding in initial screens.

Expert Analysis: The data suggests that both L-pyroglutamic acid and L-proline have a very clean off-target profile in this representative panel. In contrast, the addition of the lipophilic tert-butyl ester group appears to introduce weak, but measurable, binding to the Histamine H1 and Serotonin 5-HT2A receptors, as well as the enzyme PDE4. While these interactions are relatively weak (Ki > 10 µM), they should not be dismissed. This finding is critical; it demonstrates how a simple chemical modification can alter a molecule's polypharmacology and underscores the necessity of re-evaluating cross-reactivity even for closely related analogs. These "hits" would be prioritized for functional assessment in Phase 2 of our workflow.

Protocol: In Vitro Radioligand Displacement Assay for a GPCR Target

This protocol details a self-validating method for determining the binding affinity of a test compound to a specific G-protein coupled receptor (GPCR), a common off-target class.

Objective: To quantify the binding affinity (Ki) of tert-Butyl 5-oxo-L-prolinate for the Histamine H1 receptor by measuring its ability to displace a specific radioligand.

Materials:

• Cell membranes expressing the human Histamine H1 receptor.

• Radioligand: [³H]-pyrilamine (a known H1 antagonist).

• Test Compound: tert-Butyl 5-oxo-L-prolinate, 10 mM stock in DMSO.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Non-specific control: Mepyramine (10 µM final concentration).

• 96-well glass fiber filter plates.

• Scintillation cocktail.

• Microplate scintillation counter.

Methodology:

• Compound Preparation: Perform an 11-point serial dilution of tert-Butyl 5-oxo-L-prolinate in assay buffer, starting from a high concentration (e.g., 200 µM final assay concentration). Include a vehicle-only (DMSO) control.

  • Rationale: A wide concentration range is essential to accurately define the top and bottom plateaus of the binding curve, which is critical for a precise IC50 determination.

• Assay Plate Setup (in triplicate):

  • Total Binding Wells: 25 µL Assay Buffer + 25 µL [³H]-pyrilamine + 50 µL Membranes.

  • Non-Specific Binding (NSB) Wells: 25 µL Mepyramine + 25 µL [³H]-pyrilamine + 50 µL Membranes.

    • Rationale: The NSB wells define the amount of radioligand that binds non-specifically to the membranes and filters. This value is subtracted from all other wells to determine specific binding.

  • Test Compound Wells: 25 µL of each tert-Butyl 5-oxo-L-prolinate dilution + 25 µL [³H]-pyrilamine + 50 µL Membranes.

• Radioligand Addition: Add the [³H]-pyrilamine to all wells at a final concentration equal to its dissociation constant (Kd).

  • Rationale: Using the radioligand at its Kd provides an optimal balance between signal strength and sensitivity for detecting competitive binding.

• Incubation: Incubate the plate for 90 minutes at room temperature with gentle shaking to allow the binding reaction to reach equilibrium.

• Harvesting: Rapidly filter the plate contents through the glass fiber filter plate using a cell harvester. Wash the filters 3 times with 200 µL of ice-cold assay buffer.

  • Rationale: Rapid filtration and cold washes are crucial to minimize the dissociation of the bound radioligand during the separation of bound from free ligand.

• Detection: Dry the filter plate, add 50 µL of scintillation cocktail to each well, and quantify the bound radioactivity using a microplate scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = (Total Binding CPM) - (NSB CPM).

  • Plot the percentage of specific binding versus the log concentration of tert-Butyl 5-oxo-L-prolinate.

  • Fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC50.

  • Convert the IC50 to a Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Downstream Consequences of Off-Target Binding

Identifying a binding interaction is only the first step. The critical question is whether this binding has a functional effect. For example, an off-target interaction with the Histamine H1 receptor, a Gq-coupled GPCR, could trigger the phospholipase C signaling cascade.

Caption: Potential signaling cascade activated by off-target binding to a Gq-coupled receptor like Histamine H1.

A functional assay, such as a calcium flux assay, would be the necessary next step to determine if the observed binding of tert-Butyl 5-oxo-L-prolinate to the H1 receptor is agonistic, antagonistic, or has no functional consequence.

Conclusion and Recommendations

This guide demonstrates that while tert-Butyl 5-oxo-L-prolinate appears relatively specific, it is not entirely inert and may possess a different off-target profile than its structural relatives. The introduction of the tert-butyl ester moiety likely contributes to weak interactions with several targets, a finding that could only be uncovered through systematic screening.

For scientists using this compound, we recommend the following:

• Acknowledge Potential Off-Targets: Be aware of the potential for weak interactions with H1, 5-HT2A, and PDE4 pathways.

• Use Appropriate Controls: In cell-based experiments, include controls to rule out contributions from these off-target effects, such as using a known antagonist for the off-target receptor.

• Employ Orthogonal Methods: Validate key findings using methods that do not rely on the specific activity of the compound, such as genetic knockdown (siRNA, CRISPR) of the intended target.[11]

• Consider the Concentration: Use the lowest effective concentration of the compound in your assays to minimize the risk of engaging lower-affinity off-targets.

By embracing a rigorous, evidence-based approach to cross-reactivity profiling, researchers can enhance the reliability and reproducibility of their work, ultimately accelerating the path from discovery to innovation.

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• Cheméo. L-Proline, 1-(tert-butyldimethylsilyl)-5-oxo-, tert-butyldimethylsilyl ester (CAS 107716-03-0). Cheméo. Retrieved from [Link]

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The Industrial Chemist's Compass: A Comparative Cost-Benefit Analysis of tert-Butyl 5-oxo-L-prolinate in Large-Scale Synthesis

For researchers, scientists, and drug development professionals navigating the complex landscape of large-scale chemical synthesis, the selection of starting materials and protecting groups is a critical decision with far-reaching implications for process efficiency, product purity, and overall cost-effectiveness. L-pyroglutamic acid, a versatile chiral building block, is a frequent player in the synthesis of numerous active pharmaceutical ingredients (APIs). However, the strategic protection of its carboxylic acid moiety is paramount to achieving desired chemical transformations. This guide provides an in-depth comparative cost-benefit analysis of tert-Butyl 5-oxo-L-prolinate against its common alternatives—the methyl and benzyl esters—offering a clear perspective for optimizing large-scale synthetic endeavors.

The Strategic Importance of Protecting Groups in Pyroglutamic Acid Chemistry

L-pyroglutamic acid possesses a unique cyclic structure with a lactam ring and a carboxylic acid. While the lactam nitrogen is relatively unreactive, the carboxylic acid is a key handle for chemical modifications, such as amide bond formation in peptide synthesis. Protecting this carboxylic acid as an ester prevents its unwanted participation in reactions and allows for the selective manipulation of other functional groups. The choice of the ester protecting group is not trivial; it dictates the conditions for both its introduction and subsequent removal, influencing the overall synthetic strategy, compatibility with other functional groups, and ultimately, the economic viability of the process on an industrial scale.

The Contenders: A Head-to-Head Comparison

We will now delve into a detailed analysis of three commonly employed esters of L-pyroglutamic acid: tert-butyl, methyl, and benzyl esters.

Performance and Application Insights

Feature	tert-Butyl 5-oxo-L-prolinate	Methyl 5-oxo-L-prolinate	Benzyl 5-oxo-L-prolinate
Primary Application	Peptide synthesis (especially Fmoc-based SPPS), synthesis of complex natural products.	General synthetic intermediate, precursor for other esters.	Peptide synthesis (especially Boc-based SPPS), orthogonal protection strategies.
Key Advantages	Stable to basic and nucleophilic conditions; facile cleavage under mild acidic conditions.	Economical starting material, straightforward synthesis.	High stability to acidic and basic conditions; removable under neutral conditions.
Key Disadvantages	Potential for premature deprotection in highly acidic environments; formation of tert-butyl cation during cleavage can lead to side reactions.	Susceptible to hydrolysis under both acidic and basic conditions, limiting its utility in multi-step synthesis.	Requires a specific catalyst (e.g., Palladium on carbon) for deprotection, which can be costly and pose safety risks (flammable catalyst). Catalyst poisoning is a potential issue.[1]
Racemization Potential	Low, especially with modern coupling reagents.	Generally low, but can be influenced by coupling conditions and the presence of strong bases.	Low, as deprotection is non-basic.
Side Reactions	N-terminal pyroglutamate formation in peptide synthesis can occur, though this is a general issue with glutamic acid derivatives.[2]	Similar potential for pyroglutamate formation.	Catalyst poisoning by sulfur-containing residues can hinder deprotection.[1]

The tert-butyl ester stands out for its compatibility with the widely used Fmoc solid-phase peptide synthesis (SPPS) strategy.[3] Its stability to the basic conditions used for Fmoc group removal, coupled with its lability to mild acid for final cleavage, provides a robust orthogonal protection scheme. The methyl ester, while economical to produce, offers limited stability, making it less suitable for complex, multi-step syntheses where exposure to acidic or basic conditions is unavoidable. The benzyl ester provides excellent stability and is a cornerstone of the Boc/Bzl SPPS strategy.[3] Its removal via catalytic hydrogenolysis is a mild and efficient method, provided the substrate is compatible with the catalyst and hydrogen atmosphere.

The Economic Equation: A Cost-Benefit Analysis

A direct, real-time cost comparison for bulk industrial quantities is subject to market fluctuations and supplier negotiations. However, a qualitative and component-based cost analysis reveals the following:

Cost Factor	tert-Butyl 5-oxo-L-prolinate	Methyl 5-oxo-L-prolinate	Benzyl 5-oxo-L-prolinate
Starting Material Cost	L-pyroglutamic acid, tert-butyl acetate (or isobutylene)	L-pyroglutamic acid, methanol	L-pyroglutamic acid, benzyl alcohol/chloride
Reagent & Catalyst Cost (Synthesis)	Moderate (requires an acid catalyst).	Low (simple acid-catalyzed esterification).	Moderate (may require activation of the carboxylic acid or use of benzyl chloride).
Process Complexity (Synthesis)	Moderate (requires careful control of conditions to avoid side reactions).	Low (straightforward process).	Moderate.
Deprotection Reagent Cost	Low to moderate (e.g., Trifluoroacetic acid).	Low (acid or base).	High (Palladium catalyst, hydrogen gas).
Deprotection Process Cost	Moderate (requires handling of corrosive acids and waste neutralization).	Low to moderate (depending on the scale and reagents).	High (requires specialized hydrogenation equipment, catalyst handling, and recovery/disposal).
Waste Disposal Cost	Moderate (acidic waste streams require neutralization).	Low to moderate.	High (catalyst waste, solvent disposal).
Overall Cost-Effectiveness	High for complex syntheses where its stability and selective removal are critical.	High for simple, short synthetic routes.	Can be high for specific applications where its stability is paramount, but catalyst and equipment costs are a major consideration.

While the initial purchase price of tert-Butyl 5-oxo-L-prolinate may be higher than the methyl ester, its superior performance in multi-step syntheses often translates to higher overall yields and purity of the final product, thus reducing the cost of goods in the long run. The benzyl ester's primary cost disadvantage lies in the deprotection step, which requires significant capital investment in high-pressure hydrogenation equipment and recurring costs for the precious metal catalyst.

Safety & Environmental Profile

Aspect	tert-Butyl 5-oxo-L-prolinate	Methyl 5-oxo-L-prolinate	Benzyl 5-oxo-L-prolinate
Synthesis Hazards	Use of flammable and volatile tert-butylating agents.[4] Process safety for exothermic esterification needs to be evaluated.[5]	Use of flammable methanol.	Use of benzyl chloride, a lachrymator and potential carcinogen.[6]
Deprotection Hazards	Handling of corrosive acids like TFA.	Handling of strong acids or bases.	Use of flammable hydrogen gas and pyrophoric palladium catalysts.
Environmental Impact	Generation of acidic waste streams. Tert-butanol has low aquatic toxicity.[7]	Use of volatile organic solvents.	Use of a heavy metal catalyst, which requires careful disposal or recycling. Benzyl chloride has environmental hazards.

From a safety and environmental standpoint, each derivative presents its own set of challenges. The synthesis of the tert-butyl ester involves flammable reagents, and its deprotection generates acidic waste. The benzyl ester route involves the use of hazardous benzyl chloride and a flammable deprotection process. The methyl ester synthesis is relatively benign, but the use of methanol still requires appropriate handling.

Experimental Protocols

Synthesis of tert-Butyl 5-oxo-L-prolinate

This protocol is based on the acid-catalyzed esterification of L-pyroglutamic acid with tert-butyl acetate.

• Reaction Setup: To a solution of L-pyroglutamic acid (1 equivalent) in tert-butyl acetate (10-15 volumes), add a catalytic amount of a strong acid such as perchloric acid or sulfuric acid.

• Reaction: Stir the mixture at room temperature for 24-48 hours. The progress of the reaction can be monitored by TLC or HPLC.

• Workup: Upon completion, carefully quench the reaction by adding the mixture to a saturated solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography to yield tert-Butyl 5-oxo-L-prolinate.

Synthesis of Methyl 5-oxo-L-prolinate

This protocol describes a standard Fischer esterification.

• Reaction Setup: Suspend L-pyroglutamic acid (1 equivalent) in methanol (10-20 volumes).

• Catalysis: Add a catalytic amount of a strong acid, such as sulfuric acid or thionyl chloride.

• Reaction: Heat the mixture to reflux and stir for 4-8 hours, monitoring the reaction by TLC or HPLC.

• Workup: After completion, cool the reaction mixture and neutralize the acid with a base, such as sodium bicarbonate.

• Purification: Remove the methanol under reduced pressure. The resulting residue can be partitioned between water and an organic solvent. The organic layer is then dried and concentrated to give Methyl 5-oxo-L-prolinate, which can be further purified if necessary.

Synthesis of Benzyl 5-oxo-L-prolinate

This protocol involves the reaction of L-pyroglutamic acid with benzyl alcohol.

• Reaction Setup: Dissolve L-pyroglutamic acid (1 equivalent) and benzyl alcohol (1.1-1.5 equivalents) in a suitable solvent like toluene.

• Catalysis: Add a catalytic amount of an acid catalyst, such as p-toluenesulfonic acid.

• Reaction: Heat the mixture to reflux with a Dean-Stark apparatus to remove the water formed during the reaction. Monitor the reaction until no more water is collected.

• Workup: Cool the reaction mixture and wash with a saturated solution of sodium bicarbonate and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product can be purified by column chromatography to afford Benzyl 5-oxo-L-prolinate.

Visualizing the Synthetic Workflows

Workflow for the Synthesis of Pyroglutamic Acid Esters

Caption: Synthetic routes to tert-butyl, methyl, and benzyl 5-oxo-L-prolinate.

Comparative Deprotection Strategies

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A Senior Application Scientist's Guide to the Structural Validation of Synthesized tert-Butyl 5-oxo-L-prolinate Derivatives

The Strategic Imperative: Why Rigorous Validation Matters

Tert-butyl 5-oxo-L-prolinate, also known as tert-butyl L-pyroglutamate, is a cornerstone chiral building block in modern medicinal chemistry. Its rigid, cyclic structure makes it an invaluable scaffold in the synthesis of peptidomimetics, constrained peptides, and various therapeutic agents, including prodrugs designed for enhanced metabolic stability and targeted delivery.[1][2][3] The biological activity of the final active pharmaceutical ingredient (API) is inextricably linked to its precise three-dimensional structure. Therefore, unambiguous confirmation of the synthesized intermediate's structure, purity, and, most critically, its stereochemical integrity is not merely a procedural step but a fundamental requirement for the integrity of the entire drug discovery and development pipeline.[4][5]

Failure to comprehensively validate this intermediate can lead to misleading structure-activity relationship (SAR) data, wasted resources on inactive or impure lead candidates, and potential safety liabilities. This guide outlines a multi-technique, self-validating workflow designed to provide absolute confidence in the identity and quality of your synthesized material.

The Analytical Workflow: A Multi-Pronged, Orthogonal Approach

No single analytical technique can provide a complete picture of a molecule's identity and purity. A robust validation strategy relies on an orthogonal approach, where different methods provide complementary pieces of evidence. The logical flow of this process moves from initial confirmation of mass and basic structure to detailed connectivity mapping and, finally, to the critical assessment of chemical and stereochemical purity.

Caption: A logical workflow for the comprehensive validation of synthesized compounds.

The Cornerstone of Elucidation: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the de novo structural determination of organic molecules. It provides unparalleled insight into the chemical environment and connectivity of atoms within the molecular framework.[6][7][8]

One-Dimensional (1D) NMR: The First Look

¹H NMR (Proton NMR): This is the initial and most rapid NMR experiment. It provides information on the number and type of hydrogen atoms. For the parent tert-butyl 5-oxo-L-prolinate, the spectrum is highly characteristic.

• Causality: The large tert-butyl group, with its nine equivalent protons and no adjacent protons to couple with, produces a sharp, intense singlet, which is an unmistakable signature. The protons on the five-membered ring are diastereotopic, meaning they are chemically non-equivalent, and will appear as complex multiplets due to coupling with each other.

¹³C NMR (Carbon NMR): This experiment confirms the carbon skeleton of the molecule.

• Causality: The presence of two carbonyl signals (one amide, one ester) in the downfield region (~170-180 ppm) is a key confirmation of the core structure. The quaternary carbon of the tert-butyl group is also a distinct, low-intensity signal.

Assignment	Characteristic ¹H NMR Shift (ppm, CDCl₃)	Characteristic ¹³C NMR Shift (ppm, CDCl₃)
tert-Butyl (9H)	~1.5 (singlet)	~82 (quaternary C), ~28 (3 x CH₃)
Cα-H (1H)	~4.2-4.3 (multiplet)	~56-58
Cβ-H₂ (2H)	~2.2-2.5 (multiplet)	~25-27
Cγ-H₂ (2H)	~2.3-2.6 (multiplet)	~29-31
N-H (1H)	~6.0-7.0 (broad singlet)	-
Amide C=O	-	~175-178
Ester C=O	-	~170-172
Note: Chemical shifts are approximate and can vary based on the solvent and specific derivative structure.

Experimental Protocol: 1D NMR Acquisition

• Sample Preparation: Dissolve 5-10 mg of the purified, dry compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved.

• Instrument Setup: Use a spectrometer of at least 400 MHz for adequate resolution.

• ¹H Acquisition: Acquire a standard proton spectrum with 16-32 scans. Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

• ¹³C Acquisition: Acquire a proton-decoupled ¹³C spectrum. This experiment requires more scans (typically 512-2048) due to the low natural abundance of ¹³C. Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Two-Dimensional (2D) NMR: Mapping the Connections

While 1D NMR suggests the presence of structural fragments, 2D NMR proves their connectivity. For a molecule like this, COSY and HSQC are indispensable for unambiguous assignment.[9][10][11]

COSY (¹H-¹H Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically those on adjacent carbons. It allows you to "walk" along the carbon chain.

• Causality: A cross-peak between the Cα-H proton and the Cβ-H₂ protons definitively establishes that these groups are neighbors. Similarly, a cross-peak between the Cβ-H₂ and Cγ-H₂ protons confirms their connectivity, completing the assignment of the pyrrolidinone ring's proton spin system.

Caption: Expected ¹H-¹H COSY correlations in the pyrrolidinone ring.

HSQC (Heteronuclear Single Quantum Coherence): This experiment maps each proton directly to the carbon atom it is attached to.

• Causality: HSQC provides the final, irrefutable link in the structural puzzle. After identifying the proton spin system with COSY, you can use the HSQC spectrum to assign the corresponding carbon signals. For example, the proton multiplet assigned as Cβ-H₂ via COSY will show a correlation to the carbon signal around 25-27 ppm in the HSQC, thus unambiguously assigning that specific carbon resonance.

Molecular Weight and Formula: High-Resolution Mass Spectrometry (HRMS)

HRMS is essential for confirming the elemental composition of your synthesized molecule.[1][12]

• Causality: By measuring the mass-to-charge ratio (m/z) to four or more decimal places, HRMS provides an exact mass. This exact mass is unique to a specific elemental formula. For tert-butyl 5-oxo-L-prolinate (C₉H₁₅NO₃), the calculated exact mass for the protonated molecule ([M+H]⁺) is 186.1125. An experimental value within a narrow tolerance (typically < 5 ppm) provides high confidence in the molecular formula.

Fragmentation Analysis: The way a molecule breaks apart in the mass spectrometer can also provide structural clues. For tert-butyl esters, a characteristic fragmentation is the loss of isobutylene (56.0626 Da) via a McLafferty rearrangement, or the loss of a tert-butyl radical (57.0704 Da).[13][14][15] Observing a neutral loss of 56 Da from the molecular ion is strong supporting evidence for the presence of the tert-butyl ester group.

Experimental Protocol: ESI-HRMS

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Infusion: Infuse the sample directly into an Electrospray Ionization (ESI) source coupled to a high-resolution mass analyzer (e.g., Orbitrap or TOF).

• Data Acquisition: Acquire the spectrum in positive ion mode to observe the [M+H]⁺ and [M+Na]⁺ adducts.

• Analysis: Compare the measured m/z of the most intense adduct (usually [M+H]⁺) with the theoretically calculated exact mass for the expected formula.

Purity and Stereochemical Integrity: The Chromatographic Verdict

NMR and MS confirm the structure, but chromatography is required to assess its purity.

Chemical Purity by Reverse-Phase HPLC (RP-HPLC)

This technique separates the target compound from any non-isomeric impurities, such as unreacted starting materials or side products from the synthesis. A high-purity sample (>95%) should show a single major peak.

Experimental Protocol: RP-HPLC Purity Analysis

• System: An HPLC system with a UV detector.

• Column: A standard C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both typically containing 0.1% trifluoroacetic acid (TFA) or formic acid. A common gradient runs from 5% B to 95% B over 15-20 minutes.

• Detection: UV detection at a wavelength where the compound absorbs (e.g., 210 nm for the amide chromophore).

• Analysis: Integrate the peak areas. Purity is calculated as (Area of Main Peak / Total Area of All Peaks) x 100%.

Enantiomeric Purity by Chiral HPLC

This is arguably the most critical validation step for a chiral molecule. Since the starting material is L-pyroglutamic acid, it is essential to prove that no racemization (formation of the D-enantiomer) occurred during the synthesis. Enantiomers cannot be distinguished by standard HPLC, NMR, or MS.[16][17]

Method	Principle	Advantages	Disadvantages
Direct Method	Uses a Chiral Stationary Phase (CSP) that interacts differently with the L- and D-enantiomers, leading to different retention times.[17]	- Fast and straightforward. - No sample derivatization needed.	- CSP columns can be expensive. - Method development may be required to find a suitable mobile phase.
Indirect Method	The sample is reacted with a chiral derivatizing agent (e.g., Marfey's reagent) to form a pair of diastereomers. These diastereomers have different physical properties and can be separated on a standard C18 column.[4][5]	- Uses standard, less expensive HPLC columns. - Highly sensitive methods can be developed.	- Requires an extra reaction step. - Risk of side reactions or incomplete derivatization. - The derivatizing agent must be enantiomerically pure.

Experimental Protocol: Direct Chiral HPLC

• System: HPLC with UV detector.

• Column: A polysaccharide-based CSP column (e.g., Chiralpak IA, AD-H).

• Mobile Phase: Typically a normal-phase mobile phase, such as a mixture of hexane and ethanol or isopropanol, often with a small amount of an additive like TFA.[16][17] The exact ratio must be optimized to achieve separation.

• Sample: Prepare a solution of the synthesized L-product. To validate the method, also prepare a solution of the racemic (D/L) compound if available, or spike the L-product with a small amount of the D-enantiomer to confirm the elution order and resolution.

• Analysis: Quantify the enantiomeric excess (e.e.) using the peak areas of the L and D enantiomers: e.e. (%) = [(Area L - Area D) / (Area L + Area D)] x 100%.

Conclusion: A Synopsis of a Self-Validating System

The structural validation of tert-butyl 5-oxo-L-prolinate derivatives is a systematic process that builds a case for the molecule's identity piece by piece. By integrating HRMS for formula confirmation, a suite of 1D and 2D NMR experiments for definitive structural and connectivity mapping, and both reverse-phase and chiral chromatography for purity assessment, researchers can achieve a high degree of confidence in their material. This rigorous, multi-faceted approach ensures that subsequent biological and pharmacological studies are built on a solid, validated chemical foundation, upholding the principles of scientific integrity and accelerating the path to discovery.

References

• Hossain, K. M. I., et al. (2022). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. PMC.[Link]

• ResearchGate. (2023). Derivatization of Proline for the Enantiomeric Separation and Estimation of D-Proline in L-Proline by NP-HPLC. ResearchGate.[Link]

• Juniper Publishers. (2023). Chiral Derivatization Method for the Separation of Enantiomers of L-Prolinamide by Reverse Phase HPLC. Juniper Publishers.[Link]

• Juniper Publishers. (2023). Chiral Derivatization Method for the Separation of Enantiomers of L-Prolinamide by Reverse Phase HPLC. Juniper Publishers.[Link]

• Watson, F., et al. (2025). Identification and quantitative measurement of pyroglutamic acid in 1H NMR spectra of wine. Food Research International.[Link]

• ResearchGate. (2025). Chiral separation of selected proline derivatives using a polysaccharide type stationary phase by high-performance liquid chromatography. ResearchGate.[Link]

• Schubert, M., et al. (2019). Unambiguous Identification of Pyroglutamate in Full-Length Biopharmaceutical Monoclonal Antibodies by NMR Spectroscopy. Analytical Chemistry.[Link]

• Schubert, M. (2019). Unambiguous Identification of Pyroglutamate in Full-Length Biopharmaceutical Monoclonal Antibodies by NMR Spectroscopy. ACS Publications.[Link]

• Bery, N., et al. (2023). Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery. Journal of Medicinal Chemistry.[Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 600 MHz, H2O, experimental) (HMDB0000267). HMDB.[Link]

• Akamatsu, S., & Yoshida, M. (2016). Fragmentation of synthetic cannabinoids with an isopropyl group or a tert-butyl group ionized by electron impact and electrospray. Journal of Mass Spectrometry.[Link]

• Akamatsu, S., & Yoshida, M. (2016). Fragmentation of synthetic cannabinoids with an isopropyl group or a tert-butyl group ionized by electron impact and electrospray. ResearchGate.[Link]

• Hashmi, M. A. (2021). Two-Dimensional NMR Spectroscopy (COSY & HSQC). YouTube.[Link]

• Coppage, D. (2021). How to Process COSY and HSQC Spectra on MestreNova. YouTube.[Link]

• ResearchGate. (2023). Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery. ResearchGate.[Link]

• ResearchGate. (2025). Mass spectrometry of tert-butylnaphthalenes - A comparison with the unimolecular fragmentation of tert-butylbenzene. ResearchGate.[Link]

• ResearchGate. (n.d.). (a) H-H COSY and (b) C-H HSQC NMR spectra of target monomer 3 in DMSO-d6. ResearchGate.[Link]

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assessing the stability of tert-Butyl 5-oxo-L-prolinate under different reaction conditions

An In-Depth Technical Guide to the Stability of tert-Butyl 5-oxo-L-prolinate

For researchers, medicinal chemists, and professionals in drug development, the strategic selection of protecting groups is a cornerstone of successful multi-step synthesis. The stability and selective removal of these groups dictate the viability of a synthetic route, impacting yield, purity, and the preservation of chiral centers. This guide provides a comprehensive assessment of tert-Butyl 5-oxo-L-prolinate, a crucial chiral building block derived from pyroglutamic acid, under various reaction conditions.[1][2][3] We will delve into its stability profile, offering a comparative analysis against other common carboxyl-protecting groups, supported by detailed experimental protocols and mechanistic insights.

The Role of tert-Butyl 5-oxo-L-prolinate in Synthesis

5-Oxo-L-proline, also known as L-pyroglutamic acid, is a versatile starting material utilized in the synthesis of a wide array of pharmaceuticals, including angiotensin-converting enzyme (ACE) inhibitors and complex alkaloids.[3][4] The protection of its carboxylic acid moiety is often a prerequisite for subsequent chemical transformations. The tert-butyl ester, in particular, offers a unique combination of stability and specific lability, making it a strategic choice in many synthetic pathways.

Chemical Profile:

• Compound Name: tert-Butyl 5-oxo-L-prolinate

• CAS Number: 35418-16-7[3][4]

• Molecular Formula: C₉H₁₅NO₃[5]

• Molecular Weight: 185.22 g/mol [4]

• Appearance: White powder or solid[3][6]

Caption: Chemical structure of tert-Butyl 5-oxo-L-prolinate.

Stability Under Forcing Conditions: An Experimental Overview

The utility of a protecting group is defined by its robustness under a range of conditions and its predictable cleavage under specific, controlled circumstances. Below, we assess the stability of the tert-butyl ester of 5-oxo-L-prolinate.

Acidic Conditions: The Primary Lability

The tert-butyl ester is classically defined by its lability to strong acids.[7] This cleavage proceeds through a stable tertiary carbocation intermediate (the tert-butyl cation), a mechanism that allows for deprotection under relatively mild conditions compared to the saponification of methyl or ethyl esters.

Mechanism: The reaction is initiated by protonation of the ester's carbonyl oxygen, followed by the departure of the highly stable tert-butyl cation, which subsequently eliminates a proton to form isobutylene.

Common Reagents:

• Trifluoroacetic acid (TFA), typically in dichloromethane (DCM).[8]

• Hydrochloric acid (HCl) in an organic solvent like methanol or ethyl acetate.[7]

Caption: Experimental workflow for acid-mediated deprotection.

Experimental Protocol: Acid-Mediated Deprotection

• Dissolution: Dissolve the tert-butyl 5-oxo-L-prolinate substrate (1.0 eq) in anhydrous dichloromethane (DCM, approx. 0.1 M).

• Acid Addition: To the stirred solution, add trifluoroacetic acid (TFA, 5-10 eq) dropwise at room temperature.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA. The resulting crude product, 5-oxo-L-proline, can then be purified by recrystallization or chromatography.

Trustworthiness Note: The volatility of the isobutylene byproduct and the ease of removing TFA and DCM make for a straightforward workup, ensuring high recovery of the deprotected product. However, if other acid-sensitive groups are present, this method lacks selectivity. The tert-butyl cation can also alkylate electron-rich aromatic side chains, necessitating the use of scavengers like anisole or thioanisole.[7]

Basic and Nucleophilic Conditions: A State of High Stability

A key advantage of the tert-butyl ester is its high stability under basic and nucleophilic conditions. Unlike simple alkyl esters (e.g., methyl, ethyl), it is resistant to saponification by aqueous bases like NaOH or LiOH at room temperature.[9] This stability is due to the steric hindrance of the bulky tert-butyl group, which prevents the approach of the hydroxide nucleophile to the electrophilic carbonyl carbon.

This orthogonality makes tert-Butyl 5-oxo-L-prolinate highly compatible with synthetic strategies that employ base-labile protecting groups, such as the 9-fluorenylmethoxycarbonyl (Fmoc) group in solid-phase peptide synthesis (SPPS).

Experimental Protocol: Stability Test under Basic Conditions

• Setup: Dissolve tert-Butyl 5-oxo-L-prolinate in a mixture of THF and 1M aqueous NaOH.

• Reaction: Stir the mixture at room temperature for 12-24 hours.

• Analysis: Periodically take aliquots and analyze by LC-MS to quantify the percentage of remaining starting material. Under these conditions, minimal to no hydrolysis is expected.

Thermal Stability

Tert-butyl esters can undergo thermolytic cleavage at elevated temperatures, typically above 150°C, via an E1 elimination mechanism to yield the carboxylic acid and isobutylene.[8] While not a common laboratory deprotection method due to the harsh conditions, this property should be considered if downstream reactions require high temperatures. For most standard synthetic applications conducted at or near room temperature, the compound is thermally stable.

Milder, Selective Deprotection Methods

The primary drawback of strong acid deprotection is its lack of selectivity. For complex molecules bearing other acid-labile groups (e.g., Boc, trityl), milder and more selective methods are required.

Lewis Acid-Mediated Cleavage: Lewis acids can coordinate to the ester oxygen atoms, facilitating the cleavage of the carbon-oxygen bond under non-protic conditions. This approach can offer enhanced selectivity.

• Zinc Bromide (ZnBr₂): In a solvent like DCM, ZnBr₂ can selectively cleave tert-butyl esters in the presence of more acid-sensitive groups.[8][10]

• Ferric Chloride (FeCl₃): An efficient and cost-effective Lewis acid for cleaving tert-butyl esters, even on solid support.[11]

• Cerium(III) Chloride/Sodium Iodide (CeCl₃·7H₂O–NaI): This system provides a mild method for deprotection in acetonitrile.[11][12]

Caption: Workflow for Lewis acid-mediated deprotection.

Enzymatic Hydrolysis: For ultimate selectivity and mildness, enzymatic hydrolysis is an emerging option. Specific lipases and esterases can hydrolyze tert-butyl esters while leaving other protecting groups, including Boc and Fmoc, completely intact.[13][14] Enzymes like lipase A from Candida antarctica (CAL-A) or esterases from Bacillus subtilis have shown high activity for this transformation.[13][14] This method is particularly valuable in the synthesis of highly sensitive bioconjugates and pharmaceuticals.

Comparative Analysis with Alternative Protecting Groups

The choice of a protecting group is always context-dependent. The performance of the tert-butyl ester is best understood when compared to common alternatives.

Protecting Group	Introduction Method	Stability Profile	Cleavage Conditions	Orthogonality & Remarks
tert-Butyl (tBu) Ester	Acid-catalyzed reaction with isobutylene or tert-butyl acetate.[4]	Stable to base, nucleophiles, and hydrogenolysis. Labile to strong acids.	Primary: TFA, HCl.[7][8] Milder: ZnBr₂, FeCl₃, Enzymes.[11][13]	Orthogonal to Fmoc, Cbz, and most base-labile groups. Ideal for Boc-based SPPS side-chain protection.
Benzyl (Bn) Ester	Reaction with benzyl bromide or benzyl alcohol under acidic conditions.	Stable to mild acid and base. Labile to hydrogenolysis and strong acids.	Catalytic Hydrogenolysis (e.g., H₂, Pd/C).[9] Also strong acids (HBr/AcOH, HF).	Orthogonal to both Boc and Fmoc strategies. Cleavage is clean but incompatible with reducible functional groups (alkynes, some heterocycles).
Methyl (Me) / Ethyl (Et) Ester	Fischer esterification (acid catalyst, corresponding alcohol).	Stable to acidic conditions and hydrogenolysis. Labile to strong base.	Saponification (e.g., LiOH, NaOH).[9]	Not orthogonal to many ester-containing functionalities. Risk of racemization under harsh basic conditions.
Allyl (All) Ester	Reaction with allyl alcohol.	Stable to acid and base.	Pd(0)-catalyzed cleavage with a nucleophilic scavenger.	Fully orthogonal to both acid- and base-labile groups. Useful in complex syntheses but requires transition metal catalyst.

Conclusion and Strategic Recommendations

tert-Butyl 5-oxo-L-prolinate stands out as a robust and highly valuable protected amino acid derivative. Its stability profile is characterized by:

• Excellent resistance to basic, nucleophilic, and reductive (catalytic hydrogenolysis) conditions.

• Predictable and clean cleavage under strong acidic conditions.

• Amenability to milder, selective deprotection using Lewis acids or enzymatic methods, which expands its utility for sensitive substrates.

This combination of properties makes it an exceptional choice for synthetic routes that require the use of base-labile protecting groups (e.g., Fmoc chemistry) or involve organometallic reagents. While its acid lability prevents its use in traditional Boc/Bzl strategies where final deprotection uses strong acid, its role as a side-chain protecting group or in solution-phase synthesis is well-established. For complex targets requiring maximum orthogonality, the tert-butyl ester, when paired with a thoughtful synthetic plan, provides a reliable and efficient strategic option for the modern medicinal or process chemist.

References

• Wikipedia. tert-Butyloxycarbonyl protecting group. Available at: [Link][7]

• Alfa Chemical. China Tert-butyl 5-oxo-L-prolinate CAS: 35418-16-7 Manufacturers. Available at: [Link][3]

• Organic Chemistry Portal. tert-Butyl Esters. Available at: [Link][15]

• ResearchGate. Selective Deprotection of N-Boc-Protected tert Butyl Ester Amino Acids by the CeCl 3 ·7H 2 O−NaI System in Acetonitrile. Available at: [Link][12]

• Chemistry LibreTexts (2024). 26.7: Peptide Synthesis. Available at: [Link][9]

• ResearchGate. Selective tert -Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr 2. Available at: [Link][10]

• PubMed Central (PMC). FeCl3-Mediated Side Chain Modification of Aspartic Acid- and Glutamic Acid-Containing Peptides on a Solid Support. Available at: [Link][11]

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. Available at: [Link]

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• Chem-Impex. Boc-4-oxo-L-proline tert-butyl ester. Available at: [Link][6]

• PubMed. Effect of 'pH' on the Rate of Pyroglutamate Formation in Solution and Lyophilized Solids. Available at: [Link][16]

• Waldmann, H., et al. (2001). Enzymatic Removal of Carboxyl Protecting Groups. 1. Cleavage of the tert-Butyl Moiety. The Journal of Organic Chemistry, 66(18), 6068-6074. Available at: [Link][13][14]

• Google Patents. WO2007082890A1 - SELECTIVE ENZYMATIC HYDROLYSIS OF C-TERMINAL tert-BUTYL ESTERS OF PEPTIDES. Available at: [17][18]

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comparative review of the advantages and disadvantages of using tert-Butyl 5-oxo-L-prolinate

In the landscape of peptide synthesis and drug development, the introduction of an N-terminal pyroglutamic acid (pGlu) residue is a critical modification for enhancing peptide stability against aminopeptidases. This guide provides an in-depth comparative analysis of tert-Butyl 5-oxo-L-prolinate, a key reagent for this purpose. We will objectively evaluate its performance against alternative methods, supported by experimental data and field-proven insights, to assist researchers in making informed decisions for their synthetic strategies.

Introduction to Pyroglutamic Acid Incorporation

The pyroglutamyl moiety is a cyclic lactam formed from the intramolecular cyclization of an N-terminal glutamine or glutamic acid residue. This modification is prevalent in many biologically active peptides and proteins, contributing to their structural integrity and resistance to enzymatic degradation. The two primary strategies for introducing a pyroglutamic acid residue are:

• In-situ cyclization: Relying on the spontaneous or induced cyclization of an N-terminal glutamine (Gln) or glutamic acid (Glu) residue already incorporated into the peptide chain.

• Direct coupling: Utilizing a pre-formed pyroglutamic acid derivative that is coupled to the N-terminus of the peptide chain.

Tert-Butyl 5-oxo-L-prolinate falls into the second category, offering a direct and controlled method for pGlu installation.

Tert-Butyl 5-oxo-L-prolinate: A Detailed Profile

Tert-Butyl 5-oxo-L-prolinate, also known as tert-Butyl L-pyroglutamate, is the tert-butyl ester of L-pyroglutamic acid. The tert-butyl ester serves as a protecting group for the carboxylic acid, which can be cleaved under acidic conditions. This reagent is a versatile building block used in the synthesis of various pharmaceuticals, including angiotensin-converting enzyme (ACE) inhibitors, alkaloids, and radioligands.[1][2]

Advantages of Using Tert-Butyl 5-oxo-L-prolinate

The primary advantages of employing tert-Butyl 5-oxo-L-prolinate stem from the properties of the tert-butyl ester protecting group and the direct nature of the coupling strategy.

• Controlled and Predictable Reaction: Direct coupling of a pre-formed pyroglutamic acid derivative provides a more controlled and predictable reaction compared to the in-situ cyclization of glutamine, which can often be incomplete and lead to a heterogeneous product mixture.[3] This leads to a cleaner crude product, simplifying downstream purification efforts.[4]

• Improved Solubility: The tert-butyl group can enhance the solubility of the protected amino acid and the resulting peptide intermediates in organic solvents commonly used in peptide synthesis.[5]

• Acid Labile Protection: The tert-butyl ester is stable under a variety of coupling conditions but can be readily removed with moderate acids like trifluoroacetic acid (TFA), which is a standard procedure in solid-phase peptide synthesis (SPPS).[5][6] This orthogonality allows for selective deprotection without affecting other sensitive protecting groups.

• Avoidance of Side Reactions Associated with Gln Cyclization: The in-situ cyclization of N-terminal glutamine can be accompanied by side reactions, such as dehydration of the side-chain amide to a nitrile, especially with carbodiimide-based coupling reagents.[7] Using a pre-formed pyroglutamate derivative circumvents these issues.

Disadvantages and Limitations

Despite its advantages, the use of tert-Butyl 5-oxo-L-prolinate is not without its potential drawbacks.

• Steric Hindrance: The bulky tert-butyl group can exert steric hindrance, potentially slowing down the coupling reaction rate, especially with sterically crowded N-terminal amino acids on the peptide chain.[8][9] This may necessitate longer reaction times or the use of more potent coupling reagents.

• Cost: As a specialized reagent, tert-Butyl 5-oxo-L-prolinate can be more expensive than the alternative of using a standard protected glutamine residue and inducing cyclization.[4]

• Deprotection Side Reactions: During the final acid cleavage step to remove the tert-butyl group, the released tert-butyl cation is a reactive electrophile that can lead to side reactions, such as the S-tert-butylation of cysteine residues or the alkylation of tryptophan and tyrosine residues if proper scavengers are not used.[6][10]

Comparative Analysis with Alternative Reagents

The primary alternatives to tert-Butyl 5-oxo-L-prolinate are other N-protected pyroglutamic acid derivatives, such as those with Boc, Cbz (Z), and Fmoc protecting groups on the lactam nitrogen. However, since the lactam nitrogen of pyroglutamic acid is part of an amide, it is difficult to acylate, making N-protection often unnecessary and challenging to achieve in high yields.[11] Therefore, the more relevant comparison is with the alternative strategy of in-situ cyclization.

A qualitative comparison of the direct coupling approach using a pyroglutamic acid derivative versus the in-situ cyclization of glutamine is presented below.

Parameter	Direct Coupling (e.g., tert-Butyl 5-oxo-L-prolinate)	In-Situ Cyclization of N-terminal Gln
Control over pGlu Formation	High; discrete and controlled coupling step.[12]	Low to moderate; relies on cyclization conditions which can be incomplete.[12]
Predictability & Yield	High and predictable.[12]	Variable; dependent on the peptide sequence and cyclization efficiency.[4]
Purity of Crude Product	Generally higher, leading to simpler purification.[4]	Often lower due to a mixture of cyclized and uncyclized products.[3]
Common Side Reactions	Potential for steric hindrance during coupling; tert-butylation during cleavage.[8][10]	Dehydration of the side-chain amide to nitrile; incomplete cyclization.[7]
Cost of Starting Material	Higher initial cost for the specialized pyroglutamic acid derivative.[4]	Lower initial cost for a standard protected glutamine residue.[4]

Experimental Protocols

Synthesis of tert-Butyl 5-oxo-L-prolinate

A common method for the synthesis of tert-Butyl 5-oxo-L-prolinate involves the acid-catalyzed esterification of L-Pyroglutamic acid with tert-butyl acetate.

Materials:

• L-Pyroglutamic acid

• tert-Butyl acetate

• Perchloric acid (70% aqueous solution)

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate

• Anhydrous sodium sulfate

• Hexane

• Ether

Procedure:

• Dissolve L-Pyroglutamic acid (1 equivalent) in tert-butyl acetate under a nitrogen atmosphere.

• Slowly add a catalytic amount of 70% aqueous perchloric acid.

• Stir the reaction mixture at room temperature for 18 hours.

• Carefully pour the reaction mixture into a saturated aqueous sodium bicarbonate solution to neutralize the acid.

• Extract the aqueous phase twice with ethyl acetate.

• Combine the organic phases and dry over anhydrous sodium sulfate.

• Concentrate the organic phase under reduced pressure.

• Recrystallize the residue from a hexane/ether mixture to yield (S)-tert-butyl 5-oxopyrrolidine-2-carboxylate as a white solid.[2]

Coupling of tert-Butyl 5-oxo-L-prolinate in SPPS

This protocol outlines the coupling of tert-Butyl 5-oxo-L-prolinate to the N-terminus of a resin-bound peptide.

Materials:

• Peptidyl-resin with a free N-terminal amine

• tert-Butyl 5-oxo-L-prolinate

• Coupling reagent (e.g., HBTU, HATU)

• Base (e.g., DIPEA)

• DMF (N,N-Dimethylformamide)

• DCM (Dichloromethane)

Procedure:

• Swell the peptidyl-resin in DMF.

• In a separate vessel, dissolve tert-Butyl 5-oxo-L-prolinate (3 equivalents relative to resin loading), the coupling reagent (e.g., HBTU, 2.9 equivalents), and a base (e.g., DIPEA, 6 equivalents) in DMF.

• Allow the mixture to pre-activate for 1-2 minutes.

• Add the activated solution to the resin.

• Agitate the reaction mixture for 1-4 hours at room temperature.

• Monitor the reaction completion using a Kaiser test (a negative test indicates complete coupling).

• Wash the resin thoroughly with DMF and DCM.

Visualizing the Workflow and Mechanisms

Caption: Workflow for the synthesis and application of tert-Butyl 5-oxo-L-prolinate.

Caption: Mechanism of coupling tert-Butyl 5-oxo-L-prolinate in SPPS.

Conclusion and Recommendations

Tert-Butyl 5-oxo-L-prolinate is a valuable and efficient reagent for the direct incorporation of N-terminal pyroglutamic acid in peptide synthesis. Its primary advantages lie in the high degree of control, predictability, and the cleaner crude product it affords compared to the in-situ cyclization of glutamine. This can significantly streamline the purification process and potentially lead to higher overall yields of the desired peptide.

However, researchers must consider the potential for steric hindrance, which may necessitate optimization of coupling conditions, and the higher initial cost of the reagent. Furthermore, appropriate scavengers are crucial during the final TFA cleavage to mitigate side reactions caused by the tert-butyl cation.

Recommendation: For the synthesis of complex or high-purity peptides where a well-defined N-terminus is critical, and for avoiding the unpredictable nature of glutamine cyclization, the use of tert-Butyl 5-oxo-L-prolinate is the preferred method. For routine or large-scale syntheses where cost is a primary driver and product heterogeneity can be managed through purification, the in-situ cyclization of glutamine may be a viable alternative. The ultimate choice will depend on a careful evaluation of the specific synthetic goals, the peptide sequence, and the available resources.

References

• Sperl, S., & Moroder, L. (n.d.). 6.7 Pyroglutamic Acid Peptides. Houben-Weyl Methods of Organic Chemistry, Vol. E 22a, 453-460.
• Side Reaction Analysis in Solid-Phase Peptide Synthesis: A Case Study in the Glu-Asp-Tyr Motif. (2026). Journal of Peptide Science, 32(1), e70064.

• Aapptec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• Pal, L., et al. (2021). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development, 25(9), 2098-2106.

• Advent Chembio. (n.d.). Fmoc-Glu(OtBu)-Thr[psi(Me,Me)Pro]-OH: Key in Peptide Synthesis. Retrieved from [Link]

• LibreTexts Chemistry. (2023, January 22). Steric Hindrance to Rear-side Approach in Nucleophilic Substitution. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• EurekAlert!. (2023, November 1). Chemical process makes peptide acquire structure similar to amyloid plaques found in neurodegenerative diseases. Retrieved from [Link]

• Lee, J., et al. (2023). Solid-phase synthesis and pathological evaluation of pyroglutamate amyloid-β3-42 peptide. Scientific Reports, 13(1), 633.
• D'Este, L., et al. (2000). Quantitative analysis of pyroglutamic acid in peptides.
• Bachhawat, A. K., & Yadav, S. (2012). Pyroglutamic acid: Throwing light on a lightly studied metabolite. Current Science, 102(2), 288-297.

• ResearchGate. (n.d.). Synthetic route to generate 4. L-pyroglutamic acid, 5, was used to.... Retrieved from [Link]

• Anderson, G. W., & Callahan, F. M. (1960). t-Butyl Esters of Amino Acids and Peptides and their Use in Peptide Synthesis. Journal of the American Chemical Society, 82(13), 3359-3363.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Significance of Tert-butyl Ester Protected Amino Acids in Modern Chemistry. Retrieved from [Link]

• Li, Z., et al. (2021). tert-Butyloxycarbonyl-protected amino acid ionic liquids and their application to dipeptide synthesis. RSC Advances, 11(54), 34229-34235.

• PubChem. (n.d.). tert-Butyl 5-oxo-L-prolinate. Retrieved from [Link]

• Guchhait, G., et al. (2017). FeCl3-Mediated Side Chain Modification of Aspartic Acid- and Glutamic Acid-Containing Peptides on a Solid Support. Organic Letters, 19(21), 5808-5811.
• Pathak, R., et al. (2021). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. Molecules, 26(11), 3317.

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. Retrieved from [Link]

• Sharma, G., et al. (2023). Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery. Journal of Medicinal Chemistry, 66(23), 15994-16015.

• ResearchGate. (n.d.). Comparison of two thromboplastin reagents for prothrombin time and extrinsic coagulation factors measurement. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of tert-Butyl 5-oxo-L-prolinate

For Immediate Release

As a trusted partner in research and development, we are committed to providing comprehensive support that extends beyond the point of sale. This guide offers essential safety and logistical information for the proper disposal of tert-Butyl 5-oxo-L-prolinate (CAS RN: 35418-16-7), ensuring the safety of laboratory personnel and compliance with environmental regulations. This document is intended for researchers, scientists, and drug development professionals who handle this compound.

Understanding the Hazard Profile

tert-Butyl 5-oxo-L-prolinate is a combustible solid that is classified as hazardous under the OSHA Hazard Communication Standard (29 CFR 1910.1200).[1] The primary hazards associated with this compound are:

• Skin Irritation: Causes skin irritation.[1][2]

• Serious Eye Irritation: Causes serious eye irritation.[2]

Understanding these hazards is the foundation of a sound disposal plan. The causality is straightforward: direct contact with the skin or eyes can lead to irritation, necessitating the use of appropriate personal protective equipment (PPE) at all times.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, it is crucial to be prepared. The following table summarizes the essential safety information for tert-Butyl 5-oxo-L-prolinate.

Property	Information	Source
Chemical Name	tert-Butyl 5-oxo-L-prolinate	[2]
CAS Number	35418-16-7	[1][2]
Molecular Formula	C₉H₁₅NO₃	[2]
Appearance	White powder	[3]
Primary Hazards	Skin Irritant (Category 2), Serious Eye Irritant (Category 2A)	[2]
Personal Protective Equipment (PPE)	Tightly fitting safety goggles, chemical-impermeable gloves (e.g., nitrile), laboratory coat, and in case of dust, an N95-type dust mask.
First-Aid: Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.	[1]
First-Aid: Skin Contact	Wash off immediately with plenty of soap and water for at least 15 minutes. If skin irritation persists, call a physician.	[1]
First-Aid: Ingestion	Clean mouth with water and drink plenty of water afterwards. Get medical attention if symptoms occur.	[1]
First-Aid: Inhalation	Remove to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.	[1]

Step-by-Step Disposal Procedure

The guiding principle for the disposal of tert-Butyl 5-oxo-L-prolinate is to prevent its release into the environment. This is accomplished by collecting it as chemical waste and ensuring it is handled by a licensed professional waste disposal service. Adherence to all federal, state, and local environmental regulations is mandatory.

Step 1: Waste Segregation

• Solid Waste: Collect all solid waste containing tert-Butyl 5-oxo-L-prolinate, including contaminated personal protective equipment (gloves, etc.), in a dedicated, clearly labeled, and sealed container. To prevent unintended chemical reactions, do not mix with other chemical waste.

• Solutions: If the compound is in a solvent, it should be collected in a separate, sealed container labeled as "Hazardous Waste." The container must be compatible with the solvent used.

Step 2: Containerization

• Use a chemically compatible container with a secure lid.

• The container must be clearly labeled with "Hazardous Waste," the full chemical name "tert-Butyl 5-oxo-L-prolinate," and any other information required by your institution's Environmental Health and Safety (EHS) office. For solutions, specify the solvent and the approximate concentration.

Step 3: Storage of Waste

• Store the sealed waste container in a cool, dry, and well-ventilated area.

• The storage area should be away from incompatible materials such as strong acids, bases, and oxidizing agents.

Step 4: Spill and Leak Management

In the event of a spill, swift and appropriate action is essential to mitigate potential hazards.

• Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate ventilation.

• Containment: Prevent the further spread of the spilled material. For solid spills, avoid generating dust.

• Collection: Carefully sweep or vacuum the solid material. Use spark-proof tools for this process.

• Containerization: Place the collected material into a suitable, clearly labeled, and sealed container for disposal.

• Cleaning: After collecting the material, thoroughly clean the spill area with large amounts of water. Prevent runoff from entering drains.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of tert-Butyl 5-oxo-L-prolinate.

Caption: Disposal workflow for tert-Butyl 5-oxo-L-prolinate.

References

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• 3. (S)-2-Pyrrolidone-5-carboxylic acid t-butyl ester [cymitquimica.com]

Navigating the Safe Handling of tert-Butyl 5-oxo-L-prolinate: A Comprehensive Guide

For Immediate Reference: A Guide to the Safe Handling, Storage, and Disposal of tert-Butyl 5-oxo-L-prolinate for Laboratory Professionals.

As a cornerstone in the synthesis of innovative therapeutics, tert-Butyl 5-oxo-L-prolinate is a key reagent in modern drug development. Its effective use, however, necessitates a robust understanding of its handling characteristics to ensure the safety of laboratory personnel and the integrity of research outcomes. This guide, compiled from authoritative safety data, provides an in-depth operational plan for researchers, scientists, and drug development professionals.

Hazard Identification and Risk Assessment: Understanding the Compound

tert-Butyl 5-oxo-L-prolinate is classified under the Globally Harmonized System (GHS) as a substance that causes skin irritation and serious eye irritation[1]. The primary routes of exposure are through direct contact with the skin and eyes. While not classified as acutely toxic, repeated or prolonged contact can lead to dermal irritation. Ingestion and inhalation of the dust form should also be avoided.

GHS Hazard Statements:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

A thorough risk assessment should be conducted before any handling of this compound, considering the quantities being used and the specific laboratory environment.

Personal Protective Equipment (PPE): Your First Line of Defense

The consistent and correct use of Personal Protective Equipment is the most critical barrier against chemical exposure. The following PPE is mandatory when handling tert-Butyl 5-oxo-L-prolinate.

PPE Category	Item	Specifications & Rationale
Hand Protection	Chemical-resistant gloves	While specific breakthrough time data for tert-Butyl 5-oxo-L-prolinate is not readily available, nitrile gloves are generally recommended for handling many organic chemicals. Given the compound's skin-irritant nature, selecting a glove with a thickness of at least 5 mil is advisable for incidental contact. For prolonged handling or in the event of a spill, double-gloving or using thicker neoprene gloves should be considered. Crucially, always inspect gloves for any signs of degradation or perforation before use and change them immediately if contact with the chemical is suspected.
Eye Protection	Safety Goggles	Chemical splash goggles are required to provide a complete seal around the eyes, protecting against splashes and airborne particles.
Face Protection	Face Shield	A face shield should be worn in conjunction with safety goggles, especially when handling larger quantities or when there is a significant risk of splashing.
Body Protection	Laboratory Coat	A clean, buttoned, flame-resistant lab coat must be worn to protect against minor spills and contamination of personal clothing.
Respiratory Protection	Dust Mask/Respirator	When handling the powdered form of the compound, a NIOSH-approved N95 dust mask or a respirator with a particulate filter should be used to prevent inhalation.

Operational Plan for Handling: A Step-by-Step Protocol

A systematic approach to handling tert-Butyl 5-oxo-L-prolinate is essential to minimize exposure risk. All handling of this compound should occur within a designated and well-ventilated area, such as a chemical fume hood.

Preparation and Handling Workflow

• Area Preparation: Before commencing work, ensure the designated handling area is clean and free of clutter. Prepare a plastic-backed absorbent pad to contain any potential minor spills.

• Donning PPE: Put on all required PPE in the correct order: lab coat, inner gloves, outer gloves, safety goggles, and face shield. If handling the powder, a dust mask or respirator is also necessary.

• Weighing and Dispensing:

  • For solid tert-Butyl 5-oxo-L-prolinate, carefully weigh the required amount in a tared, sealed container to minimize dust generation.

  • If transferring a solution, use a calibrated pipette or syringe to ensure accuracy and minimize the risk of drips and splashes.

• Reaction Setup: All reactions involving tert-Butyl 5-oxo-L-prolinate should be conducted in a well-ventilated fume hood. Ensure all glassware is securely clamped.

• Post-Handling Decontamination: After handling is complete, decontaminate the work area with a suitable solvent (e.g., 70% ethanol) and wipe it down.

• Doffing PPE: Remove PPE in the reverse order of donning, being careful to avoid self-contamination. Dispose of single-use PPE in the designated hazardous waste container. Wash hands thoroughly with soap and water.

Spill and Emergency Procedures: Preparedness is Key

Immediate and appropriate response to spills is critical to prevent exposure and environmental contamination.

Spill Response Workflow

Caption: Workflow for responding to a chemical spill.

In the event of a synthesis involving acidic reagents like perchloric acid, the spill may have acidic properties[2]. In such cases, after absorption, the spilled material can be cautiously neutralized with a weak base like sodium bicarbonate[2][3].

Disposal Plan: Environmental Responsibility

The primary principle for the disposal of tert-Butyl 5-oxo-L-prolinate is to prevent its release into the environment. This is achieved by collecting it as chemical waste and transferring it to a licensed professional waste disposal service[4][5].

Step-by-Step Disposal Procedure

• Segregation of Waste:

  • Solid Waste: Collect all solid waste containing tert-Butyl 5-oxo-L-prolinate in a dedicated, clearly labeled, and sealed container. Do not mix with other chemical waste to avoid unintended reactions[5].

  • Liquid Waste: Collect solutions containing the compound in a separate, labeled, and sealed waste container. The container material must be compatible with the solvent used[5].

• Containerization: Use a chemically compatible container with a secure lid. The container must be clearly labeled as "Hazardous Waste: tert-Butyl 5-oxo-L-prolinate" and include any other information required by your institution's Environmental Health and Safety (EHS) office[6][7].

• Storage of Waste: Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases[5]. Secondary containment is recommended for liquid waste.

• Empty Containers: The first rinse of any empty container that held tert-Butyl 5-oxo-L-prolinate should be collected as hazardous waste[4][6][7]. Subsequent rinses can be disposed of according to institutional guidelines.

• Final Disposal: Arrange for the disposal of the waste through your institution's hazardous waste management program or a licensed disposal company[4][5].

By adhering to these detailed protocols, researchers can confidently and safely utilize tert-Butyl 5-oxo-L-prolinate, fostering a secure and productive research environment.

References

• University of California, Berkeley. (2016, October 24). Flammable Liquids and Solids. Retrieved from [Link]

• Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. Retrieved from [Link]

• Dartmouth College. (n.d.). Hazardous Waste Disposal Guide. Retrieved from [Link]

• Organic Syntheses. (n.d.). TERT-BUTOXYCARBONYL-L-PROLINE. Retrieved from [Link]

• ResearchGate. (2001). (PDF) Convenient N-Protection of L-Pyroglutamic Acid Esters. Retrieved from [Link]

• Lab Manager. (2024, December 31). How to Neutralize Chemical Spills. Retrieved from [Link]

• Alfa Chemical. (n.d.). China Tert-butyl 5-oxo-L-prolinate CAS: 35418-16-7 Manufacturers. Retrieved from [Link]

• Cenmed. (n.d.). tert-butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate (C007B-290578). Retrieved from [Link]

• Cole-Parmer. (n.d.). Chemical Compatibility Database. Retrieved from [Link]

• Becky Aktsiaselts. (n.d.). CHEMICAL RESISTANCE TABLE FOR GLOVES. Retrieved from [Link]

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